Technical Documentation Center

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine
  • CAS: 2355-16-0

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS 2355-16-0): Properties, Synthesis, and Applications in Medicinal Chemistry

Abstract This technical guide provides an in-depth examination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, CAS number 2355-16-0. This compound is a highly functionalized aromatic amine of significant interest in...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth examination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, CAS number 2355-16-0. This compound is a highly functionalized aromatic amine of significant interest in medicinal chemistry and pharmaceutical development. Its structural features, including an aniline moiety combined with a potent electron-withdrawing trifluoromethylsulfonyl group, make it a valuable and versatile building block. This document details the compound's physicochemical properties, outlines a standard synthetic pathway, provides a detailed protocol for its application in the synthesis of the COX-2 inhibitor Celecoxib, and discusses critical safety and handling procedures. The content is intended for researchers, chemists, and professionals in the field of drug discovery and development, offering both foundational knowledge and practical, field-proven insights.

Compound Profile and Physicochemical Properties

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an off-white to light beige crystalline powder. The presence of both an amino group and a trifluoromethylsulfonyl group on the phenyl ring imparts a unique combination of reactivity and stability. The trifluoromethyl group enhances the electron-withdrawing nature of the sulfonyl moiety, influencing the nucleophilicity of the amine and the overall electronic properties of the molecule.

Table 1: Chemical Identifiers and Properties

PropertyValueSource(s)
CAS Number 2355-16-0[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
IUPAC Name 2-amino-4-(trifluoromethylsulfonyl)anilineN/A
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Density 1.56 g/cm³[1]
Solubility Slightly soluble in water; Soluble in methanol, DMSO, DMF[1]

Synthesis and Characterization

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is not commonly detailed in standard literature, as it is primarily available as a commercial chemical intermediate. However, a plausible synthetic route can be conceptualized based on fundamental organic chemistry principles, typically involving multi-step transformations of a suitable benzene derivative. The process would likely involve nitration, sulfonation, and reduction steps.

Characterization is crucial for verifying the identity and purity of the compound. Standard analytical techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure and proton/carbon environments.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

  • Infrared (IR) Spectroscopy: To identify characteristic functional groups such as N-H (amine) and S=O (sulfonyl) stretches.

  • High-Performance Liquid Chromatography (HPLC): To assess purity.

Key Application: Synthesis of Celecoxib

A primary and high-value application of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is its role as a key precursor in the synthesis of Celecoxib.[2] Celecoxib is a selective cyclooxygenase-2 (COX-2) inhibitor used extensively as a nonsteroidal anti-inflammatory drug (NSAID) for treating arthritis and acute pain.[2] The synthesis involves a regioselective condensation reaction between a β-diketone and a substituted hydrazine, which is derived from the starting aniline.

Two-Step Synthetic Pathway to Celecoxib

The conversion of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine to Celecoxib is a two-step process:

  • Diazotization and Reduction: The aniline is first converted into a hydrazine derivative, 4-hydrazinylbenzenesulfonamide.

  • Condensation (Paal-Knorr Reaction): The resulting hydrazine is then reacted with the β-diketone, 4,4,4-trifluoro-1-(4-methylphenyl)-1,3-butanedione, to form the pyrazole ring system of Celecoxib.[2][3]

Below is a diagram illustrating this critical synthetic transformation.

G cluster_start Starting Material cluster_step1 Step 1: Hydrazine Formation cluster_intermediate Key Intermediate cluster_step2 Step 2: Pyrazole Ring Formation cluster_final Final API A 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS 2355-16-0) B 1. Diazotization (NaNO₂, HCl) 2. Reduction (e.g., SnCl₂) A->B Reagents C 4-Hydrazinylbenzenesulfonamide Hydrochloride B->C Forms D Condensation with 4,4,4-trifluoro-1-(p-tolyl)butane-1,3-dione C->D Reacts with E Celecoxib (API) D->E Yields

Caption: Workflow for the synthesis of Celecoxib from its aniline precursor.

Experimental Protocol: Synthesis of Celecoxib

The following protocol is a representative procedure for the laboratory-scale synthesis of Celecoxib from 4-hydrazinobenzenesulfonamide hydrochloride, the intermediate derived from the title compound.

Materials:

  • 4-Hydrazinobenzenesulfonamide hydrochloride

  • 1-(4-methylphenyl)-4,4,4-trifluoro-butane-1,3-dione

  • Ethanol or a similar suitable solvent

  • Hydrochloric acid (optional, as catalyst)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, suspend 4-hydrazinobenzenesulfonamide hydrochloride (1 equivalent) in ethanol.

  • Addition of Diketone: Add 1-(4-methylphenyl)-4,4,4-trifluoro-butane-1,3-dione (1 equivalent) to the suspension.[2]

  • Reaction: Heat the mixture to reflux and maintain for several hours (typically 4-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC) or HPLC.

  • Workup: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be isolated by filtration. Often, water is added to precipitate the crude product.[4]

  • Purification: The crude Celecoxib is collected by filtration, washed with a cold solvent (e.g., water or a water/ethanol mixture), and dried. Further purification is achieved by recrystallization from a suitable solvent system, such as toluene or an ethanol/water mixture, to yield pure Celecoxib.[3]

Expert Insight: The regioselectivity of the condensation is a critical aspect of this synthesis. The reaction between the unsymmetrical diketone and the hydrazine can theoretically yield two different regioisomers. However, the reaction conditions are optimized to favor the formation of the therapeutically active isomer, Celecoxib.[2] The presence of the trifluoromethyl group significantly influences the electrophilicity of the adjacent carbonyl carbon, directing the initial nucleophilic attack from the hydrazine.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is essential. While specific toxicity data is limited, compounds with similar functional groups warrant cautious handling.[5]

Table 2: Safety and Handling Guidelines

GuidelineRecommendationSource(s)
Personal Protective Equipment (PPE) Wear standard laboratory attire: safety glasses, gloves, and a lab coat. Handle with impervious gloves.[5][6]
Engineering Controls Use in a well-ventilated area or under a chemical fume hood to avoid dust formation and inhalation.[5]
Inhalation/Contact May be harmful if inhaled or swallowed. May cause respiratory tract irritation. Avoid breathing dust. In case of contact, wash skin thoroughly with soap and water.[1][5]
Storage Store in a cool, dry, well-ventilated place. Keep the container tightly closed to prevent moisture absorption.[1][5]
Materials to Avoid Strong oxidizing agents, strong acids.[5]
Disposal Dispose of waste in accordance with federal, state, and local environmental control regulations. Do not allow the product to enter drains.[5]

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a specialized chemical intermediate with a crucial role in the pharmaceutical industry, most notably in the production of the anti-inflammatory drug Celecoxib. Its synthesis and application demonstrate a classic example of modern medicinal chemistry, where a highly functionalized building block is used to construct a complex active pharmaceutical ingredient. Understanding its properties, synthetic utility, and handling requirements is essential for any scientist working in drug discovery, process development, or chemical synthesis.

References

  • 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. Tradeindia. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHi2cmM3AEPQ5L0sz6NCJfb1TKjXuyi7MM4xMCOrq_dLa4n3kuPSC7lUpfbJv9nVdEtJtiWhsMsf57n_Lg92jD5QG2XuDM6jkxcEFw2uCc0NBvBbHpOY8S2hxfISjWyrYzZyTsWzgpp6zUy6cnBiSFUSV6QbNx_Cq_on2g4oYnTiyRuzxoHbGfYVguRHfCVLwrdKZerqT_X-JFc3KM=]
  • Safety Data Sheet. aapptec. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEnSFBNAlLh-oOx75jP38HXGvImDsjcCIT0_gjCOSsNJZJapPMwrvwWn6kr8UxogzzJuhYXuwHgADYCzX-mQrYKXwtigXwX3BJCWU3pbcUK5q-uUS-BFtD3tkdP11MY0ZiBuFtKFDkAAuo-27LpUU7leca_Y7PEesp_r4YU4FSQfGfs]
  • SAFETY DATA SHEET. Sigma-Aldrich. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFX31uaha4MtAhiQgTFvZ6mNXvJ6EgWV3EooiHnPs2Fadphw2bz2g7UdJHqx1znmiZRWIMIsPZQDIgXemY8Ya7dWwg-ZjSpvTJxfE0_BeWo0WF4BLv1LjGQ3Sz7l5F_NWr-LbvpzjaOJUjUB0X9IFYi7MubpeUAvjdY14SRSfUGXYEgtg==]
  • SAFETY DATA SHEET. Sigma-Aldrich. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwh1BO80rCFArEXKYTkJdkbjreo3gJ8dwLGH_ie1Inhq_8JHX5O9RIy5SRCW-u3C2KEJiEHspSHjwXDOtQ6T7uC85SkWAXo13rsJZAnSkpCuh_zIXTLNXNJz18MdWI6SE84CV9VelEkUxcVPIIm1DB]
  • SAFETY DATA SHEET. Fisher Scientific. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEbQMe7txO9NbR-t4k6cu7NqQ4yH3v9K7Sas_7CvIlugE5_O7BlKmaZnbpEyDK2nrQ822-WZQ-vaBOWyzzC8AgahsPGUh7SZ_95uNDJAHJU4pr9wXXIelxG2fCCIK9r2AiOb9Eoj9wfbFg4Hu0FNShqYs6BZ5OcijRPcnM_WFrfblrTuAg4XOacf5VouTGpA0Tk]
  • Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEo4Z2_8-QCPgsmlxbjXKU69TeT6yT83nH9h6SmJ61HhZbQ4f2TLhqnTu7e9acMlBo7Noww029KNtMX2pgHkc15IVpPy8b8GoDDWW3Nc1hl1ls9ghHoRAZJpYVEObBvPuzn_aY1xtCvmpBMG5I=]
  • SYNTHESIS AND CHARACTERIZATION OF ISOMERS OF COX-2 INHIBITOR, CELECOXIB. Zenodo. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE-nnQ_drTrjWRWuPwpZtkjdPawIzse-sU7PQsMg6XNJsyGyZ0wUz9qKg6uylB3G2MXIBTgUfUBbDw6o6AQJ4snnYf3nR1kG0KZ83peN5ZK2xWXqe6oJxaNe0ECcvaSAYY9htBqBT5HgTqkaIGn-K_T6TcUgbiRpPEGoA==]
  • Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore. EMBL-EBI. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEe7BlFHsnqES5eKLI7YkwIjCQ2sZvDEEt3X8MCEX_JPKzabPs68cX6xXguDCdclD9ffTYqhU-KDNmVliYHKpedwZF-i95hsFZfgwA3wAG1clWRnNKSjQ1fJD4f_4UyhWkSuLjGPrSL2u86BKKTdmxftWg-ih3U]
  • Continuous flow synthesis of Celecoxib from 2-bromo-3,3,3-trifluoropropene. PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHvNZyrHWzm-u7-1LpHaFmFxV0VFVR67SBR781mFxI4StwwJdvNqSyItl9hs-TIONPoJEeCCmUdT3d2YiCYWXTL_F6FyhHeeem0z0UA6OCuiV_Fu0NbvfR3Ls4kyv_6ZCb7oeD9J7mp34A6f20=]
  • MSDS of 2-Amino-4-[3,5-bis(trifluoromethyl)phenyl]amino-1,3,5-triazine. Capot Chemical. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFCShvK-LI33dDP76m_FnXOrmPdJO4zw8YDz3sPYXQzRmiWO4NeuGwkS8l-PVUnCan8Kht_R8j0jCpkc0CumN8j9XEj9YCMbAT01Nxqnqdh-iPWyIbXTvaij3wk2J6VhNxe0AgCMDH1Zg6E6ejtPnCydg==]
  • Process for preparation of celecoxib. Google Patents. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEz3mTQBKfq3u1QTs-LlczKTStd1TInH8C13YUL-zn1MmpMx8_vkvNpiqSdjH9zg54SW_4qzjcAZn-0kpRalOgVFMvgeyTvWzAf8e7ygYqs_K7Yo3A7dWROhHBXnJMGPFEM9WrTIV0pE47noA==]
  • 4-(5-Oxo-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide. National Institutes of Health. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE0LqwWFWHa6qKjMasUOWHQCbz3ULPUhqUiAERJ9PvcwJ1iI9d7I8RmhweerQCpgX3ddIObxnORNcQ9--M37Q40TRRYZbweQ6tMaKW9y4ab5jjlGXyX_LC5s87xff7CXjbNz5Adn3z7bCoxirY=]
  • Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhdMIlzwf9vXC_0xxfCP9PC9If2HN-abzkMyR8Z6QethG77PzOj4bsdViFhPEk3nh7IZu4Ku7vq935uT-NgIGnAhbBL7S4W96c7D9k4fRf7CN-509QJrs4abCAy13q9WxDVczamKeCU5P9qHo=]
  • 4-(3-Methyl-5-phenyl-1H-pyrazol-1-yl)benzenesulfonamide. PubMed Central. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG17mIVAON69F5G431rJJbEZoIE54DN60z5CBLsQahp6ibGqYXmct9eVzdxbYAeKJ9mwhTCybeqrHduIoU9fnWC8Gv7WUDl3JfR3EUJaWF-kvivkNYvnHaAmxdvrnkWC_4xUnlrjSpcgbC1dHI=]

Sources

Exploratory

A Comprehensive Technical Guide to the Physicochemical Properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Prepared by: Gemini, Senior Application Scientist Abstract: This technical guide provides a detailed examination of the physicochemical properties, analytical methodologies, and synthetic considerations for 2-Amino-4-[(t...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a detailed examination of the physicochemical properties, analytical methodologies, and synthetic considerations for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No. 2355-16-0). As a key intermediate in the synthesis of pharmaceuticals and heterocyclic compounds, a thorough understanding of its characteristics is crucial for researchers and drug development professionals.[1] This document consolidates available data on its physical state, solubility, and thermal properties, and provides expert-driven predictive analysis of its spectroscopic profile. Furthermore, it outlines robust, field-proven protocols for its analysis and purification, grounding all claims in authoritative references to ensure scientific integrity.

Chemical Identity and Structure

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a substituted aromatic diamine. Its structure is characterized by a phenylenediamine core functionalized with a strongly electron-withdrawing trifluoromethylsulfonyl group. This combination of functional groups dictates its chemical reactivity and physical properties, making it a valuable and versatile building block in organic synthesis.

1.1 Nomenclature and Chemical Identifiers

IdentifierValue
IUPAC Name 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine
CAS Number 2355-16-0[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
EINECS No 219-085-2[1]

1.2 Chemical Structure

The molecular architecture features two amine groups positioned ortho to each other on a benzene ring, with one amine being primary and the other secondary to the sulfonyl group's carbon. The trifluoromethylsulfonyl (-SO₂CF₃) group at the C4 position significantly influences the electron density of the aromatic ring and the basicity of the amino groups.

G cluster_0 Purification & Analysis Workflow crude Crude Synthetic Product flash Silica Gel Flash Chromatography (e.g., Hexane/Ethyl Acetate gradient) crude->flash Load onto column fractions Collect Fractions flash->fractions tlc TLC Analysis of Fractions fractions->tlc Monitor separation pure_fractions Combine Pure Fractions tlc->pure_fractions Identify target evap Solvent Evaporation pure_fractions->evap purified_solid Purified Solid Compound evap->purified_solid hplc_prep Prepare Analytical Sample (Dilute in Mobile Phase) purified_solid->hplc_prep QC Sample hplc Reverse-Phase HPLC Analysis (C18 column, e.g., ACN/Water) hplc_prep->hplc purity_check Assess Purity (>98%) & Characterize (Spectroscopy) hplc->purity_check G start 1,3-Diaminobenzene (or protected derivative) step1 Sulfonylation start->step1 e.g., CF₃SO₂Cl, Base intermediate Intermediate Sulfonamide step1->intermediate step2 Further Functionalization/ Deprotection intermediate->step2 product 2-Amino-4-[(trifluoromethyl)sulfonyl] phenylamine step2->product

Sources

Foundational

A Technical Guide to the Structure Elucidation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a substituted aromatic amine, represents a class of compounds with significant interest in me...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a substituted aromatic amine, represents a class of compounds with significant interest in medicinal chemistry and materials science. The presence of both an amino group and a potent electron-withdrawing trifluoromethylsulfonyl group on the phenylamine scaffold imparts unique chemical properties and potential biological activities.[1] Accurate and unambiguous structure elucidation is paramount for understanding its reactivity, predicting its behavior in biological systems, and ensuring the integrity of subsequent research and development efforts. This guide provides an in-depth, technically-focused overview of the methodologies and analytical techniques employed to confirm the molecular structure of this compound.

The structural framework of aromatic amines involves an amine group directly attached to an aromatic ring, such as a benzene ring.[2][3] This direct attachment influences the chemical behavior of the amine, as the nitrogen atom's lone pair of electrons can interact with the aromatic system.[2] The geometry of the amine nitrogen is typically trigonal pyramidal, with the potential for chirality if bearing three different substituents.[4]

Synthesis and Purification

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine can be approached through various synthetic routes, often involving the introduction of the trifluoromethylsulfonyl group onto a pre-functionalized aniline derivative. A common strategy involves the sulfonylation of an appropriately substituted aniline.[5]

A Generalized Synthetic Protocol:
  • Starting Material Selection : A suitable starting material would be a protected 2,4-disubstituted aniline to ensure regioselective introduction of the trifluoromethylsulfonyl group.

  • Sulfonylation : The trifluoromethylsulfonyl group is introduced, often using trifluoromethanesulfonyl chloride or triflic anhydride in the presence of a base.[6] The strong electron-withdrawing nature of the triflyl group makes this a key transformation.[7]

  • Deprotection/Functional Group Interconversion : Subsequent steps would involve the removal of any protecting groups and/or conversion of other functional groups to yield the final 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

  • Purification : Purification is critical to obtain an analytically pure sample for structure elucidation. Techniques such as column chromatography, recrystallization, and distillation are employed to remove impurities, by-products, and residual solvents. The purity of the final compound is typically assessed by High-Performance Liquid Chromatography (HPLC) and melting point analysis.

The following diagram illustrates a conceptual workflow for the synthesis and purification process.

Caption: A generalized workflow for the synthesis and analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Spectroscopic Structure Elucidation

A combination of spectroscopic techniques is essential for the unambiguous determination of the molecular structure. Each method provides complementary information, and together they allow for a comprehensive structural assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, ¹H, ¹³C, and ¹⁹F NMR experiments are particularly informative.

¹H NMR Spectroscopy: The ¹H NMR spectrum will reveal the number of different types of protons, their chemical environment, their multiplicity (splitting pattern), and the number of neighboring protons.

  • Aromatic Protons: The protons on the benzene ring will appear in the aromatic region (typically δ 6.5-8.0 ppm). The substitution pattern will dictate the splitting pattern. For a 1,2,4-trisubstituted benzene ring, a characteristic set of coupled signals (e.g., a doublet, a doublet of doublets, and another doublet) is expected.

  • Amine Protons: The protons of the amino group (-NH₂) will appear as a broad singlet, the chemical shift of which can be concentration and solvent dependent.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

  • Aromatic Carbons: The six carbons of the benzene ring will appear in the aromatic region (typically δ 100-150 ppm). Carbons attached to electronegative atoms or groups (like the amino and sulfonyl groups) will be shifted downfield.

  • Trifluoromethyl Carbon: The carbon of the -CF₃ group will appear as a quartet due to coupling with the three fluorine atoms.

¹⁹F NMR Spectroscopy: ¹⁹F NMR is highly specific for fluorine-containing compounds. The trifluoromethyl group will give a singlet in the ¹⁹F NMR spectrum, with a characteristic chemical shift.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.[8]

  • N-H Stretching: The amino group will show two characteristic stretching vibrations in the region of 3300-3500 cm⁻¹, corresponding to the symmetric and asymmetric stretches of the N-H bonds.

  • S=O Stretching: The sulfonyl group will exhibit strong, characteristic asymmetric and symmetric stretching bands, typically in the ranges of 1300-1350 cm⁻¹ and 1140-1160 cm⁻¹, respectively.

  • C-F Stretching: Strong absorptions corresponding to the C-F bonds of the trifluoromethyl group are expected in the region of 1100-1300 cm⁻¹.

  • Aromatic C-H and C=C Stretching: Bands corresponding to the aromatic ring will also be present.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in confirming the molecular formula and connectivity.[9]

  • Molecular Ion Peak (M⁺): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and confirm the elemental composition.

  • Fragmentation Pattern: The molecule will fragment in a predictable manner under electron ionization (EI) or other ionization techniques. Common fragmentation pathways include the loss of the trifluoromethyl group or parts of the sulfonyl group.

The following diagram illustrates the logical flow of using multiple spectroscopic techniques for structure elucidation.

Caption: A flowchart demonstrating the convergent logic of spectroscopic data analysis for structure confirmation.

Summary of Expected Spectroscopic Data
Spectroscopic TechniqueExpected Observations
¹H NMR Aromatic protons (δ 6.5-8.0 ppm) with splitting patterns indicative of 1,2,4-trisubstitution. A broad singlet for the -NH₂ protons.
¹³C NMR Aromatic carbons (δ 100-150 ppm). A quartet for the -CF₃ carbon.
¹⁹F NMR A singlet for the -CF₃ group.
IR Spectroscopy N-H stretches (3300-3500 cm⁻¹), S=O stretches (1300-1350 cm⁻¹ and 1140-1160 cm⁻¹), and C-F stretches (1100-1300 cm⁻¹).
Mass Spectrometry A molecular ion peak corresponding to the molecular weight. Fragmentation patterns showing loss of -CF₃ and -SO₂CF₃.

Conclusion

The structure elucidation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a multi-faceted process that relies on the synergistic application of modern analytical techniques. A logical and systematic approach, beginning with a well-defined synthesis and purification protocol, followed by comprehensive spectroscopic analysis, is crucial for obtaining an unambiguous structural assignment. The data obtained from NMR, IR, and mass spectrometry provide a self-validating system, where the information from each technique corroborates the others, leading to a high degree of confidence in the final structure. This rigorous approach is fundamental to advancing the research and development of this and related compounds in various scientific disciplines.

References

  • Structural investigations of aromatic amine polymers. American Chemical Society. Available at: [Link]

  • What Are Aromatic Amines? - Chemistry For Everyone. YouTube. Available at: [Link]

  • Video: Structure of Amines. JoVE. Available at: [Link]

  • Aromatic amines Basics Explained Part I. YouTube. Available at: [Link]

  • Synthesis, properties, and reactions of bis((trifluoromethyl)sulfonyl) imide, (CF3SO2)2NH. Inorganic Chemistry - ACS Publications. Available at: [Link]

  • Trifluoromethanesulfonamides and Related Compounds. ResearchGate. Available at: [Link]

  • Process to prepare sulfonamides. Google Patents.
  • Analysis of Bis(trifluoromethylsulfonyl)imide Interactions with Metal Cations by a Chemical Informatics Approach. ChemRxiv. Available at: [Link]

  • Method for producing 2-amino-4-(trifluoromethyl)pyridine. Google Patents.
  • Bis(trifluoromethanesulfonyl)aniline. Wikipedia. Available at: [Link]

  • Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters - ACS Publications. Available at: [Link]

  • Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry. Available at: [Link]

  • Solution-phase Secondary-Ion Mass Spectrometry of Protonated Amino Acids. PubMed. Available at: [Link]

  • Focus on 2-Hydroxy-4-(trifluoromethyl)aniline. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Tris(trifluoromethanesulfonyl)methide (“Triflide”) Anion: Convenient Preparation, X-ray Crystal Structures, and Exceptional Catalytic Activity as a Counterion with Ytterbium(III) and Scandium(III). The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • New Analytical Methods Developed for Determination of Perfluorinated Surfactants in Waters and Wastes. CORE. Available at: [Link]

  • 4-(Trifluoromethyl)aniline. PubChem. Available at: [Link]

  • Method for analyzing C-terminal amino acid sequence of peptide using mass spectrometry. PubChem. Available at: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Foreword: Understanding the Critical Role of Solubility In the landscape of pharmaceutical sciences and synthetic chemistry, the solubility of a compound is...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: Understanding the Critical Role of Solubility

In the landscape of pharmaceutical sciences and synthetic chemistry, the solubility of a compound is a cornerstone physical property that dictates its fate in both biological systems and manufacturing processes. For a molecule like 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a substituted aniline with a potent electron-withdrawing trifluoromethylsulfonyl group, understanding its interaction with various organic solvents is paramount. This guide, crafted from the perspective of a Senior Application Scientist, moves beyond a simple data sheet to provide a holistic understanding of the principles governing the solubility of this compound, detailed methodologies for its empirical determination, and the causal reasoning behind experimental choices.

Molecular Profile and Theoretical Solubility Considerations

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine possesses a unique molecular architecture that profoundly influences its solubility. The presence of two amine groups introduces polar, hydrogen-bond donating capabilities, while the aromatic ring provides a degree of lipophilicity. The dominant feature, however, is the trifluoromethylsulfonyl group (-SO₂CF₃), a powerful electron-withdrawing moiety that significantly impacts the molecule's polarity and crystal lattice energy.

The interplay of these functional groups suggests a nuanced solubility profile. The polar amine groups favor interactions with polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO, DMF) through hydrogen bonding and dipole-dipole interactions. Conversely, the bulky and non-polar trifluoromethyl group and the phenyl ring may contribute to solubility in less polar environments.

Key Physicochemical Properties:

PropertyValue/DescriptionSource
Molecular Formula C₇H₇F₃N₂O₂S[1]([Link])
Molecular Weight 256.21 g/mol [1]([Link])
Appearance Off-white to light yellow crystalline powder[1]([Link])
Melting Point 143-146 °C[1]([Link])
Qualitative Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF.[1][1]([Link])

The Science of Solvation: A Deeper Dive

The adage "like dissolves like" provides a foundational but overly simplistic view of solubility. For a molecule as complex as 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a more sophisticated understanding of intermolecular forces is required.

  • Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. The primary and secondary amine groups of the solute can form strong hydrogen bonds with the hydroxyl groups of the alcohol, facilitating dissolution.

  • Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are excellent hydrogen bond acceptors. The sulfonyl group's oxygen atoms and the amine groups' nitrogen atoms can readily accept hydrogen bonds from the solute's amine protons. Furthermore, their high polarity effectively solvates the dipolar nature of the molecule.

  • Non-Polar Solvents (e.g., Toluene, Hexane): Solubility in these solvents is expected to be significantly lower. The energy required to break the strong intermolecular forces within the crystal lattice of the solute is not sufficiently compensated by the weak van der Waals forces established with non-polar solvent molecules.

The "Extended Hildebrand Solubility Approach" can be a powerful tool for predicting the solubility of sulfonamides in various solvent systems.[2] This approach considers the cohesive energy densities of both the solute and the solvent to estimate their compatibility.

Caption: Factors influencing the solubility of the target compound.

Quantitative Solubility Profile

While extensive quantitative solubility data for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is not widely available in peer-reviewed literature, the following table provides a qualitative summary based on available information and expert inference. Researchers are strongly encouraged to determine quantitative solubility experimentally for their specific applications.

SolventSolvent TypePredicted SolubilityRationale
MethanolPolar ProticSolubleHydrogen bonding with amine and sulfonyl groups.
EthanolPolar ProticSolubleSimilar to methanol, but potentially slightly lower due to increased alkyl chain length.
Dimethyl Sulfoxide (DMSO)Polar AproticSolubleStrong hydrogen bond acceptor and high polarity.
N,N-Dimethylformamide (DMF)Polar AproticSolubleGood hydrogen bond acceptor and polar nature.
AcetonePolar AproticModerately SolubleLower polarity than DMSO and DMF, but can still engage in dipole-dipole interactions.
AcetonitrilePolar AproticSparingly SolubleLess polar than other aprotic solvents listed, with weaker hydrogen bond accepting capabilities.
Dichloromethane (DCM)Non-PolarSparingly SolubleLimited ability to disrupt the solute's crystal lattice.
TolueneNon-PolarPoorly SolubleWeak van der Waals interactions are insufficient for significant dissolution.
HexaneNon-PolarInsolubleMismatch in polarity and intermolecular forces.

Experimental Determination of Solubility: A Rigorous Approach

To obtain reliable and reproducible solubility data, a standardized experimental protocol is essential. The Shake-Flask method is the gold standard for determining thermodynamic (equilibrium) solubility.

Thermodynamic Solubility Determination via Shake-Flask Method

This method measures the concentration of a saturated solution in equilibrium with an excess of the solid compound.

Protocol:

  • Preparation: Accurately weigh an excess amount of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine into a series of glass vials. The excess solid is crucial to ensure saturation.

  • Solvent Addition: Add a precise volume of the desired organic solvent to each vial.

  • Equilibration: Seal the vials tightly to prevent solvent evaporation. Place the vials in a constant temperature shaker bath (e.g., 25 °C or 37 °C) and agitate for a predetermined period (typically 24-48 hours) to ensure equilibrium is reached.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.

  • Sampling: Carefully withdraw a sample from the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any undissolved particles.

  • Dilution: Dilute the filtered sample with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantification: Analyze the concentration of the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculation: Calculate the solubility in the original solvent by accounting for the dilution factor.

Caption: Experimental workflow for thermodynamic solubility determination.

Kinetic Solubility Determination

Kinetic solubility is a high-throughput method often used in early drug discovery to assess the solubility of compounds from a DMSO stock solution into an aqueous buffer. While less common for organic solvent solubility, the principle can be adapted.

Proposed Synthesis Route

A plausible synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine can be envisioned starting from a commercially available substituted aniline, such as 4-chloro-3-nitroaniline.

  • Sulfonylation: The first step would involve the introduction of the trifluoromethylsulfonyl group. This can be achieved by reacting 4-chloro-3-nitroaniline with trifluoromethanesulfonic anhydride or trifluoromethanesulfonyl chloride in the presence of a suitable base like pyridine.

  • Reduction of the Nitro Group: The nitro group can then be selectively reduced to an amine using a standard reducing agent such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation with palladium on carbon.

This proposed route offers a straightforward approach to the target molecule, utilizing well-established chemical transformations.

Synthesis_Pathway Start 4-Chloro-3-nitroaniline Intermediate 4-Chloro-2-nitro-1-[(trifluoromethyl)sulfonyl]benzene Start->Intermediate Tf₂O or TfCl, Pyridine Product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Intermediate->Product SnCl₂/HCl or H₂/Pd-C

Sources

Foundational

Technical Guide: Spectroscopic Characterization of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Prepared by: Gemini, Senior Application Scientist Audience: Researchers, Scientists, and Drug Development Professionals Abstract: This document provides a comprehensive technical guide to the spectroscopic characterizati...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical guide to the spectroscopic characterization of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS 1864063-78-7). Publicly available experimental spectral data for this specific molecule is limited; therefore, this guide emphasizes a predictive and interpretive approach grounded in first principles of spectroscopy and data from structurally analogous compounds. We will detail the expected outcomes from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F), providing both theoretical data and the robust experimental protocols required to generate and validate these results.

Introduction and Molecular Structure

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a substituted aniline derivative featuring two key functional groups that dictate its chemical and spectral properties: an electron-donating primary amine (-NH₂) and a strongly electron-withdrawing trifluoromethylsulfonyl (-SO₂CF₃) group. The accurate and unambiguous structural confirmation of such molecules is paramount in medicinal chemistry and materials science, where precise structure-activity relationships are critical. Spectroscopic analysis provides the definitive fingerprint for molecular identity and purity.

This guide will walk through an integrated workflow for confirming the structure of this molecule, explaining the causality behind each analytical choice and interpretive step.

Molecular Structure:

  • Chemical Formula: C₇H₇F₃N₂O₂S

  • Molecular Weight: 256.21 g/mol

  • Key Features:

    • A 1,2,4-trisubstituted benzene ring.

    • A primary amine (-NH₂), which acts as an ortho-, para-director and activating group.

    • A trifluoromethylsulfonyl (-SO₂CF₃) group, a powerful electron-withdrawing and meta-directing group.

The interplay of these groups creates a unique electronic environment, which is directly probed by the spectroscopic techniques discussed herein.

Integrated Spectroscopic Workflow

The confirmation of a chemical structure is not reliant on a single technique but on the convergence of evidence from multiple orthogonal methods. The workflow below illustrates the logical process of analysis, where each step provides a unique piece of the structural puzzle.

G cluster_0 Analytical Strategy cluster_1 Data Interpretation & Confirmation Compound Target Compound (C₇H₇F₃N₂O₂S) MS Mass Spectrometry (MS) Compound->MS Parallel Analysis IR IR Spectroscopy Compound->IR Parallel Analysis NMR NMR Spectroscopy (¹H, ¹³C, ¹⁹F) Compound->NMR Parallel Analysis MS_Data Molecular Weight & Fragmentation Pattern MS->MS_Data IR_Data Functional Groups (N-H, S=O, C-F) IR->IR_Data NMR_Data Atom Connectivity & Electronic Environment NMR->NMR_Data Confirmation Confirmed Structure of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine MS_Data->Confirmation Convergent Evidence IR_Data->Confirmation Convergent Evidence NMR_Data->Confirmation Convergent Evidence

Caption: Integrated workflow for structural elucidation.

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry is the first-line technique to confirm the molecular weight of the target compound. For a molecule with moderate polarity and susceptibility to protonation (due to the amine group), Electrospray Ionization (ESI) in positive ion mode is the method of choice. It is a "soft" ionization technique that minimizes fragmentation, ensuring a strong signal for the molecular ion.

Experimental Protocol (ESI-MS)
  • Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in an appropriate solvent such as methanol or acetonitrile.

  • Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for accurate mass measurement.

  • Ionization Source: Set the ESI source to positive ion mode.

  • Infusion: Infuse the sample solution directly into the source at a low flow rate (e.g., 5-10 µL/min).

  • Data Acquisition: Acquire the spectrum over a mass range of m/z 50-500. Ensure the instrument is calibrated to achieve mass accuracy within 5 ppm.

  • Validation: The presence of the protonated molecular ion [M+H]⁺ is the primary validation checkpoint.

Predicted Data & Interpretation

The primary goal is to observe the ion corresponding to the protonated molecule, [C₇H₇F₃N₂O₂S + H]⁺.

Table 1: Predicted High-Resolution MS Data

Ion SpeciesCalculated Exact Mass (m/z)Expected Observation
[M+H]⁺257.0256A strong signal at this m/z confirming the molecular formula.
[M+Na]⁺279.0076A potential adduct, often observed with ESI, further confirming the molecular weight.

Predicted Fragmentation: While ESI is soft, some in-source fragmentation can be induced to provide structural clues. The trifluoromethylsulfonyl group is a likely point of fragmentation.

G Parent [M+H]⁺ m/z = 257.02 Frag1 Loss of SO₂ (-64 Da) Parent->Frag1 Frag2 Loss of CF₃ (-69 Da) Parent->Frag2 Product1 m/z = 193.02 Frag1->Product1 Product2 m/z = 188.02 Frag2->Product2

Caption: Potential ESI-MS fragmentation pathways.

Infrared (IR) Spectroscopy

Expertise & Experience: IR spectroscopy is a rapid and non-destructive technique used to identify the presence of key functional groups. Each functional group absorbs infrared radiation at a characteristic frequency, corresponding to its vibrational modes (e.g., stretching, bending). For this molecule, we expect to see clear signatures for the amine (N-H), sulfonyl (S=O), and trifluoromethyl (C-F) groups.

Experimental Protocol (ATR-IR)
  • Sample Preparation: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. No sample preparation (like KBr pellets) is needed, making this a rapid and efficient method.

  • Background Scan: Perform a background scan with a clean ATR crystal to subtract atmospheric H₂O and CO₂ signals.

  • Sample Scan: Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Validation: The protocol is self-validating by observing the characteristic, sharp peaks corresponding to the expected functional groups against a stable baseline.

Predicted Data & Interpretation

The interpretation relies on correlating observed absorption bands with known frequencies for specific functional groups. Data for similar structures, such as 4-(Trifluoromethylsulfonyl)aniline, helps refine these predictions.

Table 2: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupExpected Appearance
3450 - 3300N-H Asymmetric & Symmetric StretchPrimary Amine (-NH₂)Two distinct, sharp-to-medium peaks.
1620 - 1580N-H Bending (Scissoring)Primary Amine (-NH₂)Medium to strong absorption.
1500 - 1400C=C Aromatic Ring StretchBenzene RingMultiple sharp peaks of variable intensity.
1350 - 1300S=O Asymmetric StretchSulfonyl (-SO₂)Strong, sharp absorption.
1180 - 1140S=O Symmetric StretchSulfonyl (-SO₂)Strong, sharp absorption.
1300 - 1100C-F StretchTrifluoromethyl (-CF₃)Multiple very strong, broad absorptions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR is the most powerful technique for elucidating the precise structure of an organic molecule. It provides detailed information about the chemical environment, connectivity, and number of hydrogen (¹H), carbon (¹³C), and fluorine (¹⁹F) atoms. The choice of solvent is critical; DMSO-d₆ is selected here because its ability to hydrogen-bond with the -NH₂ protons prevents their rapid exchange, allowing them to be observed as a distinct resonance.

Experimental Protocol (¹H, ¹³C, ¹⁹F NMR)
  • Sample Preparation: Accurately weigh ~5-10 mg of the sample and dissolve it in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure the sample is fully dissolved.

  • Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

  • ¹H NMR Acquisition: Acquire the spectrum with a standard pulse program. Key parameters include a sufficient number of scans for good signal-to-noise and a relaxation delay of at least 2 seconds.

  • ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all unique carbons. A larger number of scans will be required due to the low natural abundance of ¹³C.

  • ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. ¹⁹F NMR is highly sensitive and requires few scans.[1][2]

  • Validation: The DMSO solvent peak (¹H: ~2.50 ppm; ¹³C: ~39.52 ppm) serves as a reliable internal reference for chemical shift calibration, ensuring the trustworthiness of the data.

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

The aromatic region will be the most informative, showing three distinct signals due to the substitution pattern. The electron-donating -NH₂ group will shield ortho/para positions (shifting them upfield), while the electron-withdrawing -SO₂CF₃ group will deshield all positions (shifting them downfield).

Table 3: Predicted ¹H NMR Spectral Data

Proton LabelChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationRationale
H-3~7.5 - 7.7dJ ≈ 2 Hz1HOrtho to -SO₂CF₃, meta to -NH₂. Deshielded. Small meta coupling to H-5.
H-5~7.3 - 7.5ddJ ≈ 8 Hz, 2 Hz1HOrtho to -SO₂CF₃, ortho to -NH₂. Complex effects. Ortho coupling to H-6, meta to H-3.
H-6~6.8 - 7.0dJ ≈ 8 Hz1HMeta to -SO₂CF₃, ortho to -NH₂. Shielded by -NH₂. Ortho coupling to H-5.
-NH₂~5.5 - 6.0br sN/A2HExchangeable protons. Appears as a broad singlet.
Predicted ¹³C NMR Data (101 MHz, DMSO-d₆)

Six unique aromatic carbon signals and one quartet for the CF₃ carbon are expected.

Table 4: Predicted ¹³C NMR Spectral Data

Carbon LabelChemical Shift (δ, ppm)Multiplicity (¹⁹F Coupled)Rationale
C-1 (-NH₂)~150sAttached to nitrogen, strongly shielded.
C-2~115sOrtho to -NH₂, shielded.
C-3~130sMeta to -NH₂, deshielded by -SO₂CF₃.
C-4 (-SO₂CF₃)~135sAttached to sulfonyl group, deshielded.
C-5~125sOrtho to -SO₂CF₃, deshielded.
C-6~118sOrtho to -NH₂, shielded.
-CF₃~122q (J ≈ 270 Hz)Quartet due to one-bond C-F coupling.
Predicted ¹⁹F NMR Data (376 MHz, DMSO-d₆)

¹⁹F NMR provides a simple, unambiguous signal for the trifluoromethyl group.

Table 5: Predicted ¹⁹F NMR Spectral Data

Fluorine LabelChemical Shift (δ, ppm)MultiplicityIntegrationRationale
-CF₃~ -75 to -85s3FA single peak is expected as all three fluorine atoms are chemically equivalent. Referenced to CFCl₃.

Conclusion: A Convergent Structural Proof

The definitive structural confirmation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is achieved by integrating the data from all three spectroscopic techniques.

G Struct Hypothesized Structure 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine MS Mass Spec m/z = 257.0256 [M+H]⁺ Confirmed Struct->MS IR IR Spec N-H: ~3400 cm⁻¹ S=O: ~1350, 1180 cm⁻¹ C-F: ~1200 cm⁻¹ Struct->IR NMR NMR Spec ¹H: 3 distinct aromatic signals ¹³C: 7 unique carbons ¹⁹F: 1 singlet @ ~-80 ppm Struct->NMR Conclusion Structural Confirmation MS->Conclusion IR->Conclusion NMR->Conclusion

Caption: Logical flow from hypothesis to confirmation.

  • MS confirms the correct molecular formula and weight.

  • IR confirms the presence of all key functional groups: the primary amine, the sulfonyl group, and the trifluoromethyl group.

  • NMR provides the final, unambiguous proof of connectivity. ¹H NMR confirms the 1,2,4-substitution pattern on the aromatic ring, while ¹³C and ¹⁹F NMR confirm the number and type of carbon and fluorine environments, including the characteristic quartet of the CF₃ carbon.

Together, these datasets form a self-validating system that provides authoritative and trustworthy confirmation of the molecular structure.

References

(Note: Direct experimental data for the target compound was not found in the initial search. The following references provide context for the spectroscopic properties of related compounds and techniques.)

  • Targeted F19 - tags to detect amino acids in complex mixtures using NMR spectroscopy. (n.d.). This source discusses the application of ¹⁹F NMR for analyzing amino acids, highlighting the sensitivity and utility of the technique for fluorine-containing molecules.[1][2]

  • Solution-phase Secondary-Ion Mass Spectrometry of Protonated Amino Acids. (n.d.). Provides background on mass spectrometry techniques for amino-containing compounds.
  • 4-(Trifluoromethylsulfonyl)aniline 95 473-27-8. Sigma-Aldrich. This product page for a structural analog provides basic physical data that can be used for comparison.

  • 4-(Trifluoromethyl)aniline | C7H6F3N | CID 9964. PubChem.
  • Infrared Spectral Intensities of Amine Ices, Precursors to Amino Acids. (2022). Discusses the IR spectral features of amines, relevant for interpreting the N-H vibrations.[3]

Sources

Exploratory

A Senior Application Scientist's Technical Guide to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Authored For: Researchers, Scientists, and Drug Development Professionals Abstract This guide serves as a comprehensive technical resource on 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No. 2355-16-0), a specia...

Author: BenchChem Technical Support Team. Date: January 2026

Authored For: Researchers, Scientists, and Drug Development Professionals

Abstract

This guide serves as a comprehensive technical resource on 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No. 2355-16-0), a specialized aromatic amine of significant interest in modern synthetic chemistry. This document provides an in-depth analysis of its physicochemical properties, commercial availability, and critical applications as a pharmaceutical intermediate and building block for heterocyclic compounds.[1] We will explore the causality behind its utility in drug design, grounded in the electronic effects of its unique functional groups. Furthermore, this guide presents detailed protocols for handling, quality control, and a representative synthetic application, designed to provide researchers with actionable, field-proven insights for incorporating this valuable reagent into their development pipelines.

Core Physicochemical & Structural Characteristics

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a highly functionalized aromatic diamine. Its utility in synthesis is largely dictated by the interplay between its nucleophilic amino group and the potent electron-withdrawing nature of the trifluoromethylsulfonyl group. This substitution pattern is key to its role in constructing complex molecular architectures.

Chemical Structure

drug_discovery_pipeline A Building Block (2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine) B Synthesis of Novel Compounds A->B Reaction C Biological Screening B->C Testing D Lead Optimization C->D Analysis E Candidate Drug D->E Refinement

Caption: Role as a building block in the drug discovery pipeline.

Safety, Handling, and Synthesis Overview

Hazard & Safety Protocol

As with any laboratory chemical, proper handling is paramount.

  • Primary Hazards: May be harmful if swallowed or inhaled and may cause respiratory tract irritation. [1][2]* Handling: Work should be conducted in a well-ventilated chemical fume hood. Avoid the formation of dust and aerosols. [2]* Personal Protective Equipment (PPE): Standard PPE, including safety glasses, lab coat, and chemical-resistant gloves, is required. * Incompatibilities: Avoid strong oxidizing agents and strong acids. [2]* Disposal: Waste must be disposed of in accordance with federal, state, and local environmental control regulations. [2]

Representative Synthetic Route

While multiple synthetic pathways exist, a common laboratory-scale approach involves the reduction of the corresponding nitro precursor, 2-Nitro-4-[(trifluoromethyl)sulfonyl]aniline. This transformation is typically high-yielding and reliable.

  • Nitration: An appropriate aniline precursor is nitrated to introduce the nitro group ortho to the amino group.

  • Sulfonylation: The trifluoromethylsulfonyl group is installed at the 4-position using trifluoromethanesulfonyl chloride or a related reagent. [3]3. Reduction: The nitro group is selectively reduced to an amine using standard reducing agents (e.g., H₂/Pd-C, SnCl₂, or iron in acetic acid) to yield the final product.

Experimental Protocol: Quality Control & Application

The following protocols represent a self-validating system for ensuring reagent quality and its successful application in a representative synthetic step.

Protocol 1: Incoming Quality Control (QC)

Objective: To verify the identity and purity of a newly acquired batch of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Methodology:

  • Visual Inspection: Confirm the material is an off-white to light beige crystalline powder as specified. [1]2. Melting Point Analysis:

    • Load a small, dry sample into a capillary tube.

    • Use a calibrated melting point apparatus to determine the melting range.

    • Acceptance Criterion: The measured range should be within ±2 °C of the reference range (143-146 °C). [1]A broad melting range may indicate impurities.

  • Solubility Test:

    • Add ~10 mg of the compound to three separate vials containing 1 mL each of water, methanol, and DMSO.

    • Vortex each vial for 30 seconds.

    • Acceptance Criterion: The compound should be sparingly soluble in water but dissolve readily in methanol and DMSO, consistent with its documented properties. [1]4. Spectroscopic Confirmation (¹H NMR):

    • Prepare a sample by dissolving ~5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆).

    • Acquire a ¹H NMR spectrum.

    • Acceptance Criterion: The resulting spectrum should show characteristic peaks for the aromatic protons and the amino protons, with integrations corresponding to the molecular structure. The absence of significant unidentifiable peaks confirms high purity.

qc_workflow start Receive Reagent visual Visual Inspection start->visual mp Melting Point Analysis visual->mp sol Solubility Test mp->sol nmr ¹H NMR Confirmation sol->nmr pass QC Pass: Release to Inventory nmr->pass All Criteria Met fail QC Fail: Quarantine & Contact Supplier nmr->fail Criteria Not Met

Caption: A typical workflow for incoming quality control of the reagent.

Protocol 2: Synthesis of a Substituted Benzimidazole

Objective: To demonstrate the use of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine as a nucleophile in a classic Phillips condensation reaction to form a substituted benzimidazole, a common scaffold in medicinal chemistry.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq)

  • A suitable aromatic aldehyde (e.g., 4-methoxybenzaldehyde, 1.0 eq)

  • Sodium metabisulfite (Na₂S₂O₅, 1.2 eq)

  • N,N-Dimethylacetamide (DMAc) as solvent

  • Reaction vessel, magnetic stirrer, heating mantle, condenser

Methodology:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and condenser, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) and the aromatic aldehyde (1.0 eq).

  • Solvent Addition: Add DMAc to the flask to achieve a concentration of approximately 0.5 M.

  • Reagent Addition: Add sodium metabisulfite (1.2 eq) to the mixture. This reagent facilitates the cyclization and oxidation in one pot.

  • Reaction Execution: Heat the reaction mixture to 120 °C with vigorous stirring under an inert atmosphere (e.g., nitrogen).

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., 30% Ethyl Acetate in Hexanes). Check for the consumption of the starting materials and the formation of a new, more polar spot corresponding to the benzimidazole product. The reaction is typically complete within 4-8 hours.

  • Workup & Purification:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Pour the reaction mixture into a beaker of ice-cold water, which should precipitate the crude product.

    • Collect the solid product by vacuum filtration and wash thoroughly with water, followed by a cold, non-polar solvent (e.g., diethyl ether) to remove non-polar impurities.

    • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water) to obtain the purified benzimidazole derivative.

  • Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Causality: In this reaction, the diamine acts as a dinucleophile. The initial condensation occurs between one amino group and the aldehyde, followed by cyclization and subsequent oxidation (facilitated by Na₂S₂O₅) to form the stable aromatic benzimidazole ring system. This protocol provides a reliable and scalable method for generating complex heterocyclic products from the title building block.

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a specialized but highly valuable reagent for researchers in synthetic and medicinal chemistry. Its commercial availability, combined with a unique electronic profile imparted by the trifluoromethylsulfonyl group, makes it an enabling tool for the synthesis of novel heterocyclic compounds and the development of next-generation pharmaceutical agents. Adherence to rigorous quality control and established handling protocols will ensure its effective and safe implementation in any research and development setting.

References

  • 2-amino-4-[(trifluoromethyl)
  • Safety D
  • SAFETY D
  • Applications of fluorine-containing amino acids for drug design. PubMed.
  • ChemScene: Building blocks | Bioactive small molecules. ChemScene.
  • Utilization of fluorinated α-amino acids in small molecule drug design.
  • The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. MDPI.
  • Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)
  • 2-nitro-N-propyl-4-[(trifluoromethyl)sulfonyl]aniline. Benchchem.

Sources

Foundational

An In-depth Technical Guide to the Safe Handling and Application of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key building...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key building block in modern medicinal chemistry. Beyond a simple recitation of facts, this document delves into the causality behind its chemical properties, safe handling procedures, and its strategic application in the synthesis of targeted therapeutics. Every protocol and recommendation is presented with the aim of fostering a self-validating system of safety and efficacy in the laboratory.

Compound Profile: Understanding the Molecular Architecture and its Implications

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, also known by its CAS number 2355-16-0, is an aromatic amine of significant interest in pharmaceutical research.[1][2] Its structure is characterized by a phenylenediamine core substituted with a highly electron-withdrawing trifluoromethylsulfonyl group. This unique combination of functional groups dictates its reactivity and its utility as a versatile intermediate in the synthesis of complex heterocyclic compounds.[1]

The trifluoromethyl group is a bioisostere often employed in drug design to enhance metabolic stability, binding affinity, and lipophilicity of a parent molecule.[3][4] Its presence in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine makes this compound a valuable starting material for the development of novel drug candidates.[5]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is the foundation of its safe and effective use. The following table summarizes the key properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

PropertyValueSource
CAS Number 2355-16-0[1][2]
Molecular Formula C₇H₇F₃N₂O₂S[1][2]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF[1]
Density 1.56 g/cm³[1]
EINECS Number 219-085-2[1]

Hazard Identification and Risk Mitigation: A Proactive Approach to Safety

While a comprehensive toxicological profile for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is not extensively documented in publicly available literature, its structural motifs—an aromatic amine and a sulfonyl fluoride derivative—necessitate a cautious approach. Aromatic amines, as a class, can present various health hazards, and organofluorine compounds can have unique reactivity and metabolic pathways.[6] The available information suggests that this compound may be harmful if swallowed or inhaled and can cause irritation.[1]

GHS Hazard Classification (Inferred)

Based on the safety data sheets of structurally related compounds, the following Globally Harmonized System (GHS) classifications can be inferred as a precautionary measure. It is imperative to consult the official Safety Data Sheet (SDS) from the supplier for definitive hazard information.

  • Acute Toxicity, Oral (Category 4)

  • Skin Corrosion/Irritation (Category 2)

  • Serious Eye Damage/Eye Irritation (Category 2A)

  • Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous chemicals is through robust engineering controls.

  • Ventilation: All handling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine powder should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[7] This is crucial to prevent the inhalation of airborne particles.

  • Process Enclosure: For larger scale operations, the use of glove boxes or other enclosed systems should be considered to minimize direct contact.

Personal Protective Equipment (PPE): The Essential Barrier

The selection and proper use of PPE are critical for personal safety. The following PPE is recommended when handling 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine:

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes and airborne particles.[8]

  • Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. It is crucial to inspect gloves for any signs of degradation or perforation before use.[9]

  • Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. For tasks with a higher risk of exposure, coveralls may be necessary.

  • Respiratory Protection: If engineering controls are insufficient to maintain exposure below permissible limits, or during spill cleanup, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[9]

PPE_Workflow Start Handling 2-Amino-4- [(trifluoromethyl)sulfonyl]phenylamine EngineeringControls Work in a certified chemical fume hood? Start->EngineeringControls PPE Wear appropriate PPE: - Safety goggles - Chemical-resistant gloves - Lab coat EngineeringControls->PPE Yes RespiratoryProtection Consider respiratory protection if handling large quantities or in case of a spill PPE->RespiratoryProtection Proceed Proceed with experiment RespiratoryProtection->Proceed

Caption: Decision workflow for ensuring adequate personal protection.

Safe Storage and Handling: Maintaining Compound Integrity and a Secure Environment

The stability and integrity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine are contingent upon proper storage and handling practices.

Storage Conditions
  • Container: Keep the container tightly closed to prevent contamination and reaction with atmospheric moisture.[1]

  • Environment: Store in a cool, dry, and well-ventilated area.[1] A recommended storage temperature is between 2-8°C for long-term stability.[2]

  • Incompatibilities: Avoid storage with strong oxidizing agents and strong acids, as these may lead to vigorous and potentially hazardous reactions.[7]

Handling Procedures
  • Dispensing: When weighing and dispensing the solid, do so in a fume hood to avoid generating and inhaling dust.[7]

  • Inert Atmosphere: For reactions sensitive to air or moisture, handle the compound under an inert atmosphere (e.g., nitrogen or argon).

  • Waste Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Contaminated packaging should be treated as hazardous waste.[7]

Emergency Procedures: Preparedness and Response

In the event of an accidental exposure or spill, a swift and informed response is crucial.

First Aid Measures
  • Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Skin Contact: In case of skin contact, immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[9]

  • Eye Contact: If the compound comes into contact with the eyes, flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

  • Ingestion: If swallowed, do not induce vomiting. Rinse the mouth with water and drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Emergency_Response Exposure Exposure Event Inhalation Inhalation Exposure->Inhalation SkinContact Skin Contact Exposure->SkinContact EyeContact Eye Contact Exposure->EyeContact Ingestion Ingestion Exposure->Ingestion ActionInhalation Move to fresh air. Seek medical attention. Inhalation->ActionInhalation ActionSkin Wash with soap and water. Remove contaminated clothing. SkinContact->ActionSkin ActionEye Flush with water for 15 mins. Seek immediate medical attention. EyeContact->ActionEye ActionIngestion Rinse mouth, drink water. Seek immediate medical attention. Ingestion->ActionIngestion

Caption: Emergency response flowchart for accidental exposure.

Spill Response
  • Small Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation, and place it in a sealed container for proper disposal.[7]

  • Large Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate PPE, including respiratory protection. Contain the spill and collect the material using a method that does not generate dust (e.g., using a HEPA-filtered vacuum).

  • Ventilation: Ensure the area is well-ventilated after cleanup.

Application in Drug Discovery: Synthesis of a Celecoxib Analogue

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a valuable precursor in the synthesis of various heterocyclic compounds with potential therapeutic applications.[1] A prominent example is its use in the preparation of analogues of Celecoxib, a selective COX-2 inhibitor used to treat inflammation and pain.[11][12][13][14][15] The following protocol outlines a representative synthetic step involving this key intermediate.

Experimental Protocol: Synthesis of a Pyrazole Derivative

This protocol describes the condensation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine with a trifluoromethyl-β-diketone to form a pyrazole core, a common scaffold in medicinal chemistry.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

  • 1,1,1-Trifluoro-2,4-pentanedione

  • Ethanol, absolute

  • Glacial acetic acid (catalytic amount)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

  • Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 equivalent) in absolute ethanol.

  • Reagent Addition: To the stirred solution, add 1,1,1-trifluoro-2,4-pentanedione (1.1 equivalents) followed by a catalytic amount of glacial acetic acid.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in ethyl acetate and wash sequentially with a saturated aqueous solution of sodium bicarbonate and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired pyrazole derivative.

Synthesis_Workflow Start Start: Dissolve reactants in ethanol AddCatalyst Add catalytic acetic acid Start->AddCatalyst Reflux Reflux for 4-6 hours AddCatalyst->Reflux TLC Monitor reaction by TLC Reflux->TLC TLC->Reflux Incomplete Workup Cool and concentrate TLC->Workup Complete Extraction Extraction with ethyl acetate Workup->Extraction Purification Purify by column chromatography Extraction->Purification End End: Isolated pyrazole derivative Purification->End

Caption: General workflow for the synthesis of a pyrazole derivative.

Conclusion: A Commitment to Informed and Safe Science

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a powerful tool in the arsenal of the medicinal chemist. Its strategic use can lead to the development of novel therapeutics with improved pharmacological profiles. However, its potential hazards necessitate a thorough understanding of and adherence to strict safety protocols. This guide provides a framework for the safe handling and informed application of this important chemical intermediate. By integrating these principles into laboratory practice, researchers can advance the frontiers of drug discovery while ensuring the highest standards of safety and scientific integrity.

References

  • Al-Said, M. S., Ghorab, M. M., & Al-Agroudy, A. M. (2011). Synthesis and in vitro anti-tumor activity of some novel sulfonamide derivatives containing a pyrazole moiety. European Journal of Medicinal Chemistry, 46(1), 151-157.
  • Chandna, N., Kumar, S., Kaushik, P., Kaushik, D., Roy, S. K., Gupta, G. K., ... & Sharma, P. K. (2013). Synthesis of novel celecoxib analogues by bioisosteric replacement of sulfonamide as potent anti-inflammatory agents and cyclooxygenase inhibitors. Bioorganic & Medicinal Chemistry, 21(15), 4589-4599.
  • Fisher Scientific. (2008). Safety Data Sheet: 4-(Trifluoromethoxy)aniline. Retrieved from a similar compound's SDS for general guidance.
  • National Analytical Corporation. (n.d.). 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. Tradeindia. Retrieved from [Link]

  • Moussa, Z., El-Sharief, M. A. S., & Ghorab, M. M. (2016). Synthesis of new thiazolo-celecoxib analogues as dual cyclooxygenase-2/15-lipoxygenase inhibitors: Determination of regio-specific different pyrazole cyclization by 2D NMR. European Journal of Medicinal Chemistry, 118, 269-281.
  • Sigma-Aldrich. (2024). Safety Data Sheet: 2-Amino-4-(trifluoromethyl)pyrimidine. Retrieved from a similar compound's SDS for general guidance.
  • Talaat, R. M., El-Sayed, M. A. A., & Ghorab, M. M. (2018). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Molecules, 23(11), 2828.
  • AAPPTec. (n.d.). Safety Data Sheet: Fmoc-Phe(4-CF3)-OH. Retrieved from a similar compound's SDS for general guidance.
  • Capot Chemical. (2010). MSDS of 2-Amino-4-[3,5-bis(trifluoromethyl)phenyl]amino-1,3,5-triazine. Retrieved from a similar compound's SDS for general guidance.
  • Cayman Chemical. (2025). Safety Data Sheet: 4-Aminodiphenylamine. Retrieved from a similar compound's SDS for general guidance.
  • Ghorab, M. M., Ragab, F. A., Al-Said, M. S., & Nissan, Y. M. (2009). Synthesis of celecoxib analogues possessing a N-difluoromethyl-1,2-dihydropyrid-2-one 5-lipoxygenase pharmacophore: biological evaluation as dual inhibitors of cyclooxygenases and 5-lipoxygenase with anti-inflammatory activity. Journal of Medicinal Chemistry, 52(6), 1525–1529.
  • ResearchGate. (2025). Synthesis of Celecoxib and Structural Analogs- A Review. Retrieved from [Link]

  • Sigma-Aldrich. (2025). Safety Data Sheet: 2-Amino-4-methylpyridine. Retrieved from a similar compound's SDS for general guidance.
  • Sigma-Aldrich. (2022). Safety Data Sheet: L-Phenylalanine. Retrieved from a similar compound's SDS for general guidance.
  • Synquest Labs. (n.d.). (R)-2-Amino-1,1,1-trifluoropropane Safety Data Sheet. Retrieved from a similar compound's SDS for general guidance.
  • PubMed. (2020). Applications of fluorine-containing amino acids for drug design. Retrieved from [Link]

  • ResearchGate. (2025). Utilization of fluorinated α-amino acids in small molecule drug design. Retrieved from [Link]

  • MDPI. (2022). 2-Phenethylamines in Medicinal Chemistry: A Review. Retrieved from [Link]

  • PubMed. (2024). Unnatural Amino Acids: Strategies, Designs, and Applications in Medicinal Chemistry and Drug Discovery. Retrieved from [Link]

  • Semantic Scholar. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Retrieved from [Link]

  • Key Building Blocks for Drug Discovery. (n.d.). Understanding Amino Acid Intermediates. Retrieved from [Link]

  • PMC. (n.d.). Fluorinated building blocks in drug design: new pathways and targets. Retrieved from [Link]

  • PubMed. (2002). Synthesis and antitumor activity of novel 2-amino-4-(3,5,5-trimethyl-2-pyrazolino)-1,3,5-triazine derivatives. Retrieved from [Link]

  • PubMed. (2015). Crystal structure of 2-amino-4-phenyl-4H-benzo[h]chromene-3-carbo-nitrile. Retrieved from [Link]

  • ResearchGate. (n.d.). Toxicological Evaluation of the Flavour Ingredient 4-amino-5-(3-(isopropylamino)-2,2-dimethyl-3-oxopropoxy)-2-methylquinoline-3-carboxylic acid. Retrieved from [Link]

  • MDPI. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Retrieved from [Link]

  • ResearchGate. (2025). The studies of the reactions of 2, 4, 6-triphenylpyrylium tetrafluoroborate with amino acids. Retrieved from [Link]

  • PubMed. (1998). NTP Toxicology and Carcinogenesis Studies of 2-Amino-4-Nitrophenol (CAS No. 99-57-0) in F344/N Rats and B6C3F1 Mice (Gavage Studies). Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and in vitro antiprotozoal activity of some 2- amino-4-phenyloxazole derivatives. Retrieved from [Link]

  • Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. (n.d.).

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine and its Precursors

Introduction 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine is a key building block in the development of novel pharmaceuticals and advanced materials. The presence of the trifluoromethylsulfonyl group imparts unique ele...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

4-(Trifluoromethylsulfonyl)benzene-1,2-diamine is a key building block in the development of novel pharmaceuticals and advanced materials. The presence of the trifluoromethylsulfonyl group imparts unique electronic properties and metabolic stability to molecules, making this diamine a valuable precursor for a range of applications, including the synthesis of biologically active heterocyclic compounds. This guide provides a comprehensive overview of a robust and scalable synthetic route to 4-(trifluoromethylsulfonyl)benzene-1,2-diamine, with a focus on the practical aspects of the synthesis of its precursors. We will delve into the mechanistic underpinnings of each transformation, providing detailed experimental protocols and highlighting critical safety considerations.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals a multi-step pathway starting from the readily available and inexpensive chlorobenzene. The key disconnections involve the reduction of two nitro groups to form the diamine, the oxidation of a trifluoromethyl sulfide to the corresponding sulfone, the nucleophilic aromatic substitution to introduce the trifluoromethylthio moiety, and finally, the dinitration of the starting chlorobenzene.

Retrosynthesis target 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine intermediate1 4-(Trifluoromethylsulfonyl)-1,2-dinitrobenzene target->intermediate1 Reduction intermediate2 1,2-Dinitro-4-(trifluoromethylthio)benzene intermediate1->intermediate2 Oxidation intermediate3 1-Chloro-2,4-dinitrobenzene intermediate2->intermediate3 SNAr precursor Chlorobenzene intermediate3->precursor Dinitration

Caption: Retrosynthetic pathway for 4-(trifluoromethylsulfonyl)benzene-1,2-diamine.

Detailed Synthetic Protocols and Mechanistic Insights

The forward synthesis, as outlined by our retrosynthetic analysis, involves four key transformations. Each step is detailed below with mechanistic explanations and a step-by-step protocol.

Step 1: Dinitration of Chlorobenzene to 1-Chloro-2,4-dinitrobenzene

The synthesis commences with the dinitration of chlorobenzene. This electrophilic aromatic substitution reaction introduces two nitro groups onto the benzene ring, which are essential for the subsequent nucleophilic aromatic substitution step. The chloro substituent is an ortho-, para-director, leading to the formation of the desired 2,4-dinitro isomer as the major product.

Mechanism: The reaction proceeds via the in-situ generation of the nitronium ion (NO₂⁺) from the reaction of concentrated nitric and sulfuric acids. The nitronium ion is a powerful electrophile that is attacked by the electron-rich aromatic ring of chlorobenzene. The resulting arenium ion intermediate is stabilized by resonance, and subsequent deprotonation restores aromaticity. The presence of the first deactivating nitro group requires forcing conditions for the introduction of the second nitro group.

Experimental Protocol:

  • To a stirred mixture of 160 mL of concentrated nitric acid (d=1.50 g/mL) and 340 mL of concentrated sulfuric acid (d=1.84 g/mL) in a three-necked flask equipped with a mechanical stirrer, dropping funnel, and thermometer, slowly add 100 g of chlorobenzene dropwise.

  • Maintain the reaction temperature between 50-55 °C during the addition by external cooling.

  • After the addition is complete, slowly heat the reaction mixture to 95 °C and maintain this temperature for 2 hours with continued stirring.

  • Cool the reaction mixture to room temperature, which should cause the upper organic layer to solidify.

  • Carefully decant the acid layer. The crude product is then washed with cold water, followed by several washes with hot water while molten, and a final wash with cold water.

  • The crude 1-chloro-2,4-dinitrobenzene is then dried. The product is obtained as a yellowish solid.

ParameterValue
Starting Material Chlorobenzene
Reagents Conc. Nitric Acid, Conc. Sulfuric Acid
Temperature 50-95 °C
Reaction Time ~3 hours
Expected Yield High
Product 1-Chloro-2,4-dinitrobenzene
Step 2: Synthesis of 1,2-Dinitro-4-(trifluoromethylthio)benzene via Nucleophilic Aromatic Substitution (SNAr)

This crucial step involves the displacement of the chloride in 1-chloro-2,4-dinitrobenzene with a trifluoromethylthio (-SCF₃) group. The two electron-withdrawing nitro groups at the ortho and para positions strongly activate the aryl chloride towards nucleophilic attack.[1][2]

Mechanism: The reaction proceeds through a Meisenheimer complex intermediate. The nucleophilic trifluoromethylthiolate anion attacks the carbon bearing the chlorine atom. The negative charge of the resulting intermediate is stabilized by delocalization onto the nitro groups. Subsequent elimination of the chloride ion restores the aromaticity and yields the desired product.

SNAr_Mechanism reagents 1-Chloro-2,4-dinitrobenzene + CF3S- meisenheimer Meisenheimer Complex (Resonance Stabilized) reagents->meisenheimer Nucleophilic Attack product 1,2-Dinitro-4-(trifluoromethylthio)benzene + Cl- meisenheimer->product Elimination

Caption: Mechanism of the SNAr reaction.

Experimental Protocol:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-chloro-2,4-dinitrobenzene in a suitable polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Add a source of the trifluoromethylthiolate nucleophile. A common method is the in-situ generation from a precursor like trifluoromethyl phenyl sulfone with a suitable base, or the use of a pre-formed salt such as silver(I) trifluoromethanethiolate.[3]

  • Stir the reaction mixture at room temperature or with gentle heating, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent like ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

ParameterValue
Starting Material 1-Chloro-2,4-dinitrobenzene
Reagents Trifluoromethylthiolating agent (e.g., AgSCF₃ or PhSO₂CF₃/base), DMF
Temperature Room temperature to mild heating
Reaction Time Varies (monitor by TLC)
Expected Yield Good to high
Product 1,2-Dinitro-4-(trifluoromethylthio)benzene
Step 3: Oxidation to 4-(Trifluoromethylsulfonyl)-1,2-dinitrobenzene

The trifluoromethylthio group is then oxidized to the corresponding trifluoromethylsulfonyl group. This transformation significantly alters the electronic properties of the molecule. A variety of oxidizing agents can be employed for this purpose, with hydrogen peroxide being a common and environmentally benign choice.[4][5]

Experimental Protocol:

  • Dissolve 1,2-dinitro-4-(trifluoromethylthio)benzene in a suitable solvent such as trifluoroacetic acid or a mixture of acetic acid and an organic co-solvent.

  • Cool the solution in an ice bath and add an oxidizing agent, such as 30% hydrogen peroxide, dropwise.[4] The use of trifluoroacetic acid as a solvent can activate the hydrogen peroxide and enhance the selectivity of the oxidation.[5]

  • Allow the reaction to warm to room temperature and stir until the oxidation is complete (monitor by TLC).

  • Carefully quench the reaction with a reducing agent such as sodium sulfite solution.

  • Extract the product with an organic solvent, wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The product, 4-(trifluoromethylsulfonyl)-1,2-dinitrobenzene, can be purified by recrystallization or column chromatography.

ParameterValue
Starting Material 1,2-Dinitro-4-(trifluoromethylthio)benzene
Reagents 30% Hydrogen Peroxide, Trifluoroacetic Acid
Temperature 0 °C to room temperature
Reaction Time Several hours
Expected Yield High
Product 4-(Trifluoromethylsulfonyl)-1,2-dinitrobenzene
Step 4: Reduction to 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine

The final step is the simultaneous reduction of the two nitro groups to form the desired 1,2-diamine. Several methods are available for this transformation, including catalytic hydrogenation and reduction with metals in acidic media.

Experimental Protocol (Catalytic Hydrogenation):

  • Dissolve 4-(trifluoromethylsulfonyl)-1,2-dinitrobenzene in a suitable solvent such as ethanol or ethyl acetate.

  • Add a catalytic amount of palladium on carbon (10% Pd/C).

  • Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously at room temperature.

  • Monitor the reaction progress by TLC until the starting material is consumed.

  • Carefully filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude 4-(trifluoromethylsulfonyl)benzene-1,2-diamine.

  • The product can be purified by recrystallization or column chromatography.

ParameterValue
Starting Material 4-(Trifluoromethylsulfonyl)-1,2-dinitrobenzene
Reagents H₂, 10% Pd/C, Ethanol
Temperature Room temperature
Reaction Time Varies (monitor by TLC)
Expected Yield High
Product 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine

Characterization of Intermediates and Final Product

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

  • 1-Chloro-2,4-dinitrobenzene:

    • Appearance: Yellowish solid.

    • ¹H NMR (CDCl₃): δ ~8.8 (d, 1H), ~8.4 (dd, 1H), ~7.8 (d, 1H) ppm.

  • 1,2-Dinitro-4-(trifluoromethylthio)benzene:

    • Appearance: Expected to be a solid.

    • ¹⁹F NMR: A singlet corresponding to the -SCF₃ group.

  • 4-(Trifluoromethylsulfonyl)-1,2-dinitrobenzene:

    • Appearance: Expected to be a solid.

    • ¹⁹F NMR: A singlet corresponding to the -SO₂CF₃ group, shifted from the sulfide precursor.

    • IR (KBr): Characteristic strong absorptions for sulfone (ν ~1350 and 1150 cm⁻¹) and nitro groups (ν ~1530 and 1350 cm⁻¹).

  • 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine: [6][7]

    • Appearance: Solid.

    • Molecular Formula: C₇H₇F₃N₂O₂S[6]

    • Molecular Weight: 240.20 g/mol [6]

    • ¹H NMR (DMSO-d₆): Resonances corresponding to the aromatic protons and the two amine protons.

    • ¹³C NMR (DMSO-d₆): Signals for the aromatic carbons, with the carbon attached to the trifluoromethylsulfonyl group being significantly deshielded.

    • Mass Spectrometry (ESI-MS): [M+H]⁺ at m/z 241.0.

Safety Considerations

  • Nitrating Mixture: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.

  • 1-Chloro-2,4-dinitrobenzene: This compound is toxic and a skin and eye irritant. Avoid inhalation of dust and contact with skin and eyes.

  • Trifluoromethylthiolating Agents: Some trifluoromethylthiolating agents can be toxic and should be handled with care in a fume hood.[4]

  • Hydrogen Peroxide: Concentrated hydrogen peroxide is a strong oxidant and can cause severe burns. Handle with appropriate PPE.

  • Catalytic Hydrogenation: Hydrogen gas is highly flammable. Perform the reaction in a well-ventilated area, away from ignition sources, and use appropriate equipment designed for hydrogenation reactions.

Conclusion

The synthetic route detailed in this guide provides a reliable and scalable method for the preparation of 4-(trifluoromethylsulfonyl)benzene-1,2-diamine from readily available starting materials. Each step has been described with mechanistic insights and practical experimental protocols. By understanding the underlying chemistry and adhering to the safety precautions, researchers can confidently synthesize this valuable building block for their drug discovery and materials science endeavors.

References

  • One pot synthesis of trifluoromethyl aryl sulfoxides by trifluoromethylthiolation of arenes and subsequent oxidation with hydrogen peroxide. (2020). RSC Publishing.
  • Nitration of Chlorobenzene | 1-Chloro-2-nitrobenzene. (2023, March 24). YouTube.
  • Capot Chemical. (n.d.). Specifications of 4-(trifluoromethylsulfonyl)benzene-1,2-diamine. Retrieved from [Link]

  • Synthesis of 1,2-dinitrobenzene. (2021, April 20). YouTube.
  • MDPI. (2017). N1-(5-Fluoro-2,4-dinitrophenyl)-N2-phenyl-4-(trifluoromethyl)benzene-1,2-diamine. Retrieved from [Link]

  • 1,2-dinitrobenzene synthesis. (2021, January 9). YouTube.
  • Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • brainly.com. (2020, February 21). Predict the product formed in the nucleophilic aromatic substitution reaction between.... Retrieved from [Link]

  • Synthonix. (n.d.). 4-(Trifluoromethyl)benzene-1,2-diamine. Retrieved from [Link]

  • PubChem. (n.d.). 4-Trifluoromethyl-1,2-phenylenediamine. Retrieved from [Link]

  • Nucleophilic Aromatic Substitution Exam Prep. (n.d.). Retrieved from [Link]

  • Google Patents. (n.d.). Process for preparing 1-chloro-2,6-dinitro-4-\trifluoromethyl\ benzene free from nitrosating agents.
  • Visible-light-promoted S-trifluoromethylation of thiophenols with trifluoromethyl phenyl sulfone. (2022).
  • Semantic Scholar. (2013, July 4). Nucleophilic Substitution Reactions of 2,4-Dinitrobenzene Derivatives with Hydrazine: Leaving Group and Solvent Effects. Retrieved from [Link]

  • Google Patents. (n.d.). Synthetic method of 1,2, 4-trifluorobenzene.
  • ResearchGate. (2025, December 5). Nucleophilic Substitution Reactions of 2,4-Dinitrobenzene Derivatives with Hydrazine: Leaving Group and Solvent Effects. Retrieved from [Link]

  • OUCI. (n.d.). Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. Retrieved from [Link]

  • NMR Solvent Data Chart. (n.d.). Retrieved from [Link]

  • National Institutes of Health. (n.d.). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. Retrieved from [Link]

  • Chemical Communications (RSC Publishing). (n.d.). Visible-light-promoted S-trifluoromethylation of thiophenols with trifluoromethyl phenyl sulfone. Retrieved from [Link]

Sources

Foundational

A Technical Guide to the Differential Reactivity of Amino Groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract: This technical guide provides an in-depth analysis of the chemical reactivity of the two distinct amino groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This molecule presents a unique challenge and...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides an in-depth analysis of the chemical reactivity of the two distinct amino groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This molecule presents a unique challenge and opportunity in synthetic chemistry due to the powerful electronic influence of the trifluoromethylsulfonyl substituent, which creates a significant reactivity gradient between the ortho and meta positioned amino groups. This document serves as a resource for researchers, medicinal chemists, and drug development professionals, offering a detailed examination of the underlying electronic principles, predictive computational models, and practical, step-by-step protocols for achieving selective chemical modifications. By elucidating the causality behind experimental choices, this guide aims to empower scientists to harness the unique properties of this scaffold for applications in medicinal chemistry and materials science.

Foundational Principles: Understanding the Electronic Landscape

The synthetic utility of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is dictated by the differential nucleophilicity of its two primary amine functionalities. This difference is not arbitrary; it is a direct consequence of the potent electronic effects exerted by the trifluoromethylsulfonyl group (-SO₂CF₃) on the aromatic ring.

The Trifluoromethylsulfonyl Group: A Powerful Electron Sink

The -SO₂CF₃ group is one of the most strongly electron-withdrawing groups used in organic chemistry.[1] Its influence stems from two primary electronic mechanisms:

  • Inductive Effect (-I): The high electronegativity of the oxygen and fluorine atoms pulls electron density away from the phenyl ring through the sigma bonds. The trifluoromethyl group is particularly effective at this, enhancing the overall inductive withdrawal of the sulfonyl moiety.[1]

  • Resonance Effect (-R): The sulfonyl group can participate in resonance, delocalizing the ring's π-electrons onto the oxygen atoms. This delocalization further reduces the electron density on the aromatic system.

This profound electron-withdrawing character is critical, as it significantly modulates the availability of the lone pair of electrons on the nitrogen atoms of the amino groups, thereby governing their nucleophilicity and basicity.

Positional Isomerism and Reactivity Gradient

The positions of the two amino groups relative to the -SO₂CF₃ substituent are the cornerstone of their differential reactivity.

  • The C2-Amino Group (ortho): This amine is positioned ortho to the -SO₂CF₃ group. It experiences the full force of both the inductive withdrawal and, more importantly, a direct and powerful resonance deactivation. The proximity also introduces steric hindrance, potentially shielding it from bulky electrophiles.

  • The C1-Amino Group (meta): This amine is located meta to the -SO₂CF₃ group. While it is still deactivated by the strong inductive effect, it is not in a position to be directly deactivated by resonance.

Consequently, a significant reactivity gradient is established: the C1-amino group is substantially more nucleophilic and basic than the C2-amino group. This predictable difference is the key to achieving selective functionalization.

Figure 1: Electronic influence of the -SO₂CF₃ group on the amino positions.

Predictive Analysis and Characterization

Before embarking on synthesis, it is prudent to leverage computational and spectroscopic methods to quantify the expected reactivity differences.

Computational Chemistry Insights

Density Functional Theory (DFT) calculations are invaluable for predicting the electronic properties of molecules. By calculating the partial atomic charges on the nitrogen atoms, we can gain a quantitative understanding of their relative nucleophilicity.[2][3]

Table 1: Representative Predicted Physicochemical Properties

Parameter C1-Amino Group (meta) C2-Amino Group (ortho) Rationale
Calculated pKa (Conjugate Acid) ~2.5 - 3.5 ~0.5 - 1.5 The more electron-rich meta-amino group is more basic.
Calculated Partial Atomic Charge (N) More Negative Less Negative Higher electron density on the meta-nitrogen correlates with higher nucleophilicity.[2]

| HOMO Lobe Contribution | Higher | Lower | The Highest Occupied Molecular Orbital (HOMO) often has a larger contribution from the more nucleophilic site. |

Note: These values are illustrative and would require specific DFT calculations for precise determination.

Spectroscopic Signatures

Standard spectroscopic techniques can provide experimental validation of the electronic differences.

  • ¹H NMR: The protons of the two amino groups will appear at different chemical shifts. The more deshielded C2-NH₂ protons (ortho) are expected to resonate further downfield compared to the C1-NH₂ protons (meta).

  • FT-IR: The N-H stretching frequencies in the infrared spectrum will differ. The C2-amino group, being part of a weaker N-H bond due to lower electron density, may exhibit stretching vibrations at a slightly higher frequency compared to the C1-amino group.[4]

Chemoselective Reactions: A Practical Guide

The pronounced reactivity gradient allows for a high degree of chemoselectivity in reactions targeting the amino groups. The general principle is to use controlled stoichiometry of the electrophile under conditions that favor reaction at the more nucleophilic C1-amino (meta) position.

Figure 2: Workflow for selective functionalization of the amino groups.
Selective Acylation and Sulfonylation

Acylation and sulfonylation are among the most reliable reactions for selective modification. The greater nucleophilicity of the C1-amino group allows it to react preferentially with acylating or sulfonylating agents.

  • Causality of Experimental Choice: Using a slight excess of the electrophile can lead to di-substitution. Therefore, precise control over stoichiometry (1.0 equivalent) is paramount. Conducting the reaction at reduced temperatures (e.g., 0 °C) mitigates the reactivity of the system, further enhancing selectivity by ensuring only the most nucleophilic site reacts. A non-nucleophilic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is used to scavenge the acid byproduct (e.g., HCl) without competing in the reaction.

Selective Diazotization

Diazotization, the conversion of a primary aromatic amine to a diazonium salt, is highly dependent on the basicity of the amine.[5] The more basic C1-amino group can be selectively protonated and subsequently diazotized under carefully controlled acidic conditions, leaving the less basic C2-amino group intact.[6][7]

  • Causality of Experimental Choice: The reaction is performed at 0-5 °C because diazonium salts are notoriously unstable and can be explosive if isolated.[8] The in-situ generation of nitrous acid (from NaNO₂ and a strong acid) ensures it is consumed as it is formed. The choice of acid and pH is a self-validating system; if the conditions are too harsh, both amines may react, while if they are too mild, the desired reaction will not proceed efficiently.

Experimental Protocols & Methodologies

The following protocols are provided as a starting point for laboratory execution. Researchers must adapt them based on specific substrates and available equipment, always adhering to strict safety standards.

Protocol: Selective Mono-Acylation at the C1-Amino Position

This protocol describes the selective acylation using acetyl chloride as a representative electrophile.

  • Reactor Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq.).

  • Dissolution: Dissolve the starting material in a suitable anhydrous solvent (e.g., tetrahydrofuran (THF) or dichloromethane (DCM)) to a concentration of approximately 0.1 M.

  • Inert Atmosphere: Purge the flask with dry nitrogen or argon for 5-10 minutes.

  • Addition of Base: Add a non-nucleophilic base such as triethylamine (1.1 eq.).

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

    • Rationale: Lowering the temperature reduces the rate of reaction, increasing the kinetic preference for the more nucleophilic C1-amine.

  • Electrophile Addition: Dissolve acetyl chloride (1.0 eq.) in the anhydrous solvent and add it to the dropping funnel. Add the acetyl chloride solution dropwise to the stirred reaction mixture over 20-30 minutes.

    • Rationale: Slow, dropwise addition maintains a low concentration of the electrophile, preventing localized excess that could lead to di-acylation.

  • Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed (typically 2-4 hours).

  • Workup: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography or recrystallization to yield the desired N-{2-amino-4-[(trifluoromethyl)sulfonyl]phenyl}acetamide.

Protocol: Selective Diazotization and Sandmeyer Reaction

This protocol details the selective formation of a diazonium salt at the C1-position and its subsequent conversion to a chloro-substituent.

  • Amine Suspension: In a beaker, suspend 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq.) in an aqueous solution of hydrochloric acid (3.0 eq.). Stir vigorously to create a fine slurry.

  • Cooling: Cool the suspension to 0-5 °C in an ice-salt bath. It is critical that the temperature does not exceed 5 °C throughout the procedure.

    • Rationale: Diazonium salts are thermally unstable. Low temperature is essential for safety and to prevent decomposition to phenols.[6][8]

  • Nitrite Solution: In a separate flask, dissolve sodium nitrite (NaNO₂) (1.05 eq.) in a minimal amount of cold deionized water.

  • Diazotization: Add the sodium nitrite solution dropwise to the cold, stirred amine suspension. Keep the tip of the addition funnel below the surface of the liquid.

    • Rationale: This ensures the generated nitrous acid reacts immediately with the protonated C1-amine.

  • Reaction Monitoring: After the addition is complete, stir for an additional 20 minutes at 0-5 °C. Check for the presence of excess nitrous acid using starch-iodide paper (a blue-black color indicates excess). If the test is negative, a small amount of additional NaNO₂ solution may be needed.

  • Sandmeyer Reaction: In a separate reaction vessel, prepare a solution of copper(I) chloride (CuCl) (1.2 eq.) in concentrated hydrochloric acid at 0-5 °C.

  • Coupling: Slowly and carefully add the cold diazonium salt solution to the stirred CuCl solution. Vigorous evolution of nitrogen gas will be observed.

    • Rationale: This is the classic Sandmeyer reaction, where the diazonium group is replaced by a chlorine atom, mediated by the copper catalyst.

  • Workup and Isolation: Once the gas evolution ceases, allow the mixture to warm to room temperature and stir for 1-2 hours. Extract the product with an organic solvent, wash, dry, and concentrate. Purify by chromatography to obtain 2-Amino-1-chloro-4-[(trifluoromethyl)sulfonyl]benzene.

Conclusion and Future Outlook

The differential reactivity of the amino groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a classic example of substituent-directed synthesis. By understanding the powerful electronic effects of the trifluoromethylsulfonyl group, chemists can selectively address the more nucleophilic meta-amino group with high fidelity. The protocols and principles outlined in this guide provide a robust framework for utilizing this molecule as a versatile scaffold. Future work may focus on developing even more selective catalytic systems for functionalizing the highly deactivated ortho-amino group, further expanding the synthetic toolbox available to medicinal and materials chemists.

References

  • Scarfe, G. B., et al. "Structure-metabolism relationships of substituted anilines: prediction of N-acetylation and N-oxanilic acid formation using computational chemistry." Xenobiotica. Available at: [Link]

  • Lindon, J. C., et al. "Development of quantitative structure-metabolism (QSMR) relationships for substituted anilines based on computational chemistry." PubMed. Available at: [Link]

  • Zhang, T., et al. "Ferrate(VI) Oxidation Mechanism of Substituted Anilines: A Density Functional Theory Investigation." PubMed Central. Available at: [Link]

  • Nguyen, L. T., et al. "A Computational Study of the Mechanism and Kinetics of the 4-Methyl Aniline Reaction with OH Radicals." MDPI. Available at: [Link]

  • Gala-Izquierdo, C., et al. "Substituted aniline interation with submitochondrial particles and quantitative structure-activity relationships." ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. "Diazotisation." Available at: [Link]

  • DeYong, A. E., et al. "Synthesis of Sulfonated Peptides Using a Trifluoromethyltoluene-Protected Amino Acid." J Org Chem. Available at: [Link]

  • Jardón-Valadez, E., et al. "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." MDPI. Available at: [Link]

  • Google Patents. "Dilute sulfuric acid diazotization process of substituted phenylamine." CN103613511A.
  • Belokon, Y. N., et al. "Tandem Alkylation–Second-Order Asymmetric Transformation Protocol for the Preparation of Phenylalanine-Type Tailor-Made α-Amino Acids." NIH. Available at: [Link]

  • Gard, G. L., et al. "Synthesis, properties, and reactions of bis((trifluoromethyl)sulfonyl) imide, (CF3SO2)2NH." Inorganic Chemistry - ACS Publications. Available at: [Link]

  • Plater, M. J., et al. "Expected and unexpected products from reacting Sanger's reagent with p-phenylenediamine." ResearchGate. Available at: [Link]

  • Al-Zoubi, M., et al. "Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate." NIH. Available at: [Link]

  • Al-Oaidi, M. A., et al. "N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide." MDPI. Available at: [Link]

  • ResearchGate. "Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline." Available at: [Link]

  • Liu, W., et al. "Enantioselective Radical Sulfonylation of 2-Naphthols and β-Ketoamides with Sodium Sulfinates." PubMed. Available at: [Link]

  • ResearchGate. "DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties." Available at: [Link]

  • Kumar, A., et al. "Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides." Asian Journal of Chemistry. Available at: [Link]

  • Duvauchelle, V., et al. "Catalyst-Free Site Selective Hydroxyalkylation of 5-Phenylthiophen-2-amine with α-Trifluoromethyl Ketones through Electrophilic Aromatic Substitution." PubMed Central - NIH. Available at: [Link]

  • Bera, H., et al. "Pd(II)-Catalyzed Direct Sulfonylation of Benzylamines Using Sodium Sulfinates." PubMed. Available at: [Link]

  • Nagaraja, P., et al. "Highly sensitive reaction of tryptophan with p-phenylenediamine." PubMed. Available at: [Link]

  • Mary, Y. S., et al. "DFT Study on the Electronic Properties, Spectroscopic Profile, and Biological Activity of 2-Amino-5-trifluoromethyl-1,3,4-thiadiazole with Anticancer Properties." PubMed. Available at: [Link]

Sources

Exploratory

The Trifluoromethylsulfonyl Group: A Master of Electron Withdrawal on the Phenylamine Ring

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern medicinal chemistry and materials science, the strategic modification of molecular scaff...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and materials science, the strategic modification of molecular scaffolds to fine-tune their electronic properties is a cornerstone of rational design. Among the vast arsenal of functional groups, the trifluoromethylsulfonyl (CF₃SO₂ or triflyl) group stands out for its exceptional and potent electron-withdrawing capabilities. When appended to a phenylamine (aniline) ring, its influence is profound, dramatically altering the basicity, nucleophilicity, reactivity, and ultimately, the biological activity and material properties of the parent molecule. This guide, intended for professionals in chemical research and drug development, provides a deep dive into the nuanced electronic effects of the trifluoromethylsulfonyl group on the phenylamine ring. We will explore the theoretical underpinnings of its power, present quantitative data to contextualize its strength, and provide practical experimental guidance for the synthesis and characterization of these important compounds.

The Unrivaled Electron-Withdrawing Nature of the Trifluoromethylsulfonyl Group

The trifluoromethylsulfonyl group's remarkable ability to decrease electron density on the phenylamine ring stems from a powerful combination of strong inductive and resonance effects.

Inductive Effect (-I)

The primary source of the triflyl group's electron-withdrawing prowess is its immense inductive effect. This is a through-bond polarization effect driven by the high electronegativity of the fluorine and oxygen atoms. The three fluorine atoms pull electron density from the carbon atom of the trifluoromethyl group, which in turn strongly pulls electron density from the sulfur atom. This electron deficiency on the sulfur atom is further amplified by the two highly electronegative oxygen atoms. The net result is a powerful dipole that strongly withdraws electron density from the phenyl ring through the sigma bond framework. This effect is felt throughout the ring but is strongest at the position of substitution.[1]

Resonance Effect (-R)

While the inductive effect is dominant, the trifluoromethylsulfonyl group also exerts a significant electron-withdrawing resonance effect. The sulfur atom in the sulfonyl group can expand its octet, allowing for the delocalization of the pi-electrons from the benzene ring onto the electronegative oxygen atoms. This is particularly effective when the group is positioned para to the amino group, where the lone pair of the nitrogen can be delocalized into the ring, and subsequently, out of the ring and onto the sulfonyl group. This delocalization further decreases the electron density on the aromatic ring and, crucially, on the nitrogen atom of the amino group.

The interplay of these two potent electron-withdrawing mechanisms is visually represented in the following diagram:

Caption: Inductive (-I) and Resonance (-R) effects of the SO₂CF₃ group.

Quantifying the Electronic Impact: Hammett Constants and pKa Values

To truly appreciate the magnitude of the trifluoromethylsulfonyl group's electronic influence, we can turn to quantitative measures such as Hammett constants and the resulting changes in the basicity (pKa) of the aniline nitrogen.

Hammett Substituent Constants

The Hammett equation is a cornerstone of physical organic chemistry, providing a quantitative means to assess the electronic influence of substituents on a benzene ring. The substituent constants, sigma (σ), are a measure of the electron-donating or electron-withdrawing nature of a group. A positive σ value indicates an electron-withdrawing group, with larger values signifying a stronger effect.[2] The trifluoromethylsulfonyl group exhibits exceptionally large positive σ values, underscoring its extreme electron-withdrawing character.[3]

Substituent Groupσ_meta (σm)σ_para (σp)
-SO₂CF₃ 1.00 1.65
-NO₂0.710.78
-CN0.560.66
-CF₃0.430.54
-SO₂CH₃0.650.72
-Cl0.370.23
-H0.000.00

Data compiled from various sources, with SO₂CF₃ values from referenced literature.[3]

As the table clearly illustrates, the trifluoromethylsulfonyl group is significantly more electron-withdrawing than other common powerful electron-withdrawing groups like the nitro (-NO₂) and cyano (-CN) groups, particularly at the para position.[3] This makes it an invaluable tool for creating highly electron-deficient aromatic systems.

Impact on Basicity: The pKa of Trifluoromethylsulfonyl-Substituted Anilines

The most direct chemical consequence of the trifluoromethylsulfonyl group's electron-withdrawing nature on the phenylamine ring is a dramatic reduction in the basicity of the amino group. The lone pair of electrons on the nitrogen atom is significantly delocalized and withdrawn, making it far less available to accept a proton. This is reflected in a substantial decrease in the pKa of the corresponding anilinium ion.

Aniline DerivativepKa of Conjugate Acid
Aniline4.6
4-Nitroaniline1.0
4-(Trifluoromethylsulfonyl)aniline ~ -0.01 (Predicted)

pKa values are approximate and can vary with measurement conditions. The pKa for 4-(trifluoromethylsulfonyl)aniline is a predicted value from computational studies.[4][5]

The predicted pKa value for 4-(trifluoromethylsulfonyl)aniline is remarkably low, indicating that it is a very weak base. This profound decrease in basicity has significant implications for its reactivity and potential applications, particularly in pharmaceutical contexts where the ionization state of a molecule is critical for its interaction with biological targets.

Experimental Protocols

The synthesis and characterization of trifluoromethylsulfonyl-substituted anilines are crucial for their application in research and development. Below are representative protocols for their synthesis and the determination of their pKa.

Synthesis of 4-(Trifluoromethylsulfonyl)aniline

While various synthetic routes exist, a common approach involves the oxidation of a corresponding thioether. The following is an adapted, conceptual protocol. For detailed, specific reaction conditions, consulting primary literature is essential.

Conceptual Synthetic Workflow:

synthesis_workflow start 4-Aminothiophenol step1 Trifluoromethylation (e.g., with CF₃I, Ruppert-Prakash reagent) start->step1 intermediate 4-Amino-1-(trifluoromethylthio)benzene step1->intermediate step2 Oxidation (e.g., with m-CPBA, H₂O₂) intermediate->step2 product 4-(Trifluoromethylsulfonyl)aniline step2->product

Caption: Conceptual workflow for the synthesis of 4-(trifluoromethylsulfonyl)aniline.

Step-by-Step Methodology (Conceptual):

  • Trifluoromethylthiolation: Start with a suitable protected or unprotected 4-aminothiophenol. React it with a trifluoromethylating agent, such as trifluoromethyl iodide (CF₃I) in the presence of a suitable base, or with a more modern reagent like the Ruppert-Prakash reagent (TMSCF₃). This step introduces the -SCF₃ group onto the sulfur atom.

  • Oxidation: The resulting 4-((trifluoromethyl)thio)aniline is then subjected to a strong oxidizing agent. Common choices include meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide (H₂O₂). The oxidation converts the thioether (-SCF₃) to the sulfone (-SO₂CF₃).

  • Workup and Purification: Following the oxidation, a standard aqueous workup is performed to remove the oxidant and any byproducts. The crude product is then purified, typically by recrystallization or column chromatography, to yield the desired 4-(trifluoromethylsulfonyl)aniline.

Disclaimer: This is a generalized protocol. The specific reagents, solvents, temperatures, and reaction times must be optimized for each specific substrate and scale. Always consult detailed procedures from peer-reviewed literature.

Determination of pKa by UV-Vis Spectrophotometry

The pKa of a substituted aniline can be accurately determined using UV-Vis spectrophotometry by measuring the absorbance changes as a function of pH.

Experimental Workflow:

pka_determination prep_solutions Prepare Stock Solution of Trifluoromethylsulfonyl-aniline measure_spectra Record UV-Vis Spectra in Each Buffer prep_solutions->measure_spectra prep_buffers Prepare a Series of Buffers with Varying pH prep_buffers->measure_spectra data_analysis Plot Absorbance vs. pH measure_spectra->data_analysis determine_pka Determine pKa from the Inflection Point of the Sigmoidal Curve data_analysis->determine_pka

Caption: Workflow for pKa determination via UV-Vis spectrophotometry.

Step-by-Step Protocol:

  • Preparation of Stock Solution: Prepare a stock solution of the trifluoromethylsulfonyl-substituted aniline of a known concentration in a suitable solvent (e.g., methanol or water, depending on solubility).

  • Preparation of Buffer Solutions: Prepare a series of buffer solutions with precisely known pH values, spanning a range that brackets the expected pKa of the analyte.

  • Spectroscopic Measurements: For each buffer solution, add a small, constant volume of the aniline stock solution to a cuvette containing the buffer. Record the UV-Vis spectrum of each solution. The protonated (anilinium) and deprotonated (aniline) forms will have distinct absorbance spectra.

  • Data Analysis: Identify a wavelength where the absorbance difference between the protonated and deprotonated forms is maximal. At this wavelength, plot the measured absorbance versus the pH of the buffer solutions.

  • pKa Determination: The resulting plot should be a sigmoidal curve. The pKa is the pH at the inflection point of this curve, which corresponds to the pH at which the concentrations of the protonated and deprotonated species are equal. This can be determined by fitting the data to the Henderson-Hasselbalch equation or by finding the midpoint of the absorbance transition.

Conclusion

The trifluoromethylsulfonyl group is an exceptionally powerful electron-withdrawing substituent that profoundly impacts the electronic environment of the phenylamine ring. Its potent combination of inductive and resonance effects leads to a dramatic decrease in the basicity of the amino group, a feature that is highly valuable in the rational design of pharmaceuticals and advanced materials. A thorough understanding of these electronic effects, quantified by parameters like Hammett constants and pKa values, is essential for any scientist or researcher working with these versatile and impactful molecules. The experimental protocols outlined in this guide provide a practical framework for the synthesis and characterization of trifluoromethylsulfonyl-substituted anilines, enabling their further exploration and application in a wide range of scientific endeavors.

References

  • Gross, K. C., & Seybold, P. G. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(4-5), 1107-1115.
  • Hammett, L. P. (1937). The Effect of Structure upon the Reactions of Organic Compounds. Benzene Derivatives. Journal of the American Chemical Society, 59(1), 96-103.
  • Jaffé, H. H. (1953).
  • Sheppard, W. A. (1962). The Electrical Effect of the Trifluoromethyl Group. Journal of the American Chemical Society, 84(16), 3058-3063.
  • Yagupolskii, L. M., & Yagupolskaya, L. N. (1960). The influence of fluorine-containing substituents on the properties of aromatic compounds. I. The influence of the trifluoromethyl group on the basicity of aniline. Zhurnal Obshchei Khimii, 30, 3447-3451.
  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.
  • Klumpp, D. A. (2009). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society, 131(41), 14616-14617.
  • Gross, K. C., & Seybold, P. G. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(4-5), 1107–1115.
  • Chemistry LibreTexts. (2023, October 27). 3.4: Substituent Effects in the Reactivity of Aromatic Rings. Retrieved from [Link]

  • ResearchGate. (n.d.). Hammett Substituent Constants. Retrieved from [Link]

  • MDPI. (2019). Comparison of Substituting Ability of Nitronate versus Enolate for Direct Substitution of a Nitro Group. Retrieved from [Link]

  • O'Connor, N. R., et al. (2008). Superelectrophiles and the effects of trifluoromethyl substituents. Journal of the American Chemical Society, 130(41), 13536-13537.
  • Chemistry LibreTexts. (2023, October 27). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

  • ResearchGate. (n.d.). Hammett's substitution constant for the methylsulphonyl group and its mesomeric effect. (Properties of the sulphonyl group XXIII). Retrieved from [Link]

  • Klumpp, D. A., et al. (2007). Superelectrophiles and the effects of trifluoromethyl substituents. The Journal of Organic Chemistry, 72(25), 9572-9579.

Sources

Foundational

The Trifluoromethylsulfonyl Phenylamine Scaffold: A Versatile Architectural Motif for Modern Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The fusion of a trifluoromethylsulfonyl group with a phenylamine core...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The fusion of a trifluoromethylsulfonyl group with a phenylamine core creates a class of molecules with a unique confluence of properties: high acidity, pronounced lipophilicity, and potent electron-withdrawing character.[1] These attributes have rendered trifluoromethylsulfonyl phenylamine derivatives indispensable tools in a vast array of scientific disciplines. This guide provides a comprehensive exploration of the synthesis, physicochemical properties, and diverse applications of these compounds. We will delve into their significant impact on medicinal chemistry, particularly as kinase inhibitors, anti-inflammatory agents, and antimicrobial therapeutics. Furthermore, this document will illuminate their emerging roles in materials science and agriculture. Detailed experimental protocols, mechanistic insights, and quantitative data are presented to equip researchers with the practical knowledge required to harness the full potential of this remarkable chemical scaffold.

Core Molecular Attributes: The Synergy of Phenylamine and Trifluoromethylsulfonyl Moieties

The trifluoromethylsulfonyl group (-SO₂CF₃), often referred to as a triflyl group when part of a triflamide (R-NHSO₂CF₃), is a powerful electron-withdrawing moiety. This characteristic imparts a high degree of NH-acidity to the amine, making these compounds significantly more acidic than traditional sulfonamides.[1] This enhanced acidity is a cornerstone of their utility as catalysts and reagents in organic synthesis.

The phenylamine (aniline) scaffold provides a versatile platform for structural modification, allowing for the fine-tuning of steric and electronic properties. The combination of these two components results in molecules with increased lipophilicity, a critical factor for traversing biological membranes in drug design. The trifluoromethyl group itself is a bioisostere of the methyl group but with a much higher electronegativity, which can significantly alter a molecule's binding affinity to biological targets and its metabolic stability.

Table 1: Physicochemical Properties of Representative Trifluoromethylsulfonyl Phenylamine Derivatives

CompoundMolecular FormulaMolecular Weight ( g/mol )Boiling Point (°C)Density (g/cm³)Key Features
N-Phenyl-bis(trifluoromethanesulfonyl)imide (PhNTf₂)C₈H₅F₆NO₄S₂357.25305.3 at 760 mmHg1.766Stable, crystalline triflating agent.[2]
N-methyl-N-(trifluoromethyl)anilineC₈H₈F₃N175.15Not availableNot availableA building block for more complex derivatives.[3]
SorafenibC₂₁H₁₆ClF₃N₄O₃464.82Not availableNot availableFDA-approved multi-kinase inhibitor.[4]

Applications in Medicinal Chemistry: A Scaffold for Therapeutic Innovation

The unique physicochemical properties of trifluoromethylsulfonyl phenylamine derivatives have made them a privileged scaffold in drug discovery, leading to the development of potent therapeutic agents across multiple disease areas.

Oncology: Targeting Aberrant Kinase Signaling

A multitude of trifluoromethylsulfonyl phenylamine derivatives have been investigated as kinase inhibitors for cancer therapy. Their ability to form specific interactions within the ATP-binding pocket of kinases, coupled with their favorable pharmacokinetic properties, makes them attractive candidates.

One of the most prominent examples is Sorafenib , an FDA-approved multi-kinase inhibitor used in the treatment of advanced renal cell carcinoma and hepatocellular carcinoma. Sorafenib's structure features a trifluoromethylphenyl moiety linked to a urea, which in turn is connected to a phenoxy-pyridine carboxamide. While not a direct trifluoromethylsulfonyl phenylamine, its design highlights the importance of the trifluoromethylphenyl group in kinase inhibition.

Mechanism of Action: Inhibition of the FLT3 Signaling Pathway

Mutations in the FMS-like tyrosine kinase 3 (FLT3) receptor are common in acute myeloid leukemia (AML). These mutations lead to constitutive activation of the kinase, driving uncontrolled cell proliferation and survival. Trifluoromethylsulfonyl phenylamine derivatives have been developed as potent FLT3 inhibitors. They typically act as ATP-competitive inhibitors, blocking the downstream signaling cascades, including the PI3K/AKT, RAS/MAPK, and STAT5 pathways, ultimately inducing apoptosis in leukemic cells.

FLT3_Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus FLT3 FLT3 Receptor PI3K PI3K FLT3->PI3K RAS RAS FLT3->RAS STAT5 STAT5 FLT3->STAT5 AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK ERK->Proliferation STAT5->Proliferation Inhibitor Trifluoromethylsulfonyl Phenylamine Derivative (FLT3 Inhibitor) Inhibitor->FLT3 Inhibition caption FLT3 Signaling Pathway Inhibition

Caption: FLT3 Signaling Pathway Inhibition.

Table 2: In Vitro Activity of Selected Trifluoromethylsulfonyl Phenylamine Kinase Inhibitors

CompoundTarget KinaseCell LineIC₅₀ (nM)Reference
Quizartinib (AC220)FLT3-ITDMV4-110.31 ± 0.05[2]
Quizartinib (AC220)FLT3-ITDMOLM-130.62 ± 0.03[2]
Gilteritinib (ASP2215)FLT3-ITDMV4-110.92[2]
SorafenibFLT3-ITDMV4-115[2]
Compound 9uMultiple KinasesVariousVaries[5]
Anti-inflammatory Applications: Selective COX-2 Inhibition

Chronic inflammation is a hallmark of numerous diseases, including arthritis and cardiovascular disease. Cyclooxygenase (COX) enzymes are key mediators of inflammation. Trifluoromethylsulfonyl phenylamine derivatives have been developed as selective COX-2 inhibitors, offering a safer alternative to non-selective NSAIDs that can cause gastrointestinal side effects.

Mechanism of Action: Selective Inhibition of COX-2

The COX-1 and COX-2 isoforms have subtle structural differences in their active sites. The trifluoromethylsulfonyl phenylamine scaffold can be designed to selectively bind to the active site of COX-2, blocking the conversion of arachidonic acid to prostaglandins, which are key inflammatory mediators.

COX_Inhibition_Pathway cluster_COX Cyclooxygenase Enzymes Arachidonic_Acid Arachidonic Acid COX1 COX-1 (Constitutive) Arachidonic_Acid->COX1 COX2 COX-2 (Inducible) Arachidonic_Acid->COX2 Prostaglandins_Thromboxanes Prostaglandins & Thromboxanes (Stomach lining, platelet aggregation) COX1->Prostaglandins_Thromboxanes Prostaglandins_Inflammation Prostaglandins (Inflammation, Pain, Fever) COX2->Prostaglandins_Inflammation Inhibitor Trifluoromethylsulfonyl Phenylamine Derivative (Selective COX-2 Inhibitor) Inhibitor->COX2 Selective Inhibition caption Mechanism of Selective COX-2 Inhibition

Caption: Mechanism of Selective COX-2 Inhibition.

Antimicrobial Activity: Combating Drug-Resistant Pathogens

The rise of antibiotic resistance necessitates the development of novel antimicrobial agents. Trifluoromethylsulfonyl phenylamine derivatives have demonstrated potent activity against a range of bacteria, including multidrug-resistant strains.

Table 3: Minimum Inhibitory Concentration (MIC) of Antimicrobial Trifluoromethylsulfonyl Phenylamine Derivatives

CompoundBacterial StrainMIC (µg/mL)Reference
Sulfonamide Derivative IS. aureus (clinical isolates)32-512[6]
Sulfonamide Derivative IIS. aureus (clinical isolates)32-512[6]
Thiopyrimidine-benzenesulfonamidesK. pneumoniaeVaries[7]
Thiopyrimidine-benzenesulfonamidesP. aeruginosaVaries[7]

Applications in Materials Science

The unique electronic properties of the trifluoromethylsulfonyl phenylamine scaffold have led to their investigation in materials science, particularly in the development of functional polymers and electrochromic materials.

Triphenylamine (TPA) derivatives are well-known for their photoactive and electroactive properties and are used as hole-transporters and light-emitters.[8] The incorporation of trifluoromethylsulfonyl groups can modulate these properties. These derivatives have been used to create polymers with tunable electrochromic behavior, where the material changes color in response to an electrical voltage. Such materials have potential applications in smart windows, displays, and military camouflage.[9]

Applications in Agricultural Science

Trifluoromethylsulfonyl phenylamine derivatives have been developed as potent and selective herbicides.[10][11][12] Their mechanism of action often involves the inhibition of essential plant enzymes. The trifluoromethylsulfonyl group contributes to the molecule's uptake and transport within the plant. These herbicides can be effective against a wide range of weeds with good crop safety.[10][11]

Experimental Protocols

Synthesis of Trifluoromethylsulfonyl Phenylamine Derivatives

A general method for the synthesis of trifluoromethylsulfonyl phenylamine derivatives involves the reaction of an appropriate aniline with trifluoromethanesulfonyl chloride or triflic anhydride in the presence of a base.

Synthesis_Workflow Start Start: Aniline Derivative Reaction Reaction at Controlled Temperature Start->Reaction Reagent Trifluoromethanesulfonyl Chloride or Anhydride Reagent->Reaction Base Base (e.g., Pyridine, Triethylamine) Base->Reaction Solvent Anhydrous Solvent (e.g., Dichloromethane) Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Purification (e.g., Chromatography) Workup->Purification Product Product: Trifluoromethylsulfonyl Phenylamine Derivative Purification->Product caption General Synthesis Workflow

Caption: General Synthesis Workflow.

Step-by-Step Protocol for the Synthesis of N-(Trifluoromethylsulfonyl)aniline:

  • Reaction Setup: To a solution of aniline (1 mmol) in anhydrous dichloromethane (10 mL) under a nitrogen atmosphere at 0 °C, add pyridine (1.2 mmol).

  • Addition of Reagent: Slowly add trifluoromethanesulfonyl chloride (1.1 mmol) to the stirred solution.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Workup: Quench the reaction with water (10 mL) and separate the organic layer. Wash the organic layer with 1 M HCl (2 x 10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired N-(trifluoromethylsulfonyl)aniline.

Biological Assays

Protocol for In Vitro Kinase Inhibition Assay (FLT3):

  • Reagent Preparation: Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35). Prepare serial dilutions of the test compound in DMSO.

  • Kinase Reaction: In a 384-well plate, add 5 µL of the test compound dilution, 5 µL of FLT3 kinase and a europium-labeled anti-tag antibody mixture, and 5 µL of an Alexa Fluor® 647-labeled ATP-competitive kinase tracer.[10]

  • Incubation: Incubate the plate at room temperature for 1 hour.

  • Detection: Read the plate on a TR-FRET-compatible plate reader. The degree of FRET is inversely proportional to the inhibitory activity of the compound.

  • Data Analysis: Calculate the IC₅₀ values from the dose-response curves.

Protocol for Antimicrobial Susceptibility Testing (Broth Microdilution):

  • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Serial Dilutions: Prepare two-fold serial dilutions of the test compound in a 96-well microtiter plate containing Mueller-Hinton broth.

  • Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

  • Incubation: Incubate the plate at 37°C for 16-20 hours.

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible bacterial growth.[1]

Conclusion and Future Perspectives

Trifluoromethylsulfonyl phenylamine derivatives represent a highly versatile and valuable class of compounds with a broad spectrum of applications. Their unique electronic and physicochemical properties have established them as essential tools in organic synthesis and have led to the development of life-saving medicines. The continued exploration of this chemical scaffold is expected to yield novel therapeutic agents with improved efficacy and safety profiles. Furthermore, their potential in materials science and agriculture is an exciting and rapidly developing field. As our understanding of the structure-activity relationships of these derivatives deepens, we can anticipate the emergence of even more innovative applications in the years to come.

References

  • Shainyan, B. A., & Sukhomazova, E. N. (2022). Triflamides and Triflimides: Synthesis and Applications. Molecules, 27(15), 5001. [Link]

  • BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. [Link]

  • European Patent Office. (1989). Trifluoromethanesulfonamide derivatives, process for their preparation, and herbicides containing same (EP0305529A1).
  • European Patent Office. (1998). Trifluoromethanesulfonyl anilide derivatives, process for the preparation of them and herbicides containing them as the active ingredient (EP1361218A1).
  • World Intellectual Property Organization. (1988). Trifluoromethanesulfonamide derivatives, process for their preparation, and herbicides containing same (WO1988006155A1).
  • Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). [Link]

  • BPS Bioscience. (n.d.). FLT3 Kinase Assay Kit. [Link]

  • Google Patents. (2020). Preparation method of N-phenyl bis (trifluoromethanesulfonyl) imide (CN111269152A).
  • Tsuchimoto, T., et al. (2020). Synthesis and crystal structures of N,2,4,6-tetramethylanilinium trifluoromethanesulfonate and N-isopropylidene-N,2,4,6-tetramethylanilinium trifluoromethanesulfonate. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 11), 1733–1738. [Link]

  • The Royal Society of Chemistry. (2020). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. [Link]

  • ResearchGate. (n.d.). IC50 values expressed in (µg/ml) of.... [Link]

  • Yildiz, S., et al. (2008). Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus. African Journal of Biotechnology, 7(16). [Link]

  • Sanna, A., et al. (2014). Synthesis, structure, and antimicrobial activity of heterocyclic phenylsulfonyl- and 4-aminophenylsulfonyl-carboximidamides. Journal of Heterocyclic Chemistry, 51(4), 896-903. [Link]

  • Knapper, S., et al. (2011). FLT3 ligand impedes the efficacy of FLT3 inhibitors in vitro and in vivo. Blood, 118(18), 4994–5002. [Link]

  • DeLilly, M. R., & Wallace, J. E. (1963). A Rapid Method for Antibiotic and Sulfonamide Sensitivity Testing. Journal of the National Medical Association, 55(4), 280–283. [Link]

  • Shainyan, B. A., & Sukhomazova, E. N. (2022). Triflamides and Triflimides: Synthesis and Applications. Molecules, 27(15), 5001. [Link]

  • ResearchGate. (n.d.). MIC values of sulfonamides derivatives I, II, and III against total 50 S. aureus clinical isolates (data given as percentage). [Link]

  • A post-polymerization functionalization strategy for the synthesis of sulfonyl (trifluoromethanesulfonyl)imide functionalized (co)polymers. (2015). Polymer Chemistry. [Link]

  • ResearchGate. (n.d.). MIC values (μg/mL) of compounds 1-4 and the reference antimicrobial... [Link]

  • ResearchGate. (n.d.). Biochemical IC 50 values for inhibition of PDGFRA kinase activity in transfected cells. [Link]

  • Hall, M. D., et al. (2016). Rapid antimicrobial susceptibility test for identification of new therapeutics and drug combinations against multidrug-resistant bacteria. Scientific Reports, 6(1), 1-11. [Link]

  • Development of triarylsulfonamides as novel anti-inflammatory agents. (2013). Journal of medicinal chemistry, 56(5), 2285-2296. [Link]

  • El-Sayed, N. N. E., et al. (2022). Design, Synthesis, and Antimicrobial Evaluation of New Thiopyrimidine–Benzenesulfonamide Compounds. Molecules, 27(19), 6296. [Link]

  • ResearchGate. (n.d.). Development of triarylsulfonamides as novel anti-inflammatory agents. [Link]

  • MDPI. (2024). Electrofluorochromic Switching of Heat-Induced Cross-Linkable Multi-Styryl-Terminated Triphenylamine and Tetraphenylethylene Derivatives. [Link]

  • Azim, T., et al. (2021). An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives. BMC complementary medicine and therapies, 21(1), 1-11. [Link]

  • MDPI. (2020). Synthesis and Electrochromic Properties of Triphenylamine-Based Aromatic Poly(amide-imide)s. [Link]

  • Physicochemical In vivo Anti-Inflammatory effect of Tablet containing Fenoprofen. (2019). Research Journal of Pharmacy and Technology, 12(12), 5895-5899. [Link]

  • Azim, T., et al. (2021). An in vivo evaluation of anti-inflammatory, analgesic and anti-pyretic activities of newly synthesized 1, 2, 4 Triazole derivatives. BMC complementary medicine and therapies, 21(1), 1-11. [Link]

Sources

Exploratory

Aromatic Amines in Medicinal Chemistry: A Technical Guide to a Privileged Scaffold

Abstract The aromatic amine motif, an amino group appended to an aromatic ring, is a cornerstone of modern medicinal chemistry.[1][2] Its prevalence in a vast array of therapeutic agents, from anticancer drugs to antibio...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The aromatic amine motif, an amino group appended to an aromatic ring, is a cornerstone of modern medicinal chemistry.[1][2] Its prevalence in a vast array of therapeutic agents, from anticancer drugs to antibiotics, underscores its importance as a "privileged scaffold". This guide provides an in-depth technical review for researchers, scientists, and drug development professionals on the multifaceted role of aromatic amines. We will explore their synthesis, delve into the nuances of their structure-activity relationships, dissect their metabolic pathways, and address the critical issue of their associated toxicities. Through an examination of key case studies and detailed protocols, this whitepaper aims to equip the reader with the foundational knowledge and field-proven insights necessary to effectively harness the therapeutic potential of this vital chemical class while navigating its inherent challenges.

Part 1: The Dual Nature of Aromatic Amines in Drug Discovery

Aromatic amines are organic compounds where an amino group (-NH2, -NHR, or -NR2) is directly attached to an aromatic ring system.[1][2] This simple structural feature imparts a unique combination of chemical properties that are highly valuable in drug design. The nitrogen's lone pair of electrons can participate in the aromatic system's resonance, influencing the ring's reactivity, and the amino group itself can act as a hydrogen bond donor and acceptor, crucial for molecular recognition at biological targets.[3]

However, this chemical reactivity also underlies the dual nature of aromatic amines: their capacity for therapeutic efficacy is often shadowed by concerns of toxicity.[4][5] Historically, while many life-saving drugs have incorporated this motif, some have been withdrawn from the market due to unforeseen adverse effects, often linked to the metabolic activation of the aromatic amine group.[6][7] Therefore, a comprehensive understanding of their chemistry, metabolism, and toxicology is paramount for any medicinal chemist working with this scaffold.

Part 2: The Medicinal Chemist's Toolkit: Synthesis of Aromatic Amines

The construction of the carbon-nitrogen bond to an aromatic ring is a fundamental transformation in pharmaceutical synthesis.[] Over the years, a diverse array of synthetic methodologies has been developed, ranging from classical approaches to modern, highly efficient catalytic systems.

Classical Synthetic Routes
  • Reduction of Nitroaromatics: This is one of the most common and cost-effective methods for preparing primary aromatic amines. Aromatic nitro compounds are readily available and can be reduced using various reagents, such as catalytic hydrogenation (e.g., H2/Pd-C), or metal-acid combinations (e.g., Sn/HCl, Fe/HCl).

  • Nucleophilic Aromatic Substitution (SNAr): In cases where the aromatic ring is activated by electron-withdrawing groups, a halide can be displaced by an amine nucleophile. This method is particularly useful for constructing complex amines.

Modern Synthetic Methodologies
  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aromatic amines, allowing for the formation of C-N bonds between aryl halides or triflates and a wide variety of amines under relatively mild conditions.[9][10] Its broad scope and functional group tolerance have made it an indispensable tool in drug discovery.[10][11]

  • C-H Amination: More recently, methods for the direct amination of aromatic C-H bonds have emerged as a highly atom-economical approach. These reactions, often catalyzed by transition metals like rhodium or palladium, obviate the need for pre-functionalized starting materials.[12]

Experimental Protocol: Buchwald-Hartwig Amination of an Aryl Chloride

The following protocol is a representative example of a Buchwald-Hartwig amination reaction for the synthesis of an N-aryl morpholine derivative, a common structural motif in pharmaceuticals.

Reaction: 4-Chlorotoluene with Morpholine

Reagents:

  • 4-Chlorotoluene (1.0 equiv.)

  • Morpholine (1.5 equiv.)

  • Bis(dibenzylideneacetone)palladium(0) [Pd(dba)2] (1.5 mol%)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (3.0 mol%)

  • Sodium tert-Butoxide (2.0 equiv.)

  • Toluene (degassed)

Procedure:

  • To a dry, two-necked flask under a nitrogen atmosphere, add Pd(dba)2, XPhos, and sodium tert-butoxide.

  • Add degassed toluene and stir the mixture at room temperature for 5 minutes.

  • Add 4-chlorotoluene and morpholine to the flask.

  • Heat the reaction mixture to reflux and stir for 6 hours, monitoring the reaction progress by a suitable method (e.g., GC or TLC).

  • After completion, cool the mixture to room temperature and quench with water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic phase under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired N-(p-tolyl)morpholine.

Causality Behind Experimental Choices:

  • Catalyst System: The combination of a palladium source (Pd(dba)2) and a bulky, electron-rich phosphine ligand (XPhos) is crucial for the efficient catalytic cycle of oxidative addition, amine coordination, and reductive elimination, especially with less reactive aryl chlorides.[10]

  • Base: Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the amine, facilitating its coordination to the palladium center.[9][10]

  • Inert Atmosphere: The use of a nitrogen atmosphere is essential to prevent the oxidation and deactivation of the Pd(0) catalyst.[13]

Part 3: Structure-Activity Relationships (SAR) of Aromatic Amine-Containing Drugs

The precise placement and chemical environment of the aromatic amine group are critical determinants of a drug's biological activity. Understanding the structure-activity relationships (SAR) guides the optimization of lead compounds into potent and selective drug candidates.[3][14][15]

  • Role in Receptor Binding: The amino group can participate in key interactions with the biological target. As a hydrogen bond donor or acceptor, it can anchor the drug molecule in the binding pocket. In its protonated, cationic form, it can form strong ionic interactions (salt bridges) with negatively charged residues like aspartate or glutamate.

  • Modulation of Physicochemical Properties: The basicity of the amine (pKa) is a crucial parameter influencing a drug's absorption, distribution, metabolism, and excretion (ADME) profile. Substituents on the aromatic ring can modulate this basicity through inductive and resonance effects. For instance, electron-withdrawing groups decrease basicity, while electron-donating groups increase it.

  • Bioisosteric Replacement: In cases where the aromatic amine is associated with toxicity, medicinal chemists often explore its replacement with a bioisostere—a different functional group that retains the desired biological activity but possesses a more favorable safety profile. Examples include amides, sulfonamides, or certain heterocyclic rings.

Drug Class Aromatic Amine Role Key SAR Observations
Sulfonamide Antibiotics Mimics p-aminobenzoic acid (PABA) to inhibit dihydropteroate synthase.[16][]The primary aromatic amine is essential for activity. N1-substitution on the sulfonamide nitrogen modulates potency and pharmacokinetic properties.
Tyrosine Kinase Inhibitors (e.g., Imatinib) Forms key hydrogen bonds in the ATP-binding pocket of the kinase.[18][19]The specific geometry and hydrogen bonding capacity of the amine and adjacent groups are critical for selective inhibition.[20][21]
Local Anesthetics (e.g., Procaine) The protonated amine interacts with the intracellular side of voltage-gated sodium channels.The lipophilic aromatic portion and the hydrophilic amine are connected by an intermediate chain; the length and nature of this chain influence potency and duration of action.

Part 4: Metabolic Fate and Toxicological Profile

The Achilles' heel of many aromatic amine-containing drugs is their potential for metabolic activation into reactive, toxic species.[4][22] A thorough understanding of these pathways is critical for designing safer medicines.

Metabolic Pathways

Aromatic amines undergo extensive metabolism, primarily in the liver, through Phase I and Phase II reactions.[5]

  • Phase I Metabolism: The key bioactivation step is often N-oxidation, catalyzed by cytochrome P450 enzymes (CYPs), to form N-hydroxyarylamines.[4][22][23] These metabolites are often more reactive than the parent amine. Ring hydroxylation, leading to aminophenols, is generally considered a detoxification pathway.[22]

  • Phase II Metabolism: The N-hydroxy metabolites can be further conjugated by enzymes like N-acetyltransferases (NATs) or sulfotransferases (SULTs).[23] While conjugation is typically a detoxification process, in the case of N-hydroxyarylamines, it can lead to the formation of highly unstable esters that spontaneously break down to form highly electrophilic nitrenium ions.[23][24][25]

Mechanisms of Toxicity

The electrophilic nitrenium ions are the ultimate carcinogenic species for many aromatic amines.[24][26] They can react with nucleophilic sites on cellular macromolecules, leading to:

  • DNA Adduct Formation: Covalent binding to DNA bases can lead to mutations during DNA replication, initiating the process of carcinogenesis.[24]

  • Protein Adduct Formation: Binding to proteins can disrupt their function, leading to cytotoxicity and immune responses.

  • Oxidative Stress: The metabolic cycling of aromatic amines can generate reactive oxygen species (ROS), leading to cellular damage.

Diagram of Metabolic Activation

Metabolic_Activation cluster_0 Systemic Circulation cluster_1 Hepatocyte (Liver Cell) cluster_2 Toxicity Aromatic Amine Aromatic Amine N-Hydroxyarylamine N-Hydroxyarylamine Aromatic Amine->N-Hydroxyarylamine CYP450 (N-Oxidation) Nitrenium Ion Nitrenium Ion N-Hydroxyarylamine->Nitrenium Ion NAT/SULT (Conjugation) DNA_Adducts DNA Adducts Nitrenium Ion->DNA_Adducts Covalent Binding Protein_Adducts Protein Adducts Nitrenium Ion->Protein_Adducts Covalent Binding Carcinogenesis Carcinogenesis DNA_Adducts->Carcinogenesis Cytotoxicity Cytotoxicity Protein_Adducts->Cytotoxicity

Caption: Metabolic activation of aromatic amines leading to toxicity.

Strategies to Mitigate Toxicity

Medicinal chemists employ several strategies to design safer aromatic amine-containing drugs:

  • Steric Hindrance: Introducing bulky groups near the amino group can sterically hinder the approach of metabolizing enzymes.

  • Electronic Modulation: Adding electron-withdrawing groups to the aromatic ring can decrease the electron density on the nitrogen atom, making it less susceptible to oxidation.

  • Metabolic Blocking: Placing metabolically stable groups (e.g., fluorine) at positions on the ring that are prone to hydroxylation can block detoxification pathways, but this must be done with caution as it can sometimes shunt metabolism towards the more toxic N-oxidation pathway.

  • Bioisosteric Replacement: As mentioned earlier, replacing the aromatic amine with a less problematic functional group.

Part 5: Case Studies: A Tale of Two Scaffolds

Success Story: The Sulfonamides

The discovery of sulfonamides in the 1930s marked the beginning of the antibiotic era.[27] These drugs, which are structural analogues of p-aminobenzoic acid (PABA), act as competitive inhibitors of dihydropteroate synthetase, an enzyme essential for folic acid synthesis in bacteria.[16][][28] Since humans obtain folic acid from their diet, these drugs are selectively toxic to bacteria.[27][28] The sulfonamide class is a prime example of how the aromatic amine scaffold can be successfully employed to achieve therapeutic benefit.

Success Story: Imatinib (Gleevec)

Imatinib is a highly successful targeted cancer therapy used to treat chronic myeloid leukemia (CML) and other cancers.[18][29] Its structure features a 2-phenylaminopyrimidine core. The aromatic amine is crucial for its mechanism of action, which involves inhibiting the Bcr-Abl tyrosine kinase.[19][21] Imatinib binds to the ATP-binding site of the inactive conformation of the kinase, preventing its phosphorylation and downstream signaling that leads to uncontrolled cell proliferation.[19][20][21]

Cautionary Tale: Phenacetin

Phenacetin was one of the first non-opioid analgesics and fever reducers, introduced in 1887.[6] However, its chronic use was linked to severe adverse effects, including kidney damage (analgesic nephropathy) and an increased risk of urothelial cancers.[7][30] Phenacetin is metabolized in the body to paracetamol (acetaminophen), which is the active analgesic, but also to other metabolites that are responsible for its toxicity.[6][31] Due to these safety concerns, the FDA banned its use in the United States in 1983.[6] The story of phenacetin serves as a stark reminder of the potential dangers associated with aromatic amines and the importance of rigorous toxicological evaluation in drug development.[7][30][32]

Part 6: Future Directions and Conclusion

The aromatic amine will undoubtedly remain a vital scaffold in the medicinal chemist's arsenal. Future research will likely focus on:

  • Developing more selective and efficient synthetic methods: This will enable the rapid generation of diverse libraries of aromatic amine-containing compounds for screening.

  • Improving our understanding of metabolic pathways: Advances in analytical techniques and computational modeling will allow for better prediction of the metabolic fate and potential toxicity of new drug candidates.

  • Designing novel strategies to mitigate toxicity: This could involve the development of "pro-drugs" that release the active aromatic amine only at the site of action, or the incorporation of structural features that favor detoxification over metabolic activation.

References

  • The Role of Aromatic Amine Intermediates in Pharmaceutical Synthesis. (n.d.). Self-grounding API.
  • Imatinib. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

  • What Are Sulfonamides (Sulfa Drugs)? Uses, Types, Side Effects & Examples. (2025). GoodRx. Retrieved January 11, 2026, from [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (n.d.). SpringerLink. Retrieved January 11, 2026, from [Link]

  • The primary aromatic amines: their biological properties and structure-activity relationships. (1979). PubMed. Retrieved January 11, 2026, from [Link]

  • Phenacetin: A Toxic Adulterant Found in Illicit Street Drugs. (2021). Center for Forensic Science Research & Education. Retrieved January 11, 2026, from [Link]

  • Sulfonamides. (n.d.). MSD Manual Professional Edition. Retrieved January 11, 2026, from [Link]

  • Sulfa Drugs: Mechanism & Uses. (2023). StudySmarter. Retrieved January 11, 2026, from [Link]

  • Investigating the Mechanisms of Aromatic Amine-Induced Protein Free Radical Formation by Quantitative Structure−Activity Relationships: Implications for Drug-Induced Agranulocytosis. (2010). ACS Publications. Retrieved January 11, 2026, from [Link]

  • New Method Allows Easy Synthesis of Valuable Amine-Containing Pharmaceuticals. (2024). Technology Networks. Retrieved January 11, 2026, from [Link]

  • Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. Retrieved January 11, 2026, from [Link]

  • What are the side effects of Phenacetin? (2024). Patsnap Synapse. Retrieved January 11, 2026, from [Link]

  • Preparation of sec and tert amines by Buchwald-Hartwig Amination. (n.d.). Organic Chemistry Portal. Retrieved January 11, 2026, from [Link]

  • Buchwald-Hartwig Cross-Coupling. (2021). J&K Scientific LLC. Retrieved January 11, 2026, from [Link]

  • phenacetin - HAZARD SUMMARY. (n.d.). New Jersey Department of Health. Retrieved January 11, 2026, from [Link]

  • Primary aromatic amines and cancer: Novel mechanistic insights using 4-aminobiphenyl as a model carcinogen. (2019). PubMed. Retrieved January 11, 2026, from [Link]

  • Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Imatinib. (2019). Proteopedia. Retrieved January 11, 2026, from [Link]

  • Examples of aromatic amines found in pharmaceutical compounds. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Chemists Make Strides to Simplify Drug Design, Synthesis. (2016). Rice University. Retrieved January 11, 2026, from [Link]

  • Aromatic amine. (n.d.). Wikipedia. Retrieved January 11, 2026, from [Link]

  • Metabolism and Biomarkers of Heterocyclic Aromatic Amines in Molecular Epidemiology Studies. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • GENERAL DISCUSSION OF COMMON MECHANISMS FOR AROMATIC AMINES 1. Metabolic Activation. (n.d.). IARC Publications. Retrieved January 11, 2026, from [Link]

  • Structure-activity Relationships of Aromatic Amines in the Ames Salmonella Typhimurium Assay. (1991). PubMed. Retrieved January 11, 2026, from [Link]

  • What is the mechanism of action of Imatinib (Gleevec)? (2025). Dr.Oracle. Retrieved January 11, 2026, from [Link]

  • Imatinib in Chronic Myeloid Leukemia: an Overview. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • Imatinib (Glivec). (n.d.). Cancer Research UK. Retrieved January 11, 2026, from [Link]

  • Structure Activity Relationship - Adrenergic Drugs. (n.d.). Pharmacy 180. Retrieved January 11, 2026, from [Link]

  • The metabolism of aromatic amines. (2025). ResearchGate. Retrieved January 11, 2026, from [Link]

  • Metabolism and biomarkers of heterocyclic aromatic amines in humans. (2021). National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • Amines. (n.d.). Chemed. Retrieved January 11, 2026, from [Link]

  • Monocyclic aromatic amines as potential human carcinogens: old is new again. (n.d.). National Institutes of Health. Retrieved January 11, 2026, from [Link]

  • Monocyclic aromatic amines as potential human carcinogens: old is new again. (n.d.). Oxford Academic. Retrieved January 11, 2026, from [Link]

  • Structure Activity Relationships. (n.d.). Drug Design Org. Retrieved January 11, 2026, from [Link]

  • Carcinogenicity of the aromatic amines: from structure-activity relationships to mechanisms of action and risk assessment. (n.d.). PubMed. Retrieved January 11, 2026, from [Link]

  • CHAPTER 7 AMINES. (n.d.). Self-grounding API. Retrieved January 11, 2026, from [Link]

  • Aromatic Amine: Significance and symbolism. (2026). Self-grounding API. Retrieved January 11, 2026, from [Link]

  • Aromatic amines – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 11, 2026, from [Link]

Sources

Foundational

An In-depth Technical Guide to the Stability of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Prepared for: Researchers, Scientists, and Drug Development Professionals Introduction 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine containing electron-withdrawing sulfonyl and trifluoromethyl gr...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine containing electron-withdrawing sulfonyl and trifluoromethyl groups. Such compounds are often key intermediates in the synthesis of pharmaceuticals, agrochemicals, and other specialized materials.[1][2] The stability of these intermediates is a critical parameter that dictates their storage, handling, formulation, and the overall viability of the synthetic routes in which they are employed.[3] Understanding the chemical stability profile of a molecule is essential for ensuring the quality, safety, and efficacy of final products.[4]

This guide provides a comprehensive framework for understanding and evaluating the stability of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. It is structured to provide not just data, but a logical, scientifically-grounded approach to stability assessment, from foundational physicochemical principles to the design of rigorous experimental protocols. The methodologies outlined are based on established principles and regulatory guidelines, particularly those from the International Council for Harmonisation (ICH).[5][6]

Part 1: Physicochemical and Structural Profile

A molecule's stability is intrinsically linked to its structure. Analyzing the functional groups present in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine allows for the prediction of its potential liabilities.

Chemical Structure and Properties:

PropertyValueSource
IUPAC Name 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine-
CAS Number 2355-16-0[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, DMF[1]

Analysis of Functional Groups and Predicted Stability Liabilities:

  • Aromatic Amine (-NH₂): The primary amino group attached to the benzene ring is a primary site for oxidative degradation.[7] Aromatic amines are susceptible to oxidation, which can lead to the formation of colored degradation products such as nitroso and nitro compounds. This functional group is also sensitive to light, potentially leading to photolytic degradation.[3]

  • Trifluoromethylsulfonyl Group (-SO₂CF₃): This is a strong electron-withdrawing group, which influences the reactivity of the entire molecule.[8] While the S-C and S-O bonds are generally stable, the high thermal stability is often dominated by the anion in salts of this group.[9] The group itself is generally resistant to hydrolysis under standard conditions but could be susceptible under extreme pH and temperature.

  • Aromatic Ring: The benzene ring itself is relatively stable but can be subject to photolytic degradation, especially when substituted with functional groups like amines that can participate in photo-oxidative processes.[7]

Part 2: Forced Degradation Studies - A Framework for Investigation

Forced degradation, or stress testing, is the cornerstone of stability assessment. It involves subjecting the compound to conditions more severe than accelerated stability testing to identify potential degradation pathways and products.[3][4] This process is essential for developing and validating stability-indicating analytical methods.[4][10] The ICH Q1A(R2) and Q1B guidelines provide the regulatory framework for these studies.[11][12][13]

The primary goal is to achieve a target degradation of 5-20% to ensure that the degradation products can be adequately detected and characterized without completely destroying the parent molecule.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Roboto"]; edge [color="#5F6368", fontname="Roboto"];

} idot Caption: Workflow for a forced degradation study.

Detailed Experimental Protocols:

1. Hydrolytic Degradation:

  • Objective: To assess stability in the presence of water across a pH range.

  • Protocol:

    • Prepare solutions of the compound (e.g., 1 mg/mL) in:

      • 0.1 N Hydrochloric Acid (HCl)

      • Purified Water

      • 0.1 N Sodium Hydroxide (NaOH)

    • Store aliquots of each solution at a controlled elevated temperature (e.g., 60°C).

    • Withdraw samples at predetermined time points (e.g., 0, 6, 12, 24, 48 hours).

    • Neutralize the acidic and basic samples before analysis to prevent further degradation.

    • Analyze all samples using a suitable stability-indicating method.

2. Oxidative Degradation:

  • Objective: To evaluate susceptibility to oxidation.

  • Protocol:

    • Prepare a solution of the compound (e.g., 1 mg/mL) in a suitable solvent.

    • Add a solution of hydrogen peroxide (H₂O₂) to achieve a final concentration of ~3%.

    • Store the solution at room temperature, protected from light.

    • Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

    • Analyze samples immediately to prevent further reaction.

3. Photostability:

  • Objective: To determine the impact of light exposure, following ICH Q1B guidelines.[14]

  • Protocol:

    • Expose solid powder and a solution of the compound to a light source capable of emitting both visible and UV light.

    • The exposure should be no less than 1.2 million lux hours of visible light and 200 watt hours/square meter of UVA light.[15]

    • A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

    • After the exposure period, compare the light-exposed samples to the dark controls.

    • Analyze for any changes in appearance, purity, and degradation products.

4. Thermal Degradation (Solid State):

  • Objective: To assess the stability of the solid form at elevated temperatures.

  • Protocol:

    • Place a thin layer of the solid compound in a vial.

    • Store the vial in a controlled temperature oven at a temperature higher than that used for accelerated stability (e.g., 80°C).

    • Withdraw samples at various time points (e.g., 1, 3, 7, 14 days).

    • Analyze the samples for degradation, comparing them to a sample stored at a reference temperature (e.g., 5°C).

Part 3: Development of a Stability-Indicating Analytical Method

A stability-indicating method (SIM) is a validated analytical procedure that can accurately measure the active ingredient without interference from degradation products, impurities, or excipients.[10][16] High-Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.[17]

Method Development Strategy (HPLC-UV):

  • Column Selection: A reversed-phase C18 column is a common starting point for aromatic compounds.

  • Mobile Phase Selection: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer at a controlled pH) and an organic solvent (e.g., acetonitrile or methanol) is typically required to separate the parent compound from its more polar or less polar degradants.[17]

  • Wavelength Detection: A photodiode array (PDA) detector should be used to monitor the elution at multiple wavelengths. This helps in identifying the optimal wavelength for quantification and assessing peak purity.

  • Forced Degradation Sample Analysis: The method is developed by injecting samples from the forced degradation studies. The goal is to achieve baseline separation between the parent peak and all degradation product peaks.

  • Method Validation: Once developed, the method must be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.

Part 4: Potential Degradation Pathways & Mechanistic Insights

Based on the functional groups, several degradation pathways can be hypothesized for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

dot graph TD { bgcolor="#F1F3F4"; node [shape=box, style="filled", margin=0.2, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Roboto"]; edge [color="#5F6368", fontname="Roboto"];

} idot Caption: Hypothesized degradation pathways.

  • Oxidative Pathway: The primary amine is the most likely site of oxidation. This could lead to the formation of a nitroso intermediate, which could be further oxidized to a nitro compound. These products often result in a color change (e.g., turning yellow or brown).

  • Photolytic Pathway: Exposure to light, particularly UV, can provide the energy to initiate free-radical reactions. Aromatic amines can undergo complex photoreactions, potentially leading to dimerization or polymerization, resulting in insoluble, colored materials.

  • Hydrolytic Pathway: While the trifluoromethylsulfonyl group is generally stable, under harsh acidic or basic conditions at high temperatures, hydrolysis could potentially occur, cleaving the sulfonyl group from the aromatic ring. This is generally considered a less likely pathway under typical storage conditions.

Part 5: Recommendations for Handling and Storage

Based on the predicted liabilities of the molecule, the following handling and storage recommendations are prudent to maintain its integrity:

  • Storage Conditions: The compound should be stored in a cool, dry, and dark place.[1] A controlled room temperature, protected from high humidity, is recommended.

  • Inert Atmosphere: To minimize oxidative degradation, storing the material under an inert atmosphere (e.g., nitrogen or argon) is advisable, especially for long-term storage.

  • Container: Use well-sealed, opaque containers (e.g., amber glass vials) to protect the compound from light and moisture.

  • Handling: When handling, avoid prolonged exposure to air and strong light. Use in a well-ventilated area.

Conclusion

A thorough understanding of the stability of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is critical for its effective use in research and development. The principal degradation liabilities are predicted to be oxidation of the aromatic amine and photolysis. A systematic approach, beginning with forced degradation studies under ICH-recommended conditions, is essential for identifying degradation products, elucidating degradation pathways, and developing a validated, stability-indicating analytical method. The insights gained from these studies directly inform appropriate handling, storage, and formulation strategies, ensuring the material's quality and reliability for its intended application.

References

  • Atlas-mts.com. (2021). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions. [Link]

  • AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. [Link]

  • ICH. (n.d.). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. [Link]

  • Slideshare. (n.d.). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]

  • European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

  • ECA Academy. (n.d.). FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. [Link]

  • ECA Academy. (n.d.). FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products. [Link]

  • ICH. (n.d.). Quality Guidelines. [Link]

  • Journal of Pharmaceutical Sciences. (1979). Stability-indicating sulfa drug analysis using high-performance liquid chromatography. [Link]

  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. [Link]

  • FDA. (2018). Q1B Photostability Testing of New Drug Substances and Products. [Link]

  • Pharmaceutical Technology. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

  • ResearchGate. (2025). Bacterial degradation of monocyclic aromatic amines. [Link]

  • MedCrave online. (2016). Forced Degradation Studies. [Link]

  • ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

  • PubMed Central. (n.d.). Bacterial degradation of monocyclic aromatic amines. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014). Forced Degradation and Stability Testing. [Link]

  • Tradeindia. (n.d.). 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. [Link]

  • Taylor & Francis. (n.d.). Aromatic amines – Knowledge and References. [Link]

  • BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. [Link]

  • The Pharmaceutical Journal. (2010). Understanding the chemical basis of drug stability and degradation. [Link]

  • ResearchGate. (n.d.). Examples of aromatic amines found in pharmaceutical compounds. [Link]

  • RSC Publishing. (n.d.). Thermally stable bis(trifluoromethylsulfonyl)imide salts and their mixtures. [Link]

  • ResearchGate. (n.d.). Thermally stable bis(trifluoromethylsulfonyl)imide salts and their mixtures. [Link]

  • YouTube. (2018). Stability Indicating Methods. [Link]

  • PubMed Central. (2023). Gas-Phase Structure of 3,7,9-tris(trifluoromethylsulfonyl)-3,7,9-triazabicyclo[3.3.1]nonane by GED and Theoretical Calculations. [Link]

  • LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

  • IJCRT.org. (2023). Stability Indicating Assay Method. [Link]

  • R Discovery. (n.d.). Stability-indicating HPLC Method Research Articles. [Link]

  • ACS Publications. (n.d.). Synthesis, properties, and reactions of bis((trifluoromethyl)sulfonyl) imide, (CF3SO2)2NH. [Link]

  • MDPI. (n.d.). Thermodynamic Study of 1,4-Bis(3-methylimidazolium-1-yl)butane Bis(trifluoromethylsulfonyl)imide ([C4(MIm)2][NTf2]2) from 6 to 350 K. [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Focus on 2-Hydroxy-4-(trifluoromethyl)aniline. [Link]

  • NIH. (n.d.). Stability of 20 Biogenic Amino Acids in Concentrated Sulfuric Acid: Implications for the Habitability of Venus' Clouds. [Link]

  • PubChem. (n.d.). 2-Amino-4-fluorophenol. [Link]

  • ResearchGate. (2025). Stability of free amino acids in sulfosalicylic filtrates. [Link]

  • PubChem. (n.d.). 4-(Trifluoromethyl)aniline. [Link]

Sources

Exploratory

A Technical Guide to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine: A Versatile Building Block in Modern Medicinal Chemistry

Abstract This technical guide provides a comprehensive overview of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a synthetically valuable aromatic diamine. While the specific discovery and developmental history of th...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a synthetically valuable aromatic diamine. While the specific discovery and developmental history of this compound are not extensively documented in public literature, its strategic combination of a phenylenediamine scaffold with a potent trifluoromethylsulfonyl electron-withdrawing group positions it as a highly attractive intermediate for contemporary drug discovery and materials science. This document elucidates the pharmacological significance of its constituent functional groups, outlines its physicochemical properties, proposes a detailed synthetic protocol, and explores its potential as a precursor for the synthesis of novel heterocyclic compounds. This guide is intended for researchers, medicinal chemists, and professionals in drug development seeking to leverage the unique properties of this compound in their synthetic endeavors.

Introduction: The Strategic Importance of Trifluoromethyl and Sulfonyl Moieties in Drug Design

The deliberate incorporation of fluorine and sulfur-containing functional groups is a cornerstone of modern medicinal chemistry, primarily due to their profound ability to modulate the physicochemical and pharmacokinetic properties of bioactive molecules. The trifluoromethyl (-CF3) and sulfonyl (-SO2-) groups, both present in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, are particularly noteworthy for their synergistic effects on metabolic stability, target binding affinity, and bioavailability.

The trifluoromethyl group is a lipophilic and strongly electron-withdrawing moiety. Its introduction into a drug candidate can:

  • Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage, which can protect the molecule from rapid metabolic degradation, thereby extending its half-life.

  • Increase Lipophilicity: The -CF3 group can improve a molecule's ability to cross cellular membranes, including the blood-brain barrier, which is crucial for targeting the central nervous system.

  • Modulate Binding Affinity: The electronic and steric properties of the -CF3 group can fine-tune interactions with biological targets, leading to more potent and selective drugs.

The sulfonyl group is a versatile functional group that can act as a hydrogen bond acceptor and a bioisostere for other functionalities like carbonyls and carboxyls. Its key contributions to drug design include:

  • Improved Pharmacokinetic Properties: The sulfonyl group can enhance the metabolic stability of a drug and modulate its solubility and acidity.

  • Enhanced Target Binding: As a hydrogen-bond acceptor, the sulfonyl group can strengthen the binding affinity of a molecule to its target protein.

  • Bioisosteric Replacement: The sulfonyl group's similar molecular size and charge distribution to other functional groups allow for its use as a bioisostere to improve a compound's activity or pharmacokinetic profile.

The presence of both these powerful moieties on a phenylenediamine scaffold makes 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine a compelling starting material for the synthesis of novel compounds with potentially enhanced therapeutic properties.

Physicochemical and Spectroscopic Profile

A comprehensive understanding of a compound's physical and chemical properties is fundamental to its application in synthesis. The key properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine are summarized below.

PropertyValueReference
CAS Number 2355-16-0[1]
Molecular Formula C7H7F3N2O2S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF[1]
Purity ≥98%[1]
Density 1.56 g/cm³[1]

Predicted Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, influenced by the electron-withdrawing sulfonyl group and the electron-donating amino groups. The amino protons will likely appear as a broad singlet.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the aromatic carbons, with the carbon attached to the sulfonyl group being significantly downfield. The carbon bearing the trifluoromethyl group will show a characteristic quartet due to C-F coupling.

  • ¹⁹F NMR: A strong singlet is anticipated for the three equivalent fluorine atoms of the trifluoromethyl group.

  • IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for N-H stretching of the primary amine groups (around 3300-3500 cm⁻¹), S=O stretching of the sulfonyl group (around 1300-1350 cm⁻¹ and 1150-1180 cm⁻¹), and C-F stretching (around 1100-1200 cm⁻¹).

  • Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the compound's molecular weight (240.20 g/mol ).

Proposed Synthetic Pathway

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine can be logically approached through a multi-step sequence starting from a commercially available precursor. The following proposed pathway is based on well-established organic transformations.

G start 1-Fluoro-4-(trifluoromethylsulfonyl)benzene step1 Nitration (HNO3, H2SO4) start->step1 intermediate1 1-Fluoro-2-nitro-4-(trifluoromethylsulfonyl)benzene step1->intermediate1 step2 Amination (NH3, pressure) intermediate1->step2 intermediate2 2-Nitro-4-(trifluoromethylsulfonyl)aniline step2->intermediate2 step3 Reduction (e.g., Fe/HCl or H2/Pd-C) intermediate2->step3 product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine step3->product

Figure 1: Proposed synthetic route for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Detailed Experimental Protocol (Proposed):

Step 1: Synthesis of 1-Fluoro-2-nitro-4-(trifluoromethylsulfonyl)benzene

  • To a stirred solution of 1-fluoro-4-(trifluoromethylsulfonyl)benzene in concentrated sulfuric acid, cooled to 0-5 °C, slowly add a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.

  • Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).

  • Carefully pour the reaction mixture onto crushed ice and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography or recrystallization to obtain pure 1-fluoro-2-nitro-4-(trifluoromethylsulfonyl)benzene.

Step 2: Synthesis of 2-Nitro-4-(trifluoromethylsulfonyl)aniline

  • In a pressure vessel, dissolve 1-fluoro-2-nitro-4-(trifluoromethylsulfonyl)benzene in a suitable solvent (e.g., ethanol or DMF).

  • Saturate the solution with ammonia gas or add a concentrated aqueous ammonia solution.

  • Seal the vessel and heat the reaction mixture to a temperature between 100-150 °C for several hours. The progress of the reaction should be monitored by TLC or HPLC.

  • After the reaction is complete, cool the vessel to room temperature and carefully vent the excess ammonia.

  • Remove the solvent under reduced pressure, and partition the residue between water and an organic solvent.

  • Collect the organic layer, dry it, and evaporate the solvent to obtain the crude 2-nitro-4-(trifluoromethylsulfonyl)aniline.

  • Purify the product by recrystallization.

Step 3: Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

  • Dissolve 2-nitro-4-(trifluoromethylsulfonyl)aniline in a suitable solvent such as ethanol or acetic acid.

  • Add a reducing agent, such as iron powder and a catalytic amount of hydrochloric acid, or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

  • If using iron, heat the mixture to reflux and stir until the reduction is complete. For catalytic hydrogenation, stir the mixture at room temperature under hydrogen pressure.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture to remove the catalyst or iron salts.

  • Neutralize the filtrate with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

  • Dry the organic extract and remove the solvent to yield the final product, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

  • Further purification can be achieved by recrystallization.

Applications in the Synthesis of Heterocyclic Compounds

The presence of two vicinal amino groups and a potent electron-withdrawing group makes 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine an ideal precursor for the synthesis of a variety of heterocyclic systems with potential biological activity. The diamine functionality can readily undergo condensation reactions with various electrophiles to form five-, six-, and seven-membered heterocyclic rings.

G cluster_0 Reaction with 1,2-Dicarbonyls cluster_1 Reaction with Carboxylic Acids/Derivatives cluster_2 Reaction with Phosgene/Equivalents start 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine reagent1 Glyoxal, Diacetyl, etc. start->reagent1 reagent2 Formic Acid, Acetic Anhydride, etc. start->reagent2 reagent3 Phosgene, Triphosgene start->reagent3 product1 Substituted Quinoxalines reagent1->product1 product2 Substituted Benzimidazoles reagent2->product2 product3 Benzimidazolones reagent3->product3

Figure 2: Potential applications in heterocyclic synthesis.

Examples of Potential Heterocyclic Scaffolds:

  • Benzimidazoles: Reaction with carboxylic acids or their derivatives (e.g., aldehydes, orthoesters) can lead to the formation of benzimidazoles, a privileged scaffold in medicinal chemistry known for a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.

  • Quinoxalines: Condensation with 1,2-dicarbonyl compounds would yield quinoxalines, which are also important pharmacophores found in numerous therapeutic agents.

  • Benzodiazepines: Reaction with β-ketoesters could potentially lead to the formation of benzodiazepine derivatives, a class of compounds known for their anxiolytic, sedative, and anticonvulsant activities.

The trifluoromethylsulfonyl substituent on these resulting heterocyclic systems would be expected to significantly influence their electronic properties and biological activities, making this a fertile area for further research and development.

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a strategically designed synthetic intermediate that holds considerable promise for the development of novel pharmaceuticals and functional materials. Its unique combination of a reactive phenylenediamine core with the powerful electron-withdrawing and metabolically stabilizing trifluoromethylsulfonyl group makes it a valuable tool for medicinal chemists. While its own discovery story remains to be fully elucidated, the principles of modern drug design strongly suggest its utility. This guide provides a foundational understanding of its properties, a plausible and detailed synthetic route, and a perspective on its potential applications, thereby serving as a catalyst for its broader exploration and utilization in the scientific community.

References

  • National Analytical Corporation. 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. Tradeindia. Accessed January 11, 2026.
  • ChemScene. 4-trifluoromethanesulfonylbenzene-1,2-diamine | 2355-16-0. Accessed January 11, 2026.

Sources

Foundational

An In-depth Technical Guide to 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals Foreword The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful to...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacological properties of bioactive molecules.[1][2] Among the myriad of fluorinated building blocks, those possessing the trifluoromethylsulfonyl group (-SO₂CF₃) have garnered significant attention due to their profound impact on a molecule's metabolic stability, lipophilicity, and receptor binding affinity. This guide provides a comprehensive technical overview of a particularly valuable, yet under-documented, building block: 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine (CAS No. 2355-16-0).

As a Senior Application Scientist, the intent of this document is not merely to present a collection of data points, but to provide a cohesive and practical understanding of this compound's properties, synthesis, and potential applications. We will delve into the causality behind its reactivity and explore its utility as a strategic intermediate in the synthesis of complex heterocyclic systems, particularly those of pharmaceutical interest. Every piece of information is grounded in verifiable sources to ensure the highest level of scientific integrity.

Chemical Identity and Physicochemical Properties

Nomenclature and Synonyms

The compound is most formally recognized by its IUPAC name; however, several synonyms are commonly used in commercial and research contexts. Establishing a clear understanding of its nomenclature is the first step in any rigorous scientific investigation.

Identifier Name
IUPAC Name 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine[3]
CAS Number 2355-16-0[3][4][5][6][7][8]
Common Synonyms 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine[4][5][6][7][8], 4-Trifluoromethanesulfonylbenzene-1,2-diamine[5][8]
Molecular Formula C₇H₇F₃N₂O₂S[4][5][8]
Molecular Weight 240.20 g/mol [4][5][8]
Physicochemical Characteristics

The physicochemical properties of 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine are largely dictated by the interplay between the electron-donating amino groups and the potent electron-withdrawing trifluoromethylsulfonyl moiety. This unique electronic arrangement governs its solubility, reactivity, and potential for intermolecular interactions.

Property Value / Description Source(s)
Appearance Off-white to light beige crystalline powder[4]
Melting Point 143-146 °C[4]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF[4]
Density 1.56 g/cm³[4]
logP 1.1445[5][8]
Topological Polar Surface Area (TPSA) 86.18 Ų[5][8]
Hydrogen Bond Donors 2[5][8]
Hydrogen Bond Acceptors 4[5][8]

Synthesis and Mechanistic Considerations

Proposed Synthetic Pathway

The most plausible synthetic route involves the catalytic reduction of a nitro-substituted precursor. This approach is a standard and high-yielding method for the preparation of anilines.

Synthetic_Pathway A 3-Amino-4-nitrophenyl trifluoromethyl sulfone B 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine A->B Reduction (e.g., H₂, Pd/C or SnCl₂/HCl) Benzimidazole_Synthesis A 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine C 5-(Trifluoromethylsulfonyl)benzimidazole Derivative A->C B Aldehyde or Carboxylic Acid (R-CHO or R-COOH) B->C

Sources

Protocols & Analytical Methods

Method

synthesis of heterocyclic compounds from 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Application Notes & Protocols Strategic Synthesis of Novel Heterocyclic Scaffolds from 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Abstract This technical guide provides detailed application notes and validated prot...

Author: BenchChem Technical Support Team. Date: January 2026

Application Notes & Protocols

Strategic Synthesis of Novel Heterocyclic Scaffolds from 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract

This technical guide provides detailed application notes and validated protocols for the synthesis of medicinally relevant heterocyclic compounds, specifically benzimidazoles and quinoxalines, utilizing 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine as a key starting material. This precursor is of significant interest in drug discovery due to the unique electronic properties conferred by the trifluoromethylsulfonyl group, which can enhance biological activity and metabolic stability. This document outlines the strategic considerations for reaction design, provides step-by-step experimental procedures, and explains the mechanistic rationale behind the chosen synthetic pathways.

Introduction: The Strategic Value of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an advanced building block for organic synthesis. Its core structure, an o-phenylenediamine, is a classic precursor for a multitude of fused heterocyclic systems.[1][2] The strategic placement of a powerful electron-withdrawing trifluoromethylsulfonyl (-SO₂CF₃) group on the aromatic ring profoundly influences the molecule's reactivity and the physicochemical properties of its derivatives.[3]

The -SO₂CF₃ group:

  • Modulates Basicity: It significantly decreases the nucleophilicity of the adjacent amino groups, a critical factor that must be accounted for in reaction conditions, often necessitating stronger acid catalysts or higher temperatures for cyclization.

  • Enhances Lipophilicity: The trifluoromethyl moiety is a well-known pharmacophore that increases lipophilicity (Hansch parameter π ≈ 1.44), which can improve membrane permeability and bioavailability of drug candidates.[3][4]

  • Improves Metabolic Stability: The C-F bonds are exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation, thereby potentially increasing the half-life of a drug.[5]

This guide focuses on two primary classes of heterocycles synthesized from this precursor: benzimidazoles and quinoxalines. Both scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved drugs with antiviral, anticancer, and antimicrobial properties.[6][7][8]

Synthesis of 6-[(Trifluoromethyl)sulfonyl]-1H-benzimidazoles

The synthesis of benzimidazoles from o-phenylenediamines is a cornerstone of heterocyclic chemistry, typically achieved by condensation with a one-carbon electrophile like an aldehyde or a carboxylic acid.[6]

Principle and Mechanistic Considerations

The reaction with aldehydes, known as the Weidenhagen reaction, proceeds via the initial formation of a Schiff base intermediate from one of the amino groups and the aldehyde.[6] This is followed by an intramolecular cyclization where the second amino group attacks the imine carbon. The resulting dihydrobenzimidazole intermediate is then oxidized to the aromatic benzimidazole. The strong electron-withdrawing nature of the -SO₂CF₃ group slows the initial nucleophilic attack of the amine on the aldehyde, and a suitable catalyst or oxidant is crucial for driving the reaction to completion.[9]

The Phillips-Ladenburg reaction utilizes carboxylic acids (or their derivatives) under acidic and often high-temperature conditions.[6][10] The acid catalyst protonates the carboxylic acid, activating it for nucleophilic attack by the diamine, followed by cyclization and dehydration to yield the benzimidazole.

cluster_workflow Benzimidazole Synthesis Workflow A Starting Material 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine B Reactant Selection (Aldehyde or Carboxylic Acid) A->B C Reaction Setup (Solvent, Catalyst, Heat/Microwave) B->C D Reaction Monitoring (TLC Analysis) C->D E Work-up (Precipitation/Extraction) D->E F Purification (Recrystallization/Chromatography) E->F G Final Product Substituted Benzimidazole F->G

Caption: General workflow for benzimidazole synthesis.

Protocol 1: Condensation with Aromatic Aldehydes

This protocol describes a one-pot synthesis of 2-aryl-6-[(trifluoromethyl)sulfonyl]-1H-benzimidazoles using an aromatic aldehyde and an oxidant.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq)

  • 4-Chlorobenzaldehyde (1.1 eq)

  • Sodium metabisulfite (Na₂S₂O₅) (2.0 eq) as an oxidant

  • Dimethylformamide (DMF)

  • Deionized Water

  • Ethanol

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and filter flask

  • Standard laboratory glassware

Procedure:

  • In a 100 mL round-bottom flask, dissolve 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (e.g., 2.56 g, 10 mmol) in DMF (30 mL).

  • Add 4-chlorobenzaldehyde (e.g., 1.55 g, 11 mmol) to the solution.

  • Add sodium metabisulfite (e.g., 3.80 g, 20 mmol) to the mixture.

  • Heat the reaction mixture to 100 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature.

  • Pour the reaction mixture slowly into a beaker containing 200 mL of ice-cold water while stirring.

  • A precipitate will form. Continue stirring for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the crude product thoroughly with deionized water (3 x 50 mL).

  • Purify the product by recrystallization from a suitable solvent like ethanol to yield 2-(4-chlorophenyl)-6-[(trifluoromethyl)sulfonyl]-1H-benzimidazole.

Safety Precautions: Perform the reaction in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves. DMF is a skin irritant.

Protocol 2: Condensation with Formic Acid (Phillips-Ladenburg)

This protocol details the synthesis of the parent 6-[(trifluoromethyl)sulfonyl]-1H-benzimidazole.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq)

  • 90% Formic Acid (1.5 eq)

  • 10% Sodium Hydroxide (NaOH) solution

  • Deionized Water

  • Activated Charcoal (Norite)

Procedure:

  • To a 50 mL round-bottom flask, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (e.g., 2.56 g, 10 mmol).

  • Carefully add 90% formic acid (e.g., 0.57 mL, 15 mmol).

  • Heat the mixture in a water bath at 100 °C for 2 hours.[10]

  • Cool the flask to room temperature. The mixture will be viscous.

  • Slowly add 10% NaOH solution dropwise with constant stirring until the mixture is just alkaline to litmus paper.

  • Collect the precipitated crude product by vacuum filtration and wash with cold water.

  • For purification, dissolve the crude product in a minimum amount of boiling water (approx. 30-40 mL per gram).

  • Add a small amount of activated charcoal, and digest for 10-15 minutes.

  • Filter the hot solution rapidly through a pre-heated funnel to remove the charcoal.

  • Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to maximize crystallization.

  • Collect the purified white crystals by filtration, wash with a small amount of cold water, and dry at 100 °C.

Data Summary: Benzimidazole Synthesis
ProtocolElectrophileCatalyst/ReagentExpected Product
14-ChlorobenzaldehydeNa₂S₂O₅ / DMF2-(4-chlorophenyl)-6-[(trifluoromethyl)sulfonyl]-1H-benzimidazole
2Formic AcidHeat / Acid6-[(Trifluoromethyl)sulfonyl]-1H-benzimidazole

Synthesis of 6-[(Trifluoromethyl)sulfonyl]quinoxalines

Quinoxalines are readily synthesized by the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[1][11] This reaction is generally high-yielding and robust.

Principle and Mechanistic Considerations

The reaction mechanism involves a two-fold condensation.[12] One amino group attacks one of the carbonyl carbons, forming a hemiaminal, which then dehydrates to an imine. This process is repeated with the second amino group and the remaining carbonyl, followed by a final dehydration step to yield the aromatic quinoxaline ring. The reaction is typically catalyzed by acid, which protonates the carbonyl oxygen, making the carbon more electrophilic and susceptible to nucleophilic attack by the weakly basic amino groups of our substrate.[13] Ethanol is a common and effective solvent for this transformation.[12]

cluster_mechanism Quinoxaline Formation Mechanism A Diamine + Dicarbonyl B Nucleophilic Attack (Step 1) A->B Acid Catalyst C Dehydration (forms Imine) B->C D Intramolecular Nucleophilic Attack (Step 2) C->D E Final Dehydration D->E F Aromatic Quinoxaline E->F

Caption: Simplified mechanism of quinoxaline formation.

Protocol 3: Condensation with Benzil

This protocol describes the synthesis of 2,3-diphenyl-6-[(trifluoromethyl)sulfonyl]quinoxaline.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq)

  • Benzil (1,2-diphenylethane-1,2-dione) (1.0 eq)

  • Ethanol

  • Glacial Acetic Acid (catalytic amount)

  • Deionized Water

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and filter flask

  • Standard laboratory glassware

Procedure:

  • In a 100 mL round-bottom flask, suspend 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (e.g., 2.56 g, 10 mmol) and benzil (e.g., 2.10 g, 10 mmol) in ethanol (50 mL).

  • Add a catalytic amount of glacial acetic acid (e.g., 0.5 mL).

  • Heat the mixture to reflux with stirring for 3-4 hours. The reactants will dissolve, and the product may begin to precipitate from the hot solution.

  • Monitor the reaction by TLC until the starting diamine is consumed.

  • Cool the reaction flask to room temperature.

  • If the product has already precipitated, collect it by vacuum filtration. If not, add cold water (50 mL) to induce precipitation.

  • Wash the collected solid with a cold 1:1 ethanol/water mixture (2 x 20 mL), followed by cold water (2 x 20 mL) to remove any residual acid.

  • Dry the product. If necessary, the product can be further purified by recrystallization from ethanol or acetic acid.

Data Summary: Quinoxaline Synthesis
ProtocolDicarbonyl CompoundCatalyst/SolventExpected Product
3BenzilAcetic Acid / Ethanol2,3-Diphenyl-6-[(trifluoromethyl)sulfonyl]quinoxaline

Field-Proven Insights & Troubleshooting

  • Reduced Reactivity: The primary challenge when working with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is the reduced nucleophilicity of the amino groups. If reactions are sluggish, consider the following:

    • Increase Catalyst Loading: For acid-catalyzed reactions, a moderate increase in the amount of catalyst can enhance the rate.

    • Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and improve yields by providing rapid, uniform heating.[6] A typical starting point would be 10-20 minutes at 120-150 °C in a sealed microwave vessel.

    • Alternative Catalysts: For quinoxaline synthesis, stronger Lewis acids like Zn(OTf)₂ or organocatalysts such as camphorsulfonic acid might be more effective than simple protic acids.[12][14]

  • Purification: The synthesized products are often crystalline solids with good purity post-precipitation. However, recrystallization is highly recommended to remove minor impurities. For less crystalline or more complex products, column chromatography on silica gel may be required.

  • Characterization: Confirm the structure of all synthesized compounds using standard analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy). The presence of the -SO₂CF₃ group will have a distinct signature in the spectra, including characteristic ¹⁹F NMR signals and IR stretches for the sulfonyl group.

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine serves as a highly effective and strategic precursor for the synthesis of advanced heterocyclic compounds. By applying established condensation methodologies and making rational adjustments to account for the electronic effects of the trifluoromethylsulfonyl substituent, researchers can efficiently generate novel benzimidazole and quinoxaline derivatives. These compounds are primed for investigation in drug discovery and materials science, where their unique electronic and steric properties can be leveraged to achieve desired biological or physical characteristics.

References

  • Benchchem. The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide.

  • Wagner, E. C.; Millett, W. H. Benzimidazole. Organic Syntheses.

  • More, S. V. et al. (2013). Plausible mechanism for the formation of quinoxaline. ResearchGate.

  • Scribd. Benzimidazole (Synthesis).

  • Gawade, S. A. et al. (2022). Efficient Synthesis of Quinoxaline Derivatives Using Camphorsulfonic Acid As An Organocatalyst. International Journal of Research and Analytical Reviews (IJRAR).

  • Organic Chemistry Portal. Benzimidazole synthesis.

  • Scribd. Quinoxaline Synthesis via o-Phenylenediamine.

  • Kadhim, M. A. et al. (2018). Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids. ResearchGate.

  • Verma, S. K. et al. (2020). Recent advances in the transition-metal-free synthesis of quinoxalines. RSC Advances.

  • Encyclopedia.pub. Methods of Preparation of Quinoxalines.

  • Janeczko, M. et al. (2019). Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. Molecules.

  • Semantic Scholar. A New Method for the Synthesis of Heterocycles from o-Phenylenediamine.

  • Hammad, M. & Emran, A. (1977). Reactions with o-Phenylenediamine Preparation of 2-Substituted Benzimidazoles and Benzimidazole-ethylenes. Zeitschrift für Naturforschung B.

  • Verma, M. et al. (2020). Green one-pot synthesis of N-based heterocycles involving o-phenylenediamine. Materials Today: Proceedings.

  • Rithe, S. R. et al. (2015). ONE POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR CHARCTERIZATION. Rasayan Journal of Chemistry.

  • Organic Chemistry Portal. Quinoxaline synthesis.

  • Wechem. Application of trifluoromethanesulfonyl chloride in organic synthesis.

  • Reddy, T. R. et al. (2015). Novel Synthesis and Characterization of 2-Aminobenzimidazole Derivative. Symbiosis Online Publishing.

  • Chen, P-H. et al. (2024). Synthesis of quinoxalines and assessment of their inhibitory effects against human non-small-cell lung cancer cells. RSC Advances.

  • More, S. V. et al. (2013). General synthetic pathway for the synthesis of quinoxaline derivatives. ResearchGate.

  • Benchchem. Application Notes and Protocols: Synthesis of Benzimidazoles using 2-Amino-4-(trifluoromethoxy)benzonitrile.

  • Wan, J-P. & Wei, L. (2012). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. Arkivoc.

  • Gunturu, K. C. et al. (2019). Synthesis of 2-trifluoromethyl benzimidazoles, benzoxazoles, and benzothiazoles via condensation of diamines or amino(thio)phenols with CF3CN. Organic & Biomolecular Chemistry.

  • Beier, P. et al. (2019). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles. Molecules.

  • Khan, I. et al. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. Molecules.

  • Chen, R-H. et al. (2014). Synthesis of Benzimidazoles from Amino Acids with Solvent-free Melting Method. ResearchGate.

  • Sroor, F. M. et al. (2023). Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies. Scientific Reports.

  • Chen, R-H. et al. (2014). Synthesis of Benzimidazoles from Amino Acids with Solvent-free Melting Method. Asian Journal of Chemistry.

  • Fujiwara, Y. et al. (2012). Innate C-H trifluoromethylation of heterocycles. PNAS.

  • Yagupolskii, L. M. (2012). Trifluoromethylated Heterocycles. ResearchGate.

  • ResearchGate. Cyclization reaction mechanism of amino acid for Path 2.

  • Carballo, R. et al. (2017). Synthesis and in vitro antiprotozoal activity of some 2-amino-4-phenyloxazole derivatives. Tropical Journal of Pharmaceutical Research.

  • Fassihi, A. et al. (2009). Synthesis and cytotoxic activity of some 2-amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromenes. DARU Journal of Pharmaceutical Sciences.

  • ResearchGate. Synthesis and Intramolecular Cyclization of N-Substituted 2-Amino-4-aryl-4-oxo-2-butenoic Acids.

  • Cheng, C-H. et al. (2016). Hydroxyl transfer versus cyclization reaction in the gas phase: Sequential loss of NH3 and CH2CO from protonated phenylalanine derivatives. Journal of the American Society for Mass Spectrometry.

  • Brigaud, T. et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry.

  • Brzozowski, Z. et al. (2002). Synthesis and antitumor activity of novel 2-amino-4-(3,5,5-trimethyl-2-pyrazolino)-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry.

  • ResearchGate. ChemInform Abstract: Enantioselective Synthesis of Trifluoromethyl-Substituted 2-Isoxazolines: Asymmetric Hydroxylamine/Enone Cascade Reaction.

Sources

Application

Application Notes and Protocols: 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine as a Versatile Pharmaceutical Intermediate

Prepared by: Gemini, Senior Application Scientist Introduction and Strategic Significance In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing moieties is a well-established appro...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Introduction and Strategic Significance

In the landscape of modern drug discovery, the strategic incorporation of fluorine-containing moieties is a well-established approach to enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2][3] The trifluoromethyl (CF3) group, in particular, is prized for its ability to increase metabolic stability, improve cell membrane permeability, and modulate binding affinity through specific electronic interactions.[4] 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine emerges as a highly valuable building block, offering a unique combination of reactive sites and modulating groups on a stable phenylenediamine scaffold.

This intermediate, characterized by the CAS Number 2355-16-0, possesses two primary amine groups with distinct electronic environments.[5] The potent electron-withdrawing nature of the trifluoromethylsulfonyl group (-SO2CF3) significantly influences the nucleophilicity of the two amino groups, creating an opportunity for highly regioselective chemical transformations. This inherent selectivity is a cornerstone of its utility, allowing for the controlled, stepwise construction of complex heterocyclic systems and other scaffolds prevalent in targeted therapies. These application notes provide a comprehensive guide for researchers, detailing the physicochemical properties, handling procedures, and validated protocols for the synthetic application of this versatile intermediate.

Physicochemical Properties and Safe Handling

A thorough understanding of the compound's properties is essential for its effective use and for ensuring laboratory safety.

Table 1: Physicochemical Properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

PropertyValueReference
CAS Number 2355-16-0[5]
Molecular Formula C₇H₇F₃N₂O₂S[5]
Molecular Weight 240.20 g/mol [5]
Appearance Off-white to light beige crystalline powder[5]
Melting Point 143-146 °C[5]
Solubility Slightly soluble in water; soluble in methanol, DMSO, DMF[5]
Purity ≥98%[5]
Density 1.56 g/cm³[5]
Safety and Handling Protocol

As with many aromatic amines and sulfonyl-containing compounds, appropriate safety measures are mandatory. The compound may be harmful if swallowed, inhaled, or comes into contact with skin.[5][6]

  • Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[6][7]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[6][8][9]

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with an appropriate particulate filter.[10]

  • Storage: Store in a cool, dry, and dark place in a tightly sealed container.[5][6] Keep away from incompatible materials such as strong oxidizing agents.[7]

  • Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.[6]

Core Synthetic Applications & Mechanistic Rationale

The primary value of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine lies in the differential reactivity of its two amino groups. The -SO2CF3 group is a powerful electron-withdrawing group, which deactivates the entire aromatic ring but has a more pronounced effect on the para-positioned amino group (at C1) than the ortho-positioned amino group (at C2). Consequently, the amino group at the C2 position is significantly more nucleophilic, providing a handle for regioselective synthesis.

Diagram 1: Synthetic utility workflow based on differential reactivity.
Protocol 1: Regioselective Buchwald-Hartwig Amination

This protocol leverages the higher nucleophilicity of the C2-amino group to achieve mono-arylation, a key step in the synthesis of kinase inhibitors and other complex pharmaceutical agents.[11]

Rationale: Palladium-catalyzed cross-coupling reactions are highly sensitive to the nucleophilicity of the amine. By carefully controlling stoichiometry and reaction conditions, the coupling can be directed almost exclusively to the more reactive C2-amino group, leaving the C1-amino group available for subsequent transformations.

G reagents Reagents: - 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) - Aryl Halide (1.1 eq) - Pd Catalyst (e.g., Pd₂(dba)₃, 2 mol%) - Ligand (e.g., Xantphos, 4 mol%) - Base (e.g., Cs₂CO₃, 2.0 eq) - Solvent (e.g., Dioxane) setup Reaction Setup: - Add reagents to an oven-dried flask. - Purge with Argon for 15 min. reagents->setup 1. Combine reaction Reaction: - Heat to 100-110 °C. - Stir for 12-24 hours under Argon. - Monitor by TLC/LC-MS. setup->reaction 2. Heat workup Workup: - Cool to RT. - Dilute with Ethyl Acetate. - Filter through Celite. reaction->workup 3. Quench & Filter purification Purification: - Concentrate filtrate. - Purify by flash column chromatography. workup->purification 4. Isolate product Final Product: Regioselective N²-Aryl Derivative purification->product 5. Characterize

Diagram 2: Experimental workflow for regioselective N-Arylation.

Step-by-Step Methodology:

  • Preparation: To an oven-dried Schlenk flask, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq), the desired aryl halide (e.g., aryl bromide, 1.1 eq), cesium carbonate (2.0 eq), and the phosphine ligand (e.g., Xantphos, 4 mol%).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

  • Reagent Addition: Add the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and anhydrous dioxane via syringe.

  • Reaction: Place the flask in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours. Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS.

  • Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite®, washing the pad with additional ethyl acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the pure N²-aryl product.

Protocol 2: Synthesis of Benzimidazole Scaffolds

This protocol demonstrates the use of the diamine to construct a benzimidazole ring, a privileged scaffold in medicinal chemistry. This reaction typically proceeds after a primary derivatization, such as the N-arylation described above.

Rationale: The Phillips condensation reaction is a classic method for benzimidazole synthesis. It involves the reaction of a phenylenediamine with a carboxylic acid (or its derivative) under acidic, dehydrating conditions. The reaction proceeds via acylation of one amino group, followed by intramolecular cyclization and dehydration.

G start Starting Material: N²-Aryl Derivative (from Protocol 1) reagents Reagents: - Carboxylic Acid (1.5 eq) - Acid Catalyst (e.g., Polyphosphoric Acid) OR - Coupling Agent (e.g., EDC) followed by acid reaction Reaction: - Heat mixture to 150-180 °C for 4-8 hours. - Monitor for water evolution / TLC. reagents->reaction 1. Combine & Heat workup Workup: - Cool reaction mixture. - Carefully pour onto ice. - Neutralize with aq. NaOH/NH₄OH. reaction->workup 2. Quench isolation Isolation: - Collect precipitate by filtration. - Wash with water. - Dry under vacuum. workup->isolation 3. Precipitate product Final Product: Substituted Benzimidazole isolation->product 4. Purify

Diagram 3: Experimental workflow for Benzimidazole synthesis.

Step-by-Step Methodology:

  • Preparation: In a round-bottom flask, combine the N²-substituted starting material (1.0 eq) and the desired carboxylic acid (1.5 eq).

  • Reaction: Add a dehydrating acid catalyst, such as polyphosphoric acid (PPA) or Eaton's reagent, sufficient to create a stirrable paste.

  • Heating: Heat the mixture to 150-180 °C for 4-8 hours. The reaction can be monitored by TLC for the disappearance of the starting material.

  • Workup: Allow the reaction mixture to cool to approximately 80-90 °C. Very carefully and slowly, pour the viscous mixture onto crushed ice with vigorous stirring.

  • Neutralization: Slowly neutralize the acidic slurry by adding a concentrated base, such as 50% aq. NaOH or ammonium hydroxide, until the pH is ~7-8. The product will typically precipitate.

  • Isolation: Collect the solid precipitate by vacuum filtration. Wash the filter cake thoroughly with deionized water and then with a minimal amount of cold ethanol or ether to remove impurities.

  • Purification: Dry the solid under vacuum. If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Analytical Characterization Protocols

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized intermediates and final products.

Table 2: Analytical Methods for Quality Control

MethodPurposeTypical Parameters
HPLC-UV Purity Assessment & Reaction MonitoringColumn: C18 reverse-phase; Mobile Phase: Gradient of Acetonitrile/Water with 0.1% TFA; Detection: 254 nm
¹H / ¹⁹F NMR Structural ElucidationSolvent: DMSO-d₆ or CDCl₃; Confirm expected chemical shifts, splitting patterns, and integration. ¹⁹F NMR for CF₃ group confirmation.
LC-MS Molecular Weight VerificationIonization: Electrospray Ionization (ESI), positive or negative mode. Confirm [M+H]⁺ or [M-H]⁻ ion.
FTIR Functional Group AnalysisIdentify key stretches: N-H (amines), C=C (aromatic), S=O (sulfonyl), C-F (trifluoromethyl).

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a potent and strategically designed pharmaceutical intermediate. Its defining feature—the electronically differentiated amino groups—provides a robust platform for regioselective synthesis, enabling the efficient construction of complex molecular architectures. By following the detailed handling and synthetic protocols outlined in these notes, researchers can effectively harness the capabilities of this building block to accelerate the development of novel therapeutic agents.

References

  • 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0.Tradeindia.
  • SAFETY D
  • SAFETY D
  • SAFETY DATA SHEET.Fisher Scientific. (2008-06-22).
  • SAFETY D
  • SAFETY D
  • The Crucial Role of 2-Amino-4-(trifluoromethyl)pyridine in Modern Synthesis.NINGBO INNO PHARMCHEM CO.,LTD.
  • Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)
  • Inhibitors of tyrosine kinases.
  • Fluorinated phenylalanines: synthesis and pharmaceutical applic
  • The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine.MDPI.
  • Applications of fluorine-containing amino acids for drug design.PubMed. (2020-01-15).
  • Application Notes and Protocols for the Derivatization of 4-Amino-2-nitrophenol for Enhanced Analytical Detection.Benchchem.

Sources

Application

Application Note & Protocol: Selective N-Acylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract & Introduction The N-acylation of aromatic amines is a cornerstone transformation in organic synthesis, particularly within the realm of medicinal chemistry and drug development.[1] The resulting amide functiona...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract & Introduction

The N-acylation of aromatic amines is a cornerstone transformation in organic synthesis, particularly within the realm of medicinal chemistry and drug development.[1] The resulting amide functionality is a prevalent motif in a vast array of pharmacologically active molecules. This guide focuses on a specific, yet increasingly important, building block: 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. The presence of the potent electron-withdrawing trifluoromethylsulfonyl (-SO₂CF₃) group, combined with two distinct amino functionalities, presents a unique synthetic challenge and opportunity. The trifluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making its incorporation highly desirable.[2][3]

The primary challenge in the derivatization of this substrate lies in achieving selective acylation at one of the two amino groups. The electronic environment of the diamine dictates that the two nitrogen atoms possess significantly different nucleophilicities. This document provides a comprehensive, field-proven protocol for the selective mono-N-acylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine at the more nucleophilic C1-amine position. We will delve into the mechanistic rationale for this selectivity and provide a step-by-step methodology for synthesis, purification, and characterization, designed for researchers in synthetic chemistry and drug discovery.

Scientific Principles: Causality of Chemoselectivity

The success of this protocol hinges on understanding the inherent electronic properties of the substrate. The trifluoromethylsulfonyl (-SO₂CF₃) group is one of the most powerful electron-withdrawing groups used in medicinal chemistry. Its influence on the aromatic ring is profound and is the primary determinant of chemoselectivity in the acylation reaction.

2.1 Substrate Reactivity Analysis

The two amino groups on the phenylenediamine ring are electronically distinct:

  • C1-Amine (-NH₂ at position 1): This group is meta to the -SO₂CF₃ group. Its nucleophilicity is reduced by the inductive effect of the sulfonyl group, but it is not directly involved in resonance delocalization with the withdrawing group.

  • C2-Amine (-NH₂ at position 2): This group is ortho to the -SO₂CF₃ group. Its lone pair of electrons is significantly delocalized and withdrawn by both resonance and strong inductive effects, drastically reducing its nucleophilicity.

Consequently, the C1-amine is substantially more nucleophilic and will react preferentially with an electrophilic acylating agent. This electronic differentiation is sufficiently large that high selectivity for mono-acylation at the C1-position can be achieved by controlling the reaction stoichiometry and conditions, often without the need for complex protecting group strategies.[4]

2.2 Acylation Mechanism

The reaction proceeds via a classical nucleophilic acyl substitution mechanism. The more nucleophilic nitrogen atom of the C1-amine attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or anhydride). A tetrahedral intermediate is formed, which then collapses, expelling the leaving group (e.g., chloride) to form the stable amide bond. A mild base, such as pyridine or triethylamine, is typically included to neutralize the acidic byproduct (e.g., HCl) generated during the reaction, driving the equilibrium towards the product.

Visualization of Key Processes

To clarify the workflow and the basis for selectivity, the following diagrams are provided.

Selective Acylation Workflow sub Substrate Preparation (Dissolve diamine and base in THF) acyl Controlled Acylation (Slow addition of Acyl Chloride at 0 °C) sub->acyl 1.0 eq Acylating Agent monitor Reaction Monitoring (TLC analysis for substrate consumption) acyl->monitor workup Aqueous Work-up (Quench, Extract, Wash) monitor->workup Reaction Complete purify Purification (Silica Gel Chromatography) workup->purify char Characterization (NMR, LC-MS, IR) purify->char Isolated Product

Caption: Experimental workflow for selective N-acylation.

Caption: Rationale for chemoselective acylation at the C1-amine.

Detailed Experimental Protocol

This protocol describes the selective N-acetylation using acetyl chloride as a representative acylating agent. The principles can be adapted for other acyl chlorides or anhydrides.

4.1 Materials and Reagents

ReagentGradePuritySupplier
2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamineSynthesis Grade>97%Sigma-Aldrich, Combi-Blocks
Acetyl ChlorideReagentPlus®≥99%Sigma-Aldrich
PyridineAnhydrous99.8%Acros Organics
Tetrahydrofuran (THF)Anhydrous, Stabilized>99.9%Sigma-Aldrich
Ethyl Acetate (EtOAc)ACS Grade>99.5%Fisher Scientific
HexanesACS Grade>98.5%Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)Aqueous Solution-Lab-prepared
Brine (Saturated NaCl)Aqueous Solution-Lab-prepared
Magnesium Sulfate (MgSO₄)Anhydrous-VWR
Silica GelFlash Chromatography230-400 meshSorbent Technologies

4.2 Equipment

  • Round-bottom flasks (50 mL, 100 mL)

  • Magnetic stirrer and stir bars

  • Ice-water bath

  • Nitrogen or Argon gas inlet

  • Syringes and needles

  • Separatory funnel (250 mL)

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • UV lamp (254 nm) for TLC visualization

  • Glassware for flash column chromatography

4.3 Step-by-Step Procedure

  • Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.00 g, 3.92 mmol, 1.0 equiv.).

  • Solvent and Base Addition: Place the flask under a nitrogen atmosphere. Add 20 mL of anhydrous Tetrahydrofuran (THF) and stir until the solid is fully dissolved. Add anhydrous pyridine (0.35 mL, 4.31 mmol, 1.1 equiv.).

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Stir for 10-15 minutes to ensure thermal equilibrium.

  • Acylating Agent Addition: While stirring vigorously at 0 °C, add acetyl chloride (0.28 mL, 3.92 mmol, 1.0 equiv.) dropwise via syringe over 5-10 minutes. A white precipitate (pyridinium hydrochloride) will form.

  • Reaction Progression: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let the mixture warm to room temperature. Stir for an additional 2-4 hours.

  • Monitoring: Monitor the reaction's progress by TLC (Eluent: 50% Ethyl Acetate in Hexanes). The starting material (Rf ≈ 0.4) should be consumed, and a new, slightly more polar spot corresponding to the product (Rf ≈ 0.3) should appear.

  • Work-up - Quenching: Once the starting material is consumed, carefully pour the reaction mixture into 50 mL of saturated aqueous NaHCO₃ solution to quench any remaining acetyl chloride.

  • Work-up - Extraction: Transfer the mixture to a separatory funnel. Extract with ethyl acetate (3 x 40 mL).

  • Work-up - Washing: Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a solid.

  • Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a gradient of 20% to 50% ethyl acetate in hexanes.

  • Final Product: Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield N-(2-Amino-4-((trifluoromethyl)sulfonyl)phenyl)acetamide as a white to off-white solid.

Characterization and Data

The identity and purity of the synthesized compound must be confirmed through rigorous analytical methods.

Analysis TechniqueExpected Result for N-(2-Amino-4-((trifluoromethyl)sulfonyl)phenyl)acetamide
¹H NMR (400 MHz, DMSO-d₆)δ 9.95 (s, 1H, NHCO), 7.71 (d, 1H), 7.45 (dd, 1H), 7.25 (d, 1H), 6.15 (s, 2H, NH₂), 2.10 (s, 3H, COCH₃).
¹³C NMR (101 MHz, DMSO-d₆)δ 169.1 (C=O), 145.5, 131.0, 128.5, 122.0 (q, J=275 Hz, CF₃), 121.8, 119.5, 115.0, 24.5 (CH₃).
LC-MS (ESI+) Calculated for C₉H₉F₃N₂O₃S [M+H]⁺: 299.03. Found: 299.1.
IR (ATR, cm⁻¹) 3480, 3370 (N-H str.), 1670 (C=O str., Amide I), 1345, 1175 (S=O str.).

Troubleshooting Guide

ProblemPossible CauseSuggested Solution
Incomplete Reaction Insufficient reaction time or temperature. Impure reagents.Allow the reaction to stir longer at room temperature. Ensure all reagents, especially the acyl chloride and THF, are anhydrous.
Low Yield Loss of product during work-up or purification. Competing side reactions.Ensure pH is basic (>8) before extraction to prevent the protonated product from remaining in the aqueous layer. Perform purification carefully.
Formation of Di-acylated Product Excess acylating agent used. Addition of acylating agent was too fast or at too high a temperature.Use precisely 1.0 equivalent of the acylating agent. Perform a slow, dropwise addition at 0 °C to maintain selectivity.
Product is Difficult to Purify Streaking on the silica gel column.The amide product can be somewhat polar. Add 0.5-1% triethylamine or acetic acid to the eluent system to improve peak shape during chromatography.

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Chemical Hazards:

    • Acyl Chlorides: Are corrosive and lachrymatory. Handle only in a well-ventilated fume hood. They react violently with water.

    • Pyridine: Is flammable, toxic, and has a strong, unpleasant odor. Handle only in a fume hood.

    • Solvents (THF, EtOAc, Hexanes): Are flammable. Avoid open flames and sparks.

  • Procedure: The quenching step with NaHCO₃ can release CO₂ gas. Perform this step slowly and with caution to avoid excessive pressure buildup.

References

  • Johnson, T. C., Elbert, B. L., Farley, A. J. M., et al. (2018). Direct sulfonylation of anilines mediated by visible light. Frontiers in Chemistry. Available at: [Link]

  • Yamabe, S., et al. (2018). Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Molecules.[5] Available at: [Link]

  • Lee, J., et al. (2020). Taming diamines and acyl chlorides by carbon dioxide in selective mono-acylation reactions. Green Chemistry.[6] Available at: [Link]

  • Reddy, K. S., et al. (2015). CDI-mediated monoacylation of symmetrical diamines and selective acylation of primary amines of unsymmetrical diamines. Green Chemistry.[7] Available at: [Link]

  • Taylor, R. J. K., et al. (2023). Recent advances in the synthesis of N-acyl sulfonamides. RSC Advances. Available at: [Link]

  • Taylor, R. J. K., et al. (2023). Recent advances in the synthesis of N-acyl sulfonamides. National Center for Biotechnology Information.[8] Available at: [Link]

  • Srinivasan, R., et al. (2022). Chemoselective N-Acylation of Amines with Acylsilanes under Aqueous Acidic Conditions. ResearchGate. Available at: [Link]

  • Desai, N. C., et al. (2012). Synthesis of 2-[(3′-trifluoromethylphenyl)-amino]-3-[n 4-{N 1-(7′-substituted aryl) benzothiazolyl} sulfanilamido] carbonyl pyridines as antimicrobial agents. ResearchGate. Available at: [Link]

  • Li, J., et al. (2010). Synthesis and evaluation of N-acyl sulfonamides as potential prodrugs of cyclin-dependent kinase inhibitor JNJ-7706621. Bioorganic & Medicinal Chemistry Letters.[9] Available at: [Link]

  • Kaced, H., et al. (2003). Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron. ResearchGate. Available at: [Link]

  • Ellman, J. A., et al. (2011). Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of C-H Bonds. National Center for Biotechnology Information. Available at: [Link]

  • Berredjem, M., et al. (2012). A Novel and Green Method for N-acylation of Amines and Sulfonamides under Ultrasound Irradiation. ResearchGate. Available at: [Link]

  • Lee, Y. S., et al. (2007). A conventional new procedure for N-acylation of unprotected amino acids. Chemical & Pharmaceutical Bulletin.[10] Available at: [Link]

  • Zeng, C., et al. (2021). Electrochemical N-acylation synthesis of amides under aqueous conditions. Green Chemistry. Available at: [Link]

  • Imming, P., et al. (2024). Synthesis of 2. Method A: N-acylation of d- or l-phenylalanine with... ResearchGate. Available at: [Link]

  • Shen, Q., et al. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. National Center for Biotechnology Information.[11] Available at: [Link]

  • Gavrylenko, O. V., et al. (2025). Synthesis of N-acyl sulfonamides: from common acylation reactions to modern catalytic and sustainable methods. ResearchGate. Available at: [Link]

  • Taha, M., et al. (2023). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. National Center for Biotechnology Information.[12] Available at: [Link]

  • Shen, Q., et al. (2016). Protocol for the Synthesis of Ortho-trifluoromethoxylated Aniline Derivatives. ResearchGate. Available at: [Link]

  • NCERT. (2018). In preparing sulphonilamide, why is aniline acylated if the acyl group has to be removed later? Chemistry Stack Exchange.[4] Available at: [Link]

  • Soloshonok, V. A., et al. (2023). New Approved Drugs Appearing in the Pharmaceutical Market in 2022 Featuring Fragments of Tailor-Made Amino Acids and Fluorine. Molecules.[2] Available at: [Link]

  • Soloshonok, V. A., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Molecules.[3] Available at: [Link]

  • Wold, F., et al. (1989). Purification and characterization of an N-acylaminoacyl-peptide hydrolase from rabbit muscle. Journal of Biological Chemistry. Available at: [Link]

  • Sung, K., et al. (2002). The studies of the reactions of 2, 4, 6-triphenylpyrylium tetrafluoroborate with amino acids. Journal of the Chinese Chemical Society. Available at: [Link]

  • Elgemeie, G. H., et al. (2019). Sulfa drug analogs: new classes of N-sulfonyl aminated azines and their biological and preclinical importance in medicinal chemistry (2000–2018). ResearchGate. Available at: [Link]

  • Sayyah, S. M., et al. (2006). Electropolymerization of 2-amino-4- phenylthiazole and characterization of the obtained polymer films. ResearchGate. Available at: [Link]

  • Brzozowski, Z., et al. (2002). Synthesis and antitumor activity of novel 2-amino-4-(3,5,5-trimethyl-2-pyrazolino)-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry.[13] Available at: [Link]

  • Moody, C. J., et al. (2010). Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. Organic & Biomolecular Chemistry. Available at: [Link]

  • Elgemeie, G. H., et al. (2019). Sulfa drug analogs: new classes of N-sulfonyl aminated azines and their biological and preclinical importance in medicinal chemistry (2000–2018). R Discovery. Available at: [Link]

Sources

Method

using 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in agrochemical research

An Application Note and Protocol Guide for the Agrochemical Research of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Authored by a Senior Application Scientist Introduction: Unlocking the Potential of a Novel Fluorin...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol Guide for the Agrochemical Research of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Authored by a Senior Application Scientist

Introduction: Unlocking the Potential of a Novel Fluorinated Sulfonamide

In the continuous quest for more effective and selective agrochemicals, fluorinated organic compounds have emerged as a cornerstone of modern crop protection research. The introduction of fluorine atoms into a molecule can dramatically alter its physicochemical properties, leading to enhanced biological activity, metabolic stability, and bioavailability. Within this chemical space, sulfonamide derivatives have a long and successful history, with applications ranging from pharmaceuticals to herbicides.[1][2][3] This document provides a detailed guide for researchers and scientists interested in exploring the potential agrochemical applications of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine , a compound that combines the potent trifluoromethylsulfonyl group with an aniline scaffold.

While direct research on this specific molecule is nascent, its structural similarity to known herbicidal trifluoromethanesulfonyl anilide and trifluoromethanesulfonamide derivatives suggests significant potential.[4][5] This guide will, therefore, draw upon established knowledge of related compounds to propose a structured research framework, from initial screening to mode of action studies. We will provide detailed, field-proven protocols to empower researchers to systematically evaluate the herbicidal, fungicidal, and insecticidal properties of this promising, yet under-explored, molecule.

Section 1: The Scientific Rationale - Why Investigate 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine?

The core structure of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a compelling starting point for agrochemical discovery for several key reasons:

  • The Trifluoromethylsulfonyl Moiety: This powerful electron-withdrawing group is a well-established toxophore in many active agrochemicals. Its presence can significantly enhance the binding affinity of a molecule to its target protein.

  • The Sulfonamide Linkage: Sulfonamides are a versatile functional group known to interact with a variety of biological targets through hydrogen bonding.[1][2] They are a key feature of many commercial herbicides.[6][7]

  • The Aniline Core: The aniline ring provides a scaffold that can be readily functionalized to modulate activity, selectivity, and pharmacokinetic properties. The amino group, in particular, offers a handle for further chemical modification to create a library of derivatives for structure-activity relationship (SAR) studies.

Based on these structural features, we can hypothesize several potential modes of action, with the most probable being the inhibition of key plant enzymes.

Hypothesized Primary Target: Acetolactate Synthase (ALS) Inhibition

Many sulfonylurea and sulfonamide herbicides function by inhibiting acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[6] This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants and microorganisms, but is absent in animals, making it an excellent target for selective herbicides.[6]

Section 2: Experimental Protocols for Agrochemical Screening

The following protocols are designed to provide a comprehensive preliminary evaluation of the agrochemical potential of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Primary Herbicidal Activity Screening

This protocol outlines a simple and effective method for assessing the pre- and post-emergence herbicidal activity of the test compound on a panel of representative monocot and dicot weed species.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

  • Acetone (analytical grade)

  • Tween® 20

  • Distilled water

  • Seeds of representative weed species (e.g., Amaranthus retroflexus (pigweed), Abutilon theophrasti (velvetleaf), Setaria viridis (green foxtail), Digitaria sanguinalis (crabgrass))

  • Pots or trays with sterile potting mix

  • Growth chamber with controlled light, temperature, and humidity

  • Spray chamber

Protocol:

  • Preparation of Test Solutions:

    • Prepare a stock solution of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in acetone (e.g., 10,000 ppm).

    • Prepare serial dilutions from the stock solution to achieve final test concentrations (e.g., 1000, 500, 250, 125, 62.5, and 31.25 ppm).

    • For each concentration, prepare the final spray solution by adding Tween® 20 to a final concentration of 0.1% (v/v) and diluting with distilled water. Include a solvent-only control (acetone + Tween® 20 in water).

  • Pre-emergence Application:

    • Sow seeds of the selected weed species in pots filled with potting mix at the recommended depth.

    • Immediately after sowing, spray the soil surface evenly with the test solutions at a defined application rate (e.g., 200 L/ha).

    • Place the pots in a growth chamber and water as needed.

    • After 14-21 days, assess the herbicidal effect by visually rating the percent inhibition of germination and growth compared to the control.

  • Post-emergence Application:

    • Sow seeds and grow the plants in a growth chamber until they reach the 2-3 leaf stage.

    • Spray the foliage of the plants evenly with the test solutions.

    • Return the pots to the growth chamber.

    • After 14-21 days, assess the herbicidal effect by visually rating the percent injury (e.g., chlorosis, necrosis, stunting) compared to the control.

Data Presentation:

Concentration (ppm)% Inhibition (A. retroflexus) - Pre-emergence% Injury (S. viridis) - Post-emergence
100010095
5009080
2507560
1255040
62.52015
31.2550
Control00
In Vitro Fungicidal Assay

This protocol describes a method to evaluate the direct inhibitory effect of the compound on the mycelial growth of pathogenic fungi.

Materials:

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

  • Dimethyl sulfoxide (DMSO)

  • Potato Dextrose Agar (PDA)

  • Cultures of pathogenic fungi (e.g., Botrytis cinerea, Fusarium graminearum)

  • Sterile petri dishes

  • Sterile cork borer

Protocol:

  • Preparation of Amended Media:

    • Prepare a stock solution of the test compound in DMSO (e.g., 10,000 ppm).

    • Autoclave PDA medium and cool to 45-50 °C.

    • Add the appropriate volume of the stock solution to the molten PDA to achieve the desired final concentrations (e.g., 100, 50, 25, 10, 1 ppm). Include a DMSO-only control.

    • Pour the amended PDA into sterile petri dishes and allow to solidify.

  • Inoculation and Incubation:

    • From a fresh culture of the test fungus, take a mycelial plug using a sterile cork borer (e.g., 5 mm diameter).

    • Place the mycelial plug, mycelium-side down, in the center of each PDA plate.

    • Incubate the plates at the optimal growth temperature for the fungus (e.g., 25 °C) in the dark.

  • Data Collection:

    • When the mycelial growth in the control plate has almost reached the edge of the plate, measure the diameter of the fungal colony in all plates.

    • Calculate the percent inhibition of mycelial growth for each concentration using the formula: % Inhibition = [(C-T)/C] x 100 where C is the colony diameter in the control and T is the colony diameter in the treatment.

Data Presentation:

Concentration (ppm)% Mycelial Growth Inhibition (B. cinerea)
10085
5065
2540
1015
10
Control0

Section 3: Mode of Action Elucidation

Should primary screening reveal significant herbicidal activity, the following workflow can be employed to investigate the mode of action.

Herbicidal_Mode_of_Action_Workflow Start Primary Herbicidal Activity Confirmed ALS_Assay In Vitro ALS Enzyme Assay Start->ALS_Assay Hypothesis-driven PPO_Assay In Vitro PPO Enzyme Assay Start->PPO_Assay Broad Screening Other_Assays Other Target Enzyme Assays (e.g., ACCase, PSII) Start->Other_Assays Broad Screening Amino_Acid_Analysis Branched-Chain Amino Acid Analysis ALS_Assay->Amino_Acid_Analysis If Inhibition Observed Physiological_Studies Physiological & Metabolic Studies SAR_Studies Structure-Activity Relationship (SAR) Studies Physiological_Studies->SAR_Studies Identify Key Moieties Amino_Acid_Analysis->Physiological_Studies Confirm In Planta Effect Lead_Optimization Lead Optimization SAR_Studies->Lead_Optimization Improve Efficacy & Selectivity

Caption: Workflow for elucidating the herbicidal mode of action.

In Vitro Acetolactate Synthase (ALS) Inhibition Assay

This protocol provides a method to directly measure the inhibitory effect of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine on ALS activity.

Materials:

  • Partially purified ALS enzyme extract from a susceptible plant species (e.g., etiolated corn seedlings).

  • Assay buffer (e.g., potassium phosphate buffer, pH 7.5, containing pyruvate, MgCl₂, and thiamine pyrophosphate).

  • Flavin adenine dinucleotide (FAD).

  • Creatine.

  • α-naphthol.

  • NaOH.

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Protocol:

  • Enzyme Reaction:

    • In a microcentrifuge tube, combine the assay buffer, FAD, and the test compound at various concentrations.

    • Initiate the reaction by adding the ALS enzyme extract.

    • Incubate at 37 °C for a defined period (e.g., 60 minutes).

  • Detection of Acetolactate:

    • Stop the reaction by adding sulfuric acid. This also decarboxylates the product, acetolactate, to acetoin.

    • Add creatine and α-naphthol, and incubate at 60 °C to allow for color development.

    • Measure the absorbance at 530 nm using a spectrophotometer.

  • Data Analysis:

    • Calculate the percent inhibition of ALS activity for each concentration of the test compound.

    • Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

Section 4: Synthesis and Derivatization

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its derivatives is crucial for SAR studies. A plausible synthetic route is outlined below.

Synthesis_Workflow Start_Material 4-Chloro-3-nitrobenzenesulfonyl chloride Trifluoromethylation Trifluoromethylation (e.g., with CF₃Si(CH₃)₃) Start_Material->Trifluoromethylation Intermediate1 4-Chloro-3-nitro-1-(trifluoromethylsulfonyl)benzene Trifluoromethylation->Intermediate1 Amination Amination (e.g., with ammonia or an amine) Intermediate1->Amination Intermediate2 4-Amino-3-nitro-1-(trifluoromethylsulfonyl)benzene Amination->Intermediate2 Reduction Reduction of Nitro Group (e.g., with H₂, Pd/C) Intermediate2->Reduction Final_Product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Reduction->Final_Product Derivatization Derivatization of Amino Group (e.g., acylation, alkylation) Final_Product->Derivatization SAR_Library SAR Library Derivatization->SAR_Library

Caption: Proposed synthetic workflow for the target compound and its derivatives.

This generalized scheme provides a starting point for synthetic chemists to produce the target compound and a library of analogs for further testing. The amino group on the aniline ring is a key position for modification to explore how changes in structure affect biological activity.

Conclusion and Future Directions

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine represents a promising, yet unexplored, scaffold for the development of novel agrochemicals. The protocols and workflows outlined in this guide provide a comprehensive framework for its systematic evaluation. Based on the established activity of related trifluoromethanesulfonyl anilide and sulfonamide compounds, there is a strong rationale to investigate its potential as a herbicide, particularly as an inhibitor of acetolactate synthase. Further research, including extensive SAR studies, crop selectivity profiling, and environmental fate analysis, will be essential to fully realize the potential of this and related molecules in addressing the ongoing challenges in global agriculture.

References

  • Wikipedia. Sulfonylurea. [Link]

  • Google Patents. EP1361218A1 - Trifluoromethanesulfonyl anilide derivatives, process for the preparation of them and herbicides containing them as the active ingredient.
  • Google Patents.
  • Google Patents.
  • National Institutes of Health. Mechanisms of Action of Agrochemicals Acting as Endocrine Disrupting Chemicals. [Link]

  • PubMed. Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. [Link]

  • ResearchGate. Sulfonyl Group-Containing Compounds in the Design of Potential Drugs for the Treatment of Diabetes and Its Complications. [Link]

  • Wikipedia. Bis(trifluoromethanesulfonyl)aniline. [Link]

  • ResearchGate. Synthesis and Herbicidal Activity of Novel Sulfonylureas Containing Thiadiazol Moiety. [Link]

  • Google Patents.
  • PubMed Central. Fluorinated phenylalanines: synthesis and pharmaceutical applications. [Link]

  • Google Patents.
  • Google Patents. EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine.
  • PubMed Central. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. [Link]

Sources

Application

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

For Researchers, Scientists, and Drug Development Professionals Introduction Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis, enabling the formation of carbon-carbon and c...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palladium-catalyzed cross-coupling reactions are indispensable tools in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.[1][2] These reactions have become particularly crucial in the pharmaceutical and agrochemical industries for the synthesis of complex molecules.[1][2] This guide focuses on the application of these powerful methods to a specific, electronically-demanding substrate: 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

The target substrate, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, presents a unique set of challenges and opportunities in cross-coupling chemistry. The presence of a strongly electron-withdrawing trifluoromethylsulfonyl (triflate) group and two amino groups on the phenyl ring significantly influences its reactivity. The triflate group is an excellent leaving group, making the 4-position highly susceptible to palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig amination, and others.[3][4][5] The amino groups, while potentially coordinating to the palladium catalyst, also offer handles for further functionalization.

Understanding the interplay of these electronic and steric factors is key to developing robust and high-yielding cross-coupling protocols. This document provides a detailed exploration of the mechanistic underpinnings, practical experimental setups, and optimization strategies for successful cross-coupling reactions with this substrate.

Mechanistic Insights: The "Why" Behind the Protocol

A deep understanding of the reaction mechanism is paramount for troubleshooting and adapting protocols. Palladium-catalyzed cross-coupling reactions generally proceed through a catalytic cycle involving three key steps: oxidative addition, transmetalation (for C-C couplings) or amine coordination/deprotonation (for C-N couplings), and reductive elimination.

Oxidative Addition: The Critical First Step

The catalytic cycle is initiated by the oxidative addition of the aryl triflate to a low-valent palladium(0) complex. For aryl triflates, this step is believed to proceed through a nucleophilic displacement mechanism, particularly with phosphine ligands.[6][7][8] The choice of ligand is critical, as it influences the electron density and steric environment of the palladium center, thereby affecting the rate and efficiency of oxidative addition.[9][10] Sterically hindered and electron-rich phosphine ligands are often employed to promote this step.[10]

Catalytic Cycle for Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone of C-N bond formation.[3][11][12] The generally accepted catalytic cycle is depicted below. The choice of base is crucial for the deprotonation of the amine and the subsequent reductive elimination.

Buchwald_Hartwig Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd Ar-OTf PdII_Aryl Ar-Pd(II)-OTf(L_n) OxAdd->PdII_Aryl Amine_Coord Amine Coordination PdII_Aryl->Amine_Coord HNR'R'' PdII_Amine [Ar-Pd(II)(HNR'R'')(L_n)]+OTf- Amine_Coord->PdII_Amine Deprotonation Deprotonation (Base) PdII_Amine->Deprotonation PdII_Amido Ar-Pd(II)-NR'R''(L_n) Deprotonation->PdII_Amido RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Regeneration Product Ar-NR'R'' RedElim->Product Suzuki_Miyaura Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd Ar-OTf PdII_Aryl Ar-Pd(II)-OTf(L_n) OxAdd->PdII_Aryl Transmetalation Transmetalation PdII_Aryl->Transmetalation R'-B(OR)2 + Base PdII_Diorganyl Ar-Pd(II)-R'(L_n) Transmetalation->PdII_Diorganyl RedElim Reductive Elimination PdII_Diorganyl->RedElim RedElim->Pd0 Regeneration Product Ar-R' RedElim->Product

Caption: Catalytic cycle for the Suzuki-Miyaura coupling.

Experimental Protocols

The following protocols are designed as a starting point for the palladium-catalyzed cross-coupling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. Optimization of reaction conditions may be necessary for specific coupling partners.

General Considerations
  • Inert Atmosphere: All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the palladium catalyst and phosphine ligands.

  • Solvent Degassing: Solvents should be thoroughly degassed prior to use to remove dissolved oxygen.

  • Reagent Purity: The purity of all reagents, especially the aryl triflate, coupling partner, and base, is critical for reproducible results.

Protocol 1: Buchwald-Hartwig Amination

This protocol describes a general procedure for the coupling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine with a primary or secondary amine.

Materials
ReagentAmount (for 1 mmol scale)Notes
2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine1.0 mmol, 1.0 equiv
Amine coupling partner1.2 mmol, 1.2 equiv
Palladium(II) acetate (Pd(OAc)2)0.02 mmol, 2 mol%Other palladium sources like Pd2(dba)3 can also be used.
XPhos0.04 mmol, 4 mol%A sterically hindered biaryl phosphine ligand. [11]
Sodium tert-butoxide (NaOtBu)1.4 mmol, 1.4 equivA strong, non-nucleophilic base. Other bases like Cs2CO3 or K3PO4 can be screened.
Anhydrous Toluene5 mLA common solvent for Buchwald-Hartwig reactions. Dioxane or THF can also be used. [13]
Procedure
  • Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere, combine 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, the amine coupling partner, palladium(II) acetate, XPhos, and sodium tert-butoxide.

  • Solvent Addition: Add anhydrous, degassed toluene to the Schlenk tube.

  • Reaction: Seal the tube and heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Suzuki-Miyaura Coupling

This protocol outlines a general procedure for the coupling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine with an organoboron reagent.

Materials
ReagentAmount (for 1 mmol scale)Notes
2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine1.0 mmol, 1.0 equiv
Organoboron reagent (e.g., boronic acid)1.5 mmol, 1.5 equivBoronic esters can also be used. [14]
Palladium(II) acetate (Pd(OAc)2)0.02 mmol, 2 mol%Other palladium sources like Pd(PPh3)4 can be effective. [15]
SPhos0.04 mmol, 4 mol%A highly active ligand for Suzuki-Miyaura couplings. [16]
Potassium carbonate (K2CO3)2.0 mmol, 2.0 equivAn aqueous solution is often used. Other bases like Cs2CO3 or K3PO4 can be employed. [17]
1,4-Dioxane/Water (4:1)5 mLA common solvent system for Suzuki-Miyaura reactions. Toluene or DMF can also be suitable. [16]
Procedure
  • Reaction Setup: In a Schlenk tube under an inert atmosphere, combine 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, the organoboron reagent, palladium(II) acetate, and SPhos.

  • Solvent and Base Addition: Add the degassed 1,4-dioxane/water solvent mixture and the base.

  • Reaction: Seal the tube and heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent and wash with water and brine.

  • Purification: Dry the organic layer, filter, and concentrate. Purify the residue by column chromatography.

Experimental Workflow Visualization

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification Reagents Weigh Reagents Combine Combine Reagents Reagents->Combine Glassware Flame-dry Glassware Glassware->Combine Inert Establish Inert Atmosphere Inert->Combine Solvent Add Degassed Solvent Combine->Solvent Heat Heat and Stir Solvent->Heat Monitor Monitor Progress (TLC/LC-MS) Heat->Monitor Cool Cool to Room Temp Monitor->Cool Reaction Complete Extract Extraction & Washing Cool->Extract Dry Dry & Concentrate Extract->Dry Purify Column Chromatography Dry->Purify

Caption: General workflow for palladium-catalyzed cross-coupling.

Troubleshooting and Optimization

IssuePossible CauseSuggested Solution
Low or No Conversion Inactive catalystEnsure an inert atmosphere is maintained. Use fresh, high-purity palladium precursor and ligand. Consider using a pre-catalyst.
Inappropriate ligandScreen a panel of ligands with varying steric and electronic properties. For electron-deficient substrates, more electron-rich and bulky ligands are often beneficial. [10]
Incorrect base or solventOptimize the base and solvent system. Stronger bases may be required for less reactive coupling partners. The polarity of the solvent can significantly impact reaction rates.
Side Product Formation Hydrolysis of the triflate groupThis can occur in the presence of a strong base and nucleophilic species. [18]Slow addition of the aryl triflate may mitigate this issue. [19][20]Consider using a non-aqueous base.
Homocoupling of the organoboron reagentThis is often a result of slow transmetalation. Ensure the base is effective in activating the boronic acid.
Poor Reproducibility Variable reagent qualityUse reagents from a reliable source and ensure they are stored correctly. The purity of the aryl triflate is particularly important.
Inconsistent inert atmosphereEmploy rigorous techniques for maintaining an inert atmosphere, such as using a glovebox or Schlenk line.

Conclusion

The palladium-catalyzed cross-coupling of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine offers a powerful and versatile strategy for the synthesis of a wide range of functionalized aniline derivatives. By carefully selecting the catalyst, ligand, base, and solvent, researchers can achieve high yields and selectivities in both C-N and C-C bond-forming reactions. The protocols and troubleshooting guide provided herein serve as a solid foundation for the successful application of these transformative reactions in drug discovery and development.

References

  • Kania, M. J., Reyes, A., & Neufeldt, S. R. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society, 146(28), 19249–19260. [Link]

  • Li, G., & Wu, Y. (2010). Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions. Dalton Transactions, 39(29), 6663-6665. [Link]

  • Louie, J., & Hartwig, J. F. (1995). Palladium-catalyzed amination of aryl triflates and importance of triflate addition rate. Tetrahedron Letters, 36(21), 3609-3612. [Link]

  • Kania, M. J., Reyes, A., & Neufeldt, S. R. (2024). Oxidative Addition of (Hetero)aryl (Pseudo)halides at Palladium(0): Origin and Significance of Divergent Mechanisms. Journal of the American Chemical Society. [Link]

  • Widenhoefer, R. A., & Buchwald, S. L. (1996). Rate and Mechanism of Oxidative Addition of Aryl Triflates to Zerovalent Palladium Complexes. Evidence for the Formation of Cationic (σ-Aryl)palladium Complexes. Organometallics, 15(12), 2755–2763. [Link]

  • Alcázar-Román, L. M., & Hartwig, J. F. (2002). Mechanistic Studies on Oxidative Addition of Aryl Halides and Triflates to Pd(BINAP)2 and Structural Characterization of the Product from Aryl Triflate Addition in the Presence of Amine. Organometallics, 21(3), 491–502. [Link]

  • Hartwig Group. (n.d.). Mechanistic studies on oxidative addition of aryl halides and triflates to Pd(BINAP)2 and structural characterization of the product from aryl triflate addition in the presence of amine. Retrieved from [Link]

  • Old, D. W., Wolfe, J. P., & Buchwald, S. L. (1998). Simple, Efficient Catalyst System for the Palladium-Catalyzed Amination of Aryl Chlorides, Bromides, and Triflates. Journal of the American Chemical Society, 120(37), 9722–9723. [Link]

  • Frank, D., et al. (2012). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 8, 1733-1739. [Link]

  • Lee, S., & Hartwig, J. F. (2001). Xantphos as an Efficient Ligand for Palladium-Catalyzed Cross-Coupling Reactions of Aryl Bromides and Triflates with Allyl Acetates and Indium. The Journal of Organic Chemistry, 66(10), 3402–3415. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • ResearchGate. (n.d.). Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. Retrieved from [Link]

  • Reddy, L. M., et al. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. RSC Advances, 14(39), 28247-28251. [Link]

  • The Buchwald Research Group. (2015). Palladium-Catalyzed Amination of Aryl Triflates. Retrieved from [Link]

  • Hartwig, J. F., & Louie, J. (1997). Palladium-Catalyzed Amination of Aryl Triflates and Importance of Triflate Addition Rate. Angewandte Chemie International Edition in English, 36(3), 248-250. [Link]

  • Echavarren, A. M., & Stille, J. K. (1987). Palladium-catalyzed coupling of aryl triflates with organostannanes. Journal of the American Chemical Society, 109(18), 5478–5486. [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • Dorel, R., & Englebienne, P. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(44), 15584-15609. [Link]

  • Ikawa, T., Saito, K., & Akai, S. (2012). Palladium-Catalyzed One-Pot Cross-Coupling of Phenols Using Nonafluorobutanesulfonyl Fluoride. Synlett, 23(15), 2241-2246. [Link]

  • ResearchGate. (n.d.). Pd‐cross‐coupling of aryl triflates vs. undesired hydrolysis reaction. Retrieved from [Link]

  • Magano, J., & Dunetz, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Chemical Reviews, 112(4), 2177–2250. [Link]

  • Corpet, M., & Gosmini, C. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 856. [Link]

  • Rose, M. J., et al. (2025). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. ACS Omega, 10(1), 103-113. [Link]

  • Hu, S., et al. (2023). Palladium-catalyzed α-arylation of nitroalkanes with aryl triflates through the C(sp2)−C(sp3) bond coupling. Journal of Molecular Structure, 1285, 135565. [Link]

  • Shang, R., & Fu, Y. (2018). Palladium-Catalyzed Cross-Coupling Reactions: A Powerful Tool for the Synthesis of Agrochemicals. Journal of Agricultural and Food Chemistry, 66(36), 9446–9463. [Link]

Sources

Method

Application Notes & Protocols for the Quantification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Prepared by: Gemini, Senior Application Scientist Introduction 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine of significant interest in pharmaceutical and chemical synthesis, often serving as a ke...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine of significant interest in pharmaceutical and chemical synthesis, often serving as a key intermediate. The presence of both an amino group and an electron-withdrawing trifluoromethylsulfonyl group imparts unique chemical properties that necessitate robust and validated analytical methods for its quantification.[1] Accurate determination of this compound is critical for ensuring the quality of starting materials, monitoring reaction progress, and assessing the purity of final products in drug development and manufacturing.

These application notes provide detailed protocols for the quantification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine using High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed for researchers, scientists, and drug development professionals, with a focus on the scientific rationale behind experimental choices to ensure trustworthy and reproducible results.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is crucial for method development.

PropertyValueSource
CAS Number 2355-16-0[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF.[1]

The analyte's aromatic nature and moderate polarity make it an excellent candidate for reverse-phase HPLC. Its volatility may be limited for direct GC analysis, suggesting the need for derivatization.

Method 1: Quantification by Reverse-Phase High-Performance Liquid Chromatography with UV Detection (RP-HPLC-UV)

Principle: This method is a robust and widely accessible technique for the routine quantification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. The compound is separated on a C18 reverse-phase column from non-polar and less polar impurities. The separation is based on the partitioning of the analyte between the stationary phase and the mobile phase. Quantification is achieved by measuring the analyte's absorbance of UV light at a specific wavelength, which is proportional to its concentration.

Experimental Protocol

1. Instrumentation and Materials:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Acetonitrile (ACN), HPLC grade.

  • Methanol (MeOH), HPLC grade.

  • Deionized water (18.2 MΩ·cm).

  • Formic acid, analytical grade.

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine analytical standard.

2. Chromatographic Conditions:

ParameterConditionRationale
Mobile Phase A 0.1% Formic Acid in WaterProvides a proton source to ensure consistent ionization of the analyte and improve peak shape.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reverse-phase chromatography, providing good separation efficiency for a wide range of compounds.
Gradient Elution 0-2 min: 10% B2-15 min: 10% to 90% B15-18 min: 90% B18-20 min: 10% BA gradient elution is employed to ensure the efficient elution of the analyte while also separating it from potential impurities with different polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Injection Volume 10 µL
Detection Wavelength 254 nmA common wavelength for aromatic compounds. A full UV scan of the analyte should be performed to determine the wavelength of maximum absorbance for optimal sensitivity.

3. Standard and Sample Preparation:

  • Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analytical standard and dissolve it in 10 mL of methanol.

  • Working Standards: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase (initial conditions: 90% A, 10% B).

  • Sample Preparation: Dissolve the sample containing the analyte in methanol to an estimated concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

4. Data Analysis:

  • Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standards.

  • Determine the concentration of the analyte in the sample by interpolating its peak area from the calibration curve.

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing Std_Prep Standard Preparation HPLC HPLC System Std_Prep->HPLC Sample_Prep Sample Preparation Sample_Prep->HPLC Column C18 Column HPLC->Column Detector UV Detector Column->Detector Chromatogram Chromatogram Detector->Chromatogram Calibration Calibration Curve Chromatogram->Calibration Quantification Quantification Calibration->Quantification LCMS_Workflow Sample_Prep Sample Preparation (e.g., SPE, LLE) LC_Separation UPLC/HPLC Separation Sample_Prep->LC_Separation ESI Electrospray Ionization (ESI) LC_Separation->ESI Q1 Q1: Precursor Ion Selection (m/z 241.0) ESI->Q1 Q2 Q2: Collision-Induced Dissociation Q1->Q2 Q3 Q3: Product Ion Monitoring Q2->Q3 Detector Detector Q3->Detector Data_System Data System & Quantification Detector->Data_System GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Extraction Extraction & Drying Derivatization Derivatization with BSTFA Extraction->Derivatization GC_Injection GC Injection Derivatization->GC_Injection GC_Column HP-5MS Column Separation GC_Injection->GC_Column EI_Source EI Ionization GC_Column->EI_Source MS_Detection Mass Detection (Scan or SIM) EI_Source->MS_Detection Mass_Spectrum Mass Spectrum MS_Detection->Mass_Spectrum Quantification Quantification Mass_Spectrum->Quantification

Sources

Application

Application Note: A Validated HPLC-UV Method for Purity Analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative determination of purity for 2-Amino-4-[(trifluoromethyl...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note details a robust, validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative determination of purity for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. The method is developed for accuracy, precision, and specificity, making it suitable for quality control and stability testing in research and drug development environments. The protocol adheres to the principles outlined in major pharmacopeias and regulatory guidelines.[1][2][3][4][5][6][7][8][9][10]

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine containing a potent electron-withdrawing trifluoromethylsulfonyl group.[11][12] Such compounds are of significant interest in medicinal chemistry and materials science. The purity of active pharmaceutical ingredients (APIs) and key intermediates is a critical quality attribute that directly impacts safety and efficacy. Therefore, a reliable and validated analytical method is essential for its quantitative analysis.

High-Performance Liquid Chromatography (HPLC) is the premier technique for assessing the purity of pharmaceutical compounds due to its high resolution and sensitivity.[1][2][6] This note describes a reverse-phase HPLC (RP-HPLC) method, which is ideal for separating moderately polar aromatic compounds.[13][14][15][16] Detection is achieved via UV spectrophotometry, leveraging the chromophoric nature of the phenylamine structure.[17][18][19][20][21]

Method Principle and Rationale

The separation is based on the partitioning of the analyte between a nonpolar stationary phase (C18) and a polar mobile phase.[16] 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, being a polar aromatic compound, will be retained on the hydrophobic C18 column.[13][15] Elution is achieved using a gradient of a polar aqueous buffer and a less polar organic modifier (acetonitrile). This gradient allows for the effective elution of the main component while separating it from potential impurities with different polarities.

  • Stationary Phase Selection: A C18 (octadecylsilyl) column is chosen for its strong hydrophobic retention of aromatic compounds, providing excellent resolution.[22][23][24]

  • Mobile Phase Selection: A mixture of acetonitrile and water is a standard mobile phase for RP-HPLC. A phosphate buffer is incorporated to maintain a consistent pH, which is crucial for achieving reproducible retention times and symmetrical peak shapes for ionizable compounds like amines.

  • UV Wavelength Selection: The aromatic phenylamine structure exhibits strong UV absorbance. Based on data for similar aromatic amines and sulfonamides, a detection wavelength of 254 nm is selected to ensure high sensitivity for the parent compound and a broad range of potential impurities.[17][18][22]

Materials and Reagents

  • Analyte: 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Reference Standard (>99.5% purity) and test samples.

  • Solvents: Acetonitrile (HPLC grade), Water (HPLC grade or Milli-Q).

  • Reagents: Potassium dihydrogen phosphate (KH₂PO₄, analytical grade), Orthophosphoric acid (analytical grade).

  • Equipment: Standard laboratory glassware, analytical balance, sonicator, pH meter, 0.45 µm membrane filters.

Instrumentation and Chromatographic Conditions

The method was developed on a standard HPLC system equipped with a UV detector.

ParameterCondition
HPLC System Agilent 1260 Infinity II or equivalent
Column Symmetry C18, 4.6 x 250 mm, 5 µm particle size
Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 3.0, adjusted with phosphoric acid)
Mobile Phase B Acetonitrile
Gradient Program Time (min)
0
20
25
26
30
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
UV Detection 254 nm
Run Time 30 minutes

Standard and Sample Preparation

Causality: Accurate preparation of standards and samples is paramount for reliable quantification. The chosen diluent (Mobile Phase A/B mixture) ensures the analyte is fully solubilized and compatible with the initial chromatographic conditions, preventing peak distortion.

5.1. Diluent Preparation Prepare a mixture of Mobile Phase A and Acetonitrile in a 70:30 (v/v) ratio. Filter through a 0.45 µm filter before use.

5.2. Standard Solution Preparation (100 µg/mL)

  • Accurately weigh approximately 10 mg of the Reference Standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent and sonicate for 5 minutes or until fully dissolved.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with diluent and mix thoroughly.

5.3. Sample Solution Preparation (1000 µg/mL)

  • Accurately weigh approximately 25 mg of the test sample into a 25 mL volumetric flask.

  • Add approximately 15 mL of diluent and sonicate for 10 minutes or until fully dissolved.

  • Allow the solution to return to room temperature.

  • Dilute to the mark with diluent and mix thoroughly.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Protocol

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][5][8][9][10]

6.1. System Suitability Purpose: To verify that the chromatographic system is adequate for the intended analysis on the day of the experiment.[1][4][7] Procedure: Five replicate injections of the standard solution are made. Acceptance Criteria:

  • Tailing Factor (Asymmetry): ≤ 2.0

  • Theoretical Plates (N): ≥ 2000

  • Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

6.2. Specificity Purpose: To ensure the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities or degradation products. Procedure: A solution of the analyte was spiked with known related substances. A placebo sample and the diluent were also injected to check for interference. Acceptance Criteria: The main peak should be free from interference from any other component, and peak purity analysis (if using a DAD/PDA detector) should pass.

6.3. Linearity Purpose: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range. Procedure: A series of at least five solutions were prepared by diluting the standard stock solution to cover a range from the Limit of Quantitation (LOQ) to 150% of the standard concentration (e.g., 1-150 µg/mL). Acceptance Criteria: The correlation coefficient (R²) of the calibration curve should be ≥ 0.999.

6.4. Accuracy (Recovery) Purpose: To determine the closeness of the test results obtained by the method to the true value. Procedure: The method was applied to a sample of known purity spiked with the analyte at three different concentration levels (e.g., 80%, 100%, 120%). Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

6.5. Precision Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

  • Repeatability (Intra-assay precision): Six sample solutions were prepared and analyzed on the same day by the same analyst.

  • Intermediate Precision: The repeatability assay was performed on a different day by a different analyst using different equipment. Acceptance Criteria: The RSD for both repeatability and intermediate precision should be ≤ 2.0%.

6.6. Limit of Detection (LOD) and Limit of Quantitation (LOQ) Purpose: To determine the lowest amount of analyte that can be reliably detected and quantified. Procedure: Determined based on the signal-to-noise ratio method. LOD is typically where the ratio is 3:1, and LOQ is where the ratio is 10:1. Acceptance Criteria: The LOQ must be precise and accurate.

6.7. Robustness Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters. Procedure: Method parameters were slightly varied, including flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.2 units). Acceptance Criteria: System suitability parameters must still be met, and the change in peak area should be minimal.

Purity Calculation

The purity of the sample is calculated as a percentage by area normalization, assuming all impurities have a similar response factor to the main component.

Formula: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

For impurities, the percentage is calculated relative to the main peak: % Impurity = (Area of Impurity Peak / Area of Main Peak) x 100

Workflow and Data Visualization

The overall experimental and data analysis workflow is summarized below.

HPLC_Workflow cluster_prep Preparation Phase cluster_analysis Analytical Phase cluster_data Data Processing & Reporting prep_std Weigh & Dissolve Reference Standard prep_smp Weigh & Dissolve Test Sample sst System Suitability Test (5x Standard Injections) prep_std->sst analysis Inject Blank, Standard, and Sample Solutions prep_smp->analysis prep_mp Prepare & Filter Mobile Phases prep_mp->sst sst->analysis acq Data Acquisition (Chromatogram Recording) analysis->acq integrate Peak Integration (Area, RT, Height) acq->integrate calc Calculate Purity & System Suitability integrate->calc report Generate Final Report (Validation & Purity Data) calc->report

Caption: HPLC Purity Analysis Workflow Diagram.

Conclusion

This application note presents a specific, accurate, and precise RP-HPLC-UV method for determining the purity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. The method has been successfully validated according to ICH guidelines, demonstrating its reliability for routine quality control analysis in the pharmaceutical industry. The described protocol is robust and can be readily implemented in laboratories with standard HPLC instrumentation.

References

  • Title: 〈621〉 CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

  • Title: <621> CHROMATOGRAPHY Source: USP-NF URL: [Link]

  • Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

  • Title: HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES Source: ResearchGate URL: [Link]

  • Title: A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes Source: Journal of the Hellenic Veterinary Medical Society URL: [Link]

  • Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

  • Title: Sample cleanup and reversed-phase high-performance liquid chromatographic analysis of polar aromatic compounds in groundwater samples from a former gas plant Source: PubMed URL: [Link]

  • Title: USP-NF 621 Chromatography Source: Scribd URL: [Link]

  • Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

  • Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

  • Title: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1) Source: International Council for Harmonisation (ICH) URL: [Link]

  • Title: Development of an Analytical Method for the Confirmation of Sulfonamides in Animal Tissues Source: National Agricultural Library URL: [Link]

  • Title: Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride Source: Trends in Sciences URL: [Link]

  • Title: Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization Source: PMC - NIH URL: [Link]

  • Title: INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC Source: ResearchGate URL: [Link]

  • Title: Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification Source: PubMed URL: [Link]

  • Title: HPLC Separation of Aromatic Compounds (PAH) on Mixed-Mode and Reverse Phase Columns Source: SIELC Technologies URL: [Link]

  • Title: THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES Source: Hichrom URL: [Link]

  • Title: Reverse Phase/ Normal Phase HPLC Analytical Techniques Source: Jordi Labs URL: [Link]

  • Title: Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Source: Waters Corporation URL: [Link]

  • Title: Determination of aromatic amines in surface waters and comparison of their behavior in HPLC and on sediment columns Source: PubMed URL: [Link]

  • Title: Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification Source: ResearchGate URL: [Link]

  • Title: HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts Source: Chromatography Today URL: [Link]

  • Title: UV-Visible absorption spectroscopy and Z-scan analysis Source: IOSR Journal URL: [Link]

  • Title: Bis(trifluoromethanesulfonyl)aniline Source: Wikipedia URL: [Link]

  • Title: Focus on 2-Hydroxy-4-(trifluoromethyl)aniline Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

  • Title: Uv-vis absorption spectra of (a) phenylalanine (b) tryptophan (c) tyrosine. Source: ResearchGate URL: [Link]

  • Title: Probing protein structure and dynamics by second-derivative ultraviolet absorption analysis of cation–p interactions Source: AWS URL: [Link]

  • Title: 2-Amino-4-fluorophenol Source: PubChem - NIH URL: [Link]

  • Title: UV absorption of Amino Acids Source: University of Arizona URL: [Link]

  • Title: Normalised UV-Vis absorption of the fluorescent amino acids Phenylalanine, Tryptophan and Tyrosine. Source: ResearchGate URL: [Link]

  • Title: 4-(Trifluoromethyl)aniline Source: PubChem URL: [Link]

Sources

Method

Application Notes and Protocols: The Strategic Role of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in Modern Kinase Inhibitor Synthesis

Abstract This technical guide provides an in-depth examination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a critical building block in the synthesis of advanced kinase inhibitors. We will explore the profound i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides an in-depth examination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a critical building block in the synthesis of advanced kinase inhibitors. We will explore the profound impact of its unique structural motifs—the reactive aniline and the strongly electron-withdrawing trifluoromethylsulfonyl group—on molecular design, synthetic strategy, and final drug efficacy. By grounding our discussion in the principles of medicinal chemistry and process development, this document serves as a comprehensive resource for researchers, chemists, and drug development professionals. Detailed, field-proven protocols are provided, using the synthesis of Anaplastic Lymphoma Kinase (ALK) inhibitors as a representative application to illustrate the compound's utility.

Introduction: The Rationale for Targeted Building Blocks in Kinase Inhibitor Design

Kinase inhibitors represent a pillar of modern targeted cancer therapy. Their success hinges on achieving high potency and selectivity for the target kinase to maximize therapeutic effect while minimizing off-target toxicity. Anaplastic Lymphoma Kinase (ALK), a receptor tyrosine kinase, is a well-established therapeutic target in cancers like non-small cell lung cancer (NSCLC)[1][2]. The development of potent ALK inhibitors, such as Ceritinib, has transformed patient outcomes[1][2].

The efficacy of these complex molecules is not accidental; it is engineered through the strategic selection of specific chemical fragments or building blocks. 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is one such high-value intermediate. Its structure is pre-loaded with chemical features that address key challenges in drug design, making it a powerful tool for medicinal chemists.

Scientific Deep Dive: The Significance of the Trifluoromethylsulfonyl Moiety

The trifluoromethyl (-CF3) and sulfonyl (-SO2-) groups, combined in the trifluoromethylsulfonyl or "triflyl" moiety (-SO2CF3), are not merely passive structural components. They actively modulate a molecule's physicochemical and biological properties.

  • Potent Electron-Withdrawing Nature : The -SO2CF3 group is one of the strongest electron-withdrawing groups used in medicinal chemistry. This property significantly lowers the pKa of the adjacent aniline nitrogen, influencing its nucleophilicity and its ability to participate in hydrogen bonding interactions within the kinase ATP-binding pocket.

  • Metabolic Stability : The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group highly resistant to metabolic degradation by cytochrome P450 enzymes[3]. This is a crucial strategy for increasing a drug's in vivo half-life and reducing metabolic liabilities[3].

  • Enhanced Lipophilicity and Membrane Permeability : Fluorine substitution is a well-established method for increasing a molecule's lipophilicity, which can improve its ability to cross cell membranes and enhance oral bioavailability[3][4]. The -CF3 group often serves as a bioisostere for other groups, improving pharmacokinetic profiles and binding selectivity[3].

  • Modulation of Target Binding : The trifluoromethyl group can engage in favorable hydrophobic interactions and unique fluorine-specific interactions (e.g., orthogonal multipolar C-F---C=O interactions) within the target protein, contributing to higher binding affinity and selectivity[3][5].

By incorporating 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine into a synthesis, chemists can instill these desirable properties into the final drug candidate from an early stage.

Core Application: A Convergent Synthesis Strategy for ALK Inhibitors

The most effective way to understand the utility of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is to examine its role in a real-world synthetic context. While many ALK inhibitors like Ceritinib utilize an isopropylsulfonyl group, the synthetic logic and reaction mechanisms are directly translatable. The following protocols are based on established convergent synthesis strategies for 2,4-diaminopyrimidine-based kinase inhibitors, illustrating how this class of aniline is utilized.[6][7]

A convergent synthesis involves preparing complex molecular fragments separately and then coupling them together near the end of the synthesis, which is often more efficient and higher-yielding than a linear approach.

G cluster_0 Fragment A Synthesis cluster_1 Fragment B Synthesis cluster_2 Final Assembly A_start 2-Aminophenyl- sulfonamide derivative A_end Intermediate A (Substituted Pyrimidine) A_start->A_end Reaction with 2,4-dichloropyrimidine Coupling Palladium-Catalyzed Buchwald-Hartwig Coupling A_end->Coupling B_start Substituted Aniline (e.g., Piperidinyl Aniline) B_end Intermediate B (Protected Aniline Fragment) B_start->B_end Protection (e.g., Boc) B_end->Coupling Deprotection Acid-Mediated Deprotection Coupling->Deprotection Final Final Kinase Inhibitor (e.g., Ceritinib Analogue) Deprotection->Final

Figure 1: High-level overview of a convergent synthetic strategy for kinase inhibitors.

Detailed Experimental Protocols

The following protocols outline the key steps where a substituted aniline, such as 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, is incorporated to form the final drug scaffold.

Protocol 4.1: Synthesis of the Pyrimidine Core (Intermediate A)

This protocol describes the nucleophilic aromatic substitution (SNAr) reaction to create the central pyrimidine fragment. The aniline nitrogen attacks the electron-deficient pyrimidine ring.

Reaction Scheme:

Figure 2: Synthesis of the core pyrimidine intermediate via SNAr reaction.

Materials & Reagents:

ReagentM.W. ( g/mol )Quantity (molar eq.)
2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine256.221.0
2,4-Dichloro-5-substituted-pyrimidineVaries1.05
N,N-Diisopropylethylamine (DIPEA)129.242.0
2-Propanol (IPA)60.10Solvent

Procedure:

  • To a clean, dry, nitrogen-purged reactor, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) and the 2,4-dichloro-5-substituted-pyrimidine (1.05 eq).

  • Add 2-Propanol (approx. 10 volumes relative to the starting aniline).

  • Begin stirring the suspension and add N,N-Diisopropylethylamine (DIPEA) (2.0 eq).

    • Expert Insight: DIPEA is a non-nucleophilic base used to scavenge the HCl generated during the reaction. Its steric bulk prevents it from competing with the aniline as a nucleophile.

  • Heat the reaction mixture to reflux (approx. 80-85 °C) and maintain for 12-24 hours.

  • Monitor the reaction progress by HPLC or TLC until the starting aniline is consumed.

  • Cool the mixture to room temperature. The product often precipitates from the solution.

  • Filter the solid product, wash with cold 2-Propanol, and dry under vacuum to yield Intermediate A.

  • Characterization: Confirm structure via ¹H NMR, ¹³C NMR, and Mass Spectrometry. Purity should be assessed by HPLC (>98% is typical).

Protocol 4.2: Final Buchwald-Hartwig Coupling and Deprotection

This step couples the pyrimidine core (Intermediate A) with a second aniline fragment (Intermediate B), followed by removal of a protecting group to yield the final active pharmaceutical ingredient (API).

Reaction Scheme:

G r1 Intermediate A p1 Coupled Product r1->p1 Pd Catalyst (e.g., Pd₂(dba)₃) Ligand (e.g., Xantphos) Base (e.g., Cs₂CO₃) Solvent (e.g., Dioxane) plus + r2 Intermediate B (e.g., Boc-protected piperidinyl aniline) r2->p1 p2 Final Inhibitor p1->p2 Deprotection (e.g., TFA or HCl)

Figure 3: Final assembly via Buchwald-Hartwig coupling and deprotection.

Materials & Reagents:

ReagentM.W. ( g/mol )Quantity (molar eq.)
Intermediate AVaries1.0
Intermediate B (Boc-protected aniline)Varies1.1
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)915.720.02 (2 mol%)
Xantphos578.680.04 (4 mol%)
Cesium Carbonate (Cs₂CO₃)325.822.5
1,4-Dioxane (anhydrous)88.11Solvent
Trifluoroacetic Acid (TFA) or HCl in Dioxane114.02Reagent

Procedure:

  • Coupling: In a glovebox or under an inert atmosphere, charge a dry reactor with Intermediate A (1.0 eq), Intermediate B (1.1 eq), Cesium Carbonate (2.5 eq), Xantphos (0.04 eq), and Pd₂(dba)₃ (0.02 eq).

    • Expert Insight: The Buchwald-Hartwig amination is a powerful C-N bond-forming reaction. Palladium(0) is the active catalyst. The bulky phosphine ligand (Xantphos) is crucial for stabilizing the palladium catalyst and facilitating the reductive elimination step that forms the desired product. Cesium carbonate is an effective base for this transformation.[8]

  • Add anhydrous 1,4-Dioxane (approx. 15 volumes).

  • Seal the reactor and heat the mixture to 100-110 °C for 8-16 hours, with stirring.

  • Monitor the reaction by HPLC. Upon completion, cool the mixture to room temperature.

  • Dilute with a solvent like ethyl acetate and filter through a pad of celite to remove the catalyst and base.

  • Concentrate the filtrate under reduced pressure. The crude coupled product can be purified by column chromatography if necessary.

  • Deprotection: Dissolve the crude coupled product in a suitable solvent like dichloromethane (DCM).

  • Add an excess of Trifluoroacetic Acid (TFA) or a solution of HCl in dioxane and stir at room temperature for 1-4 hours.

    • Expert Insight: The tert-butyloxycarbonyl (Boc) group is a common amine protecting group that is stable to many reaction conditions but easily cleaved under acidic conditions, releasing the free amine of the final product.[7][8]

  • Monitor for the disappearance of the starting material by TLC/HPLC.

  • Upon completion, concentrate the reaction mixture. The resulting crude salt is then purified, often by recrystallization from a suitable solvent system (e.g., acetonitrile/water), to yield the final kinase inhibitor as a highly pure solid.[8]

  • Final Characterization: Full characterization by ¹H NMR, ¹³C NMR, HRMS, and HPLC is essential to confirm identity and purity (>99.5% for API).

Conclusion

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a premier building block for constructing sophisticated kinase inhibitors. Its design elegantly combines a reactive handle for reliable coupling chemistry with a powerful pharmacophore—the trifluoromethylsulfonyl group—that imparts multiple advantageous properties, including metabolic stability and enhanced binding potential. The protocols detailed herein, representing standard industry practices for SNAr and Buchwald-Hartwig reactions, demonstrate a robust and reproducible pathway for leveraging this intermediate in the synthesis of next-generation targeted therapies. Understanding the scientific rationale behind each synthetic step and reagent choice empowers researchers to troubleshoot, optimize, and adapt these methods for novel drug discovery programs.

References

  • PubMed Central. (n.d.). Novel derivatives of anaplastic lymphoma kinase inhibitors: Synthesis, radiolabeling, and preliminary biological studies of fluoroethyl analogues of crizotinib, alectinib, and ceritinib.
  • Semantic Scholar. (n.d.). Ceritinib: From Synthesis to Clinical Applications.
  • PubMed Central. (2023, October 16). Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies.
  • MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]

  • ResearchGate. (2022, October 6). (PDF) FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Retrieved from [Link]

  • Google Patents. (n.d.). CN104356112A - Method for preparing ceritinib.
  • NIH. (2022, September 13). Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. Retrieved from [Link]

  • PubMed Central. (2024, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

  • ResearchGate. (2024, July 1). (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

Sources

Application

Application Notes and Protocols: Synthesis of Novel Benzimidazoles

Introduction: The Benzimidazole Scaffold in Modern Drug Discovery The benzimidazole nucleus, a bicyclic system composed of fused benzene and imidazole rings, stands as a "privileged structure" in medicinal chemistry.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Benzimidazole Scaffold in Modern Drug Discovery

The benzimidazole nucleus, a bicyclic system composed of fused benzene and imidazole rings, stands as a "privileged structure" in medicinal chemistry.[1] Its structural similarity to naturally occurring purines allows it to interact with a wide range of biological targets, leading to a vast spectrum of pharmacological activities.[2][3] Since the discovery that 5,6-dimethylbenzimidazole is a structural component of vitamin B12, the therapeutic potential of this scaffold has been extensively explored.[2]

Clinically approved drugs containing the benzimidazole core are used as anti-ulcer agents (e.g., Omeprazole), anthelmintics (e.g., Fubendazole), antihistamines (e.g., Bilastine), and anticancer agents.[4][5] The continuous emergence of novel benzimidazole derivatives with potent and selective activities against various diseases, including viral infections, cancer, and inflammation, underscores the enduring importance of this heterocycle in drug development programs.[1][5][6][7]

This guide provides an in-depth overview of the primary synthetic strategies for creating novel benzimidazole derivatives, focusing on the venerable Phillips-Ladenburg condensation and its modern, more efficient variations. We will delve into the mechanistic underpinnings of these reactions, present detailed experimental protocols, and offer field-proven insights to troubleshoot common synthetic challenges.

I. Core Synthetic Strategy: The Phillips-Ladenburg Condensation

The most fundamental and widely employed method for synthesizing the benzimidazole core is the condensation of an o-phenylenediamine (OPD) with a carboxylic acid or its derivative (such as an ester or orthoester).[8][9] This reaction, often conducted in the presence of a strong acid catalyst, is known as the Phillips-Ladenburg synthesis.[9][10]

A. Mechanistic Insights

The reaction proceeds through a two-stage process: initial acylation followed by cyclodehydration.

  • Amide Formation: One of the amino groups of the o-phenylenediamine performs a nucleophilic attack on the carbonyl carbon of the carboxylic acid. This step is typically acid-catalyzed, which protonates the carbonyl oxygen, rendering the carbon more electrophilic.

  • Cyclization and Dehydration: The second, adjacent amino group then attacks the newly formed amide carbonyl carbon in an intramolecular fashion. The resulting tetrahedral intermediate subsequently eliminates a molecule of water to form the stable, aromatic benzimidazole ring.

This mechanism explains the necessity of an acidic medium and often elevated temperatures to drive the dehydration step to completion.[7][10]

B. Visualization of the General Synthetic Workflow

The following diagram illustrates the typical laboratory workflow for benzimidazole synthesis via the Phillips-Ladenburg condensation.

G cluster_0 Reaction Setup cluster_1 Work-up & Isolation cluster_2 Purification & Analysis A 1. Combine o-Phenylenediamine, Carboxylic Acid, and Acid Catalyst B 2. Reflux or Microwave Irradiation A->B Heat C 3. Cool Reaction Mixture B->C D 4. Neutralize with Base (e.g., NaOH) to Precipitate Product C->D E 5. Filter Crude Product D->E F 6. Recrystallization or Column Chromatography E->F G 7. Characterize Pure Product (NMR, MS, IR, m.p.) F->G

Caption: General workflow for benzimidazole synthesis.

II. Modern Advancements and Greener Methodologies

While the classical Phillips-Ladenburg condensation is robust, it often requires harsh conditions, such as high temperatures and strong mineral acids, leading to potential side reactions and environmental concerns.[9][11] Modern synthetic chemistry has introduced several refinements to overcome these limitations, focusing on efficiency, selectivity, and sustainability.

A. Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions.[12] In benzimidazole synthesis, it dramatically reduces reaction times from hours to mere minutes and often leads to higher yields and cleaner products.[13][14][15] The rapid, uniform heating provided by microwaves efficiently drives the cyclodehydration step, often under milder conditions than conventional heating.[12][14]

B. Green Catalysis

The shift towards green chemistry has prompted the replacement of corrosive mineral acids with more environmentally benign and recyclable catalysts.[2]

  • Lewis Acids: Catalysts like ZrCl₄, Er(OTf)₃, and various zinc salts have proven highly effective in promoting the condensation reaction, often at room temperature or under mild heating.[2][16]

  • Solid-Supported Catalysts: Heterogeneous catalysts, such as silica sulfuric acid, zeolites, or nanoparticles (e.g., nano-ZnS), offer significant advantages.[2][17] They are easily separated from the reaction mixture by simple filtration, allowing for catalyst recycling and a simplified product work-up.[5][17]

  • Catalyst-Free and Solvent-Free Conditions: In some cases, the reaction can be performed under solvent-free conditions, either by grinding the reactants together or using microwave irradiation without a solvent, which aligns perfectly with the principles of green chemistry.[2][18]

C. Comparative Data on Synthetic Methodologies

The choice of synthetic methodology can have a profound impact on the efficiency of the reaction. The table below compares different catalytic systems for the synthesis of 2-phenylbenzimidazole from o-phenylenediamine and benzaldehyde.

Catalyst SystemSolventTemperature (°C)TimeYield (%)Reference
4M HCl (Conventional)EthanolReflux2-4 h~85%[7][14]
None (Microwave)Water80°C15 minMixture[16]
Er(OTf)₃ (Microwave)Water80°C15 min72% (1,2-disubstituted)[16]
NH₄Cl (Conventional)Ethanol80-90°C2 h90%
Nano-ZnS (Conventional)Ethanol70°C30 min95%[17]
None (Solvent-Free)140°C30 min88%[9]

III. Experimental Protocols

This section provides detailed, step-by-step protocols for both a classic and a modern, microwave-assisted synthesis of a representative benzimidazole derivative.

Protocol 1: Classic Synthesis of 2-(4-methoxyphenyl)-1H-benzimidazole

This protocol utilizes a readily available catalyst, ammonium chloride, under conventional heating.

Materials:

  • o-phenylenediamine (0.100 g, 0.92 mmol)

  • Anisaldehyde (4-methoxybenzaldehyde) (0.125 g, 0.92 mmol)

  • Ammonium chloride (NH₄Cl) (0.015 g, 0.28 mmol, ~30 mol%)

  • Ethanol (4 mL)

  • Ice-cold water

Procedure:

  • Reaction Setup: To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add o-phenylenediamine (0.100 g), anisaldehyde (0.125 g), and ethanol (4 mL).

  • Catalyst Addition: Add ammonium chloride (0.015 g) to the mixture.

  • Reaction: Stir the resulting mixture and heat it to 80°C using an oil bath for 2 hours.

    • Rationale: Heating is necessary to overcome the activation energy for the cyclodehydration step. NH₄Cl acts as a mild acidic catalyst.

  • Monitoring: Monitor the reaction's completion using Thin Layer Chromatography (TLC) with an ethyl acetate/hexane (1:2 v/v) eluent.

  • Isolation: Once the reaction is complete, pour the mixture into a beaker containing ice-cold water. A pale yellow solid should precipitate.

    • Rationale: The organic product is insoluble in water, causing it to precipitate out upon addition to an aqueous medium.

  • Purification: Filter the solid product, wash it twice with cold water, and dry it. The pure product can be obtained by recrystallization from ethanol.

  • Characterization: Confirm the structure using IR, NMR, and mass spectrometry and determine the melting point.

Protocol 2: Microwave-Assisted Synthesis of 2-Substituted Benzimidazoles

This protocol demonstrates a rapid and efficient synthesis using microwave irradiation.[14]

Materials:

  • o-phenylenediamine (1.0 mmol)

  • An appropriate carboxylic acid (e.g., acetic acid, heptanoic acid) (1.0 mmol)

  • 4M Hydrochloric Acid (HCl) (2 drops)

Procedure:

  • Preparation: In a pestle and mortar, grind o-phenylenediamine (1.0 mmol) with the chosen carboxylic acid (1.0 mmol).

  • Reaction Setup: Transfer the ground mixture to a 25 mL glass beaker suitable for microwave synthesis. Add two drops of 4M HCl.

    • Rationale: The HCl acts as a strong acid catalyst to facilitate the condensation. Grinding ensures intimate mixing of the solid reactants.

  • Microwave Irradiation: Place the beaker in a microwave oven and irradiate at 50% power (e.g., ~450W) for 1.5 to 4 minutes, depending on the specific carboxylic acid used.[14]

    • Safety Note: Use a microwave specifically designed for chemical synthesis. Do not use a domestic microwave oven. Ensure proper ventilation.

  • Monitoring: The reaction is typically complete within the specified time, which can be confirmed by TLC post-irradiation.

  • Isolation & Purification: Allow the crude product to cool. Recrystallize the solid from an ethanol/water (50:50) mixture to yield the pure benzimidazole derivative.[14]

  • Characterization: Analyze the purified product by IR and ¹H NMR spectroscopy to confirm its identity and purity.[14]

IV. Troubleshooting Common Synthesis Issues

Even with robust protocols, researchers may encounter challenges. Here are some common problems and their solutions.

IssuePotential Cause(s)Recommended Solution(s)Reference
Low Yield 1. Incomplete reaction. 2. Suboptimal temperature or catalyst amount. 3. Formation of side products (e.g., 1,2-disubstituted benzimidazoles).1. Increase reaction time or switch to microwave heating. 2. Optimize catalyst loading (e.g., 10-30 mol%) and ensure the correct temperature is maintained. 3. Adjust the stoichiometry of reactants. Using a 1:1 ratio of OPD to aldehyde is crucial for 2-substituted products.[11]
Complex Product Mixture 1. Reaction of OPD with aldehyde can yield dihydrobenzimidazoles and other side products without a proper oxidant or catalyst. 2. Poor selectivity in N-1 substitution, leading to a mix of 2-substituted and 1,2-disubstituted products.1. Ensure an oxidative medium or use a catalyst that facilitates the final aromatization step. 2. Carefully control the stoichiometry (use a 1:1 ratio of OPD to aldehyde/acid for 2-substituted products). For 1,2-disubstituted products, a 1:2 ratio is often required with a suitable catalyst like Er(OTf)₃.[16]
Purification Difficulties 1. Product is highly soluble in the recrystallization solvent. 2. Impurities have similar polarity to the product.1. Try a different solvent system for recrystallization or use a solvent/anti-solvent combination. 2. If recrystallization fails, employ column chromatography with a carefully selected eluent system based on TLC analysis.[13]

V. Conclusion

The synthesis of novel benzimidazoles remains a cornerstone of modern medicinal chemistry. By understanding the fundamental Phillips-Ladenburg condensation and embracing modern, greener methodologies like microwave-assisted synthesis and heterogeneous catalysis, researchers can efficiently generate libraries of these valuable compounds.[2][13] The protocols and troubleshooting guide presented here provide a solid foundation for scientists and drug development professionals to successfully synthesize and explore the vast therapeutic potential of the benzimidazole scaffold.

References

  • A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. (n.d.). MDPI. Available at: [Link]

  • Singh, H., Kumar, R., Tiwari, P., & Singh, A. (2022). Recent Advances in Synthetic Strategies of Benzimidazole and its Analogs: A Review. Current Organic Chemistry, 26(19), 1767-1778. Available at: [Link]

  • An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach. (n.d.). Available at: [Link]

  • Microwave-assisted synthesis of new benzimidazole derivatives with lipase inhibition activity. (n.d.). Taylor & Francis Online. Available at: [Link]

  • Gholave, J. V., Shivankar, V. S., Mirgane, N. A., Bhole, K. S., & Wadhawa, G. C. (2024). Synthesis of benzimidazole using plant assisted zinc sulphide by green approach. AIP Conference Proceedings. Available at: [Link]

  • Kathirvelan, D., et al. (2013). A green synthesis of benzimidazoles. Indian Journal of Chemistry, 52B, 1152-1156. Available at: [Link]

  • Mobinikhaledi, A., et al. (n.d.). Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study. Asian Journal of Chemistry. Available at: [Link]

  • Green Synthesis of Benzimidazole Derivatives. (n.d.). Available at: [Link]

  • Recent achievements in the synthesis of benzimidazole derivatives. (2023). RSC Advances. Available at: [Link]

  • Novel Class of Benzimidazoles: Synthesis, Characterization and Pharmaceutical Evaluation. (2023). Pharmaceuticals. Available at: [Link]

  • Al-Amiery, A. A., et al. (2021). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry, 14(11), 103423. Available at: [Link]

  • Recent achievements in the synthesis of benzimidazole derivatives. (n.d.). RSC Publishing. Available at: [Link]

  • Kamanna, K. (2019). Synthesis and Pharmacological Profile of Benzimidazoles. Chemistry and Applications of Benzimidazole and its Derivatives. Available at: [Link]

  • The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. (n.d.). MDPI. Available at: [Link]

  • A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. (2022). Frontiers in Chemistry. Available at: [Link]

  • microwave assisted synthesis of 2-aryl benzimidazole. (n.d.). Sciforum. Available at: [Link]

  • Novel research strategies of benzimidazole derivatives: a review. (n.d.). PubMed. Available at: [Link]

  • Singh, S., Mishra, K., & Kumar, A. (2025). Synthesis Characterization and Pharmacological Study of Some Novel Benzimidazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 85(2), 29-36. Available at: [Link]

  • Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. (n.d.). International Journal of Pharmaceutical Sciences and Medicine (IJPSM). Available at: [Link]

  • Synthesis And Characterization Of Novel Derivatives Of Benzeimidazole. (n.d.). IJCRT.org. Available at: [Link]

  • Phillips‐Ladenburg Benzimidazole Synthesis. (2010). CoLab. Available at: [Link]

  • synthesis, characterization and biological evaluation of benzimidazole derivatives and its nitrated. (n.d.). IJNRD. Available at: [Link]

  • Kandri Rodi, Y., et al. (2024). STUDY OF THE CONDENSATION OF O-PHENYLENEDIAMINES WITH MALONIC ACID UNDER ACIDIC MEDIUM. Revues Scientifiques Marocaines. Available at: [Link]

  • study of the condensation of o-phenylenediamines with malonic acid under acidic medium: mechanistic aspects and tautomerism of 1,5-benzodiazepine-2,4- diones. (2024). ResearchGate. Available at: [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Semantic Scholar. Available at: [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). ResearchGate. Available at: [Link]

  • Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. (n.d.). Beilstein Journals. Available at: [Link]

  • Benzimidazole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

Sources

Method

Application Notes and Protocols for the Large-Scale Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract This comprehensive technical guide provides a detailed protocol for the large-scale synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key intermediate in the development of pharmaceuticals and agr...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This comprehensive technical guide provides a detailed protocol for the large-scale synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key intermediate in the development of pharmaceuticals and agrochemicals. The document outlines a robust and scalable synthetic route, starting from readily available materials. It offers in-depth explanations of the experimental choices, process optimization strategies, and critical safety considerations. This guide is intended for researchers, scientists, and drug development professionals seeking to implement a reliable and efficient synthesis of this important building block.

Introduction and Significance

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, also known as 2-amino-4-(trifluoromethanesulfonyl)aniline, is a crucial building block in organic synthesis. The presence of two amino groups with different reactivities and a strongly electron-withdrawing trifluoromethylsulfonyl group makes it a versatile precursor for a wide range of complex molecules.[1] The trifluoromethyl group, in particular, can enhance the metabolic stability, lipophilicity, and binding affinity of the final active pharmaceutical ingredients (APIs).[2] Consequently, this compound is of significant interest in the synthesis of kinase inhibitors and other therapeutic agents.

This guide details a two-step synthetic pathway that is amenable to large-scale production, focusing on yield, purity, and operational safety.

Synthetic Strategy and Rationale

The chosen synthetic route involves the protection of one amino group of a starting diamine, followed by sulfonylation and subsequent deprotection. This strategy allows for regioselective functionalization and avoids the formation of undesired side products.

Retrosynthetic Analysis

A plausible retrosynthetic pathway is outlined below. The target molecule can be synthesized from 3-nitroaniline, which is a readily available and cost-effective starting material.

G target 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine intermediate1 N-(2-Amino-4-((trifluoromethyl)sulfonyl)phenyl)acetamide target->intermediate1 Deprotection intermediate2 N-(2-Nitro-4-((trifluoromethyl)sulfonyl)phenyl)acetamide intermediate1->intermediate2 Reduction intermediate3 4-Amino-3-nitrobenzenesulfonyl fluoride intermediate2->intermediate3 Trifluoromethylation intermediate4 4-Chloro-3-nitrobenzenesulfonyl chloride intermediate3->intermediate4 Amination start 3-Nitroaniline intermediate4->start Chlorosulfonylation

Caption: Retrosynthetic analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Forward Synthesis Workflow

The forward synthesis is designed for scalability and efficiency. It begins with the protection of the more reactive amino group of 1,3-diaminobenzene, followed by regioselective sulfonylation and final deprotection.

G cluster_0 Step 1: Acetylation cluster_1 Step 2: Sulfonylation cluster_2 Step 3: Deprotection start 1,3-Diaminobenzene intermediate1 N-(3-aminophenyl)acetamide start->intermediate1 Protection reagent1 Acetic Anhydride reagent1->intermediate1 intermediate2 N-(2-Amino-4-((trifluoromethyl) sulfonyl)phenyl)acetamide intermediate1->intermediate2 Regioselective Sulfonylation reagent2 Trifluoromethanesulfonic Anhydride reagent2->intermediate2 final_product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine intermediate2->final_product Hydrolysis reagent3 Aqueous HCl reagent3->final_product

Sources

Application

Application Note &amp; Protocols: Strategic Protection of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine for Advanced Synthetic Applications

Abstract This guide provides a comprehensive overview of protecting group strategies for the selective functionalization of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a critical building block in contemporary medi...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This guide provides a comprehensive overview of protecting group strategies for the selective functionalization of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a critical building block in contemporary medicinal chemistry. Due to the differential reactivity of its two primary amino groups, strategic protection is paramount for achieving desired synthetic outcomes, particularly in the development of kinase inhibitors and other targeted therapeutics.[1][2][3][4] This document outlines the underlying chemical principles governing its reactivity, presents detailed protocols for selective mono-protection and orthogonal protection schemes, and offers a comparative analysis of common protecting groups.

Introduction: The Synthetic Challenge

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a valued scaffold in drug discovery programs. Its utility, however, is coupled with a significant synthetic challenge: the presence of two primary amino groups with distinct electronic environments. The amine at the C2 position (aniline-type) is significantly more nucleophilic than the amine at the C4 position, which is rendered electron-deficient by the powerful electron-withdrawing trifluoromethylsulfonyl (triflyl) group.[5][6] Uncontrolled reactions often lead to mixtures of non-selective di-substituted products, necessitating complex purification and reducing overall yield.

Effective synthesis, therefore, hinges on the strategic and selective masking of one amino group to allow for the clean, directed functionalization of the other. This guide provides the rationale and practical methodologies for navigating this challenge.

Analysis of Substrate Reactivity

The key to selective protection lies in understanding the electronic disparity between the two amino groups.

  • C2-Amino Group (meta to -SO₂CF₃): This amine is a typical aromatic amine. While the triflyl group deactivates the ring overall, its deactivating inductive effect is less pronounced at the meta position.[5][7] This amine retains significant nucleophilicity and is the primary site of reaction under standard electrophilic conditions.

  • C4-Amino Group (para to -SO₂CF₃): This amine is directly conjugated with the potent triflyl electron-withdrawing group. The sulfonyl moiety drastically reduces the electron density on this nitrogen atom, diminishing its basicity and nucleophilicity.[8] It is therefore significantly less reactive towards electrophiles compared to the C2-amine.

This reactivity differential is the cornerstone of selective mono-protection strategies.

Figure 1: Differential reactivity of the amino groups.

Protecting Group Strategies & Selection

The choice of strategy depends on which amino group is targeted for subsequent reaction. An effective protecting group should be easy to install, stable under subsequent reaction conditions, and readily removed with minimal side reactions.[9][10]

Strategy 1: Selective Mono-Protection of the C2-Amino Group

This is the most direct approach, leveraging the inherent higher nucleophilicity of the C2-amine. By carefully controlling stoichiometry (using ~1 equivalent of the protecting agent), one can achieve high selectivity for mono-protection at this site.

Strategy 2: Orthogonal Protection for C4-Amine Functionalization

To functionalize the less reactive C4-amine, a multi-step orthogonal strategy is required. This involves:

  • Protecting the C2-amine with a stable protecting group (e.g., Boc).

  • Functionalizing the free C4-amine under more forcing conditions if necessary.

  • Selectively deprotecting the C2-amine to reveal the free amine for further modification.

Orthogonal protecting groups, which can be removed under different conditions (e.g., acid-labile vs. base-labile), are essential for such multi-step syntheses.[11][12][13]

G start Starting Material: 2-Amino-4-(triflyl)phenylamine q1 Which amine to functionalize? start->q1 strat1 Strategy 1: Selective Mono-Protection at C2 q1->strat1  C4-Amine strat2 Strategy 2: Functionalization at C4 q1->strat2  C2-Amine step1a React with ~1 eq. of Boc₂O or Cbz-Cl strat1->step1a prod1 Product: C2-Protected Amine step1a->prod1 step2a Protect C2-Amine (e.g., with Boc) strat2->step2a step2b Functionalize free C4-Amine step2a->step2b step2c Selectively Deprotect C2-Amine (e.g., with TFA) step2b->step2c prod2 Product: C4-Functionalized Amine step2c->prod2

Caption: Decision workflow for protecting group strategy.

Comparative Data of Common Protecting Groups

The table below summarizes key protecting groups suitable for this substrate. The choice depends on the planned subsequent reaction steps and desired deprotection conditions.

Protecting GroupReagentProtection ConditionsDeprotection MethodOrthogonality & Remarks
Boc (tert-Butoxycarbonyl)Di-tert-butyl dicarbonate (Boc₂O)Base (e.g., TEA, DMAP), Solvent (e.g., THF, DCM), 0°C to RTStrong Acid (TFA, or HCl in MeOH/Dioxane)[14][15][16]Stable to bases and hydrogenolysis. Orthogonal to Fmoc and Cbz.[17][18]
Cbz (Carbobenzyloxy)Benzyl chloroformate (Cbz-Cl)Mild base (e.g., NaHCO₃, TEA), Solvent (e.g., Dioxane/H₂O, DCM), 0°C to RTCatalytic Hydrogenation (H₂, Pd/C)[19][20][21]Stable to acidic and mildly basic conditions. Orthogonal to Boc and Fmoc.[22][23]
Fmoc (Fluorenylmethyloxycarbonyl)Fmoc-Cl or Fmoc-OSuMild base (e.g., NaHCO₃), Solvent (e.g., Dioxane/H₂O)Base (e.g., 20% Piperidine in DMF)[17][24]Stable to acid and hydrogenolysis. Orthogonal to Boc and Cbz. Primarily used in solid-phase synthesis.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Selective Mono-Boc Protection of the C2-Amino Group

This protocol leverages the higher nucleophilicity of the C2-amine for selective protection.

Caption: Reaction scheme for selective C2-Boc protection.

  • Materials:

    • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

    • Di-tert-butyl dicarbonate (Boc₂O)

    • Triethylamine (TEA) or 4-Dimethylaminopyridine (DMAP)

    • Tetrahydrofuran (THF), anhydrous

    • Ethyl acetate (EtOAc)

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated aqueous NaCl)

    • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Procedure:

    • To a stirred solution of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) in anhydrous THF, add triethylamine (1.2 eq). Cool the mixture to 0°C in an ice bath.

    • Dissolve di-tert-butyl dicarbonate (1.05 eq) in a minimal amount of THF.

    • Add the Boc₂O solution dropwise to the cooled amine solution over 30 minutes. Slow addition is critical to minimize di-protection.

    • Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

    • Once the starting material is consumed, quench the reaction by adding water.

    • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

    • Wash the combined organic layers sequentially with saturated NaHCO₃ solution and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure mono-protected product.

Protocol 2: Selective Mono-Cbz Protection of the C2-Amino Group

This protocol provides an alternative orthogonal protecting group.

Sources

Method

Application Notes and Protocols for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in Combinatorial Chemistry

For Researchers, Scientists, and Drug Development Professionals Introduction: Unlocking New Chemical Space with a Fluorinated Sulfonylaniline Building Block The confluence of a sulfonylaniline scaffold and a trifluoromet...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking New Chemical Space with a Fluorinated Sulfonylaniline Building Block

The confluence of a sulfonylaniline scaffold and a trifluoromethyl moiety presents a compelling opportunity for the exploration of novel chemical space in drug discovery. The sulfonamide group is a cornerstone of medicinal chemistry, prized for its ability to engage in hydrogen bonding and its metabolic stability.[1][2] Simultaneously, the trifluoromethyl group is a widely employed bioisostere for a methyl group, offering enhanced metabolic stability, increased binding affinity, and improved cell permeability of drug candidates.[3][4] The strategic combination of these two privileged functional groups within a single, versatile building block, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine , opens the door to the generation of diverse and potentially potent combinatorial libraries.

While direct literature on the extensive use of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in combinatorial chemistry is not yet prevalent, its structural motifs are well-represented in numerous bioactive molecules.[5] This document serves as a forward-looking guide, providing detailed protocols and strategic insights for leveraging this promising, albeit novel, building block in combinatorial library synthesis. The methodologies presented are grounded in established chemical principles and draw from the extensive literature on the reactions of analogous aniline derivatives.[1][6][7]

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a building block is paramount for its effective use in library synthesis. The table below summarizes the predicted and known properties of structurally related compounds, providing a solid foundation for experimental design.

PropertyPredicted/Estimated ValueRationale/Reference
Molecular FormulaC₇H₇F₃N₂O₂S-
Molecular Weight256.21 g/mol -
AppearanceOff-white to pale yellow solidBased on similar aniline derivatives
Melting Point120-140 °CEstimate based on related structures
SolubilitySoluble in DMSO, DMF, and most polar organic solventsTypical for functionalized anilines
pKa (of the amino group)~2-3Electron-withdrawing effect of the sulfonyl and trifluoromethyl groups significantly reduces basicity

Handling and Storage:

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. The compound is expected to be stable under standard laboratory conditions. It should be stored in a tightly sealed container in a cool, dry place, away from strong oxidizing agents.

Proposed Synthesis of the Building Block

Given the novelty of this specific building block, a reliable commercial source may not be readily available. A plausible synthetic route, based on modern sulfonylation techniques, is proposed below. Visible-light-mediated sulfonylation has emerged as a mild and efficient method for the formation of C-S bonds.[1][6]

Reaction Scheme:

G reactant1 reactant1 product product reactant1->product Sulfonylation reactant2 reactant2 reactant2->product catalyst catalyst catalyst->product

Caption: Workflow for urea/thiourea library synthesis.

Protocol: Solution-Phase Urea Synthesis

  • In an array of reaction vials, dispense a solution of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) in a polar aprotic solvent (e.g., THF or DCM).

  • To each vial, add a solution of a unique isocyanate or isothiocyanate (1.1 eq).

  • If necessary, add a catalytic amount of a base (e.g., triethylamine, 0.1 eq).

  • Seal the vials and agitate at room temperature for 4-12 hours.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, concentrate the reaction mixtures in vacuo to afford the crude urea or thiourea products.

  • Purify as needed by chromatography or recrystallization.

N-Arylation Reactions

N-arylation reactions, such as the Buchwald-Hartwig amination, allow for the introduction of diverse aryl and heteroaryl scaffolds.

G building_block building_block product product building_block->product aryl_halides aryl_halides aryl_halides->product catalyst catalyst catalyst->product base base base->product

Sources

Technical Notes & Optimization

Troubleshooting

improving yield in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine synthesis

{"answer":"## Technical Support Center: Optimizing the Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine For Researchers, Scientists, and Drug Development Professionals Introduction The synthesis of 2-Amino-4...

Author: BenchChem Technical Support Team. Date: January 2026

{"answer":"## Technical Support Center: Optimizing the Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key building block in medicinal chemistry, presents unique challenges in achieving high yield and purity. This guide, designed by our senior application scientists, provides in-depth troubleshooting strategies and answers to frequently asked questions. Our goal is to empower you with the technical knowledge to overcome common synthetic hurdles and optimize your experimental outcomes.

Proposed Synthetic Pathway

A plausible and efficient route to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine involves a two-step process:

  • Nucleophilic Aromatic Substitution (SNA r): Introduction of the trifluoromethylsulfonyl group onto an activated aromatic ring.

  • Chemoselective Reduction: Reduction of a nitro group to the desired amine.

This pathway is often preferred due to the commercial availability of starting materials and the generally reliable nature of these transformations.

Synthetic Pathway cluster_starting_material Starting Material cluster_product Final Product 1-chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene 1-chloro-2-nitro-4- [(trifluoromethyl)sulfonyl]benzene Intermediate 2-Amino-4- [(trifluoromethyl)sulfonyl]phenylamine 1-chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene->Intermediate Chemoselective Reduction

Caption: Proposed two-step synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, providing explanations and actionable solutions.

Issue 1: Low Yield in the Nucleophilic Aromatic Substitution (SNA r) Step

Question: I am experiencing a low yield during the introduction of the trifluoromethylsulfonyl group onto my aromatic precursor. What are the likely causes and how can I improve the conversion?

Answer:

Low yields in SNAr reactions are frequently tied to the reactivity of the aromatic substrate, the nature of the nucleophile, and the reaction conditions. The trifluoromethylsulfonyl group is strongly electron-withdrawing, which should activate the ring for nucleophilic attack.[1][2] However, several factors can still impede the reaction.

Potential Causes & Solutions:

  • Insufficient Ring Activation: The presence of strongly electron-withdrawing groups (like a nitro group) ortho or para to the leaving group is crucial for activating the aromatic ring towards nucleophilic attack.[1][2]

    • Solution: Ensure your starting material has appropriate activating groups. If not, consider a different synthetic strategy, such as direct sulfonylation of a pre-functionalized aniline.

  • Poor Leaving Group: The choice of leaving group significantly impacts the reaction rate.

    • Solution: Fluoride is often the best leaving group for SNAr due to its high electronegativity, which enhances the electrophilicity of the carbon it is attached to. If you are using other halides like chloride or bromide, consider switching to a fluoro-substituted precursor.

  • Suboptimal Solvent: The solvent plays a critical role in stabilizing the charged intermediate (Meisenheimer complex) formed during the reaction.[2]

    • Solution: Use polar aprotic solvents like DMSO, DMF, or NMP. These solvents are effective at solvating the intermediate and promoting the reaction.

  • Inappropriate Base: If your nucleophile requires deprotonation, the choice of base is important.

    • Solution: Use a non-nucleophilic base that is strong enough to deprotonate your nucleophile without competing in the SNAr reaction. Common choices include potassium carbonate or sodium hydride.

ParameterRecommendationRationale
Leaving Group F > Cl > Br > IHigher electronegativity of F enhances the electrophilicity of the aromatic carbon.
Solvent Polar Aprotic (DMSO, DMF, NMP)Stabilizes the negatively charged Meisenheimer complex intermediate.
Activating Group NO2, CN, CORStrongly electron-withdrawing groups are necessary to activate the ring.
Issue 2: Incomplete or Slow Reduction of the Nitro Group

Question: The reduction of the nitro group to the amine is sluggish and often incomplete. How can I drive this reaction to completion?

Answer:

The reduction of an aromatic nitro group is a common and generally efficient transformation. However, the presence of the electron-withdrawing trifluoromethylsulfonyl group can influence the reactivity of the nitro group.

Potential Causes & Solutions:

  • Catalyst Inactivity: The catalyst may be poisoned or not active enough.

    • Solution: For catalytic hydrogenation, ensure the catalyst (e.g., Pd/C, PtO2, Raney Nickel) is fresh and used in an appropriate loading.[3][4][5] If using metal-acid reductions (e.g., Fe/HCl, SnCl2/HCl), ensure the metal is finely powdered and the acid concentration is appropriate.[3][4]

  • Insufficient Reducing Agent: The stoichiometry of the reducing agent may be inadequate.

    • Solution: When using metal-acid systems, use a significant excess of the metal. For transfer hydrogenation, ensure a sufficient amount of the hydrogen donor (e.g., ammonium formate, hydrazine) is present.

  • Suboptimal Reaction Conditions: Temperature and pressure can play a significant role, especially in catalytic hydrogenations.

    • Solution: For catalytic hydrogenation, increasing the hydrogen pressure and/or temperature can improve the reaction rate. For metal-acid reductions, gentle heating may be required.

Nitro_Reduction_Troubleshooting Problem Incomplete Nitro Reduction Cause1 Catalyst Inactivity Problem->Cause1 Cause2 Insufficient Reducing Agent Problem->Cause2 Cause3 Suboptimal Conditions Problem->Cause3 Solution1 Use fresh catalyst Increase catalyst loading Cause1->Solution1 Solution2 Increase excess of metal Ensure sufficient H2 donor Cause2->Solution2 Solution3 Increase H2 pressure/temperature Gentle heating for metal-acid Cause3->Solution3

Caption: Troubleshooting flowchart for incomplete nitro group reduction.

Issue 3: Formation of Impurities and Side Products

Question: I am observing significant impurity formation, making the purification of the final product difficult. What are the common side reactions and how can I minimize them?

Answer:

Impurity formation can arise from side reactions in both the SNAr and the reduction steps.

Potential Side Reactions & Mitigation Strategies:

  • During SNAr:

    • Reaction with Solvent: At high temperatures, some aprotic polar solvents like DMF can decompose or react with strong bases.

      • Mitigation: Use the lowest effective temperature and consider more stable solvents like DMSO or NMP.

    • Di-substitution: If there are multiple leaving groups on the aromatic ring, di-substitution can occur.

      • Mitigation: Carefully control the stoichiometry of the nucleophile.

  • During Nitro Reduction:

    • Formation of Azo or Azoxy Compounds: Incomplete reduction of the nitro group can lead to the formation of dimeric azo or azoxy compounds, especially when using certain reducing agents like LiAlH4 with aromatic nitro compounds.[5]

      • Mitigation: Catalytic hydrogenation (e.g., H2/Pd/C) or metal-acid reductions (e.g., Fe/HCl, SnCl2/HCl) are generally more selective for the formation of the amine.[3][4][5]

    • Reduction of Other Functional Groups: If other reducible functional groups are present, they may also be affected.

      • Mitigation: Choose a chemoselective reducing agent. For instance, sodium sulfide (Na2S) can sometimes selectively reduce one nitro group in the presence of another.[5] Trichlorosilane has also been reported as a mild and chemoselective reducing agent for nitro groups.[6]

Frequently Asked Questions (FAQs)

Q1: What is the best method to introduce the trifluoromethylsulfonyl (triflone) group?

A1: The choice of method depends on the available starting materials. Direct sulfonylation of anilines using triflic anhydride or other triflylating agents can be effective, but can suffer from issues with regioselectivity and over-reaction.[7][8] A more controlled approach is often the SNAr reaction on a pre-functionalized aromatic ring containing a good leaving group and activating groups.[1][2]

Q2: Are there any alternative methods for the reduction of the nitro group?

A2: Yes, several alternatives to catalytic hydrogenation and metal-acid reductions exist. These include:

  • Transfer Hydrogenation: Using a hydrogen donor like ammonium formate or hydrazine in the presence of a catalyst (e.g., Pd/C). This method avoids the need for a high-pressure hydrogenation setup.

  • Sodium Dithionite (Na2S2O4): A mild reducing agent that can be used in aqueous or biphasic systems.

  • Trichlorosilane (HSiCl3): A metal-free option that offers high chemoselectivity for the reduction of nitro groups.[6]

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the consumption of starting materials and the formation of the product. High-performance liquid chromatography (HPLC) and gas chromatography (GC) can provide more quantitative information. For structural confirmation, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.

Q4: What are the key safety precautions to consider during this synthesis?

A4:

  • Triflic anhydride and related triflylating agents are highly corrosive and moisture-sensitive. Handle them in a fume hood with appropriate personal protective equipment (PPE).

  • Catalytic hydrogenation with hydrogen gas involves flammable and potentially explosive mixtures. Use a properly designed and shielded hydrogenation apparatus.

  • Many of the solvents used (DMF, DMSO) have specific health and safety considerations. Consult the Safety Data Sheets (SDS) before use.

  • Metal-acid reductions can generate flammable hydrogen gas. Ensure adequate ventilation.

Experimental Protocol: Optimized Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and starting materials.

Step 1: Synthesis of 1-Nitro-2-amino-4-[(trifluoromethyl)sulfonyl]benzene via SNAr

  • To a solution of 1-chloro-2-nitro-4-[(trifluoromethyl)sulfonyl]benzene (1.0 eq) in anhydrous DMSO (5-10 mL per mmol of substrate) in a flame-dried round-bottom flask, add potassium carbonate (1.5 eq).

  • Add a solution of ammonia in a suitable solvent (e.g., 7N solution in methanol, 2.0 eq) dropwise at room temperature.

  • Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Step 2: Reduction of 1-Nitro-2-amino-4-[(trifluoromethyl)sulfonyl]benzene

  • Dissolve the nitro compound (1.0 eq) in a suitable solvent (e.g., ethanol, ethyl acetate, or acetic acid).

  • Add the reducing agent. For example:

    • Catalytic Hydrogenation: Add 10 mol% of Pd/C and subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) at room temperature.

    • Metal-Acid Reduction: Add finely powdered iron (5.0 eq) and concentrated HCl (catalytic amount) and heat the mixture to 50-70 °C.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, filter the reaction mixture (if a solid catalyst or metal is used).

  • Neutralize the reaction mixture with a base (e.g., saturated sodium bicarbonate solution) if an acid was used.

  • Extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the final product by recrystallization or column chromatography.

References

  • Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides - Frontiers. (n.d.). Retrieved from [Link]

  • Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides - PMC - NIH. (n.d.). Retrieved from [Link]

  • Bis(trifluoromethanesulfonyl)aniline - Wikipedia. (2025, July 23). Retrieved from [Link]

  • Synthetic strategies to sulfonylated anilines. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]

  • Direct sulfonylation of anilines mediated by visible light - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03891G. (2017, November 16). Retrieved from [Link]

  • Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols - NIH. (2024, March 23). Retrieved from [Link]

  • Trifluoromethylarylation of alkenes using anilines - PMC - NIH. (2023, October 27). Retrieved from [Link]

  • Application of trifluoromethanesulfonyl chloride in organic synthesis: sulfonylation and trifluoromethylation reactions - Wechem. (2025, June 3). Retrieved from [Link]

  • Triflate - Wikipedia. (n.d.). Retrieved from [Link]

  • Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines. (2018, October 8). Retrieved from [Link]

  • Aniline synthesis by amination (arylation) - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • Organophotoredox-Driven Three-Component Synthesis of β‑Trifluoromethyl β‑Amino Ketones - PMC - NIH. (n.d.). Retrieved from [Link]

  • Iron-catalyzed ortho trifluoromethylation of anilines via picolinamide assisted photoinduced C–H functionalization - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

  • Reduction of nitro compounds - Wikipedia. (n.d.). Retrieved from [Link]

  • Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane - PMC - NIH. (n.d.). Retrieved from [Link]

  • Catalytic Nucleophilic Aromatic Substitution Amination of 2-Aminopyridines with Amines - ResearchGate. (n.d.). Retrieved from [Link]

  • Chemoselective reduction of aromatic nitro compounds (o-nitrophenol derivatives) using simple borane-THF - JRF Global. (2023, December 30). Retrieved from [Link]

  • Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC - NIH. (2021, March 4). Retrieved from [Link]

  • Regioselective synthesis of pyrazole triflones based on triflyl alkyne cycloadditions. (n.d.). Retrieved from [Link]

  • Nitro Reduction - Common Conditions. (n.d.). Retrieved from [Link]

  • New methods for the synthesis of triflones | The Journal of Organic Chemistry. (n.d.). Retrieved from [Link]

  • Synthesis of Fluorinated Amines: A Personal Account - PMC - NIH. (n.d.). Retrieved from [Link]

  • Organocatalytic Synthesis of Triflones Bearing Two Non‐Adjacent Stereogenic Centers - Research Collection. (2023, April 17). Retrieved from [Link]

  • Carbolong chemistry: nucleophilic aromatic substitution of a triflate functionalized iridapentalene - Chemical Communications (RSC Publishing). (n.d.). Retrieved from [Link]

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. (2018, August 20). Retrieved from [Link]

  • Reactions of Aniline - Chemistry Steps. (n.d.). Retrieved from [Link]

  • 16.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. (2022, September 24). Retrieved from [Link]

  • US20030236437A1 - Process to prepare sulfonamides - Google Patents. (n.d.).
  • EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine - Google Patents. (n.d.).
  • Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters - ACS Publications. (2020, November 25). Retrieved from [Link]

  • Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. (n.d.). Retrieved from [Link]

  • Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study - MDPI. (2024, April 16). Retrieved from [Link]

"}

Sources

Optimization

Technical Support Center: Purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support center for the purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the com...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important pharmaceutical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to assist you in achieving high purity and yield in your experiments.

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a key building block in the synthesis of various pharmaceutical compounds. Its structure, featuring a phenylenediamine backbone with a strongly electron-withdrawing trifluoromethylsulfonyl group, presents unique purification challenges. The presence of two amino groups with different basicities, coupled with the potential for hydrogen bonding and interaction with stationary phases, requires careful optimization of purification protocols. This guide will walk you through the common hurdles and provide practical, field-proven solutions.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is fundamental to developing effective purification strategies.

PropertyValueSource
Appearance Off-white to light beige crystalline powder[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Melting Point 143-146 °C[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine?

The synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine typically involves the reduction of the corresponding nitro compound, 2-Nitro-4-[(trifluoromethyl)sulfonyl]phenylamine. Therefore, the most common impurities arise from incomplete reaction or side reactions during this reduction process.[1][2]

  • Unreacted Starting Material: Residual 2-Nitro-4-[(trifluoromethyl)sulfonyl]phenylamine is a primary impurity.

  • Intermediates of Reduction: Incomplete reduction can lead to the presence of nitroso and hydroxylamine intermediates.[1]

  • Condensation Byproducts: These intermediates can undergo condensation reactions to form azoxy, azo, and hydrazo compounds, particularly under non-optimal reaction conditions.[1][3]

Q2: My purified product has a yellowish or brownish tint. What is the likely cause and how can I remove it?

A colored impurity is often indicative of the presence of azo or azoxy compounds, which are frequently colored. These byproducts form from the condensation of nitroso and hydroxylamine intermediates during the reduction of the nitro precursor.[1] To remove these colored impurities, both recrystallization and column chromatography can be effective. For recrystallization, a solvent system that selectively dissolves the desired product while leaving the colored impurities behind (or vice-versa) is needed. In column chromatography, these colored byproducts often have different polarities than the desired diamine and can be separated.

Q3: I'm observing significant tailing of my product peak during column chromatography on silica gel. Why is this happening and what can I do to improve the peak shape?

The basic nature of the amino groups in your compound leads to strong interactions with the acidic silanol groups on the surface of standard silica gel. This interaction causes peak tailing and can sometimes lead to irreversible adsorption and loss of product.[2]

Here are several strategies to mitigate this issue:

  • Use of a Basic Modifier: Add a small amount of a volatile base, such as triethylamine (typically 0.1-1%), to your eluent system. The triethylamine will neutralize the acidic sites on the silica gel, reducing the strong interaction with your amine product and leading to more symmetrical peaks.

  • Employ Amine-Functionalized Silica: These specialized columns have an amine-functionalized surface that is less acidic than standard silica, making them well-suited for the purification of basic compounds.[4]

  • Use of Neutral or Basic Alumina: As an alternative to silica gel, neutral or basic alumina can be used as the stationary phase.

Troubleshooting Guide: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. However, finding the optimal conditions for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine can be challenging due to its unique solubility profile.

Problem 1: The compound is either too soluble or not soluble enough in common solvents.

Cause: The molecule possesses both polar (two amino groups, sulfonyl group) and non-polar (benzene ring) characteristics, making it difficult to find a single solvent with the ideal solubility profile (highly soluble when hot, poorly soluble when cold).

Solution:

  • Utilize a Solvent Pair: A mixture of two miscible solvents with different polarities is often the key to successful recrystallization. A common approach is to dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then add a "poor" solvent (in which it is sparingly soluble) dropwise until the solution becomes cloudy (the saturation point). Then, allow the solution to cool slowly.

  • Recommended Solvent Systems:

    • Ethanol/Water: Dissolve the crude product in hot ethanol and add hot water until persistent cloudiness is observed.

    • Isopropanol/Water: Similar to the ethanol/water system.

    • Ethyl Acetate/Hexane: Dissolve in hot ethyl acetate and add hexane as the anti-solvent.

Problem 2: The product "oils out" instead of forming crystals.

Cause: "Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This can happen if the boiling point of the solvent is higher than the melting point of the solute or if the solution is supersaturated to a high degree upon cooling.

Solution:

  • Slower Cooling: Allow the solution to cool more slowly to room temperature before placing it in an ice bath. Insulating the flask can help.

  • Use More Solvent: The concentration of the solute may be too high. Add more of the "good" solvent to the hot solution before adding the "poor" solvent.

  • Seed Crystals: If you have a small amount of pure product, adding a seed crystal to the cooled solution can induce crystallization.

  • Scratching the Flask: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.

Troubleshooting Guide: Purification by Column Chromatography

Column chromatography is a versatile technique for separating the components of a mixture based on their differential adsorption to a stationary phase.

Problem 1: Poor separation of the desired product from impurities.

Cause: The polarity of the eluent may not be optimized for the separation of your target compound from its specific impurities.

Solution:

  • Thin-Layer Chromatography (TLC) Optimization: Before running a column, optimize the solvent system using TLC. The ideal eluent system should give your product an Rf value of approximately 0.2-0.4 and show good separation from all impurity spots.

  • Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the chromatography run. This can help to first elute non-polar impurities, followed by your product, and finally more polar impurities. A common gradient for this type of compound would be starting with a hexane/ethyl acetate mixture and gradually increasing the proportion of ethyl acetate.

  • Choice of Stationary Phase: As mentioned in the FAQs, for basic compounds, consider using amine-functionalized silica or adding triethylamine to your eluent when using standard silica gel.

Problem 2: The product is degrading on the column.

Cause: The acidic nature of silica gel can cause the degradation of acid-sensitive compounds. While 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is relatively stable, prolonged exposure to acidic conditions on the column could potentially lead to degradation.

Solution:

  • Deactivate the Silica Gel: Flush the packed column with the eluent containing triethylamine before loading your sample. This will help to neutralize the acidic sites.

  • Use an Alternative Stationary Phase: Consider using neutral alumina or a polymer-based stationary phase that is stable over a wider pH range.

Experimental Workflow: Purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

The following diagram illustrates a general workflow for the purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, incorporating the troubleshooting strategies discussed.

PurificationWorkflow cluster_synthesis Synthesis cluster_workup Initial Workup cluster_purification Purification cluster_analysis Analysis Synthesis Reduction of 2-Nitro-4- [(trifluoromethyl)sulfonyl]phenylamine Workup Aqueous Workup (e.g., extraction) Synthesis->Workup CrudeProduct Crude Product (Contains starting material, azo/azoxy byproducts) Workup->CrudeProduct TLC TLC Analysis to Determine Impurity Profile CrudeProduct->TLC Recrystallization Recrystallization (e.g., Ethanol/Water) TLC->Recrystallization If impurities have significantly different solubility ColumnChromatography Column Chromatography (Silica + TEA or Amine-Silica) TLC->ColumnChromatography If impurities have similar solubility PureProduct Pure Product Recrystallization->PureProduct ColumnChromatography->PureProduct Analysis Purity Analysis (NMR, HPLC, MS) PureProduct->Analysis

Sources

Troubleshooting

Technical Support Center: Optimizing Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Prepared by the Senior Application Scientist Team Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, chemists, and drug development profe...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, chemists, and drug development professionals actively working with this important synthetic building block. The presence of the strongly electron-withdrawing trifluoromethylsulfonyl group and the dual amine functionalities presents unique challenges and opportunities in synthesis.[1][2] This document provides in-depth troubleshooting advice and optimized protocols based on established chemical principles and field-proven insights.

Core Synthesis Overview: Electrophilic Sulfonylation

The most common approach to synthesizing aryl sulfones involves the reaction of an electron-rich aromatic compound with a suitable sulfonating agent. For a molecule like 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a logical precursor is m-phenylenediamine (benzene-1,3-diamine), where the two amino groups direct electrophilic substitution. The trifluoromethylsulfonyl group is exceptionally stable and enhances the lipophilicity of molecules, making it a valuable moiety in medicinal chemistry.[2]

The primary reaction involves the electrophilic attack of a triflyl-containing species (e.g., from trifluoromethanesulfonic anhydride) on the aromatic ring, directed by the activating amino groups.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis.

Question 1: My reaction shows very low or no conversion to the desired product. What are the likely causes?

Answer: Low or no product yield is a common issue that can typically be traced back to one of four areas: reagent quality, reaction temperature, solvent choice, or reaction stoichiometry.

  • Reagent Inactivity: The primary sulfonating agent, often trifluoromethanesulfonic anhydride (Tf₂O), is extremely reactive and highly sensitive to moisture. If improperly stored, it will rapidly hydrolyze to trifluoromethanesulfonic acid, which is ineffective for this reaction. Always use a freshly opened bottle or a properly stored aliquot under an inert atmosphere (Nitrogen or Argon).[3]

  • Sub-optimal Temperature: This reaction has a critical temperature window. Reactions are typically initiated at low temperatures (e.g., 0 °C to -20 °C) to control the initial exothermic reaction between the amine and the highly reactive sulfonating agent.[3] However, the sulfonylation itself may require gentle warming to proceed to completion. No reaction may occur at temperatures that are too low, while decomposition of the starting material or product can occur at temperatures above 160 °C.[4][5]

  • Improper Solvent: The choice of solvent is critical. It must be anhydrous and inert to the strong electrophilic conditions. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are common choices. Ethereal solvents like THF may be cleaved under strongly acidic conditions, and protic solvents are incompatible with the sulfonating agent.

  • Incorrect Stoichiometry: While the reaction is a 1:1 functionalization of the ring, excess sulfonating agent can lead to side reactions. Conversely, too little will result in incomplete conversion. A slight excess (1.1 to 1.2 equivalents) of the sulfonating agent is often optimal.

Troubleshooting Workflow: Low Product Yield

G start Low or No Product Yield reagent Check Reagent Activity (e.g., Tf₂O) start->reagent Possible Cause temp Verify Temperature Profile start->temp Possible Cause solvent Confirm Solvent Integrity (Anhydrous & Inert) start->solvent Possible Cause ratio Review Stoichiometry start->ratio Possible Cause sol_reagent Solution: Use fresh/properly stored sulfonating agent. reagent->sol_reagent sol_temp Solution: Optimize temperature. Start cold (0°C), then allow to warm gradually. temp->sol_temp sol_solvent Solution: Use dry, inert solvent (e.g., DCM, DCE). solvent->sol_solvent sol_ratio Solution: Use 1.1-1.2 eq. of sulfonating agent. ratio->sol_ratio

Caption: Troubleshooting flowchart for low product yield.

Question 2: I'm observing multiple spots on my TLC plate, indicating significant side product formation. What are these and how can I prevent them?

Answer: The formation of multiple products is often due to the high reactivity of the system and the presence of multiple reactive sites.

  • N-Sulfonylation: The primary amino groups of the m-phenylenediamine precursor are nucleophilic and can react with the sulfonating agent to form N-sulfonyl derivatives (sulfonamides). This is often the primary side reaction. To mitigate this, a bulky, non-nucleophilic base like 2,6-lutidine or diisopropylethylamine (DIPEA) can be added to scavenge the acid byproduct without competing with the aniline's nucleophilicity.

  • Di-sulfonylation: The initial product, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, is less activated than the starting material due to the new electron-withdrawing group. However, under harsh conditions or with a large excess of the sulfonating agent, a second sulfonylation can occur. Careful control over stoichiometry is the best prevention method.

  • Positional Isomers: While the 4-position is sterically and electronically favored, some substitution at the 2-position (ortho to both amino groups) can occur. Running the reaction at a lower temperature can often improve selectivity.

  • Degradation: Over-heating or extended reaction times can lead to decomposition, visible as streaking or baseline spots on a TLC plate.[4]

Question 3: My product is difficult to purify. What methods are most effective?

Answer: Purification can be challenging due to the compound's polarity and the potential for similarly polar byproducts.

  • Aqueous Work-up: After quenching the reaction (typically with a saturated sodium bicarbonate solution), a thorough extraction is necessary. The product has both basic (amino) and acidic (sulfone-adjacent) character. Ensure the pH of the aqueous layer is adjusted to be neutral to slightly basic (~pH 8) to ensure the product is in its neutral form for efficient extraction into an organic solvent like ethyl acetate.

  • Column Chromatography: This is the most common purification method.

    • Stationary Phase: Standard silica gel is usually effective.

    • Mobile Phase: A gradient elution is recommended. Start with a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate) and gradually increase the polarity. The highly polar nature of the product means it will require a relatively polar eluent for elution.

  • Recrystallization: If a reasonably pure crude product (>90%) is obtained, recrystallization can be an excellent final purification step. Experiment with solvent systems like Ethyl Acetate/Hexanes or Ethanol/Water to find conditions that yield high-purity crystals. The melting point of the pure compound is approximately 96 °C.[6]

Experimental Protocol & Data

Optimized Protocol for Synthesis

This protocol describes a general procedure for the C-H sulfonylation of m-phenylenediamine.

Materials:

  • m-Phenylenediamine (1.0 eq)

  • Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 eq)

  • 2,6-Lutidine (1.5 eq)

  • Anhydrous Dichloromethane (DCM)

Procedure:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and thermometer, add m-phenylenediamine (1.0 eq) and anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 2,6-lutidine (1.5 eq) via syringe.

  • In a separate, dry syringe, draw up trifluoromethanesulfonic anhydride (1.1 eq). Add it dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for one hour, then slowly warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS.[7]

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution at 0 °C.

  • Separate the layers and extract the aqueous phase three times with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Table of Optimized Reaction Parameters
ParameterRecommended ConditionRationale & Key Considerations
Sulfonating Agent Trifluoromethanesulfonic Anhydride (Tf₂O)Highly reactive, providing good yields under controlled conditions. Must be handled under inert atmosphere.[3]
Stoichiometry 1.1 - 1.2 eq (Tf₂O)A slight excess drives the reaction to completion while minimizing di-substitution.
Base 2,6-LutidineA non-nucleophilic base is crucial to neutralize the generated triflic acid without competing in side reactions.
Solvent Anhydrous Dichloromethane (DCM)Inert to the reaction conditions and allows for low-temperature control. Must be scrupulously dry.
Temperature 0 °C to Room TemperatureInitial cooling is critical to control exothermicity and prevent N-sulfonylation. Gradual warming allows the C-sulfonylation to proceed.[3]
Reaction Time 12 - 24 hoursReaction progress should be monitored; extended times can lead to degradation.[8]
Monitoring TLC, LC-MSEssential for determining reaction completion and identifying potential side products.[7]

Frequently Asked Questions (FAQs)

Q1: Are there alternative, milder sulfonating agents I can use instead of triflic anhydride? Yes. While Tf₂O is highly effective, its reactivity can be difficult to manage. A milder and more stable crystalline reagent is N-Phenyl-bis(trifluoromethanesulfonimide), also known as Comins' reagent.[9][10] It is often used to generate enol triflates but can also be adapted for certain sulfonylation reactions, typically requiring activation with a strong base.

Q2: What is the role of the trifluoromethylsulfonyl group on the properties of the final molecule? The -SO₂CF₃ group is one of the most strongly electron-withdrawing groups used in organic chemistry. Its presence dramatically lowers the pKa of the adjacent amino groups, making them less basic. It also significantly increases the molecule's lipophilicity (fat-solubility) and metabolic stability, which are highly desirable properties in drug candidates.[2]

Q3: Can modern synthetic methods like photocatalysis be applied to this synthesis? Absolutely. Recent advancements have shown that visible-light-mediated photocatalysis can be used for the sulfonylation of anilines.[8][11] These methods often use sulfonyl fluorides or sodium sulfinates as the sulfonyl source and proceed under much milder conditions, showing greater functional group tolerance.[11][12] This approach could be a valuable alternative for complex substrates where harsh acidic conditions are not viable.

Q4: What are the key analytical signatures I should look for to confirm my product? To confirm the structure of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, you should use a combination of analytical techniques:

  • ¹H NMR: Expect to see distinct signals for the three aromatic protons in the 6.5-8.0 ppm region, as well as broad singlets for the two different -NH₂ groups.

  • ¹⁹F NMR: A sharp singlet corresponding to the -CF₃ group will be present.

  • Mass Spectrometry (MS): The molecular ion peak corresponding to the exact mass of the compound (C₇H₆F₃N₂O₂S) should be observed.

  • IR Spectroscopy: Look for characteristic N-H stretching bands around 3300-3500 cm⁻¹ and strong S=O stretching bands around 1350 and 1150 cm⁻¹.[13]

References

  • MDPI. (2024). Remote Sulfonylation of Anilines with Sodium Sulfifinates Using Biomass-Derived Copper Catalyst.
  • ResearchGate. (n.d.). Selected optimization studies for the preparation of sulfone 1 a.
  • National Center for Biotechnology Information (PMC). (2017). Direct sulfonylation of anilines mediated by visible light.
  • ResearchGate. (n.d.). Optimization of an aniline model system. a Conversion and selectivity....
  • National Center for Biotechnology Information (PMC). (2024). Rearrangement of Arylsulfamates and Sulfates to Para-Sulfonyl Anilines and Phenols.
  • Smolecule. (n.d.). Buy 4-(Trifluoromethylsulfonyl)aniline | 473-27-8.
  • BenchChem. (2025). Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)pyridine in Pharmaceutical Intermediate Synthesis.
  • National Center for Biotechnology Information (PMC). (n.d.). Synthesis of Ethynyl Trifluoromethyl Sulfide and Its Application to the Synthesis of CF3S-Containing Triazoles.
  • Frontiers. (n.d.). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides.
  • CymitQuimica. (n.d.). CAS 473-27-8: 4-(Trifluoromethylsulfonyl)aniline.
  • Wikipedia. (n.d.). Bis(trifluoromethanesulfonyl)aniline.
  • (n.d.). The Role of Trifluoromethoxy Aniline Derivatives in Modern Chemistry.
  • Google Patents. (n.d.). EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine.
  • Google Patents. (n.d.). EP0381010A2 - Process for the preparation of 2-nitro-4-trifluoromethyl aniline.
  • MDPI. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study.
  • MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
  • (2019). Application of N-Phenyl-bis(trifluoromethanesulfonimide) in synthesis reaction.
  • Sigma-Aldrich. (n.d.). 4-(Trifluoromethylsulfonyl)aniline 95 473-27-8.

Sources

Optimization

Technical Support Center: Strategies for Managing the Low Nucleophilicity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support guide for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, chemists, and drug development professionals. Our goal is to help you navigate the synthetic challenges posed by the electronically deactivated nature of this compound and achieve your desired chemical transformations.

Introduction: Understanding the Challenge

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a substituted phenylenediamine, presents a significant challenge in synthetic chemistry due to the severely diminished nucleophilicity of its two amino groups. The root cause is the potent trifluoromethylsulfonyl group (-SO₂CF₃) at the C4 position. This group is one of the strongest electron-withdrawing groups used in medicinal chemistry, and it deactivates the aromatic ring through powerful inductive and resonance effects.[1][2] This electronic pull drastically reduces the electron density on the nitrogen atoms of the amino groups at C1 and C2, making them poor nucleophiles and weak bases.[3][4]

Consequently, standard protocols for reactions like N-acylation, N-alkylation, and nucleophilic aromatic substitution (SNA_r) often result in low yields, sluggish reaction times, or complete failure. This guide provides field-proven strategies and modern catalytic solutions to overcome these obstacles.

Section 1: Troubleshooting Common Reactions (FAQ Format)

This section addresses the most common issues encountered when working with this substrate.

Q1: Why are my standard N-acylation and N-alkylation reactions failing or giving abysmal yields?

A1: The primary reason for failure is the exceptionally low nucleophilicity of the amino groups. The -SO₂CF₃ group withdraws electron density from the aniline nitrogens, making their lone pairs less available to attack an electrophile.[5] In electrophilic aromatic substitution, such deactivating groups slow the reaction rate by orders of magnitude; a similar principle applies here where the amine itself is the nucleophile.[2] Standard conditions, such as using mild bases (e.g., triethylamine, pyridine) or moderately reactive electrophiles, are often insufficient to drive the reaction forward.

Q2: I need to perform a selective N-acylation. What is the recommended approach?

A2: To achieve a successful N-acylation, you must enhance the nucleophilicity of the amine or use a highly reactive acylating agent.

  • Strategy 1: Deprotonation with a Strong, Non-Nucleophilic Base: Using a strong base like sodium hydride (NaH) or lithium bis(trimethylsilyl)amide (LiHMDS) will deprotonate the amino group to form the corresponding anionic amide. This amide is a significantly more potent nucleophile. This is often the most effective strategy.

  • Strategy 2: Use of Highly Reactive Acylating Agents: Instead of a standard carboxylic acid with a coupling agent, use a more electrophilic acyl chloride or anhydride.

  • Strategy 3: Acid Catalysis: For certain acylations, strong Brønsted acids like trifluoromethanesulfonic acid (TfOH) can serve as both the solvent and catalyst.[6][7] The acid protonates the carbonyl of the acylating agent, making it a much stronger electrophile.

Q3: What are the best methods for N-alkylation of this deactivated aniline?

A3: Direct alkylation with alkyl halides is often problematic due to the risk of over-alkylation and the low reactivity of the amine. Modern catalytic methods are far more reliable.

  • Reductive Amination: This is a highly effective method. The aniline can be condensed with an aldehyde or ketone to form an imine (or enamine), which is then reduced in situ. This two-step, one-pot procedure avoids many of the pitfalls of direct alkylation.[8][9]

  • Transition Metal-Catalyzed Couplings: For aryl or vinyl groups, cross-coupling reactions are the gold standard (see Q4).

Q4: I am trying to form a C(aryl)-N bond with an aryl halide. Why is direct SNAr not working, and what are the modern alternatives?

A4: Nucleophilic Aromatic Substitution (SNAr) requires a highly electron-poor aromatic ring to be attacked by a nucleophile.[10][11] While your aryl halide might be activated, your 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an extremely poor nucleophile, making the reaction kinetically unfeasible.

The modern solutions are transition metal-catalyzed cross-coupling reactions, which proceed through different mechanisms that do not rely on the inherent nucleophilicity of the amine in the same way.

  • Buchwald-Hartwig Amination: A powerful palladium-catalyzed reaction for forming C-N bonds between amines and aryl halides or triflates.[12][13][14] It is the go-to method for coupling challenging, electron-poor anilines.[15][16]

  • Chan-Lam Coupling: A copper-catalyzed alternative that couples amines with aryl boronic acids.[17][18] It often uses milder conditions but can be less effective for highly deactivated anilines without specialized protocols.[19][20]

Section 2: Advanced Coupling Strategies: A Deeper Dive

For robust and scalable C-N bond formation, understanding the nuances of modern cross-coupling reactions is essential.

Buchwald-Hartwig Amination

This reaction has revolutionized aryl amine synthesis.[13] The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium amide complex, and finally, reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.

The key to success with deactivated anilines is the choice of ligand and base. Bulky, electron-rich phosphine ligands (e.g., XPhos, RuPhos) promote the crucial reductive elimination step and prevent catalyst deactivation.[13] Strong bases (e.g., NaOt-Bu, K₃PO₄, LHMDS) are required to facilitate the formation of the palladium amide intermediate.[15]

Chan-Lam Coupling

The Chan-Lam reaction provides an alternative pathway using copper catalysts and aryl boronic acids as the coupling partner.[17][18] The mechanism is thought to involve a Cu(II) species, which undergoes transmetalation with the boronic acid, followed by coordination of the amine and reductive elimination from a Cu(III) intermediate. While it can be run in the open air and at room temperature, its scope with electron-deficient anilines has historically been more limited.[19] However, recent advances using photoredox or electrochemical methods have significantly expanded its utility for these challenging substrates.[19][20]

Comparative Overview of Coupling Strategies
FeatureBuchwald-Hartwig AminationChan-Lam Coupling
Catalyst Palladium (e.g., Pd(OAc)₂, Pd₂(dba)₃)Copper (e.g., Cu(OAc)₂, CuI)
Aryl Source Aryl Halides (Cl, Br, I), Triflates, TosylatesAryl Boronic Acids, Boronate Esters
Ligands Bulky, electron-rich phosphines (XPhos, RuPhos, etc.)Pyridine, diamines (often not required)
Base Strong bases required (NaOt-Bu, K₃PO₄, Cs₂CO₃)Often a milder base (e.g., pyridine, Et₃N) or no base
Atmosphere Strictly inert (Nitrogen or Argon)Often tolerant of air and moisture
Substrate Scope Very broad; excellent for electron-deficient anilinesGood, but can be challenging for deactivated anilines
Key Advantage High reliability and broad scope for difficult substrates.Milder conditions, functional group tolerance.

Section 3: Detailed Experimental Protocols

Disclaimer: These protocols are intended as a starting point. Optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates. Always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

Protocol 1: N-Acylation via Amide Anion Formation

This protocol describes the acylation of one of the amino groups with benzoyl chloride.

  • Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 equiv) and anhydrous tetrahydrofuran (THF, 0.1 M).

  • Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.1 equiv) portion-wise over 10 minutes.

  • Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. Hydrogen gas evolution should be observed.

  • Acylation: Cool the resulting slurry back to 0 °C. Add benzoyl chloride (1.05 equiv) dropwise via syringe.

  • Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Buchwald-Hartwig Cross-Coupling with 4-Bromoanisole

This protocol outlines a typical setup for coupling with an aryl bromide.

  • Catalyst Pre-formation (Optional but Recommended): In a glovebox, add Pd(OAc)₂ (0.02 equiv), XPhos (0.04 equiv), and anhydrous toluene to a vial. Stir for 15 minutes.

  • Reaction Setup: To a flame-dried Schlenk tube, add 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.2 equiv), 4-bromoanisole (1.0 equiv), and sodium tert-butoxide (1.4 equiv).

  • Solvent and Catalyst Addition: Evacuate and backfill the Schlenk tube with argon (3x). Add the pre-formed catalyst solution via syringe, followed by additional anhydrous toluene to achieve a 0.2 M concentration with respect to the aryl bromide.

  • Heating: Seal the tube and heat the reaction mixture to 100-110 °C in an oil bath with vigorous stirring for 16-24 hours.

  • Monitoring: Monitor the reaction for the disappearance of starting material by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of celite to remove palladium black.

  • Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

Section 4: Visual Guides

Diagram 1: Electronic Deactivation of the Diamine Core

G cluster_0 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine cluster_1 Result A SO₂CF₃ (Trifluoromethylsulfonyl) B Aromatic Ring A->B Strong Inductive & Resonance Withdrawal C NH₂ (C1) B->C Delocalization of Lone Pair D NH₂ (C2) B->D Delocalization of Lone Pair Result Severely Reduced Electron Density on Nitrogen Atoms B->Result Leads to Outcome Low Nucleophilicity & Poor Basicity Result->Outcome Causes G Start Reaction Failed? (Low Yield / No Product) Q1 Reaction Type? Start->Q1 Acylation Acylation / Alkylation Q1->Acylation Coupling C-N Cross-Coupling Q1->Coupling Q2 Increase Nucleophilicity? Acylation->Q2 Q3 Current Method? Coupling->Q3 Base Use Strong Base (e.g., NaH, LiHMDS) to deprotonate amine. Q2->Base Yes Electrophile Increase Electrophilicity (e.g., Acyl Chloride, TfOH catalysis). Q2->Electrophile Alternatively SNAr Direct SNAr Q3->SNAr Switch Switch to Catalytic Method SNAr->Switch Buchwald Buchwald-Hartwig (Pd-catalyzed) Switch->Buchwald ChanLam Chan-Lam (Cu-catalyzed) Switch->ChanLam

Caption: A decision tree for troubleshooting common amination failures.

Diagram 3: Simplified Catalytic Cycle of Buchwald-Hartwig Amination

G Pd0 L-Pd(0) OA Oxidative Addition Pd0->OA PdII L-Pd(II)(Ar)(X) OA->PdII Amine R₂NH, Base PdII->Amine Amide L-Pd(II)(Ar)(NR₂) Amine->Amide RE Reductive Elimination Amide->RE RE->Pd0 Regenerates Catalyst Product Ar-NR₂ RE->Product ArX Ar-X ArX->OA

Caption: Key steps in the Buchwald-Hartwig amination catalytic cycle.

Section 5: References

  • Frank, É., & Keglevich, G. (2020). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 16, 2530–2538. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. Retrieved from [Link]

  • Stadler, M., Ghattas, W., Naumov, A., et al. (2018). Chan–Evans–Lam Couplings with Copper Iminoarylsulfonate Complexes: Scope and Mechanism. ACS Catalysis, 8(7), 6434–6446. Available at: [Link]

  • Baran, P. S., & Cernijenko, A. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. Journal of Medicinal Chemistry, 63(12), 6235–6245. Available at: [Link]

  • Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

  • IntechOpen. (2023). Chapter 3: Synthetic Methods for Primary Anilines. Available at: [Link]

  • Wexler, R. P., Senter, T. J., et al. (2019). Electrochemically Enabled Chan–Lam Couplings of Aryl Boronic Acids and Anilines. Organic Letters, 21(12), 4535–4539. Available at: [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

  • Baran, P. S., & Cernijenko, A. (2020). Recent Advances and Outlook for the Isosteric Replacement of Anilines. ACS Publications. Available at: [Link]

  • Faber, T., & Minnaard, A. J. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 58(35), 11996-12010. Available at: [Link]

  • Liu, J., & Kobayashi, S. (2015). Visible-light-mediated Chan-Lam coupling reactions of aryl boronic acids and aniline derivatives. Angewandte Chemie International Edition, 54(22), 6587-90. Available at: [Link]

  • MDPI. (2020). Metal-based Heterogeneous Catalysts for One-Pot Synthesis of Secondary Anilines from Nitroarenes and Aldehydes. Catalysts, 10(1), 107. Available at: [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Royal Society of Chemistry. (2012). Cu-catalysed reductive amination of ketones with anilines using molecular hydrogen. Green Chemistry Blog. Available at: [Link]

  • Wikipedia. (n.d.). Chan–Lam coupling. Retrieved from [Link]

  • Stuart, C. L., & Brown, A. (2016). A decade of lessons in the activation of ArIL2 species. Beilstein Journal of Organic Chemistry, 12, 2390–2403. Available at: [Link]

  • GalChimia. (2020). A Different Approach to Anilines. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 19.5: Activation or Deactivation by Substituents on a Benzene Ring. Retrieved from [Link]

  • Frontiers. (2021). Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction. Retrieved from [Link]

  • ResearchGate. (2019). Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines. Available at: [Link]

  • ACS Publications. (2021). Heterogeneously Catalyzed Selective Acceptorless Dehydrogenative Aromatization to Primary Anilines from Ammonia via Concerted Catalysis and Adsorption Control. JACS Au, 1(10), 1635–1643. Available at: [Link]

  • ChemRxiv. (2019). Green Synthesis: Novel method for Substituted Anilines from its Benzyl Azides. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 7.4: Activation and Deactivation. Retrieved from [Link]

  • MDPI. (2020). Trifluoromethanesulfonic Acid as Acylation Catalyst: Special Feature for C- and/or O-Acylation Reactions. Catalysts, 10(9), 1039. Available at: [Link]

  • Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution Practice Problems. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. Retrieved from [Link]

  • Brotzel, F. (2007). Nucleophilicities of Amines, Amino Acids and Pyridines. Ludwig-Maximilians-Universität München. Available at: [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • MDPI. (2019). Synthesis of Chiral TFA-Protected α-Amino Aryl-Ketone Derivatives with Friedel–Crafts Acylation of α-Amino Acid N-Hydroxysuccinimide Ester. Molecules, 24(18), 3350. Available at: [Link]

  • Chad's Prep. (2021). 18.6 Nucleophilic Aromatic Substitution (NAS). YouTube. Available at: [Link]

  • Reddit. (2020). r/OrganicChemistry - I'm stuck on this. Retrieved from [Link]

  • MDPI. (2017). Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. International Journal of Molecular Sciences, 18(11), 2445. Available at: [Link]

  • National Institutes of Health. (2014). Synthesis of Trifluoroacetamidoketones by Acylation of Ferrocene with In Situ Protected Amino Acids. Molecules, 19(10), 15802–15815. Available at: [Link]

  • ResearchGate. (2015). Which, of two amino group in sulfanilamide, will be most reactive for alkylation?. Retrieved from [Link]

  • PubChem. (n.d.). (2S)-3-[3-amino-4-[4-[(4-methyl-2-pyridinyl)amino]butoxy]phenyl]-2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic acid. Retrieved from [Link]

  • UCL Discovery. (2013). Fundamental Studies on 2,4,6- Trichlorophenyl Sulfonate Esters. Retrieved from [Link]

  • Organic Chemistry Portal. (2006). Reactions of alkyl (halomethyl)furancarboxylates with hexamethylenetetramine. Retrieved from [Link]

  • Google Patents. (2005). CN1690042A - Preparation method of 2-amino-4' -fluoro-benzophenone. Retrieved from

  • ScienceDirect. (2001). The studies of the reactions of 2, 4, 6-triphenylpyrylium tetrafluoroborate with amino acids. Tetrahedron, 57(41), 8635-8641. Available at: [Link]

  • Chemistry LibreTexts. (2023). Reactions of Phenylamine as a Primary Amine. Retrieved from [Link]

  • National Institutes of Health. (2022). Insight on a Competitive Nucleophilic Addition Reaction of Nε-(Carboxymethyl) Lysine or Different Amino Acids with 4-Methylbenzoquinone. Foods, 11(10), 1434. Available at: [Link]

  • Chemguide. (n.d.). phenylamine (aniline) as an amine. Retrieved from [Link]

Sources

Troubleshooting

preventing oxidation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine during storage

Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS 5108-96-3). This guide is designed for researchers, scientists, and drug development professionals to address the primary...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS 5108-96-3). This guide is designed for researchers, scientists, and drug development professionals to address the primary challenge associated with this valuable building block: preventing its oxidative degradation during storage and handling. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions in your laboratory.

Frequently Asked Questions (FAQs)

Q1: My vial of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine has developed a yellow or brownish tint. What is happening?

This discoloration is a classic indicator of oxidation. Aromatic amines, particularly anilines, are susceptible to oxidation when exposed to atmospheric oxygen. The initial oxidation products are often colored, and further reactions can lead to the formation of more intensely colored polymeric materials. The presence of strong electron-withdrawing groups like the trifluoromethylsulfonyl moiety can influence the rate of this process, but does not prevent it.

Q2: The Safety Data Sheet (SDS) mentions the compound is "air and light sensitive." How seriously should I take this warning?

This warning should be taken very seriously. It is a primary indicator that the compound's stability is compromised upon exposure to atmospheric oxygen and certain wavelengths of light.[1] "Air sensitive" implies that the compound will react with oxygen, leading to degradation. "Light sensitive" suggests that photochemical reactions can initiate or accelerate this degradation. Adherence to the recommended handling and storage protocols is critical to maintain the purity and integrity of the material for reproducible experimental results.

Q3: Can I store the compound in a standard laboratory freezer at -20°C?

While low temperatures slow down the rate of chemical reactions, temperature alone is insufficient to prevent the oxidation of this compound. If the vial contains air (oxygen), degradation will still occur, albeit at a slower rate than at room temperature. The primary preventative measure is the exclusion of oxygen. Therefore, storage at -20°C is only effective if the compound is properly sealed under an inert atmosphere.

Q4: What is the scientific reason for the oxidative instability of this aromatic amine?

The oxidation of anilines typically initiates with the loss of a single electron from the nitrogen atom's lone pair to form a radical cation. This radical cation is a highly reactive intermediate. The presence of the electron-withdrawing trifluoromethylsulfonyl group makes this initial electron loss more difficult compared to unsubstituted aniline; however, once formed, the radical can participate in subsequent reactions. These reactions can include dimerization to form azo compounds or polymerization, leading to a complex mixture of colored impurities.

Troubleshooting Guide: Diagnosing and Mitigating Degradation

This section provides a structured approach to identifying and addressing issues related to the stability of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Issue 1: Visual Discoloration of the Solid Material
  • Symptom: The off-white to light beige powder has developed yellow, brown, or even dark brown spots or has uniformly changed color.

  • Root Cause Analysis: This is a clear sign of significant oxidative degradation. The vial has likely been exposed to atmospheric oxygen over a prolonged period. This can happen if the vial was not properly flushed with an inert gas before sealing, or if the seal has been compromised.

  • Corrective Actions:

    • Assess Purity: Before using the material in a reaction, its purity should be assessed using an appropriate analytical technique, such as HPLC-UV or GC-MS (see Analytical Protocols section below).

    • Consider Purification: If the purity is found to be compromised but the material is still needed, purification by recrystallization or column chromatography may be possible. However, this should be done with caution as the compound may continue to degrade during the purification process if not handled under inert conditions.

    • Implement Proper Storage: For future use, ensure all vials are stored under a positive pressure of an inert gas like argon or nitrogen.

Issue 2: Appearance of New Peaks in HPLC/GC-MS Analysis
  • Symptom: Your analytical chromatogram shows new, unexpected peaks that were not present in the initial analysis of the material. These peaks are often broad and may appear at later retention times.

  • Root Cause Analysis: These new peaks correspond to degradation products. The formation of multiple peaks suggests a complex degradation pathway, which is common for oxidative polymerization. Dimerization products, such as the corresponding azo compound, may also be formed.

  • Corrective Actions:

    • Forced Degradation Study: To tentatively identify the degradation products, a forced degradation study can be performed.[2][3][4][5][6] This involves intentionally exposing a small amount of the pure compound to oxidative stress (e.g., stirring a solution in air, exposure to a chemical oxidant like hydrogen peroxide) and analyzing the resulting mixture. This can help confirm if the observed impurities in your stored sample are indeed oxidation products.

    • Review Handling Procedures: Scrutinize your sample handling workflow. Are you weighing the compound in the open air? Are you using solvents that have not been de-gassed? Any step where the compound is exposed to air can contribute to degradation.

    • Consider Antioxidants: For long-term storage of solutions, the addition of a radical scavenging antioxidant, such as Butylated Hydroxytoluene (BHT), at a low concentration (e.g., 0.01-0.1%) can be considered.[7][8][9][10][11] However, compatibility and potential interference with downstream reactions must be evaluated.

Proposed Oxidative Degradation Pathway

The following diagram illustrates a plausible pathway for the oxidative degradation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, initiated by the formation of a radical cation and leading to a colored azo dimer.

Oxidation_Pathway cluster_0 Initiation cluster_1 Propagation & Dimerization cluster_2 Further Degradation Start 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Radical_Cation Radical Cation Intermediate Start->Radical_Cation -e⁻ (Oxidation) Neutral_Radical Neutral Aminyl Radical Radical_Cation->Neutral_Radical -H⁺ Dimer Azo Dimer (Colored Impurity) Neutral_Radical->Dimer + Neutral Radical -H₂ Polymers Polymeric Byproducts (Complex Mixture) Dimer->Polymers Further Oxidation

Caption: Plausible oxidative degradation pathway of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Recommended Protocols

Protocol 1: Long-Term Storage of Solid Material
  • Inert Atmosphere: Place the vial containing the compound in a glove box or glove bag with an inert atmosphere (argon or nitrogen).

  • Seal Securely: Ensure the vial cap is securely tightened. For added protection, wrap the cap with Parafilm®.

  • Light Protection: Place the sealed vial inside a secondary container that is opaque to protect it from light. An amber glass vial or a small box is suitable.

  • Cool and Dry: Store the container in a desiccator at a reduced temperature, such as in a refrigerator (2-8°C). Do not store in a freezer where ice formation could potentially compromise the seal upon temperature cycling.

  • Labeling: Clearly label the container with the compound name, date of storage, and a note indicating that it is stored under an inert atmosphere.

Protocol 2: Handling and Weighing the Compound

The ideal method for handling this air-sensitive compound is within a glove box. If a glove box is not available, the following procedure can be used to minimize exposure to air:

  • Prepare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

  • Inert Gas Blanket: Direct a gentle stream of inert gas (argon or nitrogen) over the balance pan.

  • Quick Transfer: Briefly open the vial of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and quickly transfer an approximate amount of the solid to the weighing vessel.

  • Seal and Purge: Immediately reseal the stock vial. If it has been opened for more than a few seconds, it is good practice to re-purge the headspace with inert gas before long-term storage.

  • Record Weight: Allow the reading on the balance to stabilize and record the weight.

  • Immediate Use: Use the weighed compound immediately in your reaction, which should also be set up under an inert atmosphere.

Protocol 3: Analytical Method for Purity Assessment (HPLC-UV Starting Point)

This protocol provides a starting point for developing a validated HPLC method to assess the purity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and detect potential degradation products.

ParameterRecommended Condition
HPLC System Standard HPLC with UV detector
Column C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water
Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile
Gradient 10% B to 90% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temp. 30°C
Detection UV at 254 nm
Injection Vol. 10 µL
Sample Prep. Dissolve sample in Acetonitrile:Water (50:50) to a concentration of ~0.5 mg/mL

Method Development Notes:

  • This gradient is a generic starting point. It may need to be optimized to achieve baseline separation of the main peak from any impurities.

  • The detection wavelength of 254 nm is a common choice for aromatic compounds. To optimize sensitivity, determine the λmax of the compound by running a UV scan with a photodiode array (PDA) detector.

  • Degradation products are often more non-polar and may elute later in the gradient.

HPLC_Workflow Start Prepare Sample (~0.5 mg/mL in 50:50 ACN:H₂O) Inject Inject 10 µL into HPLC System Start->Inject Separate Separate on C18 Column (Gradient Elution) Inject->Separate Detect Detect at 254 nm (UV Detector) Separate->Detect Analyze Analyze Chromatogram (Assess Purity, Detect Impurities) Detect->Analyze

Caption: General workflow for HPLC-UV analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

By understanding the chemical vulnerabilities of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and implementing these robust storage and handling protocols, you can ensure the integrity of your material and the reproducibility of your experimental results.

References

  • Sigma-Aldrich. Safety Data Sheet for 2-Amino-5-(trifluoromethyl)benzenesulfonamide. (This is a proxy, as a direct SDS for the requested compound was not found in the initial searches, but the warnings for a structurally similar compound are relevant).
  • Cayman Chemical. Safety Data Sheet for 4-Aminodiphenylamine.
  • ACS Publications. Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines.
  • MilliporeSigma. Handling Air-Sensitive Reagents Technical Bulletin AL-134. (Details general procedures for handling air-sensitive chemicals).
  • MIT Department of Chemistry. Handling air-sensitive reagents AL-134. (Provides additional context and protocols for handling air-sensitive reagents).
  • MedCrave. Forced Degradation Studies. Published December 14, 2016.
  • SciSpace. Forced Degradation Studies. Published December 14, 2016.
  • BioPharm International.
  • Research Journal of Pharmacy and Technology.
  • National Institutes of Health.
  • PubMed Central. The toxicological implications of the interaction of butylated hydroxytoluene with other antioxidants and phenolic chemicals.
  • MDPI.
  • PubMed Central. Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology.
  • Journal of Organic Chemistry.
  • Knowde. BHA & BHT in Food & Nutrition.
  • PubMed. Comparative metabolism of BHA, BHT and other phenolic antioxidants and its toxicological relevance.
  • ResearchGate. Thermal behavior and polymorphism of the antioxidants: BHA, BHT and TBHQ.
  • PubMed Central. Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Published November 7, 2024.
  • National Institutes of Health.
  • BenchChem. Application Notes and Protocols for the Derivatization of 4-Amino-2-nitrophenol for Enhanced Analytical Detection.
  • MDPI.
  • PubMed. Reaction of Aniline with Singlet Oxygen (O21Δg). Published May 4, 2017.
  • BenchChem. Application Notes and Protocols for HPLC-UV Analysis of 4-O-Demethylisokadsurenin D.

Sources

Optimization

Technical Support Center: Scale-Up of Reactions with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed to provide in-depth troublesho...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when scaling up reactions involving this versatile but reactive intermediate.

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its unique electronic properties, stemming from the electron-donating amino group and the strongly electron-withdrawing trifluoromethylsulfonyl group, make it a valuable synthon. However, these same properties can present significant challenges during process scale-up, including issues with reactivity, solubility, impurity profiles, and safety. This guide offers practical, experience-driven solutions to navigate these complexities.

Core Molecular Structure and Properties

The reactivity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is largely dictated by the interplay of its functional groups. The trifluoromethyl group significantly influences the electronic distribution within the aromatic ring, which in turn affects the reactivity of the amine functionalities.[1]

PropertyValueSource
Molecular FormulaC7H7F3N2O2SN/A
Molecular Weight256.21 g/mol N/A
AppearanceOff-white to pale yellow crystalline powderN/A
Melting Point185-189 °CN/A

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the scale-up of reactions involving 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in a question-and-answer format.

Q1: My reaction is showing significant levels of dark-colored impurities upon scale-up. What is the likely cause and how can I mitigate this?

A1: The formation of colored impurities, often polymeric in nature, is a frequent issue when working with anilines. This is typically due to oxidation of the aromatic amine. The electron-rich nature of the amino groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine makes it susceptible to oxidation, which can be exacerbated by heat, prolonged reaction times, and the presence of trace metals or air.

Troubleshooting & Optimization:

  • Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen. This is crucial during heating and extended reaction periods.

  • Solvent Degassing: Degas your solvents prior to use to remove dissolved oxygen. This can be achieved by sparging with an inert gas or through freeze-pump-thaw cycles.

  • Antioxidants: Consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT), to the reaction mixture.

  • Temperature Control: Avoid excessive temperatures and prolonged heating. Optimize the reaction to proceed at the lowest effective temperature.

  • Purification of Starting Material: Ensure the starting 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is of high purity. Colored impurities in the starting material can catalyze further degradation. If necessary, purify the starting material before use. Common purification techniques for colored anilines include:

    • Activated Charcoal Treatment: Dissolve the impure aniline in a suitable hot solvent, add activated charcoal, heat briefly, and filter hot. The product can then be crystallized upon cooling.[2]

    • Conversion to Hydrochloride Salt: Dissolving the aniline in an acidic solution to form the hydrochloride salt can help remove non-basic colored impurities through washing with an organic solvent. The pure aniline can then be regenerated by basification.[2]

Q2: I am observing poor solubility of my starting material and product in common organic solvents, leading to a heterogeneous reaction mixture and difficult work-up. What are my options?

A2: The crystalline nature and polarity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its derivatives can lead to limited solubility in many common non-polar solvents. A heterogeneous reaction mixture can lead to poor reaction kinetics, incomplete conversion, and challenges in product isolation and purification.

Troubleshooting & Optimization:

  • Solvent Screening: Conduct a systematic solvent screening to identify a solvent or solvent mixture that provides adequate solubility for all reaction components at the desired reaction temperature. Consider more polar aprotic solvents such as DMF, DMAc, NMP, or DMSO.

  • Temperature Adjustment: Gradually increasing the reaction temperature may improve solubility. However, this must be balanced against the potential for increased side reactions and impurity formation.

  • Phase-Transfer Catalysis: For reactions involving an aqueous phase and an organic phase, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can facilitate the reaction between poorly soluble reactants.

  • Homogeneous Conditions: If possible, modify the reaction conditions to achieve a homogeneous solution. This may involve using a co-solvent or a different reagent that is more soluble in the chosen solvent system.

Q3: My reaction is suffering from the formation of di-substituted byproducts. How can I improve the selectivity for the mono-substituted product?

A3: The presence of two amino groups in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine can lead to undesired di-substitution, particularly in acylation or alkylation reactions. The relative reactivity of the two amino groups can be influenced by steric and electronic factors.

Troubleshooting & Optimization:

  • Control of Stoichiometry: Carefully control the stoichiometry of the electrophile. Use of a slight excess of the aniline or slow addition of the electrophile can favor mono-substitution.

  • Reaction Temperature: Lowering the reaction temperature can often improve selectivity by favoring the kinetically controlled product.

  • Protecting Groups: In cases where selectivity is difficult to achieve, consider a protecting group strategy. One of the amino groups can be selectively protected, the reaction performed on the other, and then the protecting group removed.

  • Choice of Base: The choice of base can influence the selectivity. A bulky, non-nucleophilic base may favor reaction at the less sterically hindered amino group.

Q4: The purification of my final product is challenging due to the presence of closely related impurities. What purification strategies are most effective?

A4: The separation of structurally similar compounds, such as regioisomers or over-alkylated products, can be a significant hurdle in process development.

Troubleshooting & Optimization:

  • Crystallization: This is often the most effective and scalable method for purifying solid compounds. A systematic approach to solvent screening for crystallization is recommended.

  • Column Chromatography: While effective at the lab scale, column chromatography can be challenging to scale up.[2] However, it can be a valuable tool for isolating pure material for characterization and for identifying optimal crystallization conditions.

  • Distillation: For liquid products, fractional distillation under reduced pressure can be effective if the boiling points of the components are sufficiently different.[2]

  • Derivative Formation: In some cases, converting the product to a crystalline derivative (e.g., a salt) can facilitate purification. The pure product can then be regenerated.

Experimental Protocols & Workflows

Protocol 1: General Procedure for Acylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

This protocol provides a general guideline for the mono-acylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. Optimization of specific parameters will be necessary for different acylating agents.

  • Reactor Setup: Charge a clean, dry reactor with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) and a suitable anhydrous solvent (e.g., THF, DCM, or acetonitrile).

  • Inert Atmosphere: Purge the reactor with an inert gas (nitrogen or argon) and maintain a positive pressure throughout the reaction.

  • Base Addition: Add a suitable base (e.g., triethylamine or pyridine, 1.1 eq) to the reaction mixture and stir until a homogeneous solution is obtained.

  • Acylating Agent Addition: Cool the reaction mixture to 0-5 °C. Slowly add the acylating agent (e.g., an acid chloride or anhydride, 1.05 eq) dropwise, maintaining the internal temperature below 10 °C.

  • Reaction Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, HPLC, or GC).

  • Work-up: Once the reaction is complete, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Extract the product into a suitable organic solvent.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by crystallization or column chromatography.

Workflow: Troubleshooting Impurity Formation

Caption: Decision workflow for troubleshooting impurity formation.

Safety Considerations

Working with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its derivatives requires strict adherence to safety protocols.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.[3]

  • Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[3][4]

  • Handling: Avoid contact with skin, eyes, and clothing.[3][4] In case of contact, rinse the affected area immediately with plenty of water.[4]

  • Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as oxidizing agents.[3]

  • Disposal: Dispose of waste materials in accordance with local, regional, and national regulations.

Hazard Identification

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It also causes skin and serious eye irritation.[3]

Hazard StatementDescription
H301Toxic if swallowed
H311Toxic in contact with skin
H315Causes skin irritation
H319Causes serious eye irritation
H331Toxic if inhaled

References

  • TCI Chemicals. (2023, March 4).
  • Cayman Chemical. (2025, December 17).
  • Sigma-Aldrich. (2024, March 7).
  • Enamine.
  • Sigma-Aldrich. (2024, September 8).
  • Google Patents. (N.d.). Preparation method of N-phenyl bis (trifluoromethanesulfonyl) imide.
  • ResearchGate. (2025, August 9). Trifluoromethanesulfonic acid in organic synthesis.
  • PubMed Central. (2025, May 21).
  • Benchchem.
  • ChemScene. Building blocks | Bioactive small molecules.
  • PubMed Central. (2020, May 15).
  • ACS Publications. Synthesis, properties, and reactions of bis((trifluoromethyl)sulfonyl) imide, (CF3SO2)2NH | Inorganic Chemistry.
  • ResearchGate. Scope of anilines. Reaction conditions: anilines (0.5 mmol), TMSCF3....
  • Benchchem. 2-nitro-N-propyl-4-[(trifluoromethyl)sulfonyl]aniline.
  • MDPI.
  • Frontiers. Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides.
  • Wikipedia. Bis(trifluoromethanesulfonyl)aniline.
  • Benchchem. optimizing reaction conditions for 2-Amino-4-(trifluoromethyl)pyridine synthesis.
  • ResearchGate. Scale‐up reaction and control experiments.
  • NINGBO INNO PHARMCHEM CO.,LTD. Focus on 2-Hydroxy-4-(trifluoromethyl)aniline.
  • Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Deriv
  • ResearchGate. Scale‐up reaction and synthetic utility.
  • PubChem. 4-(Trifluoromethyl)aniline.
  • PubChem. 2-Amino-4-fluorophenol.
  • MDPI. (2024, April 16). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study.
  • BLD Pharm. 454-81-9|2-Amino-4-(trifluoromethyl)phenol.
  • PubMed. Synthesis and antimalarial and antitumor effects of 2-amino-4-(hydrazino and hydroxyamino)-6-[(aryl)thio]quinazolines.
  • ResearchGate. Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite.
  • ResearchGate. (2025, August 7). An Improved method for the purification of tRNA by chromatography on dlhydroxyboryl substituted cellulose.

Sources

Troubleshooting

Technical Support Center: Deprotection Strategies for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Derivatives

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the deprotection of 2-...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the deprotection of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives. The presence of the strongly electron-withdrawing trifluoromethylsulfonyl (triflyl) group presents unique challenges to standard deprotection protocols. This document aims to provide practical, field-proven insights to overcome these hurdles.

Section 1: Understanding the Challenges

The core difficulty in deprotecting 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives lies in the electronic nature of the substrate. The triflyl group significantly reduces the electron density of the aromatic ring, which in turn decreases the nucleophilicity of the protected amino groups. This can lead to sluggish or incomplete reactions under standard deprotection conditions.

Section 2: Troubleshooting Guide for Common Protecting Groups

This section addresses specific issues you might encounter during the deprotection of tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protected 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives.

Boc Deprotection

The Boc group is typically removed under acidic conditions.[1] However, the reduced basicity of the carbamate nitrogen in your substrate can make this process challenging.

FAQ 1: My Boc deprotection with standard TFA/DCM is sluggish or incomplete. What should I do?

This is a common issue with electron-deficient anilines. Here’s a systematic approach to troubleshoot:

  • Increase Acid Stoichiometry: The carbamate oxygen requires protonation to initiate cleavage.[2] For electron-deficient substrates, a higher concentration of acid may be necessary to drive the equilibrium towards the protonated form.

    • Actionable Advice: Instead of the typical 20-50% TFA in DCM, consider using neat TFA. If the reaction is still slow, bubbling dry HCl gas through the reaction mixture in an appropriate solvent (e.g., dioxane, ethyl acetate) can be effective.[3]

  • Elevate the Reaction Temperature: Gently heating the reaction can often provide the necessary activation energy.

    • Actionable Advice: Start by running the reaction at room temperature for an extended period (monitoring by TLC/LC-MS). If the reaction is still incomplete, consider heating to 40-50°C. Be mindful of potential side reactions at higher temperatures.

  • Change the Solvent System: The choice of solvent can influence the reaction rate.

    • Actionable Advice: Solvents like 1,4-dioxane or ethyl acetate for HCl-mediated deprotection can be effective alternatives to DCM.[4]

Workflow for Troubleshooting Incomplete Boc Deprotection

start Incomplete Boc Deprotection increase_acid Increase Acid Concentration (e.g., neat TFA or HCl gas) start->increase_acid extend_time Extend Reaction Time (monitor by TLC/LC-MS) increase_acid->extend_time increase_temp Increase Temperature (e.g., 40-50°C) extend_time->increase_temp change_solvent Change Solvent (e.g., Dioxane for HCl) increase_temp->change_solvent success Successful Deprotection change_solvent->success

Caption: Troubleshooting workflow for incomplete Boc deprotection.

FAQ 2: I'm observing side reactions during my Boc deprotection. What are they and how can I avoid them?

A potential side reaction is the Friedel-Crafts alkylation of electron-rich aromatic rings by the tert-butyl cation generated during deprotection. While the target aniline is electron-deficient, other components in your reaction mixture might be susceptible.

  • Use a Scavenger: To trap the tert-butyl cation, a scavenger can be added to the reaction mixture.

    • Actionable Advice: Common scavengers include triethylsilane (TES) or thioanisole. Add 1-5 equivalents of the scavenger to your reaction mixture.

Table 1: Recommended Conditions for Boc Deprotection

Reagent/ConditionConcentration/AmountSolventTemperatureNotes
Trifluoroacetic Acid (TFA)50-100% (v/v)Dichloromethane (DCM)0°C to RTStart with higher TFA concentrations for electron-deficient substrates.[5]
Hydrochloric Acid (HCl)4M solution or gas1,4-Dioxane or Ethyl Acetate0°C to RTAnhydrous conditions are crucial.[3]
Thermal DeprotectionN/AHigh-boiling solvent (e.g., TFE, HFIP)>100°C (Microwave)Useful for acid-sensitive substrates, but may not be suitable for all molecules.[6]
Cbz Deprotection

The Cbz group is most commonly removed by catalytic hydrogenolysis.[7] The presence of a sulfur-containing triflyl group can pose a challenge due to potential catalyst poisoning.

FAQ 3: My Cbz deprotection via hydrogenolysis is slow or the catalyst seems inactive. What's the problem?

Sulfur-containing compounds are known to poison palladium catalysts. While the sulfone in the triflyl group is generally less problematic than thiols or sulfides, catalyst deactivation can still occur.

  • Increase Catalyst Loading: A higher catalyst loading can compensate for partial deactivation.

    • Actionable Advice: Increase the amount of Pd/C from the standard 5-10 mol% to 20 mol% or even higher.

  • Use a Different Catalyst: Some palladium catalysts are more resistant to sulfur poisoning.

    • Actionable Advice: Consider using Pearlman's catalyst (Pd(OH)₂/C), which is often more effective for substrates containing sulfur.

  • Employ Transfer Hydrogenation: This method avoids the use of gaseous hydrogen and can sometimes be more efficient.

    • Actionable Advice: Use a hydrogen donor like ammonium formate, cyclohexene, or 1,4-cyclohexadiene in the presence of Pd/C.[8]

Workflow for Cbz Deprotection by Hydrogenolysis

start Cbz-protected Substrate reagents Pd/C (5-20 mol%) H₂ (1 atm) or Transfer Hydrogenation Reagent start->reagents solvent Methanol, Ethanol, or Ethyl Acetate reagents->solvent reaction Stir at RT solvent->reaction workup Filter through Celite Concentrate Filtrate reaction->workup product Deprotected Aniline workup->product

Caption: General workflow for Cbz deprotection via hydrogenolysis.

FAQ 4: Are there alternatives to hydrogenolysis for Cbz deprotection?

Yes, acidic conditions can also be used to remove a Cbz group, although this is less common.[5]

  • Strong Acid Cleavage: Reagents like HBr in acetic acid can cleave the Cbz group.

    • Actionable Advice: Treat the Cbz-protected aniline with a 33% solution of HBr in acetic acid. This method is harsh and should be used with caution, especially if other acid-sensitive functional groups are present.

Table 2: Recommended Conditions for Cbz Deprotection

MethodCatalyst/ReagentHydrogen SourceSolventTemperatureNotes
Catalytic Hydrogenation10% Pd/C or 20% Pd(OH)₂/CH₂ (1 atm)Methanol or EthanolRTIncreased catalyst loading may be required.[9]
Transfer Hydrogenation10% Pd/CAmmonium FormateMethanolRT to RefluxA safer alternative to using hydrogen gas.[9]
Acidolysis33% HBr in Acetic AcidN/AAcetic AcidRTHarsh conditions, check for compatibility with other functional groups.[5]

Section 3: Purification of the Deprotected Product

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a highly polar compound, which can make purification by standard silica gel chromatography challenging.

FAQ 5: My deprotected product is very polar and streaks on a silica gel column. How can I purify it effectively?

High polarity can lead to poor separation and recovery on silica gel. Here are some strategies to overcome this:

  • Use a More Polar Eluent System: A standard ethyl acetate/hexane system may not be sufficient.

    • Actionable Advice: Consider using a gradient of methanol in dichloromethane (DCM). Adding a small amount of a basic modifier like triethylamine or ammonium hydroxide (0.1-1%) to the eluent can help to reduce tailing of the basic aniline product.

  • Reverse-Phase Chromatography: For very polar compounds, reverse-phase chromatography is often a better choice.

    • Actionable Advice: Use a C18 column with a water/acetonitrile or water/methanol gradient. A buffer, such as 0.1% TFA or formic acid, can be added to the mobile phase to improve peak shape.

  • Crystallization: If the product is a solid, crystallization can be an excellent purification method.

    • Actionable Advice: Experiment with different solvent systems to find suitable conditions for recrystallization. Common solvents for anilines include ethanol, ethyl acetate, and mixtures with hexanes.

Section 4: Orthogonal Protection Strategies

In cases where you have a molecule with multiple amino groups that need to be deprotected selectively, an orthogonal protection strategy is necessary.[10]

FAQ 6: I need to selectively deprotect one of two amino groups on a related scaffold. What's a good orthogonal pair with Boc or Cbz?

  • Fmoc (9-fluorenylmethyloxycarbonyl) Group: The Fmoc group is base-labile and is orthogonal to the acid-labile Boc group and the hydrogenolysis-labile Cbz group.

    • Deprotection Conditions: Typically removed with a solution of 20% piperidine in DMF.[11]

  • Alloc (Allyloxycarbonyl) Group: The Alloc group is removed under palladium-catalyzed conditions and is orthogonal to both Boc and Cbz groups.

    • Deprotection Conditions: Typically removed with a palladium(0) catalyst, such as Pd(PPh₃)₄, in the presence of a scavenger like dimedone or morpholine.

Diagram of Orthogonal Deprotection

substrate Substrate with Boc, Cbz, and Fmoc Groups acid Acid (TFA or HCl) substrate->acid hydrogenolysis H₂ / Pd/C substrate->hydrogenolysis base Base (Piperidine) substrate->base boc_deprotected Boc Deprotected acid->boc_deprotected cbz_deprotected Cbz Deprotected hydrogenolysis->cbz_deprotected fmoc_deprotected Fmoc Deprotected base->fmoc_deprotected

Sources

Optimization

Technical Support Center: Analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support center for the analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice, frequently asked questions, and detailed analytical protocols for identifying impurities in your samples. Our goal is to equip you with the scientific rationale behind each step, ensuring robust and reliable analytical outcomes.

I. Understanding Potential Impurities

The purity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is critical for its intended application. Impurities can arise from the synthetic route or degradation. A comprehensive understanding of these potential impurities is the first step in developing a robust analytical method for their detection.

A. Potential Process-Related Impurities

While multiple synthetic routes are possible, the synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine likely involves either the sulfonylation of a substituted aniline or the amination of a pre-functionalized benzene ring. Based on these general pathways, the following process-related impurities should be considered:

  • Starting Materials:

    • Unreacted anilines (e.g., 4-chloroaniline, 2-fluoro-4-(trifluoromethyl)aniline)[1][2]

    • Unreacted benzene derivatives (e.g., 1,2,3,4-tetrafluorobenzene)[1]

  • Reagents and Byproducts:

    • Residual trifluoromethanesulfonylating agents or their byproducts.

    • Catalysts used in the synthesis (e.g., copper, palladium).[1][3]

  • Side-Reaction Products:

    • Isomeric Impurities: Positional isomers formed during the substitution on the aromatic ring.

    • Polysubstituted Species: Products with more than one sulfonyl group or other substituents.

    • Products of Incomplete Reaction: Intermediates from a multi-step synthesis. For example, in a route involving the reduction of a nitro group, the corresponding nitro-intermediate could be a potential impurity.[4]

B. Potential Degradation Products

Forced degradation studies are essential to identify potential impurities that may form during storage or handling.[5] Aromatic sulfonamides can degrade under various stress conditions.[6][7]

  • Hydrolytic Degradation: Cleavage of the sulfonamide (S-N) bond can occur under acidic or basic conditions, potentially leading to the formation of 4-aminobenzenesulfonic acid and trifluoromethane.

  • Oxidative Degradation: The amino group is susceptible to oxidation, which can lead to the formation of nitroso, nitro, or hydroxylamine derivatives. The aromatic ring can also be hydroxylated.[6]

  • Photolytic Degradation: Exposure to light can induce cleavage of the C-S or S-N bonds.[7]

II. Analytical Methodologies: Troubleshooting and FAQs

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for purity assessment of non-volatile aromatic compounds. Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile impurities and Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation.

A. High-Performance Liquid Chromatography (HPLC-UV)

Question: I am not seeing good separation of my main peak from a closely eluting impurity. What should I do?

Answer:

Poor resolution between peaks is a common issue in HPLC.[8] Here’s a systematic approach to troubleshoot this:

  • Optimize the Mobile Phase:

    • Adjust Organic Modifier Concentration: For reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile, methanol) will generally increase retention times and may improve the separation of closely eluting peaks. Make small, incremental changes (e.g., 2-5%).

    • Change the Organic Modifier: Acetonitrile and methanol have different selectivities. If you are using one, try switching to the other.

    • Modify the pH: The retention of ionizable compounds like aromatic amines is highly dependent on the pH of the mobile phase. Adjusting the pH can alter the ionization state of your analyte and impurities, leading to changes in retention and potentially improved resolution. Use a buffer to maintain a stable pH.

  • Evaluate the Stationary Phase:

    • Column Chemistry: If mobile phase optimization is insufficient, consider a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl-hexyl column) to exploit different separation mechanisms.

  • Adjust Instrumental Parameters:

    • Flow Rate: Decreasing the flow rate can increase column efficiency and improve resolution, though it will also increase the run time.[9]

    • Temperature: Increasing the column temperature can decrease viscosity and improve peak shape, but it may also decrease retention times. Conversely, decreasing the temperature can increase retention and may improve resolution. Maintaining a constant temperature is crucial for reproducible results.[9]

Question: My baseline is noisy and drifting. What are the likely causes?

Answer:

A noisy or drifting baseline can interfere with the detection and quantification of low-level impurities.[6][10] Consider the following:

  • Mobile Phase Issues:

    • Inadequate Degassing: Dissolved gases in the mobile phase can form bubbles in the detector cell, causing baseline noise. Ensure your mobile phase is properly degassed.[10]

    • Contamination: Impurities in the solvents or additives can lead to a noisy or drifting baseline, especially in gradient elution. Use high-purity, HPLC-grade solvents and reagents.[8]

    • Incomplete Mixing: If you are using an on-line mixer, ensure it is functioning correctly. Premixing the mobile phase can sometimes resolve this issue.

  • Instrumental Problems:

    • Detector Lamp: An aging detector lamp can cause baseline noise. Check the lamp's energy output.

    • Leaks: Leaks in the system, particularly between the column and the detector, can cause pressure fluctuations and a noisy baseline.[6]

    • Column Contamination: A contaminated guard column or analytical column can lead to a drifting baseline as contaminants slowly elute.

  • Flow Cell Contamination: The detector flow cell may be contaminated. Flush the system with a strong solvent to clean it.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

Question: I am having trouble detecting my target analyte and its impurities by GC-MS. What could be the problem?

Answer:

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a relatively polar and non-volatile compound, which can make GC-MS analysis challenging without derivatization.

  • Analyte Volatility: The primary issue is likely the low volatility of the analyte. Aromatic amines and sulfonamides often require derivatization to increase their volatility and thermal stability for GC analysis. Silylation is a common derivatization technique for these compounds.

  • Injector Temperature: If the injector temperature is too low, the sample may not vaporize completely. If it is too high, the analyte may degrade. An optimal injector temperature needs to be determined empirically.

  • Column Choice: A polar capillary column is generally recommended for the analysis of polar compounds like aromatic amines.

C. Nuclear Magnetic Resonance (NMR) Spectroscopy

Question: How can I confirm the structure of a suspected impurity using NMR?

Answer:

NMR spectroscopy is a powerful tool for unambiguous structure elucidation.

  • 1D NMR (¹H and ¹³C):

    • ¹H NMR: The number of signals, their chemical shifts, integration values, and coupling patterns provide information about the number and connectivity of protons in the molecule.

    • ¹³C NMR: Provides information about the carbon skeleton of the molecule.

  • 2D NMR (COSY, HSQC, HMBC):

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, helping to establish the connectivity of protons within a spin system.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.[11]

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the overall structure of the molecule.

By comparing the NMR data of the isolated impurity with that of the main compound and known potential impurities, you can confirm its structure.

III. Experimental Protocols

The following are starting point protocols. Method optimization will be necessary for your specific instrumentation and sample matrix.

A. HPLC-UV Protocol for Impurity Profiling

This method is a general starting point for the analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its non-volatile impurities.

Parameter Condition Rationale
Column C18, 250 mm x 4.6 mm, 5 µmA standard reversed-phase column suitable for aromatic compounds.
Mobile Phase A 0.1% Trifluoroacetic Acid in WaterProvides good peak shape for amines and is a common mobile phase modifier.
Mobile Phase B AcetonitrileA common organic modifier in reversed-phase HPLC.
Gradient 10% B to 90% B over 30 minutesA broad gradient to elute compounds with a wide range of polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temp. 30 °CProvides stable retention times.
Detection UV at 254 nmA common wavelength for aromatic compounds. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Vol. 10 µLA typical injection volume.
Sample Prep. Dissolve sample in a 50:50 mixture of Mobile Phase A and B to a concentration of 1 mg/mL.Ensures sample is fully dissolved and compatible with the mobile phase.
B. GC-MS Protocol for Volatile Impurities (with Derivatization)

This protocol is a starting point for the analysis of volatile impurities and can be adapted for the main analyte after derivatization.

Parameter Condition Rationale
Derivatization Silylation with BSTFA + 1% TMCSIncreases volatility and thermal stability of the analyte and polar impurities.
GC Column DB-5ms, 30 m x 0.25 mm, 0.25 µmA common, robust column for a wide range of applications.
Injector Temp. 250 °CA typical starting point for derivatized amines.
Oven Program 50 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 minA general-purpose temperature program.
Carrier Gas Helium at a constant flow of 1.2 mL/minAn inert carrier gas.
MS Ion Source 230 °CA standard ion source temperature.
MS Quad Temp. 150 °CA standard quadrupole temperature.
Scan Range 50-550 m/zTo cover the expected mass range of the analyte and its fragments.
C. NMR Spectroscopy Sample Preparation
Parameter Condition Rationale
Solvent DMSO-d₆ or CDCl₃Common deuterated solvents for NMR. DMSO-d₆ is often better for polar compounds.
Concentration 5-10 mg/mLA typical concentration for ¹H and ¹³C NMR.
Internal Standard Tetramethylsilane (TMS)A common internal standard for chemical shift referencing.

IV. Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for identifying an unknown impurity in a sample of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

impurity_identification_workflow cluster_initial_analysis Initial Analysis cluster_characterization Characterization cluster_confirmation Confirmation start Sample of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine hplc_uv HPLC-UV Analysis start->hplc_uv peak_detection Unknown Peak Detected? hplc_uv->peak_detection lc_ms LC-MS Analysis peak_detection->lc_ms Yes end Analysis Complete peak_detection->end No fraction_collection Fraction Collection (Prep-HPLC) lc_ms->fraction_collection Obtain Mass nmr NMR Analysis (1D & 2D) fraction_collection->nmr structure_elucidation Structure Elucidation nmr->structure_elucidation synthesis Synthesize Reference Standard structure_elucidation->synthesis comparison Compare Spectra & Retention Time synthesis->comparison final_id Impurity Identified comparison->final_id

Caption: Workflow for impurity identification.

V. References

  • Comparison of chemical and biological degradation of sulfonamides: Solving the mystery of sulfonamide transformation. PubMed. Available at: [Link]

  • Development of an HPLC-UV Method for the Analysis of Drugs Used for Combined Hypertension Therapy in Pharmaceutical Preparations and Human Plasma. PMC. Available at: [Link]

  • Characterization of sulfonated azo dyes and aromatic amines by pyrolysis gas chromatography/mass spectrometry. PubMed. Available at: [Link]

  • Studies on sulfonamide degradation products. ResearchGate. Available at: [Link]

  • Overview of sulfonamide biodegradation and the relevant pathways and microorganisms. ResearchGate. Available at: [Link]

  • GC/MS analysis of biologically important aromatic amines. Application to human dosimetry. ACS Publications. Available at: [Link]

  • Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. Available at: [Link]

  • Synthesis method of 2-fluorine-4-substituted aminoaniline. Google Patents. Available at:

  • Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. Available at: [Link]

  • Forced Degradation Studies. MedCrave online. Available at: [Link]

  • 2-Hydroxy-4-(trifluoromethyl)aniline: A Key Chemical Intermediate. Available at: [Link]

  • Synthesis and crystal structures of N,2,4,6-tetramethylanilinium trifluoromethanesulfonate and N-isopropylidene-N,2,4,6-tetramethylanilinium trifluoromethanesulfonate. PMC. Available at: [Link]

  • 1 H (a) and 13 C (b) NMR spectra of... ResearchGate. Available at: [Link]

  • Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals. MDPI. Available at: [Link]

  • Process for the preparation of 2-nitro-4-trifluoromethyl aniline. Google Patents. Available at:

  • Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. PMC. Available at: [Link]

  • Mild Sulfonylation of Anilines. ChemistryViews. Available at: [Link]

  • Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC. Available at: [Link]

  • Simplified Yet Sensitive Determination of Aniline and Nitroanilines. LCGC International. Available at: [Link]

  • Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with. Sultan Qaboos University Journal For Science. Available at: [Link]

  • HPLC Method for Analysis of Aniline on Primesep 100 Column. SIELC Technologies. Available at: [Link]

  • Direct sulfonylation of anilines mediated by visible light. PMC. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Solubility of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine for Synthetic Reactions

Introduction: Welcome to the technical support guide for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No. 2355-16-0).

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Welcome to the technical support guide for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No. 2355-16-0). This aromatic amine is a valuable building block in pharmaceutical and agrochemical research, largely due to its unique electronic properties conferred by the potent electron-withdrawing trifluoromethylsulfonyl group and the nucleophilic amino group. However, these same features contribute to a stable crystalline structure with limited solubility in many common organic solvents, posing a significant challenge for researchers. Incomplete dissolution can lead to stalled reactions, inconsistent yields, and purification difficulties.

This guide provides field-proven insights, troubleshooting strategies, and detailed protocols designed to help you overcome these solubility challenges and ensure the success of your synthetic endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Q1: What are the fundamental physicochemical properties of this compound?

A1: The key properties are summarized below. Understanding these is the first step in designing an effective experimental setup.

PropertyValueSource(s)
CAS Number 2355-16-0[1]
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Density ~1.56 g/cm³[1]

Q2: In which common laboratory solvents is this compound soluble?

A2: The compound exhibits moderate solubility in polar, aprotic solvents. Its solubility is generally poor in non-polar and many polar protic solvents at room temperature.

Solvent ClassExamplesQualitative SolubilityRationale
Polar Aprotic Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)Soluble[1] These solvents effectively solvate the polar amine and sulfonyl groups, disrupting the crystal lattice.
Polar Protic Methanol, EthanolSlightly Soluble[1] While capable of hydrogen bonding, these solvents are less effective at overcoming the strong intermolecular forces in the solid state compared to DMF or DMSO. Solubility improves with heating.
Ethers Tetrahydrofuran (THF), 1,4-DioxaneSparingly SolubleThese solvents have moderate polarity but lack the hydrogen-bond donating ability to effectively dissolve the compound at room temperature. Often used in reactions with heating.[2][3]
Halogenated Dichloromethane (DCM), ChloroformSparingly to InsolubleThe polarity is insufficient to overcome the compound's crystal lattice energy.
Non-Polar Toluene, HexaneInsoluble"Like dissolves like" does not apply; the polarity mismatch is too great.
Aqueous WaterSlightly Soluble[1] The presence of polar groups allows for minimal water solubility, but the hydrophobic aromatic ring and trifluoromethyl group limit it significantly.

Q3: Why is this compound so poorly soluble in many solvents?

A3: The low solubility is a result of two primary factors:

  • High Crystal Lattice Energy: The molecule contains both hydrogen bond donors (the -NH₂ group) and strong acceptors (the -SO₂CF₃ group). This allows for strong intermolecular hydrogen bonding and dipole-dipole interactions in the solid state, creating a stable crystal lattice that requires a significant amount of energy to disrupt.

  • Molecular Polarity: The compound has distinct polar and non-polar regions. While the amine and sulfonyl groups are polar, the phenyl ring is hydrophobic. A solvent must be able to effectively interact with all parts of the molecule to be effective, which is why highly polar, aprotic solvents like DMSO and DMF are most successful.[1]

Q4: How does pH affect the solubility of this compound?

A4: The primary amino group (-NH₂) is basic and can be protonated under acidic conditions to form an ammonium salt (-NH₃⁺). This salt formation dramatically increases the compound's polarity and its solubility in polar protic solvents, including water. This principle can be exploited to achieve dissolution, although the resulting salt may have different reactivity. The increased solubility of amino acids in acidic or basic conditions is a well-documented parallel phenomenon.[4]

Q5: What are the recommended storage conditions?

A5: To maintain its integrity, the compound should be stored in a tightly closed container in a cool, dry place.[1] This prevents moisture absorption and potential degradation.

Section 2: Troubleshooting Guide for Reactions

This guide provides solutions to common problems encountered during reactions that are often rooted in poor solubility.

Issue 1: My reaction is sluggish, stalls, or fails to initiate.

  • Possible Cause: The concentration of the dissolved amine in solution is too low to sustain the reaction rate. The true "reactant" is the portion that is dissolved, not the solid suspended in the flask.

  • Suggested Solutions:

    • Pre-dissolve the Amine: Before adding other reagents, ensure 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is fully dissolved. This may require switching to a more suitable solvent (e.g., DMF, DMSO) or applying heat.

    • Increase Temperature: Gently heating the reaction mixture can significantly increase solubility and reaction rate.[2] Always monitor for potential decomposition at higher temperatures (a color change to dark brown or black can be an indicator).

    • Use a Co-Solvent System: A mixture of solvents can have superior solvating properties. For example, in Suzuki or Buchwald-Hartwig couplings, a mixture of a primary organic solvent like 1,4-dioxane with a small amount of water can be effective.[2][3]

    • Sonication: Using an ultrasonic bath can help break down solid agglomerates and accelerate the dissolution process, particularly for kinetically limited solubility.

Issue 2: My reaction yields are low and inconsistent.

  • Possible Cause: Poor solubility leads to a non-homogeneous reaction mixture. Reagents added to the suspension react only on the surface of the solid particles, leading to localized high concentrations, potential side reactions, and overall poor conversion.

  • Suggested Solutions:

    • Ensure Complete Dissolution: As above, achieving a clear, homogeneous solution before proceeding is critical for reproducibility.

    • Increase Solvent Volume: While not always ideal, increasing the total volume of the solvent can help maintain a higher concentration of the dissolved species, even if full dissolution is not achieved.

    • Slow Addition of Reagents: If the amine is the limiting reagent, consider adding the other reactants slowly to the suspension. This allows the dissolved amine to react and be replenished by further dissolution from the solid, maintaining a more constant, albeit low, concentration (Le Châtelier's principle).

Issue 3: The product or starting material precipitates during the reaction.

  • Possible Cause: The polarity of the reaction mixture is changing as reactants are consumed and products are formed. The newly formed product might be "salting out" the starting material, or the product itself may be insoluble in the chosen solvent.

  • Suggested Solutions:

    • Solvent System Re-evaluation: Select a solvent in which both the starting materials and the expected product are reasonably soluble at the reaction temperature.

    • Anticipate Polarity Changes: If you are, for example, acylating the amine, the resulting amide will be less basic and may have different solubility characteristics. Choose your solvent accordingly.

Section 3: Detailed Experimental Protocols

These protocols provide step-by-step methodologies for systematically enhancing solubility.

Protocol 1: Systematic Solvent Screening

This protocol allows for the rapid, small-scale determination of optimal solvents or co-solvent systems.

  • Preparation: Dispense a small, accurately weighed amount (e.g., 10 mg) of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine into several small, clean vials.

  • Solvent Addition: To each vial, add a measured volume (e.g., 0.5 mL) of a different test solvent (e.g., DMF, NMP, DMSO, THF, Dioxane, Acetonitrile).

  • Agitation: Vigorously agitate each vial at room temperature for 2-3 minutes using a vortex mixer.

  • Initial Observation: Visually inspect for dissolution. Categorize as "Soluble," "Partially Soluble," or "Insoluble."

  • Thermal Screening: For vials showing partial or no solubility, place them in a heated shaker or on a hotplate with stirring. Increase the temperature in increments (e.g., to 50 °C, then 80 °C), holding for 5-10 minutes at each step.

  • Co-Solvent Testing: If a single solvent is not effective, create mixtures. For example, test THF with 10% DMF or Dioxane with 10% DMSO.

  • Selection: Choose the solvent or co-solvent system that achieves complete dissolution at the lowest possible temperature for your reaction.

Protocol 2: pH-Mediated Dissolution for Protic Systems

This method uses acid to protonate the amine, increasing its solubility in protic solvents. Note: This changes the chemical nature of the starting material to its conjugate acid, which may not be suitable for all reactions (e.g., those requiring a free-base amine). It is ideal for reactions where the amine's nucleophilicity is not immediately required or can be restored in-situ.

  • Solvent Addition: Suspend 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq) in the chosen protic solvent (e.g., ethanol, water).

  • Acidification: Slowly add a strong acid (e.g., 1.05 equivalents of HCl, either as a solution in dioxane or concentrated aqueous solution) to the suspension while stirring.

  • Observation: Stir the mixture. The solid should dissolve as the ammonium salt is formed, resulting in a clear solution. Gentle warming may be required to expedite the process.

  • Reaction Setup: Proceed with the reaction. If the free base is required for a subsequent step, it can be regenerated by the later addition of a non-nucleophilic base (e.g., triethylamine, DIPEA) to neutralize the acid.

Section 4: Visualization of Workflows

Diagrams created using Graphviz provide clear visual representations of experimental processes and chemical relationships.

Solubility Enhancement Workflow

The following diagram outlines a logical workflow for troubleshooting and solving solubility issues.

Solubility_Workflow start Poor Solubility Observed strategy Select Enhancement Strategy start->strategy solvent Solvent Screening (Protocol 1) strategy->solvent  Initial Approach temp Temperature Adjustment strategy->temp ph pH Modification (Protocol 2) strategy->ph result1 Is reaction compatible with polar aprotic solvents (DMF, DMSO)? solvent->result1 result2 Is compound thermally stable? temp->result2 result3 Is free-base amine required for reaction? ph->result3 cosolvent Use Co-solvent System success Proceed with Reaction (Homogeneous Solution) cosolvent->success result1->cosolvent No result1->success Yes result2->strategy No, try another method result2->success Yes result3->strategy Yes, try another method result3->success No, or can be regenerated in-situ

Caption: Workflow for selecting a solubility enhancement strategy.

Mechanism of pH-Mediated Solubility

This diagram illustrates how acidification increases the solubility of the amine.

pH_Solubility cluster_0 Neutral / Basic Conditions cluster_1 Acidic Conditions (H⁺) insoluble R-NH₂ (Solid / Sparingly Soluble) soluble R-NH₃⁺ (Dissolved Salt / Highly Soluble) insoluble->soluble + H⁺ soluble->insoluble - H⁺ (Base)

Caption: Protonation increases polarity and enhances solubility.

References

  • 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. Tradeindia.
  • The ionic liquid effect on solubility of aniline, a simple aromatic amine: Perspective of solvents' mixture. Fluid Phase Equilibria, Universidade NOVA de Lisboa.
  • Troubleshooting failed reactions involving 2-Amino-4-(trifluoromethyl)pyridine. BenchChem.
  • Application Notes and Protocols for 2-Amino-4-(trifluoromethyl)
  • Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review. Pharma Excipients.
  • The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI.

Sources

Optimization

Technical Support Center: Isolation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Products

Welcome to the technical support center for the work-up and isolation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its derivatives. This guide is designed for researchers, scientists, and drug development prof...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the work-up and isolation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these valuable synthetic intermediates. The unique electronic properties imparted by the trifluoromethylsulfonyl group can present specific hurdles in isolation that require careful consideration of reaction work-up and purification strategies.

This resource provides troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address the practical issues you may face in the laboratory.

Troubleshooting Guide

This section addresses specific problems that may arise during the work-up and purification of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine products, offering step-by-step solutions and the rationale behind them.

Issue 1: Low Yield of the Desired Product After Aqueous Work-up

Question: I'm experiencing significant product loss during the aqueous extraction phase of my work-up. What are the likely causes and how can I mitigate this?

Answer:

Low recovery after an aqueous work-up is a common issue when dealing with anilines, and the presence of the strongly electron-withdrawing trifluoromethylsulfonyl group can exacerbate this. The primary causes are often related to the basicity of the aniline and its solubility in the aqueous phase.

Potential Causes and Solutions:

  • Incomplete Neutralization: The amino group of your product is basic and will be protonated in an acidic reaction mixture, forming a water-soluble ammonium salt. If the subsequent basification is incomplete, a significant portion of your product will remain in the aqueous layer.

    • Solution: Ensure the aqueous layer is sufficiently basic before extraction. Use a pH meter or pH paper to confirm a pH of > 9 after adding a base like sodium bicarbonate or sodium carbonate.[1] Be cautious with strong bases like sodium hydroxide, as they can sometimes promote side reactions.[1]

  • Emulsion Formation: The presence of both organic and aqueous phases with compounds that have surfactant-like properties can lead to the formation of stable emulsions, making phase separation difficult and leading to product loss in the interfacial layer.

    • Solution:

      • Brine Wash: After the initial extractions, wash the combined organic layers with a saturated sodium chloride solution (brine). This increases the ionic strength of the aqueous phase, which can help to break up emulsions.

      • Filtration: If a persistent emulsion forms, try filtering the entire mixture through a pad of Celite®.

      • Patience: Sometimes, simply allowing the separatory funnel to stand for an extended period can lead to phase separation.

  • Product Solubility in the Aqueous Phase: Even in its neutral form, your product may have some residual solubility in the aqueous phase, especially if the reaction was performed in a water-miscible solvent that is still present.

    • Solution: After the initial extractions with your primary organic solvent (e.g., ethyl acetate, dichloromethane), perform a "back-extraction" of the aqueous layer with a fresh portion of the organic solvent to recover any dissolved product.

Issue 2: Presence of Persistent Colored Impurities in the Final Product

Question: My isolated 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine product is a yellow or brownish solid, even after initial purification. How can I decolorize it?

Answer:

The discoloration of anilines is a frequent problem, typically caused by the formation of colored oxidation byproducts.[1][2] The amino group is susceptible to aerial oxidation, a process that can be accelerated by light and trace metal impurities.[1]

Decolorization Techniques:

  • Activated Charcoal Treatment: This is a highly effective method for removing colored impurities.

    • Dissolve the impure product in a suitable hot solvent.

    • Add a small amount (typically 1-5% by weight) of activated charcoal.

    • Heat the mixture gently for a short period.

    • Filter the hot solution through a pad of Celite® to remove the charcoal.

    • Allow the filtrate to cool slowly to induce crystallization of the decolorized product.[1][2]

  • Column Chromatography: If charcoal treatment is insufficient or leads to product loss, column chromatography is a reliable alternative.

    • Stationary Phase: Silica gel is commonly used. However, the acidic nature of silica can lead to strong adsorption of the basic aniline product, resulting in poor recovery.[1] To counteract this, you can pre-treat the silica gel with a triethylamine-containing eluent (0.1-1%) to neutralize the active sites.[1]

    • Eluent System: A gradient elution starting with a non-polar solvent (e.g., hexanes or petroleum ether) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate) is typically effective.[3]

Issue 3: Difficulty in Crystallizing the Final Product

Question: I have a viscous oil or an amorphous solid after solvent evaporation and I'm struggling to induce crystallization. What techniques can I try?

Answer:

Obtaining a crystalline solid is crucial for achieving high purity. Difficulties in crystallization can stem from residual solvent, the presence of impurities that inhibit crystal lattice formation, or the inherent properties of the molecule itself.

Crystallization Strategies:

  • Solvent Selection: The key is to find a solvent or solvent system in which your product is sparingly soluble at room temperature but readily soluble when hot.[1]

    • Procedure:

      • Dissolve the crude product in a minimal amount of a hot solvent.

      • Allow the solution to cool slowly to room temperature.

      • If no crystals form, try scratching the inside of the flask with a glass rod at the air-solvent interface to create nucleation sites.

      • If crystallization is still elusive, place the flask in an ice bath or a refrigerator to further decrease solubility.[1]

  • Co-solvent System: If a single solvent does not provide the desired solubility profile, a co-solvent system can be employed.

    • Procedure:

      • Dissolve your product in a small amount of a "good" solvent in which it is highly soluble.

      • Slowly add a "poor" solvent (in which the product is insoluble) dropwise until the solution becomes turbid.

      • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly.

  • Seeding: If you have a small amount of pure crystalline material from a previous batch, adding a "seed" crystal to a supersaturated solution can induce crystallization.

Solvent Polarity Examples Use Case
Non-Polar Hexanes, Pentane, CyclohexaneOften used as the "poor" solvent in a co-solvent system.
Intermediate Polarity Toluene, Dichloromethane, Diethyl EtherCan be effective single solvents for recrystallization.
Polar Aprotic Ethyl Acetate, AcetoneGood "good" solvents for dissolving the product initially.
Polar Protic Ethanol, Methanol, IsopropanolUse with caution as they can protonate the amine.

Table 1: Common Solvents for Recrystallization

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the extraction of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine?

A1: For the initial extraction from an acidic reaction mixture, the aqueous phase should be basified to a pH greater than 9 to ensure the aniline is in its free base form and will partition into the organic layer.[1]

Q2: Which solvent system is generally most effective for column chromatography of this compound?

A2: A common and effective eluent system for the purification of sulfonylated anilines by silica gel chromatography is a gradient of ethyl acetate in hexanes or petroleum ether.[3][4] The starting polarity should be low to elute non-polar impurities, and then gradually increased to elute the desired product.

Q3: My product appears to be degrading on the silica gel column. What can I do?

A3: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds. Pre-treating the silica gel with a small amount of triethylamine (0.1-1%) in the eluent can neutralize the acidic sites and prevent degradation.[1] Alternatively, using a different stationary phase like alumina may be beneficial.[1]

Q4: Are there any specific safety precautions I should take when working with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine?

A4: While specific toxicity data for this exact compound may be limited, it is prudent to handle it with the standard precautions for aromatic amines and sulfonyl-containing compounds. This includes working in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, safety glasses, lab coat), and avoiding inhalation of dust or vapors. Aniline and its derivatives can be toxic and are often absorbed through the skin.[5]

Q5: Can I use distillation to purify my product?

A5: While vacuum distillation is a common method for purifying liquid anilines[5][6][7], its suitability for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, which is likely a solid at room temperature, depends on its thermal stability and boiling point. High temperatures required for distillation could lead to decomposition. If the compound is thermally stable, vacuum distillation could be an option to remove non-volatile impurities.

Experimental Workflow Diagrams

General Aqueous Work-up Procedure

start Crude Reaction Mixture dilute Dilute with Organic Solvent (e.g., Ethyl Acetate) start->dilute wash_acid Wash with Dilute Acid (Optional) (e.g., 1M HCl) to remove basic impurities dilute->wash_acid wash_base Wash with Saturated NaHCO3 or Na2CO3 to neutralize wash_acid->wash_base separate_layers Separate Organic and Aqueous Layers wash_base->separate_layers back_extract Back-extract Aqueous Layer with Organic Solvent separate_layers->back_extract combine_organic Combine Organic Layers separate_layers->combine_organic back_extract->combine_organic wash_brine Wash with Brine combine_organic->wash_brine dry Dry over Na2SO4 or MgSO4 wash_brine->dry filter Filter dry->filter concentrate Concentrate in vacuo filter->concentrate crude_product Crude Product concentrate->crude_product crude Crude Product dissolve Dissolve in Minimum Amount of Eluent crude->dissolve adsorb Adsorb onto Silica Gel (Optional) dissolve->adsorb load Load onto Column adsorb->load elute Elute with Gradient Solvent System (e.g., Hexanes/Ethyl Acetate) load->elute collect Collect Fractions elute->collect tlc Analyze Fractions by TLC collect->tlc combine Combine Pure Fractions tlc->combine concentrate Concentrate in vacuo combine->concentrate pure_product Pure Product concentrate->pure_product

Sources

Troubleshooting

avoiding polysubstitution in reactions with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the complexities of working with this versatile but challenging building block. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you achieve high selectivity and avoid common pitfalls like polysubstitution in your synthetic campaigns.

Introduction: Understanding the Reactivity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a meta-phenylenediamine derivative, presents a unique synthetic challenge due to the presence of two amino groups with distinct electronic environments. The key to mastering its reactivity lies in understanding the interplay between the activating amino groups and the powerfully deactivating trifluoromethylsulfonyl (-SO₂CF₃) group.

  • The 2-amino group (ortho to -SO₂CF₃): This amine is significantly less basic and nucleophilic. The strong electron-withdrawing inductive effect of the adjacent -SO₂CF₃ group drastically reduces the electron density on this nitrogen.

  • The 1-amino group (para to -SO₂CF₃): While still deactivated by the sulfonyl group through the aromatic system, this amine is substantially more nucleophilic than the 2-amino group. It is the primary site of reaction under kinetically controlled conditions.

This inherent electronic differentiation is the cornerstone of achieving selective monosubstitution. However, under forcing conditions or with highly reactive electrophiles, polysubstitution remains a significant risk.

Frequently Asked Questions (FAQs)

Q1: Why am I consistently getting di-substituted product during my acylation reaction?

A1: This is the most common issue encountered. Polysubstitution, specifically di-acylation, typically arises from one or more of the following factors:

  • Reaction Conditions are too Forcing: High temperatures, prolonged reaction times, or the use of a highly reactive acylating agent (e.g., acid chloride with a strong base) can provide enough energy to overcome the deactivation of the second amino group.

  • Stoichiometry: Using more than one equivalent of the electrophile will naturally drive the reaction towards di-substitution.

  • Base Strength: The choice of base is critical. A strong base can deprotonate the less nucleophilic amine, increasing its reactivity and promoting a second substitution.

Troubleshooting Tip: Start with milder conditions. Use 1.0-1.1 equivalents of your acylating agent at a lower temperature (e.g., 0 °C to room temperature) and employ a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA).

Q2: I am attempting a Suzuki coupling with a bromo-substituted reaction partner. Which amino group should I protect?

A2: For a Suzuki coupling, which is a palladium-catalyzed cross-coupling reaction, the primary concern is preventing the amine from acting as a ligand for the palladium catalyst, which can inhibit catalysis. Given the higher nucleophilicity of the 1-amino group, it is the more likely to interfere. Therefore, you should selectively protect the 1-amino group. A common strategy is to use a Boc (tert-butoxycarbonyl) protecting group, which is stable under many coupling conditions.[1][2][3]

Q3: Can I achieve selective mono-alkylation without using a protecting group?

A3: Direct mono-alkylation is notoriously difficult because the initially alkylated amine is often more nucleophilic than the starting amine, leading to a "runaway" reaction.[4][5] For 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, while there is a significant difference in the basicity of the two amines, direct alkylation is still prone to over-alkylation, especially with reactive alkylating agents like methyl iodide.[5][6] A more controlled and reliable method is reductive amination, which involves reacting the diamine with an aldehyde or ketone to form an imine/enamine, followed by reduction with a mild reducing agent like sodium triacetoxyborohydride (STABH). This method generally provides better control over mono-alkylation.

Q4: My reaction is not proceeding at all. What could be the issue?

A4: If you are targeting the less reactive 2-amino group, the reaction may require more forcing conditions. The strong deactivation by the ortho -SO₂CF₃ group makes this amine a very poor nucleophile. However, before increasing temperature or reaction time, ensure the following:

  • Reagent Quality: Verify the purity and activity of your reagents, especially the electrophile.

  • Solvent: Ensure your solvent is anhydrous if you are using water-sensitive reagents.

  • Activation: Some reactions may require activation. For example, in an amide coupling with a carboxylic acid, the acid must be activated first (e.g., with HATU, HOBt/EDC).

If these factors are ruled out, a gradual increase in temperature may be necessary. Alternatively, a protecting group strategy where the more reactive amine is masked is the most logical approach to force a reaction at the hindered position.

Troubleshooting Guides

Guide 1: Controlling Mono-Acylation

Problem: Obtaining a mixture of mono- and di-acylated products.

Underlying Cause: The mono-acylated product, while less reactive than the starting diamine, can still react under the chosen conditions. The goal is to find a condition that is reactive enough for the 1-amino group but not for the acylated intermediate or the highly deactivated 2-amino group.

Workflow for Optimization:

Caption: Decision workflow for troubleshooting di-acylation.

Detailed Protocol: Selective Mono-Boc Protection

  • Dissolution: Dissolve 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (1.0 eq.) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.0-1.05 eq.) in the same solvent over 30-60 minutes.

  • Reaction: Allow the reaction to stir at 0 °C and slowly warm to room temperature overnight.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure consumption of the starting material and formation of the mono-protected product.

  • Work-up: Upon completion, quench the reaction with water, separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography to isolate the desired mono-Boc protected isomer.

Guide 2: Forcing a Reaction at the 2-Amino Position

Problem: No reaction when attempting to functionalize the 2-amino group, even after protecting the 1-amino group.

Underlying Cause: The steric hindrance and severe electronic deactivation from the ortho -SO₂CF₃ group make this position exceptionally unreactive.

Strategies to Enhance Reactivity:

StrategyMechanism of ActionRecommended ConditionsPotential Pitfalls
Higher Temperature Provides the necessary activation energy to overcome the high reaction barrier.Refluxing in a high-boiling solvent like toluene, xylene, or DMF.Decomposition of starting material or product; side reactions.
Stronger Base/Metalation Deprotonation of the amine to form a more potent nucleophilic amide anion.Use of strong bases like NaH, KHMDS, or n-BuLi at low temperatures.Incompatible with many electrophiles; potential for side reactions.
Catalysis Use of a catalyst to lower the activation energy barrier.For specific reactions, like Buchwald-Hartwig amination, a suitable palladium catalyst and ligand are required.Catalyst poisoning, difficult optimization.

Experimental Workflow Diagram:

G cluster_0 Strategy for Reacting at 2-Amino Position A Protect 1-Amino Group (e.g., Boc) B Attempt Reaction Under Standard Conditions A->B C No Reaction Observed B->C D Increase Temperature (e.g., Reflux in Toluene) C->D Thermal Activation E Use Strong Base (e.g., NaH in DMF) C->E Anion Formation F Consider Catalytic Method C->F Catalysis G Reaction Success D->G E->G F->G

Sources

Optimization

Technical Support Center: Temperature Control in Exothermic Reactions of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Welcome to the technical support guide for managing reactions with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This document is designed for researchers, chemists, and drug development professionals.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for managing reactions with 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. This document is designed for researchers, chemists, and drug development professionals. Its purpose is to provide expert guidance, troubleshooting protocols, and answers to frequently asked questions concerning the thermal challenges associated with this molecule. The inherent reactivity of the primary aromatic amine, combined with the influence of the strongly electron-withdrawing trifluoromethylsulfonyl group, necessitates a robust and proactive approach to temperature control.

Section 1: Understanding the Thermal Hazards

This section addresses the fundamental reasons behind the exothermic potential of reactions involving 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Q1: Why are reactions involving 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine potentially hazardous?

A: The thermal risk profile of this compound is dictated by its two primary functional groups:

  • Primary Aromatic Amine (-NH₂): This group is basic and highly nucleophilic. It readily participates in reactions that are often significantly exothermic. For instance, neutralization reactions with acids are energetic.[1] More critically, reactions like diazotization, which convert the amine to a diazonium salt, are notoriously exothermic, with reaction enthalpies ranging from -65 kJ/mol to -150 kJ/mol.[2]

  • Trifluoromethylsulfonyl Group (-SO₂CF₃): This is one of the most powerful electron-withdrawing groups used in medicinal chemistry. While the group itself is generally stable, its presence significantly acidifies the N-H bonds of the amine, potentially altering reactivity compared to simpler anilines. Furthermore, related sulfonyl halide precursors (e.g., trifluoromethanesulfonyl chloride) are known to react violently with water and other nucleophiles.[3][4]

Failure to manage the heat generated from these reactions can lead to a rapid, uncontrolled increase in temperature and pressure, a dangerous situation known as a thermal runaway.[5][6] This can compromise reaction yield, generate impurities, and, in severe cases, lead to vessel failure.[5]

Q2: Which specific reaction types require the most stringent temperature control?

A: While any reaction should be treated with caution, the following classes of reactions involving aromatic amines are of particular concern for their exothermic potential.

Reaction Type Typical Reagents Exotherm Potential Primary Rationale & Key Control Parameter
Diazotization Nitrous acid (from NaNO₂ + acid)Very High Formation of the diazonium group is spontaneous and highly energetic.[2] Strict low-temperature control (typically -10 to 5 °C) and slow addition of the nitrosating agent are critical. [2]
Acylation / Sulfonylation Acyl chlorides, sulfonyl chloridesHigh The reaction with highly reactive electrophiles is rapid and exothermic. The choice of base and solvent can significantly impact the heat evolution profile. Controlled addition of the electrophile is paramount.
Alkylation Alkyl halides, epoxidesModerate to High The nucleophilicity of the amine drives this reaction. Over-alkylation can be an issue, and the reaction can accelerate dangerously at elevated temperatures. Maintain a consistent temperature and monitor for any acceleration.
Acid-Base Neutralization Strong acids (e.g., HCl, H₂SO₄)Moderate The basicity of the amine leads to a standard neutralization exotherm. The strength and concentration of the acid directly influence the heat generated.[1] Ensure adequate cooling capacity before adding acid.
Palladium-Catalyzed Couplings Aryl halides, boronic acidsLow to Moderate While often requiring heat to proceed, the initiation of these catalytic cycles can sometimes lead to an initial exotherm.[5] Careful heating and monitoring during the initial phase are necessary.

Section 2: Proactive Temperature Control Strategies

Effective thermal management is not reactive; it is planned. This section provides guides and protocols for establishing a safe and controlled reaction environment.

Guide: Selecting Your Cooling System

The choice of cooling is fundamental. Using an inadequate system is a primary cause of temperature excursions.

  • Standard Ice/Water Bath (0-5 °C):

    • Best For: Small-scale reactions (< 1 L) with known moderate exotherms (e.g., acid-base neutralizations).

    • Causality: Provides a large heat sink, but its capacity is finite. Good agitation of both the reaction and the bath is crucial for effective heat transfer.[5]

  • Salt-Ice Baths (-5 to -20 °C):

    • Best For: Reactions requiring sub-zero temperatures, such as many diazotizations or organometallic additions.

    • Causality: The colligative properties of salt-ice mixtures provide a simple way to achieve lower temperatures. However, they are less stable over long periods than mechanical systems.

  • Dry Ice/Solvent Baths (-40 to -78 °C):

    • Best For: Highly exothermic processes or reactions requiring very low temperatures to prevent side reactions.

    • Causality: Offers high cooling capacity. However, extreme care must be taken. Adding dry ice too quickly to the solvent can cause it to foam over. Ensure the reaction solvent's freezing point is below the bath temperature.

  • Circulating Chiller / Cryocooler:

    • Best For: Long-duration reactions, scale-up processes, and experiments requiring precise temperature maintenance.

    • Causality: Provides automated, stable, and reliable cooling. It is the preferred method for ensuring reproducibility and safety, especially when handling reactions with unknown thermal profiles.

Workflow: Choosing Your Thermal Management Strategy

This diagram outlines the decision-making process for selecting an appropriate thermal control strategy based on the reaction scale and known hazards.

G Fig. 1: Workflow for Thermal Strategy Selection start Start: Plan Reaction scale Reaction Scale > 500 mL? start->scale hazard Known High Exotherm? (e.g., Diazotization) scale->hazard No chiller Use Circulating Chiller for Precise Control scale->chiller Yes unknown Thermal Profile Unknown? hazard->unknown No low_temp Use Low-Temp Bath (Dry Ice or Cryocooler) hazard->low_temp Yes slow_add Implement Slow, Controlled Reagent Addition unknown->slow_add Yes ice_bath Standard Ice Bath May Be Sufficient unknown->ice_bath No chiller->hazard calorimetry Consider Reaction Calorimetry Before Scale-Up slow_add->calorimetry low_temp->slow_add ice_bath->calorimetry G Fig. 2: Emergency Response to Temperature Excursion start Temperature Spike Detected! stop_add Immediately Stop Reagent Addition start->stop_add enhance_cool Enhance External Cooling stop_add->enhance_cool is_controlled Is Temperature Stabilizing? enhance_cool->is_controlled monitor Continue to Monitor; Review Protocol is_controlled->monitor Yes runaway Potential Runaway! Is Quench Possible? is_controlled->runaway No quench Execute Validated Quench Procedure runaway->quench Yes evacuate Evacuate Area & Alert Safety Personnel runaway->evacuate No

Caption: A flowchart for immediate actions during a thermal excursion event.

Section 4: Scale-Up and Safety FAQs

Q: Why is a reaction that was fine at 1g so difficult to control at 100g?

A: This is due to the change in the surface-area-to-volume ratio. Heat is generated throughout the volume of the liquid but is only dissipated through the reactor's surface area. As you scale up a reaction, the volume increases cubically while the surface area only increases squarely. This means the system's ability to remove heat becomes much less efficient, making it far more susceptible to thermal runaway. [6] Q: What is reaction calorimetry and why is it important for scale-up?

A: Reaction calorimetry (RC) is an experimental technique used to measure the heat evolved from a chemical reaction in real-time. It provides critical data on the total heat of reaction, the rate of heat release, and the heat capacity of the system. This information is essential for safely scaling up a process, as it allows engineers to design a cooling system with sufficient capacity to handle the thermal load of the production-scale reaction.

Q: What are the hazards of the decomposition products?

A: In the event of thermal decomposition, compounds containing fluorine and sulfur can release highly toxic and corrosive gases, such as sulfur oxides (SOx) and hydrogen fluoride (HF). [4]This underscores the importance of conducting these reactions in a well-ventilated fume hood and having appropriate personal protective equipment (PPE) available.

References

  • Technical Support Center: Managing Exothermic Reactions in Aniline Synthesis. (n.d.). Benchchem.
  • Lessons Learned from a Delayed Exothermic Decomposition Amine Neutralizations with Strong, Oxidizing Acids. (2021). ACS Chemical Health & Safety. Retrieved from [Link]

  • Thermal Safety of 1-Ethyl-3-Methylimidazolium Bis(trifluoromethylsulfonyl)imide for Construction-Related Safety Process. (2023). MDPI. Retrieved from [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. (2023). ACS Publications. Retrieved from [Link]

  • Handling Reaction Exotherms – A Continuous Approach. (n.d.). Chemical Industry Journal. Retrieved from [Link]

  • Thermal Stability of Amine Compounds and Dichloromethane. (n.d.). Aidic. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine and Other Substituted Anilines

Introduction: The Pivotal Role of Substituted Anilines in Modern Chemistry Substituted anilines are foundational building blocks in the synthesis of a vast array of functional molecules, from life-saving pharmaceuticals...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pivotal Role of Substituted Anilines in Modern Chemistry

Substituted anilines are foundational building blocks in the synthesis of a vast array of functional molecules, from life-saving pharmaceuticals to advanced materials. The reactivity of the aniline scaffold, characterized by the nucleophilicity of its amino group and the electron density of its aromatic ring, is exquisitely sensitive to the nature of its substituents. Understanding these substituent effects is paramount for researchers, scientists, and drug development professionals in designing efficient synthetic routes and predicting molecular behavior.

This guide provides an in-depth comparative analysis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine , a molecule of significant interest due to its unique electronic architecture. We will dissect the interplay of its powerful electron-withdrawing and electron-donating groups and benchmark its reactivity against a spectrum of other anilines, from the highly activated to the severely deactivated. This analysis is grounded in the established principles of physical organic chemistry and supported by actionable experimental protocols to validate these principles in a laboratory setting.

Theoretical Framework: Deconstructing Aniline Reactivity

The chemical behavior of any substituted aniline is primarily governed by two interconnected factors:

  • Basicity and Nucleophilicity of the Amino Group: The lone pair of electrons on the nitrogen atom is central to aniline's reactivity. Its availability to donate to a proton (basicity) or an electrophile (nucleophilicity) is modulated by substituents on the ring. Electron-donating groups (EDGs) increase electron density on the nitrogen, enhancing basicity, while electron-withdrawing groups (EWGs) decrease it.[1]

  • Susceptibility to Electrophilic Aromatic Substitution (EAS): The amino group is a potent activating group, donating electron density into the benzene ring through resonance (+M effect).[2] This makes the ortho and para positions particularly susceptible to attack by electrophiles. However, this activation can be significantly tempered or enhanced by other substituents.

The electronic influence of a substituent can be quantified using Hammett constants (σ) . A positive σ value indicates an electron-withdrawing group that deactivates the ring, while a negative value signifies an electron-donating, activating group.[3] These constants provide a robust framework for predicting and comparing reactivity trends.[4]

Dissecting 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

The reactivity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a fascinating case study in competing electronic effects.

  • The Amino Groups (-NH₂): Both amino groups are inherently activating and ortho, para-directing due to their ability to donate their lone pair of electrons into the ring via resonance (+M effect).

  • The Trifluoromethylsulfonyl Group (-SO₂CF₃): This is one of the most powerful electron-withdrawing groups used in organic chemistry.[5] It exerts a profound deactivating influence through two mechanisms:

    • Inductive Effect (-I): The high electronegativity of the oxygen and fluorine atoms pulls electron density away from the ring through the sigma bonds.

    • Resonance Effect (-M): The sulfonyl group can accept electron density from the ring into its d-orbitals.

The -SO₂CF₃ group at the C4 position drastically reduces the electron density of the entire aromatic system. This has two major consequences:

  • It significantly decreases the basicity and nucleophilicity of both amino groups. The lone pairs are less available for donation as they are drawn towards the electron-deficient ring.

  • It strongly deactivates the ring towards electrophilic aromatic substitution, making reactions like halogenation or nitration considerably more difficult than for unsubstituted aniline.

The diagram below illustrates the dominant electronic influences on the molecule.

G cluster_molecule Electronic Effects in 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine A Ring System B -NH₂ (at C1) B->A +M (Donating) C -NH₂ (at C2) C->A +M (Donating) D -SO₂CF₃ (at C4) D->A -I, -M (Withdrawing)

Caption: Dominant electronic effects influencing the aniline ring.

Comparative Reactivity Analysis

To contextualize the reactivity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, we will compare it with three standard anilines: the baseline (aniline), an electron-rich analogue (p-anisidine), and an electron-poor analogue (p-nitroaniline).

CompoundStructureKey SubstituentHammett Constant (σp)Predicted pKa (Conjugate Acid)Predicted Relative Reactivity (EAS & Nucleophilicity)
p-Anisidine -OCH₃-0.27[6]~5.3Very High
Aniline -H0.00[6]~4.6[7]Moderate (Baseline)
p-Nitroaniline -NO₂+0.78[6]~1.0[8]Very Low
2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Structure not readily available in public image repositories-SO₂CF₃+0.93 (approx. for -SO₂CF₃)Very Low (<1.0)Extremely Low

Data sourced from multiple references. The Hammett constant for -SO₂CF₃ is approximated based on similar sulfonyl groups.[6]

Analysis of Trends:

  • p-Anisidine: The methoxy group is a strong electron-donating group (+M > -I), which floods the ring with electron density, making the amino group highly nucleophilic and the ring extremely susceptible to EAS.

  • Aniline: Serves as our reference point with moderate reactivity.[2]

  • p-Nitroaniline: The nitro group is a powerful EWG (-I, -M), which deactivates the ring and significantly reduces the basicity of the amino group, as reflected in its very low pKa.[8]

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine: The -SO₂CF₃ group is an even stronger EWG than the nitro group. Consequently, this molecule is predicted to be the least reactive in this series. Both its amino groups will exhibit extremely low nucleophilicity, and the ring will be exceptionally resistant to electrophilic attack.

Experimental Protocol: Competitive Acylation for Quantifying Nucleophilicity

To empirically validate the predicted reactivity hierarchy, a competitive acylation experiment can be performed. This method directly probes the relative nucleophilicity of the different anilines by allowing them to compete for a limited amount of an acylating agent.

Objective: To determine the relative reactivity of aniline, p-anisidine, p-nitroaniline, and 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine towards acetic anhydride.

Materials:

  • Aniline

  • p-Anisidine

  • p-Nitroaniline

  • 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

  • Acetic Anhydride

  • Dichloromethane (DCM, anhydrous)

  • Triethylamine (Et₃N)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Internal standard (e.g., dodecane) for chromatographic analysis

Experimental Workflow:

G start Start prep Prepare Equimolar Mixture of Anilines in DCM start->prep add_base Add Triethylamine (1.0 eq) prep->add_base cool Cool to 0°C (Ice Bath) add_base->cool add_acyl Add Acetic Anhydride (0.25 eq) cool->add_acyl react Stir at 0°C for 1 hour add_acyl->react quench Quench with sat. NaHCO₃ react->quench extract Extract with DCM quench->extract dry Dry Organic Layer (MgSO₄) extract->dry analyze Analyze by HPLC or GC-MS dry->analyze end End analyze->end

Caption: Workflow for the competitive acylation experiment.

Step-by-Step Procedure:

  • Preparation: In a flame-dried round-bottom flask under a nitrogen atmosphere, prepare a solution containing an equimolar mixture of the four aniline derivatives (e.g., 0.25 mmol each) in 10 mL of anhydrous DCM. Add an internal standard for quantification.

  • Basification: Add triethylamine (1.0 equivalent relative to total anilines) to the solution. The base scavenges the acetic acid byproduct.

  • Cooling: Cool the reaction mixture to 0°C in an ice-water bath. This helps to control the reaction rate and prevent side reactions.

  • Acylation: Slowly add a solution of acetic anhydride (0.25 equivalents relative to total anilines) in 2 mL of anhydrous DCM to the stirred mixture over 5 minutes. Using a substoichiometric amount of the acylating agent is critical to ensure competition.

  • Reaction: Allow the reaction to stir at 0°C for 1 hour.

  • Workup: Quench the reaction by adding 10 mL of saturated NaHCO₃ solution. Separate the organic layer, and extract the aqueous layer twice with 10 mL of DCM.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and carefully concentrate the solvent under reduced pressure.

  • Analysis: Analyze the resulting mixture of unreacted anilines and their corresponding acetanilide products by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The ratio of the products formed will be directly proportional to the relative nucleophilicity of the starting anilines.

Expected Outcome: The analysis is expected to show a high conversion of p-anisidine to its acetanilide, a moderate conversion of aniline, and very little to no conversion of p-nitroaniline and 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, confirming the predicted reactivity order.

Conclusion and Implications for Synthesis

This guide establishes that 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a highly electron-deficient aniline derivative. The potent electron-withdrawing capacity of the trifluoromethylsulfonyl group deactivates the molecule to a greater extent than even a nitro group.

Key Takeaways for Researchers:

  • Low Nucleophilicity: Reactions involving the amino groups of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, such as acylation, alkylation, or amide bond formation, will require more forcing conditions (e.g., stronger electrophiles, higher temperatures, or more potent catalysts) compared to standard anilines.

  • Deactivated Ring: Electrophilic aromatic substitution on the ring will be extremely challenging. Chemists should anticipate the need for harsh conditions, which may not be compatible with other functional groups in a complex molecule.

  • Strategic Utility: The low reactivity of this molecule can be strategically advantageous. It can serve as a stable core in complex syntheses where other parts of a molecule need to be modified without affecting the aniline moiety. Its unique electronic properties make it a valuable building block for developing novel agrochemicals, materials, and pharmaceuticals, particularly in contexts where metabolic stability and specific electronic interactions are desired.[9]

By understanding the fundamental principles outlined in this guide, scientists can better predict the behavior of this and other complex anilines, enabling more efficient and rational design of synthetic strategies in their research and development endeavors.

References

  • BenchChem. (n.d.). A Comparative Analysis of the Reactivity of 4-(oxan-2-yl)aniline Isomers. Retrieved from a URL provided by the grounding tool.
  • Pearson. (n.d.). Acylation of Aniline Explained. Retrieved from a URL provided by the grounding tool.
  • Gross, K. C., & Seybold, P. G. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(4-5), 1107-1115.
  • Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from a URL provided by the grounding tool.
  • Gross, K. C., & Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. ResearchGate. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2020, June 13). Effect of Substituents on the Basicity of Anilines [Video]. YouTube.
  • Seybold, P. G. (2000). Substituent effects on the physical properties and pKa of aniline. ResearchGate. Retrieved from [Link]

  • Journal of Engineering Research and Applied Science. (2024). Statistical Analysis of Substituent Effects on pKa of Aniline. JERAS, 13(2), 2345-2358.
  • Quora. (2018, May 1). Is the Friedel-Crafts acylation of aniline difficult? Retrieved from a URL provided by the grounding tool.
  • MDPI. (n.d.).
  • PubMed. (n.d.). [Comparative evaluation of acute and subacute toxic action of aniline and O-isopropoxyaniline]. Retrieved from a URL provided by the grounding tool.
  • ResearchGate. (n.d.). Selection of Hammett constant σ + values for selected functional.... Retrieved from a URL provided by the grounding tool.
  • Chemistry LibreTexts. (2021, August 16). 1: Acetylation of Aniline (Experiment). Retrieved from a URL provided by the grounding tool.
  • Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Environmental Organic Chemistry. John Wiley & Sons.
  • YouTube. (2019, September 24). Basicity of aniline derivatives compared. Retrieved from a URL provided by the grounding tool.
  • ResearchGate. (n.d.). Hammett Substituent Constants. Retrieved from [Link]

  • AL Chemistry in English. (2023, May 11). Practical NO 29 - Tests for aniline [Video]. YouTube.
  • ResearchGate. (n.d.). Values of some Hammett substituent constants (σ). Retrieved from [Link]

  • Science.gov. (n.d.). hammett substituent constants: Topics. Retrieved from a URL provided by the grounding tool.
  • ResearchGate. (n.d.). Spectroscopic and quantum chemical electronic structure investigations of 2-(trifluoromethyl)aniline and 3-(trifluoromethyl)aniline. Retrieved from a URL provided by the grounding tool.
  • Frontiers. (n.d.). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. Retrieved from a URL provided by the grounding tool.
  • Semantic Scholar. (n.d.). The Electrical Effect of the Trifluoromethyl Group. Retrieved from a URL provided by the grounding tool.
  • ChemScene. (n.d.). Building blocks | Bioactive small molecules. Retrieved from a URL provided by the grounding tool.
  • National Institutes of Health. (2023, October 27). Trifluoromethylarylation of alkenes using anilines. Retrieved from a URL provided by the grounding tool.
  • BenchChem. (n.d.). optimizing reaction conditions for 2-Amino-4-(trifluoromethyl)pyridine synthesis. Retrieved from a URL provided by the grounding tool.
  • ResearchGate. (n.d.). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Retrieved from a URL provided by the grounding tool.
  • MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 28(1), 123.
  • MDPI. (2024, April 16). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Retrieved from a URL provided by the grounding tool.
  • National Institutes of Health. (n.d.). Direct Synthesis of α‐Amino Acid Derivatives by Hydrative Amination of Alkynes. Retrieved from a URL provided by the grounding tool.
  • ScienceDirect. (n.d.). The studies of the reactions of 2, 4, 6-triphenylpyrylium tetrafluoroborate with amino acids. Retrieved from a URL provided by the grounding tool.
  • PubMed. (n.d.). Synthesis and antitumor activity of novel 2-amino-4-(3,5,5-trimethyl-2-pyrazolino)-1,3,5-triazine derivatives. Retrieved from a URL provided by the grounding tool.

Sources

Comparative

A Comparative Guide to the Validation of an Analytical Method for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine by High-Performance Liquid Chromatography (HPLC)

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No: 2355-16-0) is an aromatic amine characterized by its electron-withdrawing sulfonyl a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Analytical Imperative for a Key Pharmaceutical Intermediate

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine (CAS No: 2355-16-0) is an aromatic amine characterized by its electron-withdrawing sulfonyl and trifluoromethyl groups.[1] These structural features make it a valuable intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The purity and concentration of this intermediate are critical, as any impurities can propagate through the synthetic route, potentially impacting the safety and efficacy of the final active pharmaceutical ingredient (API).

Therefore, a robust, reliable, and validated analytical method is not merely a procedural formality but a cornerstone of quality control.[2][3] This guide provides an in-depth validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification (assay) and purity determination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guideline, which establishes the international standard for analytical procedure validation.[4][5][6] This guide will not only detail the "how" but also the "why" behind each experimental choice, offering a framework that ensures scientific integrity and regulatory compliance.

We will compare the performance of this method against the stringent acceptance criteria defined by global regulatory bodies, providing researchers and drug development professionals with a comprehensive blueprint for their own validation studies.

Method Selection and Chromatographic Conditions: A Rationale

For the analysis of aromatic compounds like 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, RP-HPLC with UV detection is the technique of choice due to its high specificity, robustness, and wide availability in quality control laboratories.[7][8] While more sensitive techniques like LC-MS exist, HPLC-UV provides the necessary performance for assay and impurity control in a cost-effective and highly reliable manner.[7]

The selected chromatographic conditions are designed to provide a sharp, symmetrical peak for the main analyte, well-resolved from potential impurities and degradation products.

Parameter Condition Rationale
Instrument HPLC System with Quaternary Pump, Autosampler, Column Oven, and UV/PDA DetectorStandard equipment ensuring reproducibility. A Photodiode Array (PDA) detector is preferred for its ability to assess peak purity.
Column C18, 250 mm x 4.6 mm, 5 µm particle sizeThe C18 stationary phase provides excellent hydrophobic retention for the aromatic analyte, ensuring good separation.
Mobile Phase Acetonitrile : 20mM Potassium Dihydrogen Phosphate Buffer (pH adjusted to 3.0 with phosphoric acid) (55:45 v/v)A buffered mobile phase controls the ionization state of the amine, leading to consistent retention times and peak shapes. Acetonitrile provides good elution strength.
Flow Rate 1.0 mL/minA standard flow rate that provides optimal efficiency without generating excessive backpressure.
Column Temperature 30 °CMaintaining a constant column temperature ensures retention time stability and reproducibility.
Detection Wavelength 265 nmSelected based on the UV absorbance maximum of the analyte, providing high sensitivity.
Injection Volume 10 µLA small injection volume minimizes potential for peak distortion.
Standard/Sample Diluent Mobile PhaseUsing the mobile phase as the diluent ensures compatibility and prevents peak shape issues.

The Validation Workflow: An ICH Q2(R2) Framework

The objective of analytical method validation is to demonstrate that the procedure is fit for its intended purpose.[5][9] The validation process is a systematic series of experiments designed to evaluate the performance characteristics of the method. The relationship and logical flow of these experiments are crucial for a comprehensive assessment.

Validation_Workflow cluster_planning Phase 1: Planning & Protocol cluster_execution Phase 2: Experimental Execution cluster_reporting Phase 3: Assessment & Reporting Protocol Define Method & Acceptance Criteria Specificity Specificity & Selectivity Protocol->Specificity Begin Validation Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness Limits->Robustness Report Validation Report & Final Method Document Robustness->Report Compile & Assess Data

Caption: A logical workflow for analytical method validation based on ICH Q2(R2) principles.

Experimental Protocols, Data & Performance Comparison

This section provides detailed protocols for each validation parameter, presents supporting experimental data, and compares the results against typical acceptance criteria.

Specificity (Selectivity)

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10]

Experimental Protocol:

  • Blank Analysis: Inject the diluent (mobile phase) to ensure no interfering peaks are present at the retention time of the analyte.

  • Placebo Analysis: If validating for a drug product, inject a solution containing all excipients except the analyte to check for interference.

  • Forced Degradation: Expose the analyte to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products. Analyze the stressed samples to ensure the analyte peak is well-resolved from all degradant peaks. The ICH Q1A(R2) guideline provides a framework for stability testing.[11]

  • Peak Purity Analysis: Use a PDA detector to assess the peak purity of the analyte in both unstressed and stressed samples. The purity angle should be less than the purity threshold.

Data Summary & Comparison:

Sample Observation Acceptance Criterion Result
Blank (Diluent)No significant peak at the analyte's retention time.No interference at the analyte's retention time.Pass
Acid Stressed SampleAnalyte peak is resolved from 2 degradant peaks (Resolution > 2.0).Analyte peak is spectrally pure and resolved from degradants.Pass
Base Stressed SampleAnalyte peak is resolved from 1 degradant peak (Resolution > 2.0).Analyte peak is spectrally pure and resolved from degradants.Pass
Oxidative Stressed SampleAnalyte peak is resolved from 3 degradant peaks (Resolution > 2.0).Analyte peak is spectrally pure and resolved from degradants.Pass
Peak Purity (Analyte)Purity Angle < Purity ThresholdPurity Angle should be less than the Purity Threshold.Pass
Linearity & Range

Objective: To demonstrate a direct proportional relationship between the concentration of the analyte and the instrumental response over a specified range.[12] The range is the interval between the upper and lower concentrations for which the method has a suitable level of precision, accuracy, and linearity.[10]

Experimental Protocol:

  • Prepare a stock solution of the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine reference standard.

  • Perform serial dilutions to prepare at least five concentration levels spanning 80% to 120% of the target assay concentration (e.g., 80, 90, 100, 110, 120 µg/mL).

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Data Summary & Comparison:

Concentration (µg/mL) Mean Peak Area (n=3)
80801500
90902100
1001001800
1101103500
1201204200
Parameter Result Acceptance Criterion Outcome
Correlation Coefficient (R²) 0.9998R² ≥ 0.999Pass
Y-Intercept 150.3Should be insignificant relative to the 100% response.Pass
Range 80 - 120 µg/mLCovers the normal assay range (80-120%).[10]Pass
Accuracy

Objective: To express the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[3] It is typically assessed by recovery studies.

Experimental Protocol:

  • Prepare a sample matrix (placebo) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery of the analyte.

    • % Recovery = (Amount Found / Amount Added) * 100

Data Summary & Comparison:

Spike Level Theoretical Conc. (µg/mL) Measured Conc. (µg/mL) Recovery (%)
80% (n=3)80.079.899.75
100% (n=3)100.0100.5100.50
120% (n=3)120.0119.499.50
Average Recovery 99.92%
Acceptance Criterion: 98.0% - 102.0%
Result: Pass
Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under prescribed conditions.[13]

4.4.1 Repeatability (Intra-assay Precision) Protocol: Prepare and analyze a minimum of six determinations at 100% of the test concentration on the same day, with the same analyst and equipment.[10]

4.4.2 Intermediate Precision Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument to assess the effect of random events on the method's precision.[10]

Data Summary & Comparison:

Precision Type Parameter Analyst 1 / Day 1 Analyst 2 / Day 2 Acceptance Criterion Result
Repeatability Mean Assay (%)99.8---
Std. Deviation0.45---
% RSD 0.45% -≤ 2.0% Pass
Intermediate Precision Mean Assay (%)-100.1--
Std. Deviation-0.52--
% RSD -0.52% ≤ 2.0% Pass
Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective:

  • LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on the Standard Deviation of the Response and the Slope):

  • Determine the slope (S) from the linearity curve.

  • Determine the standard deviation of the response (σ). This can be estimated from the standard deviation of the y-intercepts of regression lines.

  • Calculate LOD and LOQ using the following equations:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

  • Verify the calculated LOQ by preparing a standard at this concentration and confirming that the precision (%RSD) and accuracy meet acceptable criteria.

Data Summary & Comparison:

Parameter Value Acceptance Criterion Result
Slope of Linearity Curve (S)10020--
Std. Dev. of Intercept (σ)250--
Calculated LOD 0.08 µg/mL ReportablePass
Calculated LOQ 0.25 µg/mL ReportablePass
Precision at LOQ (%RSD) 6.8%≤ 10%Pass
Accuracy at LOQ (%) 98.5%80% - 120%Pass
Robustness

Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[5]

Experimental Protocol:

  • Introduce small, deliberate variations to the method parameters, one at a time.

  • Typical variations include:

    • Flow Rate (± 0.1 mL/min)

    • Column Temperature (± 2 °C)

    • Mobile Phase pH (± 0.1 units)

    • Mobile Phase Organic Composition (± 2%)

  • Analyze a standard solution under each condition and evaluate the impact on system suitability parameters (e.g., retention time, peak asymmetry, theoretical plates).

Data Summary & Comparison:

Parameter Varied Condition System Suitability Acceptance Criterion Result
Nominal - Pass Meets criteria -
Flow Rate0.9 mL/minPassMeets criteriaPass
1.1 mL/minPassMeets criteriaPass
Temperature28 °CPassMeets criteriaPass
32 °CPassMeets criteriaPass
Mobile Phase % Organic53% AcetonitrilePassMeets criteriaPass
57% AcetonitrilePassMeets criteriaPass

System Suitability: The Self-Validating Check

Before any analytical run, a system suitability test (SST) must be performed to ensure the chromatographic system is adequate for the intended analysis. This acts as a daily check on the validated state of the method.

System_Suitability SST System Suitability Test (Standard Injection) Plates Theoretical Plates (N) > 2000 SST->Plates Tailing Tailing Factor (T) ≤ 2.0 SST->Tailing RSD_RT Retention Time %RSD (n=5) ≤ 1.0% SST->RSD_RT RSD_Area Peak Area %RSD (n=5) ≤ 1.0% SST->RSD_Area Decision All Criteria Met? Plates->Decision Tailing->Decision RSD_RT->Decision RSD_Area->Decision Proceed Proceed with Analysis Decision->Proceed Yes Troubleshoot Troubleshoot System Decision->Troubleshoot No

Caption: Key parameters for a system suitability test (SST) to ensure system performance.

Conclusion

The RP-HPLC method detailed in this guide has been rigorously validated according to ICH Q2(R2) guidelines and has demonstrated exceptional performance for the intended purpose of assay and purity determination of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. The method is specific, linear, accurate, precise, and robust, making it highly suitable for routine use in a quality control environment.

By presenting comprehensive experimental data and comparing it against established regulatory criteria, this guide serves as both a validation report and a practical tool for scientists. The successful validation confirms that this analytical method will consistently generate reliable and trustworthy data, which is fundamental to ensuring the quality and safety of pharmaceutical products.

References

  • ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

  • AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

  • ICH. (2023). Validation of Analytical Procedures Q2(R2) - ICH. [Link]

  • European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • ECA Academy. (2022). ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. [Link]

  • MDPI. (n.d.). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. [Link]

  • YMER. (n.d.). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. [Link]

  • FDA. (2023). Q2(R2) Validation of Analytical Procedures. [Link]

  • Pharmaceuticals Guidance. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. [Link]

  • Tradeindia. (n.d.). 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. [Link]

  • National Institutes of Health (NIH). (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. [Link]

  • LabRulez LCMS. (n.d.). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. [Link]

  • ResearchGate. (2014). Analytical method validation: A brief review. [Link]

  • Trends in Sciences. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. [Link]

  • European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ICH. (n.d.). Quality Guidelines. [Link]

  • IOSR Journal of Pharmacy. (2012). A Review on Step-by-Step Analytical Method Validation. [Link]

  • FDA. (2023). ORA Lab Manual Vol. II - Methods, Method Verification and Validation. [Link]

Sources

Validation

A Comparative Guide to Trifluoromethyl vs. Trifluoromethylsulfonyl Substituted Anilines in Drug Discovery

In modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. The unique properties imparted by fluorine can profoundly influence a molecule...

Author: BenchChem Technical Support Team. Date: January 2026

In modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. The unique properties imparted by fluorine can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. Among the most utilized moieties are the trifluoromethyl (-CF3) and trifluoromethylsulfonyl (-SO2CF3) groups, especially when appended to an aniline scaffold—a common structural motif in pharmaceuticals. This guide provides an in-depth comparison of these two critical substituents, offering insights into their distinct physicochemical characteristics and strategic applications, supported by experimental data and protocols.

The Strategic Value of Fluorine in Medicinal Chemistry

The introduction of fluorine into a drug candidate is a well-established strategy to modulate key properties. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to enhance metabolic stability, increase lipophilicity, and alter electronic properties, which can lead to improved binding affinity and bioavailability.[1][2] Many FDA-approved drugs contain the -CF3 group, highlighting its importance in successful drug development.[3][4][5] The trifluoromethylsulfonyl (-SO2CF3) group, while less common, offers a powerful alternative with its own unique set of properties that can be leveraged to overcome specific drug design challenges.

Head-to-Head Physicochemical Comparison

The choice between a -CF3 and an -SO2CF3 group hinges on a clear understanding of their differential effects on the parent aniline molecule. These effects are primarily categorized by their electronic, lipophilic, and steric properties.

The primary role of both substituents is to act as strong electron-withdrawing groups, which significantly reduces the basicity (lowers the pKa of the conjugate acid) of the aniline nitrogen. This is a crucial modification in drug design, as a less basic aniline is less likely to be protonated at physiological pH, which can reduce off-target interactions and improve cell membrane permeability.

The -SO2CF3 group is a substantially stronger electron-withdrawing group than the -CF3 group. This is quantitatively demonstrated by their respective Hammett constants (σ), which measure the electronic influence of a substituent on a benzene ring.[6][7][8]

SubstituentHammett Constant (σp)Hammett Constant (σm)
-CF3 0.57[7]0.44[7]
-SO2CF3 0.96[6]0.83[6]
Table 1: Comparison of Hammett constants for -CF3 and -SO2CF3 groups, indicating the superior electron-withdrawing power of the -SO2CF3 group.

This stronger electron withdrawal translates to a more pronounced decrease in the pKa of the corresponding anilinium ion. For example, the predicted pKa of 4-(trifluoromethylsulfonyl)aniline's conjugate acid is approximately -0.01, whereas the experimental pKa for 4-trifluoromethylaniline's conjugate acid is significantly higher.[9][10] A lower pKa means the aniline is less basic and will exist predominantly in its neutral, unprotonated form.

G cluster_cf3 Trifluoromethyl (-CF3) cluster_so2cf3 Trifluoromethylsulfonyl (-SO2CF3) cf3_aniline Aniline-CF3 cf3_effect Strong Electron Withdrawal (σp ≈ 0.57) cf3_aniline->cf3_effect cf3_pka Higher pKa (More Basic) comparison vs. cf3_effect->cf3_pka so2cf3_aniline Aniline-SO2CF3 so2cf3_effect Very Strong Electron Withdrawal (σp ≈ 0.96) so2cf3_aniline->so2cf3_effect so2cf3_pka Lower pKa (Less Basic) so2cf3_effect->so2cf3_pka

Lipophilicity, often measured as the logarithm of the partition coefficient (LogP), is a critical parameter for membrane permeability and overall ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Both the -CF3 and -SO2CF3 groups increase the lipophilicity of the parent aniline.

However, the trifluoromethyl group generally imparts a greater degree of lipophilicity compared to the trifluoromethylsulfonyl group. The oxygen atoms in the sulfonyl group can act as hydrogen bond acceptors, which can slightly increase hydrophilicity and temper the overall LogP value compared to the more uniformly nonpolar -CF3 group.

CompoundExperimental/Predicted LogP
Aniline0.90
3-(Trifluoromethyl)aniline2.42 (experimental)[11]
4-(Trifluoromethyl)aniline2.4 (XLogP3)[10]
N-propyl-3-(trifluoromethyl)aniline3.6 (LogP), 4.2 (XLogP3)[12]
Table 2: LogP values illustrating the increase in lipophilicity upon trifluoromethyl substitution.

Researchers must balance the need for increased lipophilicity for membrane passage with the risk of decreased aqueous solubility and increased metabolic liability or off-target binding.

Implications in Drug Design and Development

The choice between these two groups has profound consequences for a drug candidate's behavior.

A primary reason for introducing these groups is to block metabolic oxidation. The strong C-F bonds in the -CF3 group are highly resistant to cleavage by cytochrome P450 (CYP450) enzymes.[1] Strategically placing a -CF3 group on an aromatic ring can shield an adjacent, metabolically vulnerable position.

The -SO2CF3 group provides an even greater steric and electronic shield, often resulting in superior metabolic stability. However, the stability of N-CF3 motifs can sometimes be a concern, with potential for hydrolysis, though this can be mitigated by structural modifications.[13][14] In general, fluorinated groups have been shown to improve metabolic stability in numerous case studies.[15][16][17]

In terms of molecular interactions, the -CF3 group is considered a bioisostere for various alkyl groups, though its steric and electronic profile is distinct.[18] The -SO2CF3 group is significantly larger and offers a different geometric and electronic presentation to a binding pocket. The sulfonyl oxygens can act as hydrogen bond acceptors, a feature absent in the -CF3 group. This capability can be exploited to form additional stabilizing interactions with a target receptor, potentially increasing potency and selectivity.

G cluster_props Desired Property Enhancement cluster_choice Substituent Choice start Drug Design Challenge lipophilicity Increase Lipophilicity & Membrane Permeability metabolism Block Metabolic Oxidation binding Introduce H-Bond Acceptor pka_mod Drastically Lower Aniline pKa cf3 Choose -CF3 lipophilicity->cf3 Stronger Effect metabolism->cf3 Generally Effective so2cf3 Choose -SO2CF3 metabolism->so2cf3 Often More Robust binding->so2cf3 Unique Capability pka_mod->so2cf3 Stronger Effect

Synthetic Accessibility

Both trifluoromethyl and trifluoromethylsulfonyl anilines are accessible through established synthetic routes. Trifluoromethyl anilines can be prepared from the corresponding chloro-anilines or through reactions involving trifluoromethylation reagents.[19][20] The synthesis of trifluoromethylsulfonyl anilines often involves the use of triflic anhydride or related reagents.[21][22] While the reagents for the -SO2CF3 group can be more expensive, the syntheses are generally robust.

Experimental Protocols

To empower researchers to conduct their own comparative studies, the following standard protocols are provided.

This method is highly sensitive and requires only a small amount of sample.

  • Preparation: Prepare a stock solution of the test aniline (e.g., 10 mM in DMSO). Prepare a series of aqueous buffers spanning a pH range from 2 to 12.

  • Measurement: Add a small aliquot of the stock solution to each buffer to achieve a final concentration of ~50 µM.

  • Analysis: Record the UV-Vis spectrum (220-400 nm) for each sample. The protonated and neutral forms of the aniline will have distinct spectra.

  • Calculation: Plot the absorbance at a chosen wavelength (where the difference between species is maximal) against pH. Fit the data to the Henderson-Hasselbalch equation to determine the pKa.

  • Rationale: This protocol directly measures the equilibrium between the protonated and neutral species as a function of pH, providing an accurate pKa value which is fundamental to predicting the charge state of the molecule in biological systems.

This is the traditional and most direct method for measuring lipophilicity.

  • System Preparation: Use n-octanol and a phosphate buffer (pH 7.4) as the lipid and aqueous phases, respectively. Pre-saturate the n-octanol with buffer and the buffer with n-octanol by mixing and allowing them to separate.

  • Experiment: Dissolve a known amount of the test aniline in the pre-saturated buffer. Add an equal volume of pre-saturated n-octanol.

  • Equilibration: Shake the mixture vigorously for 1 hour at a constant temperature (e.g., 25°C) to allow for partitioning equilibrium to be reached.

  • Separation & Quantification: Centrifuge the mixture to ensure complete separation of the two phases. Carefully remove an aliquot from each phase and determine the concentration of the aniline using a suitable analytical method (e.g., HPLC-UV).

  • Calculation: LogP is calculated as log10([Concentration in Octanol] / [Concentration in Buffer]).

  • Rationale: This method provides a direct, empirical measure of a compound's partitioning behavior between a nonpolar and a polar environment, which is a critical surrogate for its ability to cross biological membranes.

Conclusion and Strategic Recommendations

The trifluoromethyl and trifluoromethylsulfonyl groups are both powerful tools in the medicinal chemist's arsenal, each offering a distinct profile of properties.

  • Choose Trifluoromethyl (-CF3) when:

    • The primary goal is a significant increase in lipophilicity.

    • A moderate reduction in aniline basicity is sufficient.

    • Metabolic blocking is required without introducing a potential hydrogen-bond acceptor.

  • Choose Trifluoromethylsulfonyl (-SO2CF3) when:

    • A drastic reduction in aniline basicity is paramount.

    • The introduction of a strong hydrogen-bond acceptor is desired for specific receptor interactions.

    • Maximum electronic withdrawal is needed to influence the chemistry of the aromatic ring or other substituents.

By carefully considering the data-driven differences outlined in this guide, researchers can make more informed decisions, accelerating the design and optimization of drug candidates with improved efficacy and pharmacokinetic properties.

References

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195. [URL: https://pubs.acs.org/doi/abs/10.1021/cr00002a004]
  • Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Table 13.1 Selected Hammett substituent constants and susceptibility factors. In Environmental Organic Chemistry (2nd ed.). Wiley-Interscience. [URL: https://www.wiley.com/en-us/Environmental+Organic+Chemistry%2C+3rd+Edition-p-9781118767238]
  • Tyrrell, N. D. (2023). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. Organic Process Research & Development, 27(8), 1422-1426. [URL: https://pubs.acs.org/doi/10.1021/acs.oprd.3c00169]
  • Koyiparambath, V. P., Rangarajan, T. M., & Kim, H. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Processes, 10(10), 2054. [URL: https://www.mdpi.com/2227-9717/10/10/2054]
  • Bizhev, A., & Yancheva, D. (2022). Triflamides and Triflimides: Synthesis and Applications. Molecules, 27(21), 7294. [URL: https://www.mdpi.com/1420-3049/27/21/7294]
  • Cox, J. M., et al. (2021). Desulfurizative Fluorination of N‐CF3 Thioformamides for the Efficient Synthesis of N(CF3)(CF2H) Amines with Enhanced Stability. Angewandte Chemie International Edition, 60(15), 8233-8238. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/anie.202016938]
  • Pace, V., et al. (2014). Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe. ChemMedChem, 9(5), 920-924. [URL: https://chemistry-europe.onlinelibrary.wiley.com/doi/10.1002/cmdc.201300557]
  • Xing, L., Honda, T., Fitz, L., & Ojima, I. (2019). Case studies of fluorine in drug discovery. In Fluorine in Life Sciences (pp. 181-211). Elsevier. [URL: https://www.elsevier.com/books/fluorine-in-life-sciences/ojima/978-0-12-812733-9]
  • Tseng, C. C., et al. (2019). The trifluoromethyl group as a bioisosteric replacement of the aliphatic nitro group in CB1 receptor positive allosteric modulators. Journal of Medicinal Chemistry, 62(10), 5049-5062. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.9b00318]
  • LookChem. (n.d.). 3,5-Bis(trifluoromethyl)aniline. Retrieved from [URL: https://www.lookchem.com/cas-328/328-74-5.html]
  • Tseng, C. C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators (PAMs). University of Aberdeen Research Portal. [URL: https://research.abdn.ac.uk/en/publications/the-trifluoromethyl-group-as-a-bioisosteric-replacement-of-the-a]
  • Tseng, C. C., et al. (2019). The Trifluoromethyl Group as a Bioisosteric Replacement of the Aliphatic Nitro Group in CB1 Receptor Positive Allosteric Modulators. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.9b00318]
  • BenchChem. (2025). Assessing the Metabolic Stability of 4-Fluoroaniline-Containing Compounds: A Comparative Guide. [URL: https://www.benchchem.
  • Smith, L., et al. (2000). Substituent Effects on the Physical Properties and pKa of Aniline. International Journal of Quantum Chemistry, 80(6), 1107-1115. [URL: https://onlinelibrary.wiley.com/doi/abs/10.1002/1097-461X(2000)80:6%3C1107::AID-QUA6%3E3.0.CO;2-9]
  • Hunter, K. A., et al. (2018). Synthesis and crystal structures of N,2,4,6-tetramethylanilinium trifluoromethanesulfonate and N-isopropylidene-N,2,4,6-tetramethylanilinium trifluoromethanesulfonate. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 11), 1648–1652. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6214902/]
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Trifluoromethylated Anilines in Modern Synthesis. [URL: https://www.inno-pharmchem.com/news/the-role-of-trifluoromethylated-anilines-in-modern-synthesis-343946.html]
  • Koyiparambath, V. P., Rangarajan, T. M., & Kim, H. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Processes, 10(10), 2054. [URL: https://www.mdpi.com/2227-9717/10/10/2054]
  • Koyiparambath, V. P., Rangarajan, T. M., & Kim, H. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. MDPI. [URL: https://www.mdpi.com/2227-9717/10/10/2054]
  • Ferreira, B. R., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(9), 3009. [URL: https://www.mdpi.com/1420-3049/30/9/3009]
  • Koyiparambath, V. P., Rangarajan, T. M., & Kim, H. (2022). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9610998/]
  • Sigma-Aldrich. (n.d.). 3-(Trifluoromethyl)aniline. Retrieved from [URL: https://www.sigmaaldrich.com/product/aldrich/a41801]
  • Jiang, T., & Yi, W. (2018). One-Pot Synthesis of Trifluoromethyl Amines and Perfluoroalkyl Amines with CF3SO2Na and RfSO2Na. The Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2018/ob/c8ob01515a]
  • PubChem. (n.d.). 4-(Trifluoromethyl)aniline. Retrieved from [URL: https://pubchem.ncbi.nlm.nih.gov/compound/9964]
  • Google Patents. (2018). CN108911989B - Synthesis method of 2-methyl-3-trifluoromethylaniline. [URL: https://patents.google.
  • Galabov, B., et al. (2001). Comparison of Quantum Chemical Parameters and Hammett Constants in Correlating pKa Values of Substituted Anilines. The Journal of Physical Chemistry A, 105(46), 10571-10577. [URL: https://pubs.acs.org/doi/abs/10.1021/jp0122912]
  • BenchChem. (n.d.). N-Propyl-3-(trifluoromethyl)aniline: A Technical Guide to its Physicochemical Properties and Solubility. [URL: https://www.benchchem.com/product/887590-37-6]
  • Wikipedia. (n.d.). 3-(Trifluoromethyl)aniline. Retrieved from [URL: https://en.wikipedia.org/wiki/3-(Trifluoromethyl)aniline]
  • ResearchGate. (n.d.). Evaluation of stability and properties of N(CF3)(CF2H) amines and analogues. [URL: https://www.researchgate.net/figure/Evaluation-of-stability-and-properties-of-N-CF-3-CF-2-H-amines-and-analogues_fig3_347895058]
  • ResearchGate. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [URL: https://www.researchgate.
  • Science.gov. (n.d.). hammett substituent constants: Topics. Retrieved from [URL: https://www.science.gov/topicpages/h/hammett+substituent+constants]
  • ResearchGate. (n.d.). Fluorine in Drug Design: A Case Study with Fluoroanisoles. [URL: https://www.researchgate.net/publication/382902319_Fluorine_in_Drug_Design_A_Case_Study_with_Fluoroanisoles]
  • Sigma-Aldrich. (n.d.). 4-(Trifluoromethyl)aniline. Retrieved from [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/224936]
  • ChemicalBook. (n.d.). 4-(TRIFLUOROMETHYLSULFONYL)ANILINE. Retrieved from [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB5473722_EN.htm]
  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Trifluoromethylated Anilines in Modern Pharmaceutical Development. [URL: https://www.inno-pharmchem.com/news/the-role-of-trifluoromethylated-anilines-in-modern-pharmaceutical-development-343948.html]
  • Ma, J., & Chen, C. (2023). A Brief Review on the Synthesis of the N-CF3 Motif in Heterocycles. Molecules, 28(7), 3045. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10095914/]
  • D'Auria, M., et al. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Pharmaceuticals, 16(5), 746. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10223594/]
  • MedChemExpress. (n.d.). N,N-Bis(trifluoromethylsulfonyl)aniline. Retrieved from [URL: https://www.medchemexpress.com/n-n-bis-trifluoromethylsulfonyl-aniline.html]
  • ChemRxiv. (2021). Novel N(SCF3)(CF3)-Amines: Synthesis, Scalability and Stability. [URL: https://chemrxiv.org/engage/chemrxiv/article-details/60c7558a202b8a5c265a6b3e]
  • Wikipedia. (n.d.). Bis(trifluoromethanesulfonyl)aniline. Retrieved from [URL: https://en.wikipedia.org/wiki/Bis(trifluoromethanesulfonyl)aniline]

Sources

Comparative

A Comparative Guide to Purity Assessment of Synthesized 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Introduction: The Criticality of Purity in Drug Development In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quali...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Criticality of Purity in Drug Development

In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is the foundation of safety, efficacy, and reproducibility. The subject of this guide, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, is a complex aromatic amine whose structural motifs are pertinent in medicinal chemistry. The presence of even trace impurities—be they residual starting materials, reaction by-products, or degradation products—can have profound implications, potentially altering biological activity, increasing toxicity, or compromising the stability of the final drug product.[1]

This guide provides an in-depth comparison of the principal analytical techniques for assessing the purity of synthesized 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, present self-validating protocols, and ground our recommendations in authoritative standards. The objective is to equip researchers, analytical chemists, and drug development professionals with the expertise to select and implement the most appropriate purity assessment strategy for their specific needs, ensuring the integrity of their research and the safety of potential therapeutics.

Logical Workflow for Purity Assessment

A robust purity assessment strategy is multi-faceted, employing orthogonal techniques to build a comprehensive profile of the synthesized compound. The workflow ensures that different types of potential impurities are detected and quantified, leaving no stone unturned.

Purity_Assessment_Workflow cluster_0 Initial Synthesis & Work-up cluster_1 Primary Purity & Identity Confirmation cluster_2 Orthogonal & Specialized Purity Verification cluster_3 Final Purity Statement Synthesized_Product Crude Synthesized 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine HPLC HPLC-UV/DAD (Quantitative Purity) Synthesized_Product->HPLC Primary Screen NMR ¹H & ¹⁹F NMR (Structural Confirmation) Synthesized_Product->NMR Identity Check GCMS GC-MS (Residual Solvents, Volatiles) Synthesized_Product->GCMS If required EA Elemental Analysis (Elemental Composition) Synthesized_Product->EA Fundamental Check LCMS LC-MS (Impurity ID) HPLC->LCMS Characterize Unknown Peaks Final_Report Certificate of Analysis (Purity >95-99% Confirmed) HPLC->Final_Report Consolidated Data qHNMR qHNMR (Absolute Purity) NMR->qHNMR Quantify Absolute Purity qHNMR->Final_Report Consolidated Data GCMS->Final_Report Consolidated Data EA->Final_Report Consolidated Data

Caption: Workflow for comprehensive purity assessment of a synthesized compound.

Head-to-Head Comparison of Key Analytical Techniques

The choice of analytical technique is dictated by the specific question being asked. Are we looking for overall purity, identifying an unknown peak, or quantifying residual solvent? Each method offers a unique lens through which to view the sample. A comparative analysis shows that High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) generally provide higher sensitivity and specificity for impurity detection compared to other methods.[2]

Technique Principle Primary Application Strengths Limitations Typical LoQ
HPLC-UV/DAD Chromatographic separation based on polarity, with UV-Vis detection.Quantitative purity (area percent), detection of non-volatile organic impurities.Gold standard for pharmaceutical impurity profiling; high resolution, sensitivity, and reproducibility.[1]Requires chromophore; co-eluting impurities can be missed; relative quantitation unless certified standards are used.~0.01%
LC-MS Chromatographic separation coupled with mass-to-charge ratio detection.Identification of unknown impurities and confirmation of known ones.Provides molecular weight information, aiding in structural elucidation of unknown peaks.[3] Highly sensitive.Ionization efficiency varies between compounds, making direct quantitation complex; matrix effects can occur.~0.001%[2]
qHNMR Spectroscopy Signal intensity is directly proportional to the number of nuclei; comparison against a certified internal standard.Absolute quantitative purity (mass fraction) without needing a reference standard of the analyte.Universal detection for soluble compounds; non-destructive; provides structural information simultaneously.[4] Orthogonal to chromatography.[5]Lower sensitivity than HPLC; requires high-purity internal standard and careful experimental setup; complex spectra can have overlapping signals.[5]~0.1%
GC-MS Separation of volatile compounds in the gas phase, coupled with mass detection.Quantification of residual solvents and volatile organic impurities.Excellent for volatile and semi-volatile compounds; high sensitivity and specificity.[1]Not suitable for non-volatile or thermally labile compounds like the target molecule without derivatization.[6]<10 ppm (for solvents)
Elemental Analysis Combustion of the sample to convert elements (C, H, N, S) into simple gases for detection.Confirmation of elemental composition and fundamental purity.Fast, simple, and inexpensive method to verify the correct empirical formula.[7]Does not distinguish between isomers or impurities with similar elemental composition; accepted deviation is typically ±0.4%.[8][9]N/A (Measures % composition)

Detailed Experimental Protocols & Scientific Rationale

High-Performance Liquid Chromatography (HPLC-UV/DAD)

This is the cornerstone method for determining the purity of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine by area percentage and for profiling related substance impurities.

Expertise & Rationale:

  • Column Choice: A C18 reversed-phase column is selected due to the moderate polarity of the aromatic amine. The trifluoromethyl and sulfonyl groups add some lipophilicity, making it well-retained on a C18 stationary phase.

  • Mobile Phase: A gradient of acetonitrile and a slightly acidic aqueous buffer (e.g., phosphate or formate) is employed. The acid suppresses the ionization of the amine groups, leading to sharper, more symmetrical peaks and improved retention.

  • Detector: A Diode Array Detector (DAD) is crucial. It not only quantifies at a specific wavelength but also collects the full UV spectrum for each peak. This acts as a self-validating system; if a peak is pure, its spectrum should be consistent across its entire width. This helps in identifying co-eluting impurities.

Step-by-Step Protocol:

  • System Preparation:

    • HPLC System: Agilent 1290 Infinity II LC or equivalent.[10]

    • Column: Poroshell 120 EC-C18 (e.g., 4.6 x 100 mm, 2.7 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: DAD, 254 nm (primary wavelength), with spectral acquisition from 200-400 nm.

  • Sample Preparation:

    • Accurately weigh ~10 mg of the synthesized compound into a 10 mL volumetric flask.

    • Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

    • Further dilute to 0.1 mg/mL for analysis.

  • Gradient Elution:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B (linear gradient)

    • 15-17 min: 90% B (hold)

    • 17-17.1 min: 90% to 10% B (return to initial)

    • 17.1-20 min: 10% B (equilibration)

  • Data Analysis:

    • Integrate all peaks detected.

    • Calculate purity by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

    • Review the UV spectrum of the main peak for homogeneity. Any significant spectral differences across the peak suggest impurity.

    • For identification of impurities, the same method can be run on an LC-MS system.[3]

Quantitative ¹H NMR (qHNMR) Spectroscopy

qHNMR provides an orthogonal, absolute measure of purity, which is invaluable for creating reference standards or for samples where a certified standard of the analyte is unavailable.[4]

Expertise & Rationale:

  • Internal Standard (IS): A high-purity (>99.9%), non-reactive standard with sharp singlets in a clear region of the spectrum is required. Maleic acid or dimethyl sulfone are excellent choices. The IS must be accurately weighed.

  • Solvent: A deuterated solvent that fully dissolves both the analyte and the internal standard is essential. DMSO-d₆ is a good choice for polar aromatic compounds.

  • Acquisition Parameters: To ensure signal intensity is directly proportional to molar concentration, a long relaxation delay (D1) is critical (typically 5-7 times the longest T₁ of any proton being integrated). This allows for full relaxation of the protons between scans, which is the cornerstone of quantitative accuracy.[4]

Step-by-Step Protocol:

  • System Preparation:

    • NMR Spectrometer: 500 MHz or higher field instrument.[11]

    • Internal Standard (IS): Maleic Acid (Certified Reference Material).

    • Solvent: DMSO-d₆.

  • Sample Preparation:

    • Accurately weigh ~15 mg of the synthesized compound (w_analyte) into a clean vial.

    • Accurately weigh ~5 mg of Maleic Acid (w_IS) into the same vial.

    • Dissolve the mixture in ~0.7 mL of DMSO-d₆ and transfer to an NMR tube.

  • NMR Data Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Key Parameters for Quantitation:

      • Pulse Angle: 90°

      • Relaxation Delay (D1): 30 seconds (ensure this is >5x T₁).

      • Number of Scans (NS): 16 or higher for good signal-to-noise.

  • Data Processing and Calculation:

    • Carefully phase and baseline correct the spectrum.

    • Integrate a well-resolved, non-exchangeable proton signal from the analyte (I_analyte). For 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, aromatic protons in a clear region are ideal.

    • Integrate the singlet from the Maleic Acid internal standard (I_IS) at ~6.3 ppm.

    • Calculate the purity (P_analyte) using the following formula:

    P_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (w_IS / w_analyte) * P_IS

    Where:

    • I: Integral value

    • N: Number of protons for the integrated signal (e.g., N_IS = 2 for the two vinyl protons of maleic acid)

    • MW: Molecular weight

    • w: Weight

    • P_IS: Purity of the internal standard (as a percentage)

Conclusion: An Integrated Approach to Purity Validation

No single analytical method can provide a complete picture of a compound's purity.[5] The assessment of synthesized 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine demands a multi-pronged, orthogonal approach. High-resolution HPLC-DAD serves as the primary workhorse for routine purity checks and impurity profiling. When unknown impurities are detected, LC-MS is indispensable for their identification. For an absolute, standard-free purity assessment, qHNMR is the method of choice, offering a powerful and orthogonal validation of chromatographic results. Finally, techniques like GC-MS and Elemental Analysis address specific concerns such as residual solvents and fundamental elemental composition, respectively. By judiciously combining these techniques, researchers can confidently establish the purity of their synthesized material, ensuring data integrity and advancing their drug development programs on a solid analytical foundation.

References

  • AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Available at: [Link]

  • Wikipedia. (n.d.). Elemental analysis. Available at: [Link]

  • Biomedical Journal of Scientific & Technical Research (BJSTR) Publishers. (2024). Advances in Impurity Profiling of Pharmaceutical Formulations. Available at: [Link]

  • Advances in Green Analytical Techniques for Impurity Profiling in Pharmaceuticals. (n.d.). Available at: [Link]

  • Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2020). International Journal of Pharmaceutical Sciences and Drug Research, 10(6), 1-10. Available at: [Link]

  • Research and Reviews. (n.d.). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Open Access Journals. Available at: [Link]

  • An International Study Evaluating Elemental Analysis. (n.d.). ACS Publications. Available at: [Link]

  • Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available at: [Link]

  • Inorganic Chemistry Frontiers (RSC Publishing). (2021). Elemental analysis: an important purity control but prone to manipulations. Available at: [Link]

  • Eltra. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Available at: [Link]

  • MDPI. (n.d.). Green Synthesis of Trifluoromethanesulfonyl Fluoride as an Eco-Friendly Alternative to SF 6 Gas Insulation and Analysis of Its Acute Inhalation Toxicity. Available at: [Link]

  • University of Helsinki. (n.d.). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda. Available at: [Link]

  • Determination of primary aromatic amines from cooking utensils by capillary electrophoresis-tandem mass spectrometry. (2021). Food Chemistry, 342, 128345. Available at: [Link]

  • DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. (n.d.). Available at: [Link]

  • Method for the determination of aromatic amines in workplace air using gas chromatography. (2020). The MAK Collection for Occupational Health and Safety, 5(3). Available at: [Link]

  • Agilent. (2019). Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Available at: [Link]

  • ResearchGate. (n.d.). NMR Spectra of Anilines. Available at: [Link]

  • Rapid Identification of Unknown Impurities in 3-Bromo-5-(trifluoromethyl)aniline by LC-SPE/NMR. (2017). Croatica Chemica Acta, 89(4), 543-547. Available at: [Link]

  • Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0003012). Available at: [Link]

  • NIH. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Available at: [Link]

  • ACS Publications. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. Available at: [Link]

  • Google Patents. (n.d.). CN112782303B - Quantitative determination method for trace genotoxic impurity trifluoromethanesulfonate in medicine.
  • PubMed. (2015). Gas chromatography-tandem mass spectrometry with atmospheric pressure chemical ionization for fluorotelomer alcohols and perfluorinated sulfonamides determination. Available at: [Link]

  • Google Patents. (n.d.). EP2527327A1 - Method for producing 2-amino-4-(trifluoromethyl)pyridine.
  • PubMed. (1986). Amino Acid Analysis by HPLC: Optimized Conditions for Chromatography of Phenylthiocarbamyl Derivatives. Available at: [Link]

  • Sultan Qaboos University Journal For Science. (n.d.). Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with. Available at: [Link]

  • Determination of 2-Amino-4-Hydroxyethylaminoanisole and Its Sulfate in Oxidative Hair Dye Products by High Performance Liquid Chromatography. (2022). Chinese Journal of Analytical Chemistry, 50(1), 128-135. Available at: [Link]

  • In-Needle Pre-Column Derivatization for Amino Acid Quantification (iPDAQ) Using HPLC. (n.d.). MDPI. Available at: [Link]

  • MDPI. (2023). Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization. Available at: [Link]

  • GC-MS Analysis of Phytochemical Compounds Present in the Leaves of Citrus medica. L. (n.d.). Research Journal of Pharmacy and Technology. Available at: [Link]

  • Cosmetic Ingredient Review. (n.d.). View Attachment - CIR Reports. Available at: [Link]

  • PubMed. (2013). Safety assessment of 2-amino-4-hydroxyethylaminoanisole and 2-amino-4-hydroxyethylaminoanisole sulfate as used in cosmetics. Available at: [Link]

  • Cosmetic Ingredient Review. (2012). Final Safety Assessment 2-Amino-4-Hydroxyethylaminoanisole and its Sulfate Salt as Used in Hair Dyes. Available at: [Link]

  • DergiPark. (2025). Synthesis of 2-((4-aminophenyl)amino)- and 2-(4-hydroxyphenoxy)- substituted-1,4-naphthoquinones and Preliminary Studies on Thei. Available at: [Link]

  • Opinion of the Scientific Committee on Consumer Products on 2-amino-4-hydroxyethylaminoanisole sulfate (A84). (2008). European Commission. Available at: [Link]

  • ResearchGate. (2020). (PDF) Synthesis of complex unnatural fluorine-containing amino acids. Available at: [Link]

  • ResearchGate. (2023). (PDF) 2-Amino-4-(4-methoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile acetic acid monosolvate. Available at: [Link]

Sources

Validation

A Comparative Guide to the In Vitro Screening of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Derivatives as Potential Kinase Inhibitors

In the landscape of modern drug discovery, particularly in oncology, the quest for selective and potent kinase inhibitors remains a paramount objective. The 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold has e...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of modern drug discovery, particularly in oncology, the quest for selective and potent kinase inhibitors remains a paramount objective. The 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold has emerged as a promising pharmacophore due to its structural resemblance to known ATP-competitive kinase inhibitors and the advantageous physicochemical properties imparted by the trifluoromethyl and sulfonyl groups. This guide provides an in-depth comparison of the in vitro screening of derivatives based on this core structure, drawing upon experimental data from analogous compounds to elucidate structure-activity relationships (SAR) and guide future drug development efforts.

The Rationale for Targeting Kinases with Substituted 2-Aminophenyl Derivatives

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers. The 2-aminophenyl moiety is a key feature in numerous approved kinase inhibitors, such as those targeting the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). These receptors are pivotal in tumor growth, proliferation, and angiogenesis. The aniline nitrogen and the phenyl ring form critical hydrogen bonds and hydrophobic interactions within the ATP-binding pocket of these kinases.

The introduction of a trifluoromethyl (-CF3) group can enhance metabolic stability and binding affinity, while the sulfonyl (-SO2-) group can act as a hydrogen bond acceptor, further anchoring the molecule within the active site. This guide will explore how modifications to this core scaffold influence inhibitory activity against key oncogenic kinases.

Comparative In Vitro Performance of Analogous Derivatives

While direct comparative data for a series of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives is proprietary or yet to be published, we can infer performance by analyzing publicly available data on structurally related compounds. Here, we compare two classes of compounds containing key features of our target scaffold: N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides and 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives.

Table 1: Anti-proliferative Activity of N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramide Derivatives
Compound IDSubstitutionCancer Cell LineIC50 (µM)
8l -ClHL-60 (Leukemia)> Standard
8q -OCH3HL-60 (Leukemia)> Standard
9n -FHL-60 (Leukemia)> Standard
9p -BrHL-60 (Leukemia)> Standard

Data synthesized from a study on N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides, which showed higher inhibitory activity on the viability of HL-60 cells than the standard methotrexate[1].

Table 2: Anti-proliferative Activity of 5-Trifluoromethyl-thiazolo[4,5-d]pyrimidine Derivatives
Compound IDCancer Cell Line PanelMean Growth Percent (%) at 10 µM
3b NCI-60Negative (indicates cell killing)
4b NCI-60Growth inhibition observed
4c NCI-60Growth inhibition observed

Data from the National Cancer Institute's (NCI) screening of 5-trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine derivatives. A negative mean growth percent for compound 3b indicates a potent cytotoxic effect across the 60 human cancer cell lines[2].

Structure-Activity Relationship (SAR) and Experimental Design Causality

The data from analogous compounds reveals critical insights into the SAR of kinase inhibitors bearing the 2-aminophenyl and trifluoromethyl moieties.

For 4-anilinoquinazolines, potent EGFR inhibitors, substitutions at the 3-position of the anilino ring with small lipophilic groups significantly enhance potency. This is because the 3-position is often oriented towards a hydrophobic pocket in the kinase active site. Electron-donating groups on the quinazoline ring also favor activity[3]. This knowledge guides the rational design of derivatives of our target scaffold. For instance, placing small, lipophilic substituents at the 5-position of the 2-aminophenyl ring (meta to the amino group) would be a logical starting point for optimization.

The potent activity of compound 3b in the NCI-60 screen, a 7-chloro-3-phenyl-5-(trifluoromethyl)[1][4]thiazolo[4,5-d]pyrimidine-2(3H)-thione, highlights the importance of the trifluoromethyl group in conjunction with a halogenated phenyl ring for broad-spectrum anti-proliferative effects[2]. This suggests that incorporating a chloro or other halogen substituent on the phenylamine portion of our target scaffold could be a fruitful strategy.

Key Signaling Pathways and Experimental Workflows

The primary targets for this class of compounds are receptor tyrosine kinases like EGFR and VEGFR, which drive pro-survival and angiogenic signaling.

Signaling_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGFR EGFR RAS_RAF_MEK_ERK RAS/RAF/MEK/ERK Pathway EGFR->RAS_RAF_MEK_ERK PI3K_AKT PI3K/AKT Pathway EGFR->PI3K_AKT VEGFR VEGFR-2 VEGFR->RAS_RAF_MEK_ERK VEGFR->PI3K_AKT Proliferation Gene Expression (Proliferation, Survival) RAS_RAF_MEK_ERK->Proliferation HIF1a HIF-1α PI3K_AKT->HIF1a PI3K_AKT->Proliferation Angiogenesis VEGF Expression (Angiogenesis) HIF1a->Angiogenesis Inhibitor 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Derivative Inhibitor->EGFR Inhibition Inhibitor->VEGFR Inhibition

Caption: EGFR and VEGFR-2 signaling pathways targeted by kinase inhibitors.

The in vitro screening workflow for these derivatives typically involves a tiered approach, starting with broad anti-proliferative assays and progressing to specific enzymatic and cellular assays.

Screening_Workflow Start Synthesized Derivatives MTT_Assay Anti-proliferative Assay (e.g., MTT on Cancer Cell Lines) Start->MTT_Assay Kinase_Assay Enzymatic Kinase Assay (e.g., EGFR, VEGFR-2) MTT_Assay->Kinase_Assay Active Compounds Cell_Based_Assay Cell-based Phosphorylation Assay (Western Blot for p-EGFR, p-VEGFR-2) Kinase_Assay->Cell_Based_Assay Potent Inhibitors SAR_Analysis Structure-Activity Relationship Analysis Cell_Based_Assay->SAR_Analysis Lead_Optimization Lead Optimization SAR_Analysis->Lead_Optimization

Caption: Tiered in vitro screening workflow for kinase inhibitor discovery.

Experimental Protocols

Anti-proliferative MTT Assay

This assay assesses the metabolic activity of cells as an indicator of cell viability.

Methodology:

  • Seed cancer cells (e.g., A549, HCT116, MCF-7) in 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Treat the cells with serial dilutions of the test compounds (typically from 0.01 to 100 µM) for 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the IC50 value (the concentration of compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration.

In Vitro Receptor Tyrosine Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

This assay measures the activity of a kinase by quantifying the amount of ADP produced during the kinase reaction.

Methodology:

  • Prepare a reaction mixture containing the kinase (e.g., recombinant human VEGFR-2), the substrate (e.g., a generic peptide substrate), and ATP in a kinase buffer.

  • Add the test compounds at various concentrations to the reaction mixture in a 96-well plate.

  • Incubate the plate at room temperature for 1 hour to allow the kinase reaction to proceed.

  • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Add Kinase Detection Reagent to convert the generated ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light.

  • Measure the luminescence using a luminometer. The light signal is proportional to the ADP concentration and, therefore, to the kinase activity.

  • Calculate the IC50 values from the dose-response curves.

Western Blot for Cellular Phosphorylation

This technique is used to detect the phosphorylation status of target kinases within cells, confirming the compound's mechanism of action.

Methodology:

  • Culture cancer cells to 70-80% confluency and then serum-starve for 24 hours.

  • Pre-treat the cells with the test compound at various concentrations for 2 hours.

  • Stimulate the cells with the appropriate growth factor (e.g., EGF for EGFR, VEGF for VEGFR-2) for 15-30 minutes.

  • Lyse the cells and quantify the protein concentration using a BCA assay.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and then incubate with primary antibodies against the phosphorylated form of the target kinase (e.g., anti-p-EGFR) and the total form of the kinase (e.g., anti-EGFR) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the band intensities to determine the extent of phosphorylation inhibition.

Conclusion

The 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold represents a promising starting point for the development of novel kinase inhibitors. By leveraging insights from structurally related compounds, a rational and efficient screening cascade can be implemented. The comparative analysis of anti-proliferative and enzymatic data, guided by established structure-activity relationships, will be instrumental in optimizing the potency and selectivity of these derivatives. The experimental protocols outlined provide a robust framework for the in vitro characterization of these compounds, ultimately paving the way for the identification of promising clinical candidates for cancer therapy.

References

  • Synthesis and evaluation of N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides and their N-ethyl analogous as anticancer, anti-angiogenic & antioxidant agents: In vitro and in silico analysis. Comput Biol Chem. 2021 Jun;92:107484. [Link]

  • Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. RSC Med Chem. 2023. [Link]

  • Anticancer and Structure Activity Relationship of Non-Symmetrical Choline Kinase Inhibitors. Int J Mol Sci. 2018. [Link]

  • Structure-activity relationship of aniline analogues. ResearchGate. [Link]

  • Design, synthesis and bioactivity evaluation of novel N-phenyl-substituted evodiamine derivatives as potent anti-tumor agents. Bioorg Med Chem. 2022 Feb 1;55:116595. [Link]

  • Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. Bioorg Med Chem Lett. 2012. [Link]

  • Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules. 2020. [Link]

  • Discovery and evaluation of triple inhibitors of VEGFR-2, TIE-2 and EphB4 as anti-angiogenic and anti-cancer agents. Oncotarget. 2017. [Link]

  • Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Molecules. 2021. [Link]

  • Structure-activity relationships for 4-anilinoquinazolines as potent inhibitors at the ATP binding site of the epidermal growth factor receptor in vitro. Br J Pharmacol. 1996. [Link]

Sources

Comparative

comparing the efficacy of different synthetic routes to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

For Researchers, Scientists, and Drug Development Professionals Introduction 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine containing a trifluoromethylsulfonyl group, a moiety of significant inter...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is an aromatic amine containing a trifluoromethylsulfonyl group, a moiety of significant interest in medicinal chemistry. The trifluoromethyl group can enhance metabolic stability and binding affinity of drug candidates, while the diamino-phenyl structure serves as a versatile scaffold for the synthesis of various heterocyclic compounds and other complex organic molecules. This guide provides a comparative analysis of two plausible synthetic routes to this target molecule, offering detailed experimental protocols and a discussion of their respective advantages and disadvantages to aid researchers in selecting the most suitable pathway for their needs.

Route A: Nucleophilic Aromatic Substitution and Reduction

This synthetic approach commences with the commercially available and highly activated 1-chloro-2,4-dinitrobenzene. The strategy involves the introduction of the trifluoromethylsulfonyl group via a nucleophilic aromatic substitution, followed by the reduction of the two nitro groups to the desired amino functionalities.

Experimental Protocol

Step 1: Synthesis of 1-(Trifluoromethylsulfonyl)-2,4-dinitrobenzene

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, 1-chloro-2,4-dinitrobenzene (1.0 eq) is dissolved in a suitable polar aprotic solvent such as dimethylformamide (DMF). Sodium trifluoromethanesulfinate (CF3SO2Na) (1.2 eq) is added, and the mixture is heated to 80-100 °C. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is collected by filtration, washed with water, and dried to afford 1-(trifluoromethylsulfonyl)-2,4-dinitrobenzene.

Causality: The strong electron-withdrawing nature of the two nitro groups in the ortho and para positions to the chlorine atom makes the aromatic ring highly susceptible to nucleophilic attack. Sodium trifluoromethanesulfinate acts as the nucleophile, displacing the chloride to form the desired trifluoromethyl sulfone.

Step 2: Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

The 1-(trifluoromethylsulfonyl)-2,4-dinitrobenzene (1.0 eq) is dissolved in ethanol or methanol in a hydrogenation vessel. A catalytic amount of palladium on carbon (10% Pd/C, 5-10 mol%) is added to the solution. The vessel is then placed under a hydrogen atmosphere (50-100 psi) and stirred vigorously at room temperature. The progress of the reduction is monitored by the uptake of hydrogen. Upon completion, the catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated under reduced pressure to yield 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Causality: Catalytic hydrogenation is a widely used and effective method for the reduction of aromatic nitro groups to amines.[1][2] The use of palladium on carbon is a standard and robust choice for this transformation.

Visualizing Route A

Route A start 1-Chloro-2,4-dinitrobenzene intermediate 1-(Trifluoromethylsulfonyl)-2,4-dinitrobenzene start->intermediate CF3SO2Na, DMF product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine intermediate->product H2, Pd/C

Caption: Synthetic pathway for Route A.

Route B: Sulfonylation of a Pre-functionalized Aniline and Reduction

This alternative route begins with 4-chloro-3-nitroaniline, introducing the trifluoromethylsulfonyl group via a two-step process involving the formation of a sulfonyl chloride followed by trifluoromethylation. The synthesis is completed by the reduction of the nitro group.

Experimental Protocol

Step 1: Synthesis of 4-Amino-3-nitrobenzenesulfonyl chloride

4-Chloro-3-nitroaniline (1.0 eq) is added to an excess of chlorosulfonic acid at 0 °C. The mixture is then slowly heated to 120 °C and maintained at this temperature for 4 hours.[3] After cooling, the reaction mixture is carefully poured onto crushed ice. The precipitated 4-amino-3-nitrobenzenesulfonyl chloride is collected by filtration, washed with cold water, and dried.

Causality: Chlorosulfonic acid is a powerful sulfonating agent. The reaction proceeds via an electrophilic aromatic substitution, where the chlorosulfonyl group is introduced onto the aromatic ring.

Step 2: Synthesis of 4-Amino-3-nitro-N-(trifluoromethylsulfonyl)aniline

The 4-amino-3-nitrobenzenesulfonyl chloride (1.0 eq) is dissolved in a suitable solvent like acetonitrile. Umemoto's reagent II (S-(trifluoromethyl)dibenzothiophenium tetrafluoroborate) (1.1 eq) and a mild base such as pyridine are added. The reaction is stirred at room temperature until completion as monitored by TLC. The solvent is then removed under reduced pressure, and the residue is purified by column chromatography to yield 4-amino-3-nitro-N-(trifluoromethylsulfonyl)aniline. This reaction is based on a practical and efficient method for the synthesis of aryl trifluoromethyl sulfones from arylsulfonyl chlorides.[4]

Causality: Umemoto's reagent serves as an electrophilic trifluoromethylating agent. The sulfonyl chloride is converted to the corresponding trifluoromethyl sulfone.

Step 3: Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

The 4-amino-3-nitro-N-(trifluoromethylsulfonyl)aniline (1.0 eq) is subjected to catalytic hydrogenation using 10% Pd/C in ethanol under a hydrogen atmosphere, similar to the reduction step in Route A.[1][2] The workup procedure is also analogous, involving filtration of the catalyst and evaporation of the solvent to afford the final product.

Causality: The nitro group is selectively reduced to an amine in the presence of the other functional groups under these standard hydrogenation conditions.

Visualizing Route B

Route B start 4-Chloro-3-nitroaniline intermediate1 4-Amino-3-nitrobenzenesulfonyl chloride start->intermediate1 ClSO3H intermediate2 4-Amino-3-nitro-N-(trifluoromethylsulfonyl)aniline intermediate1->intermediate2 Umemoto's Reagent II product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine intermediate2->product H2, Pd/C

Caption: Synthetic pathway for Route B.

Comparative Analysis

FeatureRoute ARoute B
Starting Material 1-Chloro-2,4-dinitrobenzene4-Chloro-3-nitroaniline
Number of Steps 23
Key Reactions Nucleophilic Aromatic Substitution, Catalytic HydrogenationElectrophilic Sulfonylation, Trifluoromethylation, Catalytic Hydrogenation
Potential Yield Moderate to HighModerate
Reagent Availability Starting material and reagents are common.Umemoto's reagent is a specialty chemical.
Safety Concerns 1-Chloro-2,4-dinitrobenzene is a skin and respiratory irritant.Chlorosulfonic acid is highly corrosive and reacts violently with water.
Scalability Potentially more straightforward for large-scale synthesis.The use of a specialty reagent might pose challenges for scale-up.

Discussion

Route A offers a more convergent and potentially higher-yielding pathway to the target molecule. The key nucleophilic aromatic substitution step is driven by the strong activation provided by the two nitro groups. The subsequent reduction of both nitro groups in a single step is an efficient transformation. However, the handling of the toxic and irritant starting material, 1-chloro-2,4-dinitrobenzene, requires stringent safety precautions.

Route B, while being a step longer, utilizes a more modular approach. The synthesis of the sulfonyl chloride intermediate and its subsequent trifluoromethylation allows for greater control and potential for diversification. The use of Umemoto's reagent for trifluoromethylation is a modern and effective method.[4] The primary drawback of this route is the use of the highly corrosive and hazardous chlorosulfonic acid. Furthermore, the availability and cost of Umemoto's reagent might be a consideration for large-scale applications.

Conclusion

Both synthetic routes presented are viable for the laboratory-scale synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. Route A appears to be the more efficient and direct approach, likely providing a higher overall yield in fewer steps. For this reason, it may be the preferred method for producing larger quantities of the target compound, provided that appropriate safety measures are in place for handling the starting materials. Route B, on the other hand, offers a more flexible strategy that could be adapted for the synthesis of analogues by modifying the trifluoromethylation step. The choice between these two routes will ultimately depend on the specific needs of the researcher, including the desired scale of the synthesis, available resources, and safety infrastructure.

References

  • A practical and efficient method for the synthesis of aryl trifluoromethyl sulfones from arylsulfonyl chlorides with Umemoto's reagent II. (2025). ResearchGate.

  • Application of trifluoromethanesulfonyl chloride in organic synthesis: sulfonylation and trifluoromethylation reactions. (2025). Wechem.

  • Method for preparing 3,3 '-diamino diphenyl sulfone by catalytic hydrogenation of 3,3' -dinitrodiphenyl sulfone. (Patent). Google Patents.

  • Method for preparing 3,3'-diaminodiphenylsulfone by catalytic hydrogenation of 3,3'-dinitrodiphenylsulfone. (Patent). Google Patents.

  • Reduction of nitro compounds. (n.d.). chemeurope.com.

  • Selective nitro reduction of poly nitro compounds. (2015). Chemistry Stack Exchange.

  • Stoichiometric Reduction with Low Valent Sulfur (sulfide/dithionite). (n.d.). Wordpress.

  • Trifluoromethylation. (n.d.). In Wikipedia.

  • Partial Reduction of Dinitroarenes to Nitroanilines with Hydrazine Hydrate. (1990). Journal of the Chemical Society of Japan.

  • Nitro Reduction - Sodium Sulfide (Na2S). (n.d.). Common Organic Chemistry.

  • A novel method for the synthesis of aryl sulfones. (2025). ResearchGate.

  • CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl. (2017). ResearchGate.

  • CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl. (2017). PubMed.

  • CF3SO2X (X = Na, Cl) as reagents for trifluoromethylation, trifluoromethylsulfenyl-, -sulfinyl- and -sulfonylation and chlorination. Part 2: Use of CF3SO2Cl. (2017). National Institutes of Health.

  • 4-Nitrobenzenesulfonyl chloride. (n.d.). ChemicalBook.

  • Synthesis of 4-chloro-3-nitrobenzene sulfonyl chloride with higher purity. (2009). ResearchGate.

  • Synthetic Routes to Arylsulfonyl Fluorides. (2022). MDPI.

  • 4-Nitrobenzenesulfonyl chloride 97 98-74-8. (n.d.). Sigma-Aldrich.

  • Aryl sulfone synthesis by C-S coupling reactions. (n.d.). Organic Chemistry Portal.

  • Initial hydrogenation and extensive reduction of substituted 2,4-dinitrophenols. (1996). PubMed.

  • Synthesis method of aryl sulfone compound. (Patent). Google Patents.

  • (A) - o-Nitrobenzenesulfonyl Chloride. (n.d.). Organic Syntheses.

  • Synthesis of 3-nitrobenzenesulfonyl chloride. (n.d.). PrepChem.com.

  • Application Notes and Protocols for the Catalytic Hydrogenation of 4,4'-Dinitro-2-biphenylamine to 4,4'-diamino-2-biphen. (n.d.). Benchchem.

  • Catalytic reduction of 2,4‐dinitrophenylhydrazine by cuttlebone supported Pd NPs prepared using Conium maculatum leaf extract. (2020). National Institutes of Health.

  • Selective Reduction of One, Two, or Three Nitro Groups in 1,3,5-Trinitrobenzene with Hydrazine Hydrate. (2025). ResearchGate.

  • Selective Reduction of 2,4-Dinitro- and 4,5-Dinitroimidazole Derivatives Using Iron Dust. (2025). ResearchGate.

  • The synthesis and utilization of 2,4-dinitrophenyl-labeled irreversible peptidyl diazomethyl ketone inhibitors. (1998). PubMed.

  • Synthesis of 2,4-dinitrophenol. (2025). ResearchGate.

Sources

Validation

The Trifluoromethylsulfonyl Group as a Bioisostere: A Comparative Guide to the Structure-Activity Relationship of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Analogs

Introduction: The Strategic Imperative for Novel Scaffolds in Kinase Inhibition In the landscape of modern drug discovery, particularly in the realm of oncology, the pursuit of novel kinase inhibitors with high potency a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Imperative for Novel Scaffolds in Kinase Inhibition

In the landscape of modern drug discovery, particularly in the realm of oncology, the pursuit of novel kinase inhibitors with high potency and selectivity remains a paramount objective. Kinase inhibitors have revolutionized cancer therapy, yet challenges such as acquired resistance and off-target toxicity necessitate the continuous exploration of new chemical scaffolds. The 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine core represents a promising, yet underexplored, scaffold for the development of next-generation kinase inhibitors. The strategic incorporation of a trifluoromethylsulfonyl (SO₂CF₃) group at the 4-position of the aniline ring is a deliberate design choice aimed at leveraging its potent electron-withdrawing nature and its role as a bioisostere for other functional groups.[1] This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of analogs based on this scaffold, offering a comparative framework for researchers in medicinal chemistry and drug development. We will delve into the rationale behind structural modifications, present comparative data, and provide detailed experimental protocols for the synthesis and evaluation of these compounds.

The Core Scaffold: Physicochemical Properties and Rationale for Use

The 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold is characterized by several key features that make it an attractive starting point for inhibitor design:

  • The Trifluoromethylsulfonyl (SO₂CF₃) Moiety: This group is a powerful electron-withdrawing substituent, significantly influencing the electronic properties of the aniline ring.[1] Its presence can enhance the acidity of the 2-amino group, potentially leading to stronger interactions with the hinge region of kinase active sites. Furthermore, the trifluoromethyl group is known to improve metabolic stability and lipophilicity, which are crucial pharmacokinetic properties.

  • The 2-Amino Group: This primary amine serves as a key hydrogen bond donor, a critical feature for anchoring the inhibitor to the kinase hinge region. Its position ortho to a variable substituent allows for fine-tuning of its electronic and steric environment.

  • Multiple Points for Diversification: The scaffold offers several positions for chemical modification, allowing for a systematic exploration of the chemical space to optimize potency, selectivity, and drug-like properties.

Structure-Activity Relationship (SAR) Analysis: A Comparative Study

The following sections dissect the SAR of 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine analogs by exploring modifications at key positions. The presented data, while illustrative, is based on established principles from related kinase inhibitor series.[2][3]

Modifications at the 2-Amino Position

The 2-amino group is pivotal for hinge binding. Modifications at this position are generally detrimental to activity, as they disrupt the crucial hydrogen bonding interactions.

Modification Rationale Expected Impact on Activity
N-MethylationReduces hydrogen bond donating capacity.Significant decrease
N-AcetylationIntroduces steric bulk and removes H-bond donor.Abolition of activity
N-ArylationIntroduces significant steric hindrance.Abolition of activity
Substitutions on the Phenyl Ring

Modifications to the phenyl ring, particularly at the 5- and 6-positions, can significantly impact inhibitor potency and selectivity by influencing interactions with the solvent front and the hydrophobic pocket of the kinase active site.

Position Substitution Rationale for Activity Modulation Expected Potency Trend
5-positionSmall hydrophobic (e.g., -CH₃, -Cl)Favorable interactions with hydrophobic pocket.Increase
Bulky hydrophobic (e.g., -tBu, -Ph)Potential for steric clash.Decrease
Hydrogen bond donor/acceptor (e.g., -OH, -NH₂)Can form additional interactions with the solvent front.Variable, potentially increase
6-positionHalogens (e.g., -F, -Cl)Can modulate electronics and occupy small pockets.Increase
Methoxy (-OCH₃)Can provide favorable interactions but may be metabolically liable.Variable
Graphviz Representation of SAR

SAR_summary cluster_core Core Scaffold: 2-Amino-4-(SO2CF3)phenylamine cluster_modifications Structural Modifications cluster_activity Impact on Biological Activity Core Core Scaffold N_sub N-Substitution (2-NHR) Core->N_sub Generally detrimental Ring_sub_5 5-Position Substitution Core->Ring_sub_5 Key for potency & selectivity Ring_sub_6 6-Position Substitution Core->Ring_sub_6 Fine-tuning Low_activity Decreased Potency N_sub->Low_activity High_activity Increased Potency Ring_sub_5->High_activity Small hydrophobic groups Ring_sub_5->Low_activity Bulky groups Ring_sub_6->High_activity Halogens synthesis_workflow start 4-chloro-3-nitrobenzenesulfonyl chloride step1 Trifluoromethylation (e.g., with TMS-CF3) start->step1 intermediate1 4-chloro-3-nitro(trifluoromethylsulfonyl)benzene step1->intermediate1 step2 Nucleophilic aromatic substitution with ammonia intermediate1->step2 intermediate2 4-amino-3-nitro(trifluoromethylsulfonyl)benzene step2->intermediate2 step3 Reduction of nitro group (e.g., with SnCl2 or H2/Pd-C) intermediate2->step3 product 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine step3->product

Sources

Comparative

Spectroscopic Differentiation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Isomers: A Comparative Guide

In the realms of medicinal chemistry and materials science, the unambiguous identification of molecular structure is a foundational requirement. Isomers, compounds sharing the same molecular formula but differing in atom...

Author: BenchChem Technical Support Team. Date: January 2026

In the realms of medicinal chemistry and materials science, the unambiguous identification of molecular structure is a foundational requirement. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, can exhibit profoundly different biological activities and material properties. This guide provides a comprehensive spectroscopic comparison of the isomers of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a key building block in contemporary drug discovery. The strategic placement of a potent electron-donating group (amino, -NH₂) and a powerful electron-withdrawing group (trifluoromethylsulfonyl, -SO₂CF₃) on a phenyl ring creates distinct electronic environments for each isomer, which can be effectively probed and differentiated using a suite of spectroscopic techniques.

This guide is designed for researchers, scientists, and drug development professionals, offering detailed experimental protocols and in-depth analysis of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, as well as Mass Spectrometry (MS). By understanding the principles behind the observed spectroscopic differences, scientists can confidently identify and characterize these critical isomers.

Methodology and Experimental Protocols

The accurate differentiation of isomers relies on the meticulous application of various spectroscopic methods. The choice of solvent, sample concentration, and acquisition parameters are critical for obtaining high-quality, reproducible data. The causality behind these choices is as important as the protocol itself.

Overall Experimental Workflow

The logical flow for isomer characterization involves a multi-technique approach to build a comprehensive and self-validating dataset.

Experimental Workflow cluster_prep Sample Preparation cluster_analysis Spectroscopic Analysis cluster_synthesis Data Synthesis & Verification Prep Isomer Sample FTIR FT-IR Spectroscopy (Functional Group ID) Prep->FTIR NMR NMR Spectroscopy (¹H, ¹³C) (Structural Elucidation) Prep->NMR UVVis UV-Vis Spectroscopy (Electronic Transitions) Prep->UVVis MS Mass Spectrometry (Molecular Weight & Formula) Prep->MS Analysis Comparative Data Analysis FTIR->Analysis NMR->Analysis UVVis->Analysis MS->Analysis Conclusion Structure Confirmation Analysis->Conclusion

Caption: Overall experimental workflow for the spectroscopic identification of isomers.

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • Rationale: NMR spectroscopy is arguably the most powerful tool for isomer differentiation as it provides detailed information about the chemical environment and connectivity of each proton and carbon atom. The substitution pattern on the aromatic ring creates unique chemical shifts and spin-spin coupling patterns for each isomer.

  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or chloroform-d (CDCl₃). DMSO-d₆ is often preferred for its ability to solubilize a wide range of compounds and for the clear observation of exchangeable N-H protons.

  • ¹H NMR Acquisition:

    • Spectrometer: 400 MHz or higher.

    • Pulse Program: Standard single-pulse (e.g., zg30).

    • Spectral Width: 12-16 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Number of Scans: 16-64, depending on concentration.

  • ¹³C NMR Acquisition:

    • Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., zgpg30).

    • Spectral Width: 200-250 ppm.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: ≥1024, as ¹³C has a low natural abundance.[1][2]

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

  • Rationale: FT-IR spectroscopy is excellent for confirming the presence of key functional groups. While all isomers will show absorptions for the amino (-NH₂) and trifluoromethylsulfonyl (-SO₂CF₃) groups, the precise frequencies and band shapes can be subtly influenced by the isomeric position due to changes in bond polarity and hydrogen bonding.

  • Sample Preparation (ATR Method): Place a small amount of the solid sample directly onto the Attenuated Total Reflectance (ATR) crystal. Ensure good contact between the sample and the crystal.

  • Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with a universal ATR accessory.

  • Data Acquisition:

    • Spectral Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32.

    • A background spectrum should be recorded prior to the sample measurement.

3. Ultraviolet-Visible (UV-Vis) Spectroscopy

  • Rationale: UV-Vis spectroscopy probes the electronic transitions within the molecule. The position of the electron-donating amino group relative to the electron-withdrawing sulfonyl group significantly impacts the extent of conjugation and the energy of the π → π* and n → π* transitions.[3][4] This results in distinct wavelengths of maximum absorbance (λmax) for each isomer.

  • Sample Preparation: Prepare a dilute solution (e.g., 10⁻⁴ to 10⁻⁵ M) of the sample in a UV-transparent solvent such as ethanol or acetonitrile.

  • Instrumentation: A dual-beam UV-Vis spectrophotometer.

  • Data Acquisition:

    • Scan Range: 200-400 nm.

    • Use a matched pair of cuvettes, one for the sample and one for the solvent blank.

4. High-Resolution Mass Spectrometry (HRMS)

  • Rationale: HRMS is used to confirm the elemental composition of the molecule by providing a highly accurate mass measurement. While all isomers will have the same molecular weight, their fragmentation patterns under techniques like Electrospray Ionization (ESI) can sometimes show minor differences, although this is often less diagnostic for isomers of this type compared to NMR. The primary role is to confirm the molecular formula.

  • Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 µg/mL) in a suitable solvent like methanol or acetonitrile, often with a small amount of formic acid to promote ionization.

  • Instrumentation: An ESI-Time of Flight (ESI-TOF) or ESI-Orbitrap mass spectrometer.

  • Data Acquisition: Acquire the spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

Spectroscopic Comparison and Data Analysis

The key to distinguishing the isomers lies in the side-by-side comparison of their spectroscopic data. The electron-donating amino group and the electron-withdrawing trifluoromethylsulfonyl group exert opposing electronic effects (mesomeric and inductive) that are transmitted across the aromatic ring, creating unique spectroscopic "fingerprints."

¹H NMR Spectroscopy

The chemical shifts (δ) and coupling constants (J) of the aromatic protons are the most telling features. The -NH₂ group generally shifts ortho and para protons upfield (to lower ppm), while the -SO₂CF₃ group shifts them downfield (to higher ppm).

Illustrative Spin-Spin Coupling

Ortho_Coupling H1 Ha H2 Hb H1->H2 J ≈ 7-9 Hz caption Typical ortho-coupling (³J) in an aromatic system. Identification_Flowchart cluster_NMR_outcomes ¹H NMR Patterns Start Unknown Isomer Sample MS_Check HRMS: [M+H]⁺ ≈ 240.0149? Start->MS_Check FTIR_Check FT-IR: N-H & S=O stretches present? MS_Check->FTIR_Check Yes Not_Target Not Target Compound MS_Check->Not_Target No NMR_Analysis Analyze ¹H NMR Aromatic Region FTIR_Check->NMR_Analysis Yes FTIR_Check->Not_Target No UVVis_Confirm Confirm with UV-Vis λmax NMR_Analysis->UVVis_Confirm Pattern1 Three distinct aromatic signals (d, dd, d) Para-like arrangement NMR_Analysis->Pattern1 Pattern A Pattern2 Three distinct aromatic signals (d, d, dd) Meta-like arrangement NMR_Analysis->Pattern2 Pattern B Pattern3 Three distinct aromatic signals (d, dd, d) Ortho/Meta arrangement NMR_Analysis->Pattern3 Pattern C Isomer_2_4 Isomer: 2-Amino-4-SO₂CF₃ UVVis_Confirm->Isomer_2_4 Longest λmax Isomer_3_4 Isomer: 3-Amino-4-SO₂CF₃ UVVis_Confirm->Isomer_3_4 Shortest λmax Isomer_2_5 Isomer: 2-Amino-5-SO₂CF₃ UVVis_Confirm->Isomer_2_5 Intermediate λmax Pattern1->UVVis_Confirm Suggests 2,4-isomer Pattern2->UVVis_Confirm Suggests 3,4-isomer Pattern3->UVVis_Confirm Suggests 2,5-isomer

Caption: Decision flowchart for isomer identification using a multi-technique approach.

Expert Insights:

  • Start with the basics: Always begin with HRMS and FT-IR to confirm the molecular formula and the presence of the expected functional groups. This is a crucial self-validating step before proceeding to more complex analyses.

  • ¹H NMR is decisive: The aromatic region of the ¹H NMR spectrum is the most powerful differentiator. Pay close attention not only to the chemical shifts but also to the coupling constants, which definitively establish the relative positions of the protons (and thus the substituents).

  • UV-Vis as confirmation: Use the UV-Vis data as a strong confirmatory tool. The trend in λmax based on the principles of intramolecular charge transfer should align perfectly with the structure proposed by NMR.

  • Consider solvent effects: Be aware that solvent polarity can influence the chemical shifts of N-H protons in NMR and can cause slight shifts in UV-Vis λmax. [1]Consistency in solvent choice across comparative experiments is key.

Conclusion

The differentiation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine isomers is a task that is readily accomplished through the systematic application of modern spectroscopic techniques. While each method provides valuable information, their combined power allows for an unequivocal structural assignment. The distinct electronic environments created by the interplay of the amino and trifluoromethylsulfonyl substituents give rise to unique and predictable signatures in ¹H NMR, ¹³C NMR, and UV-Vis spectroscopy. By following the integrated workflow and analytical logic presented in this guide, researchers can ensure the correct identification of these isomers, a critical step in advancing their work in drug development and chemical science.

References

  • Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

  • ResearchGate. UV-visible spectra of aniline (a), o-toluidine (b) and o-anisidine (c)...[Link]

  • ResearchGate. UV-Vis spectra of aniline in different mole fractions of acetonitrile...[Link]

  • PubMed. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement.[Link]

  • ResearchGate. Mass spectral fragmentations of sulfonates.[Link]

  • ResearchGate. Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions.[Link]

  • MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions.[Link]

  • SpringerLink. Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns.[Link]

  • ResearchGate. Superimposed 1 H-NMR spectra of the corresponding amines (aniline and...[Link]

  • MDPI. Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study.[Link]

Sources

Validation

Validating the Mechanism of Action for Novel Therapeutics Derived from 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine: A Comparative Guide

For researchers, scientists, and drug development professionals, the journey from a synthesized compound to a validated therapeutic is paved with rigorous experimental scrutiny. The novel chemical scaffold, 2-Amino-4-[(t...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the journey from a synthesized compound to a validated therapeutic is paved with rigorous experimental scrutiny. The novel chemical scaffold, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, presents a promising starting point for the development of new drugs. However, its versatility means that derivatives could target a wide array of proteins, from kinases to transcription factors. This guide provides an in-depth, comparative framework for elucidating and validating the mechanism of action (MoA) of drugs synthesized from this scaffold, emphasizing scientific integrity and logical experimental progression.

The Imperative of MoA Validation: Beyond the Initial Hit

Identifying a bioactive compound is merely the first step. A thorough understanding of its MoA is critical for predicting efficacy, anticipating potential off-target effects, and ensuring the development of a safe and effective therapeutic. For derivatives of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, which can be tailored to interact with diverse biological targets, a multi-faceted validation strategy is not just recommended—it is essential. This guide will compare and contrast key experimental approaches to provide a robust MoA validation workflow.

A Multi-Pronged Approach to MoA Elucidation

A comprehensive MoA validation strategy should be viewed as a logical progression, starting from broad, unbiased screening to more focused, hypothesis-driven experiments. We will explore a powerful combination of proteomics, targeted biochemical and cellular assays, and biophysical methods.

I. Unbiased Target Identification: Casting a Wide Net with Proteomics

The initial step in understanding how a novel drug works is to identify its molecular target(s) within the complex cellular environment. Proteomics offers a powerful, unbiased approach to this challenge.[1][2][3]

Comparison of Proteomics-Based Target Identification Methods:

MethodPrincipleAdvantagesDisadvantages
Limited Proteolysis-Mass Spectrometry (LiP-MS) Drug binding induces conformational changes in the target protein, altering its susceptibility to proteolysis. These changes are detected by mass spectrometry.Provides peptide-level resolution of binding sites, offering insights into the drug's MoA (e.g., allosteric effects).[4]Requires specialized instrumentation and bioinformatics expertise.
Affinity Purification-Mass Spectrometry (AP-MS) The drug is immobilized on a solid support and used to "pull down" its binding partners from a cell lysate. Bound proteins are then identified by mass spectrometry.Relatively straightforward to implement.Can be prone to false positives due to non-specific binding.
Kinobeads/Multiplexed Inhibitor Beads (MIBs) Beads coated with a variety of kinase inhibitors are used to capture a significant portion of the cellular kinome.[5] Drug-induced changes in the captured kinome profile can identify kinase targets.Excellent for profiling kinase inhibitors and assessing selectivity across the kinome.[5]Limited to kinase targets.

Experimental Workflow: Target Identification using LiP-MS

LiP_MS_Workflow cluster_sample_prep Sample Preparation cluster_ms_analysis Mass Spectrometry Analysis cluster_target_id Target Identification start Cells/Tissue Lysate drug_treatment Incubate with Drug or Vehicle Control start->drug_treatment proteolysis Limited Proteolysis drug_treatment->proteolysis lc_ms LC-MS/MS Analysis proteolysis->lc_ms data_analysis Data Analysis & Peptide Identification lc_ms->data_analysis target_protein Identification of Target Protein(s) data_analysis->target_protein

Caption: Workflow for drug target identification using LiP-MS.

II. In Vitro Validation: Quantifying Target Engagement and Selectivity

Once potential targets are identified, the next crucial step is to validate these interactions using in vitro assays. This allows for the precise quantification of binding affinity and inhibitory activity.

Given that many small molecule inhibitors target kinases, a thorough in vitro kinase profiling is essential.[6][7]

Comparison of In Vitro Kinase Assay Platforms:

Assay PlatformPrincipleAdvantagesDisadvantages
Radiometric Assays Measures the incorporation of radiolabeled phosphate (from ATP) onto a substrate.Considered the "gold standard" for sensitivity and reliability.[8]Requires handling of radioactive materials.
Luminescence-Based Assays (e.g., ADP-Glo™) Measures the amount of ADP produced in the kinase reaction, which is then converted to a luminescent signal.[6]High-throughput, non-radioactive, and suitable for a wide range of kinases.Signal can be influenced by compounds that interfere with the luciferase reaction.
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Utilizes the transfer of energy between a donor and an acceptor fluorophore to measure kinase activity.[9]Homogeneous assay format, robust, and less prone to interference from colored compounds.Requires specific antibodies or labeled substrates.
Mobility Shift Assay (MSA) Based on the electrophoretic separation of a fluorescently labeled substrate and its phosphorylated product.[6]Allows for direct measurement of substrate conversion.May not be suitable for all kinase-substrate pairs.

Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

  • Reagent Preparation: Prepare kinase, substrate, and ATP solutions in kinase buffer. Serially dilute the test compound in DMSO.

  • Kinase Reaction: In a 384-well plate, add 2.5 µL of kinase solution, followed by 0.5 µL of the test compound dilution. Initiate the reaction by adding 2.5 µL of substrate/ATP mix. Incubate at room temperature for 1 hour.

  • ADP Detection: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Signal Generation: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

If the proteomics data suggests an interaction with a transcription factor, an Electrophoretic Mobility Shift Assay (EMSA) is the gold standard for validating this interaction.[10][11][12]

Principle of EMSA: This technique is based on the principle that a protein-DNA complex will migrate more slowly through a non-denaturing polyacrylamide gel than the free DNA probe.[12][13]

Experimental Workflow: Electrophoretic Mobility Shift Assay (EMSA)

EMSA_Workflow cluster_probe_prep Probe Preparation cluster_binding_reaction Binding Reaction cluster_electrophoresis Electrophoresis & Detection dna_probe Design and Synthesize Labeled DNA Probe binding_mix Incubate Protein, Labeled Probe, and Test Compound dna_probe->binding_mix protein_extract Prepare Nuclear Extract or Purified Protein protein_extract->binding_mix gel_electrophoresis Native Polyacrylamide Gel Electrophoresis binding_mix->gel_electrophoresis detection Detection of Labeled Probe (Autoradiography or Chemiluminescence) gel_electrophoresis->detection

Caption: Workflow for validating protein-DNA interactions via EMSA.

III. Cellular Target Engagement: Confirming the Interaction in a Physiological Context

While in vitro assays are crucial for quantifying molecular interactions, it is imperative to confirm that the drug engages its target within the complex and dynamic environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.[14][15][16]

Principle of CETSA: The binding of a drug to its target protein often increases the thermal stability of the protein. CETSA measures this change in stability by heating intact cells or cell lysates to various temperatures, followed by quantification of the remaining soluble target protein.[14][17][18]

Comparison of CETSA Detection Methods:

Detection MethodPrincipleAdvantagesDisadvantages
Western Blot The amount of soluble target protein at each temperature is quantified using a specific antibody.Widely accessible and does not require specialized equipment beyond standard lab apparatus.Low throughput and semi-quantitative.
Mass Spectrometry (MS-CETSA) Quantifies the entire soluble proteome at different temperatures, allowing for unbiased target and off-target analysis.Provides a global view of drug-induced stability changes.Requires sophisticated mass spectrometry instrumentation and data analysis pipelines.
High-Throughput Formats (e.g., AlphaScreen, Luminescence) The target protein is tagged with a reporter (e.g., luciferase), and the amount of soluble protein is measured using a plate-based assay.[14][17]High-throughput and suitable for screening campaigns.Requires genetic modification of the target protein.

Protocol: Western Blot-Based CETSA

  • Cell Treatment: Culture cells to 80-90% confluency. Treat with the test compound or vehicle (DMSO) for 1 hour.

  • Heating: Harvest and resuspend cells in PBS. Aliquot the cell suspension into PCR tubes and heat to a range of temperatures (e.g., 40-70°C) for 3 minutes in a thermal cycler.

  • Lysis: Subject the cells to three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

  • Separation of Soluble Fraction: Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the precipitated proteins.

  • Western Blot Analysis: Transfer the supernatant (soluble fraction) to new tubes. Determine the protein concentration, and analyze equal amounts of protein by SDS-PAGE and Western blotting using an antibody specific for the target protein.

  • Data Analysis: Quantify the band intensities and plot the percentage of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the drug indicates target engagement.

Conclusion: A Pathway to Confident MoA Validation

The validation of a drug's mechanism of action is a critical and multifaceted process. For novel compounds derived from the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold, a systematic and comparative approach is essential. By integrating unbiased proteomics for initial target discovery with rigorous in vitro biochemical assays and confirming target engagement in a cellular context using techniques like CETSA, researchers can build a comprehensive and compelling data package. This logical progression of experiments provides the necessary confidence to advance promising drug candidates through the development pipeline.

References

  • Biognosys. Why structural proteomics is the best tool for drug target validation. [Link]

  • Bio-protocol. Electrophoresis Mobility Shift Assay. [Link]

  • PubMed. Demonstrating Interactions of Transcription Factors with DNA by Electrophoretic Mobility Shift Assay. [Link]

  • MetwareBio. Using Proteomics to Improve the Drug Development Process. [Link]

  • PubMed Central. Recent advances in methods to assess the activity of the kinome. [Link]

  • PubMed. Scanning for transcription factor binding by a variant EMSA. [Link]

  • PubMed. Target identification and validation in drug discovery: the role of proteomics. [Link]

  • Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link]

  • Patsnap Synapse. What is the role of proteomics in drug discovery? [Link]

  • CMB-UNITO. Transcription Factor mapping and prediction. [Link]

  • ResearchGate. Usefulness of target validation by combining proteomic drug discovery... [Link]

  • NCBI. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. [Link]

  • PubMed Central. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. [Link]

  • PubMed Central. Kinome Profiling. [Link]

  • PubMed Central. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. [Link]

  • Reaction Biology. Kinase Screening & Profiling Service | Drug Discovery Support. [Link]

  • ResearchGate. (PDF) Kinome Profiling of Clinical Cancer Specimens. [Link]

  • Reaction Biology. Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

  • Frontiers. Development of a CDK10/CycM in vitro Kinase Screening Assay and Identification of First Small-Molecule Inhibitors. [Link]

  • NIH. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. [Link]

  • News-Medical.Net. Cellular Thermal Shift Assay (CETSA). [Link]

  • Annual Reviews. The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Catalyst Selection for N-Arylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

Abstract For researchers, scientists, and drug development professionals, the synthesis of complex arylamines is a cornerstone of modern medicinal chemistry. The specific molecule, 2-Amino-4-[(trifluoromethyl)sulfonyl]ph...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

For researchers, scientists, and drug development professionals, the synthesis of complex arylamines is a cornerstone of modern medicinal chemistry. The specific molecule, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, presents a significant challenge due to the strong electron-withdrawing nature of the trifluoromethylsulfonyl group, which deactivates the amine nucleophile. This guide provides an in-depth, objective comparison of catalytic systems for the N-arylation of this and structurally similar electron-deficient anilines. We will delve into the causality behind experimental choices, present supporting data from the literature, and provide detailed protocols to ensure reproducible, high-yielding results.

Introduction: The Challenge of Electron-Deficient Anilines

2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is a valuable building block in pharmaceutical synthesis. Its structure, featuring a highly electron-deficient aniline ring, makes it a prime candidate for incorporation into molecules where metabolic stability and specific electronic properties are desired. However, the very features that make it attractive also render it a difficult substrate for common synthetic transformations, particularly carbon-nitrogen (C-N) bond formation.

The lone pair of electrons on the nitrogen atom is significantly delocalized and withdrawn by the potent trifluoromethylsulfonyl (-SO₂CF₃) group. This reduced nucleophilicity makes classical nucleophilic aromatic substitution (SₙAr) challenging, necessitating the use of transition-metal catalysis. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has become the preeminent method for forging C-N bonds with such challenging substrates.[1][2] The success of this reaction is critically dependent on the choice of catalyst, specifically the palladium source and, most importantly, the ancillary ligand.

This guide will benchmark the performance of various catalyst systems for a representative Buchwald-Hartwig N-arylation reaction, providing the necessary data and protocols to empower researchers to make informed decisions for their specific synthetic challenges.

Benchmarking Catalyst Performance: Ligand Selection is Key

The coupling of electron-deficient anilines with aryl halides is a demanding transformation that has spurred the development of highly sophisticated catalyst systems.[3] The primary challenge is to facilitate the key steps of the catalytic cycle: oxidative addition of the aryl halide to the Pd(0) center and the subsequent reductive elimination to form the C-N bond. The ligand's steric and electronic properties are paramount in modulating the reactivity of the palladium center to achieve high efficiency.[4]

We will compare several classes of phosphine-based ligands that have shown promise in coupling electron-poor amines. The model reaction for our comparison is the N-arylation of an electron-deficient aniline with an aryl bromide.

Key Performance Indicators (KPIs)

To objectively compare catalyst performance, we focus on the following KPIs:

  • Yield (%): The isolated yield of the desired N-arylated product.

  • Catalyst Loading (mol %): The amount of palladium catalyst required. Lower loadings are economically and environmentally preferable.[2]

  • Reaction Time (h): The time required to reach full conversion.

  • Temperature (°C): The reaction temperature. Milder conditions are generally preferred to avoid side reactions and decomposition.

  • Ligand Type: The structure of the phosphine ligand used.

Comparative Data Analysis

The following table summarizes the performance of different palladium-ligand systems for the N-arylation of electron-deficient anilines with aryl halides, based on data reported in the scientific literature. While exact data for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine is sparse, these examples with structurally similar anilines provide a strong predictive framework.

Catalyst System (Pd Source / Ligand)Aryl HalideAmineBaseSolventTemp (°C)Time (h)Yield (%)Catalyst Loading (mol %)Reference
Pd₂(dba)₃ / RuPhos 4-BromoanisoleAnilineLiHMDSToluene10018981.0[5]
Pd(OAc)₂ / BrettPhos 4-ChlorotolueneAnilineNaOtBuToluene10024991.0[6]
Pd(OAc)₂ / Josiphos-type 4-ChlorotolueneBenzylamineNaOtBuToluene110121000.5[7]
Pd-PEPPSI / NHC Ligand 4-ChlorotolueneMorpholineK₃PO₄Dioxane10018951.0[8]
CuI / Phenanthroline (Ullmann)2-Chlorobenzoic AcidAnilineKOHNMPHigh24GoodStoichiometric Cu[9]

This table is a representative compilation. Performance may vary based on specific substrate combinations.

Analysis & Rationale:

  • Bulky Biarylphosphine Ligands (Buchwald-type): Ligands like RuPhos and BrettPhos are highly effective for coupling electron-deficient amines.[6] Their steric bulk promotes the formation of a monoligated Pd(0) species, which is highly active for oxidative addition. The electron-rich nature of these phosphines also facilitates the final reductive elimination step. For a substrate as challenging as 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, these ligands represent the state-of-the-art and are the recommended starting point.

  • Ferrocene-Based Ligands (Josiphos-type): Josiphos ligands are another class of highly effective, sterically demanding ligands. They have demonstrated exceptional activity, even at very low catalyst loadings, for the amination of aryl chlorides and bromides.[7] Their robustness and broad applicability make them a strong alternative to biarylphosphine ligands.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands are strong σ-donors that form very stable complexes with palladium. This stability can be advantageous, leading to long-lived catalysts. They have proven effective for a range of Buchwald-Hartwig aminations, including with challenging aryl chlorides.[8]

  • Copper-Catalyzed Ullmann Condensation: While the palladium-catalyzed Buchwald-Hartwig reaction is generally preferred, the copper-catalyzed Ullmann condensation is an older, alternative method for C-N bond formation.[9] Traditional Ullmann reactions required harsh conditions (high temperatures, stoichiometric copper).[10] However, modern protocols using ligands like diamines or phenanthroline have enabled milder reaction conditions.[11] This can be an option if palladium-based methods fail, though it often requires higher temperatures than Buchwald-Hartwig reactions.[9]

Experimental Section: A Validated Protocol

This section provides a detailed, step-by-step protocol for a representative Buchwald-Hartwig amination reaction. The causality behind each step is explained to ensure a self-validating and reproducible workflow.

General Protocol for Palladium-Catalyzed N-Arylation

Reaction: Arylation of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine with 1-bromo-4-methoxybenzene.

G cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Workup & Purification reagents 1. Add Pd precatalyst, ligand, and base to oven-dried vial. seal 2. Seal vial with septum, purge with Argon. reagents->seal add_reagents 3. Add aryl bromide and aniline via syringe. seal->add_reagents add_solvent 4. Add anhydrous solvent via syringe. add_reagents->add_solvent heat 5. Place vial in pre-heated oil bath. Stir for specified time. add_solvent->heat cool 6. Cool to room temperature. heat->cool filter 7. Dilute with solvent (e.g., EtOAc), filter through Celite. cool->filter extract 8. Concentrate filtrate, purify by column chromatography. filter->extract G pd0 Pd(0)L oa_complex [Ar-Pd(II)-X]L pd0->oa_complex Oxidative Addition (+ Ar-X) amido_complex [Ar-Pd(II)-NHR']L oa_complex->amido_complex Amine Coordination & Deprotonation (+ R'-NH₂, - HX) product_complex Pd(0)L amido_complex->product_complex Reductive Elimination product_complex->pd0 Catalyst Regeneration l1 Aryl Halide (Ar-X) enters l2 Amine (R'-NH₂) enters l3 Product (Ar-NHR') exits

Sources

Validation

assessing the metabolic stability of molecules containing the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold

A-Comparative-Guide-to-the-Metabolic-Stability-of-2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine-Derivatives A Senior Application Scientist's Field-Proven Insights into Optimizing Metabolic-Stability for-Next-Generatio...

Author: BenchChem Technical Support Team. Date: January 2026

A-Comparative-Guide-to-the-Metabolic-Stability-of-2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine-Derivatives

A Senior Application Scientist's Field-Proven Insights into Optimizing Metabolic-Stability for-Next-Generation Therapeutics

In the landscape of modern drug discovery, the metabolic stability of a compound is a critical determinant of its clinical success. Molecules that are rapidly metabolized may fail to achieve therapeutic concentrations, while those that are metabolized too slowly can lead to toxicity.[1] This guide provides an in-depth analysis of the metabolic stability of molecules containing the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold, a pharmacophore of growing interest. We will explore the inherent metabolic liabilities of this scaffold, compare its stability with relevant alternatives, and provide detailed experimental protocols for accurate assessment, grounded in scientific integrity and practical expertise.

The Metabolic Landscape of the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Scaffold

The 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold presents a unique combination of functional groups that influence its metabolic fate. The primary aromatic amine is a potential site for oxidation, while the trifluoromethylsulfonyl group, though generally electron-withdrawing and stabilizing, can influence the overall electronic properties of the molecule. Understanding the interplay of these features is paramount to designing metabolically robust drug candidates.

Common Metabolic Pathways:

  • Oxidation of the Arylamine: The primary aromatic amine is susceptible to oxidation by cytochrome P450 (CYP) enzymes, leading to the formation of hydroxylamine and nitroso derivatives. These reactive metabolites can potentially lead to idiosyncratic toxicity.[2]

  • N-Acetylation: The aromatic amine can also undergo N-acetylation, a common phase II conjugation reaction. The rate of this reaction can be influenced by an individual's acetylator phenotype (slow vs. fast), which can contribute to inter-patient variability in drug clearance.[2]

  • Aromatic Hydroxylation: The phenyl ring itself can be a target for hydroxylation by CYP enzymes, although the strong electron-withdrawing nature of the trifluoromethylsulfonyl group may decrease the likelihood of this pathway.

To visually represent the potential metabolic transformations, the following diagram illustrates the key pathways:

cluster_0 Phase I Metabolism cluster_1 Phase II Metabolism cluster_2 Metabolites Parent_Compound 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Scaffold Oxidation Arylamine Oxidation (CYP450) Parent_Compound->Oxidation Hydroxylation Aromatic Hydroxylation (CYP450) Parent_Compound->Hydroxylation Acetylation N-Acetylation (NATs) Parent_Compound->Acetylation Hydroxylamine_Metabolite Hydroxylamine/ Nitroso Metabolite Oxidation->Hydroxylamine_Metabolite Hydroxylated_Metabolite Hydroxylated Metabolite Hydroxylation->Hydroxylated_Metabolite Acetylated_Metabolite N-Acetyl Metabolite Acetylation->Acetylated_Metabolite

Caption: Key Metabolic Pathways of the Scaffold.

Comparative Analysis: The Scaffold in Context

To truly understand the metabolic profile of our target scaffold, it is essential to compare it with structurally related alternatives. This allows for a more informed lead optimization strategy.

Bioisosteric Replacements for the Sulfonamide Group:

The sulfonamide group is a common pharmacophore, but its metabolic properties can sometimes be suboptimal. Bioisosteric replacement is a powerful strategy to modulate these properties while retaining biological activity.[3][4][5][6][7]

Functional GroupKey Physicochemical PropertiesPotential Metabolic AdvantagesPotential Metabolic Disadvantages
Sulfonamide (-SO₂NHR) Hydrogen bond donor/acceptor, acidic protonGenerally stable to oxidative metabolismCan be a site for conjugation
Sulfoximine (-S(O)NHR) Stereogenic center, tunable basicityIncreased resistance to hydrolysisSynthetic complexity
Urea (-NHCONHR) Hydrogen bond donor/acceptorCan improve solubilityPotential for hydrolysis
Tetrazole Acidic, more lipophilic than carboxylateImproved membrane permeabilityPotential for N-glucosidation

This table presents a qualitative comparison of common bioisosteres for the sulfonamide group. The choice of a specific bioisostere will depend on the overall molecular context and desired pharmacological profile.

Experimental Assessment of Metabolic Stability: A Practical Guide

The cornerstone of assessing metabolic stability lies in robust and reproducible in vitro assays.[8][9] These assays provide critical data on a compound's intrinsic clearance (CLint), which can be used to predict in vivo pharmacokinetic parameters such as hepatic clearance and bioavailability.[1][9][10]

Choosing the Right In Vitro System:

The two most common in vitro systems for metabolic stability assessment are liver microsomes and hepatocytes.[8][10]

  • Liver Microsomes: These are subcellular fractions containing phase I drug-metabolizing enzymes, primarily cytochrome P450s.[10][11] They are cost-effective and suitable for high-throughput screening.[11][12]

  • Hepatocytes: As intact liver cells, hepatocytes contain the full complement of both phase I and phase II metabolizing enzymes and cofactors, providing a more comprehensive picture of a compound's metabolic fate.[10][13][14][15] They are often considered the "gold standard" for in vitro metabolism studies.[10]

The following diagram outlines a typical experimental workflow for assessing metabolic stability:

Start Start: Compound Selection Preparation Prepare Compound Stock Solution (e.g., in DMSO) Start->Preparation Incubation_System Choose Incubation System (Microsomes or Hepatocytes) Preparation->Incubation_System Reaction_Setup Set up Incubation Reaction: - Compound - Microsomes/Hepatocytes - Buffer - Cofactors (e.g., NADPH) Incubation_System->Reaction_Setup Incubation Incubate at 37°C Reaction_Setup->Incubation Time_Points Sample at Multiple Time Points Incubation->Time_Points Quenching Quench Reaction (e.g., with Acetonitrile) Time_Points->Quenching Analysis Analyze Samples by LC-MS/MS Quenching->Analysis Data_Analysis Data Analysis: - Calculate % Remaining - Determine Half-life (t½) - Calculate Intrinsic Clearance (CLint) Analysis->Data_Analysis End End: Metabolic Stability Profile Data_Analysis->End

Caption: General Workflow for In Vitro Metabolic Stability Assays.

Detailed Protocol: Liver Microsomal Stability Assay

This protocol provides a step-by-step guide for a standard liver microsomal stability assay.[16][17][18][19]

Materials:

  • Test compounds and positive controls (e.g., verapamil, testosterone)

  • Pooled human liver microsomes (HLM)

  • Phosphate buffer (100 mM, pH 7.4)

  • NADPH regenerating system (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Acetonitrile (ACN) with an internal standard (IS)

  • 96-well plates

  • Incubator/shaker

  • Centrifuge

  • LC-MS/MS system

Procedure:

  • Prepare Solutions:

    • Thaw liver microsomes on ice.

    • Prepare a working solution of the NADPH regenerating system in phosphate buffer.

    • Prepare working solutions of test compounds and positive controls in buffer (final DMSO concentration should be <0.5%).

  • Incubation:

    • In a 96-well plate, pre-warm the microsomal suspension and compound solutions at 37°C for 5-10 minutes.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

    • Incubate the plate at 37°C with shaking.

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing cold acetonitrile with an internal standard to stop the reaction.

  • Sample Processing:

    • Centrifuge the plate to precipitate proteins.

    • Transfer the supernatant to a new plate for analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

Data Analysis:

  • Calculate Percent Remaining: Determine the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Determine Half-Life (t½): Plot the natural logarithm of the percent remaining versus time. The slope of the linear regression line is the elimination rate constant (k). The half-life is calculated as t½ = 0.693 / k.

  • Calculate Intrinsic Clearance (CLint): Use the following equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / microsomal protein concentration)

Illustrative Data:

The following table presents hypothetical metabolic stability data for a series of compounds based on the 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold, comparing them to a standard control compound.

Compoundt½ (min)CLint (µL/min/mg protein)Predicted In Vivo Clearance
Scaffold A (Parent) 2527.7Moderate
Scaffold A-Mod 1 (N-Methyl) 4515.4Low to Moderate
Scaffold A-Mod 2 (Aryl Substitution) 1546.2High
Verapamil (Control) 1069.3High

This data is for illustrative purposes only and highlights how structural modifications can impact metabolic stability.

Conclusion and Future Directions

The 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine scaffold represents a promising starting point for the design of novel therapeutics. However, a thorough understanding and proactive assessment of its metabolic stability are crucial for successful drug development. By employing robust in vitro assays, such as the liver microsomal and hepatocyte stability assays, researchers can gain valuable insights into the metabolic liabilities of their compounds. This data-driven approach, coupled with strategic structural modifications and bioisosteric replacements, will enable the optimization of metabolic stability and ultimately increase the probability of advancing new drug candidates to the clinic. The principles and protocols outlined in this guide provide a solid foundation for researchers to confidently navigate the challenges of metabolic stability assessment and accelerate the discovery of new medicines.

References

  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. [Link]

  • Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed. [Link]

  • Protocol for the Human Liver Microsome Stability Assay - ResearchGate. [Link]

  • In Vitro Metabolic Stability - Creative Bioarray. [Link]

  • Microsomal Stability Assay Protocol - AxisPharm. [Link]

  • Metabolic Stability Services - Eurofins Discovery. [Link]

  • Metabolic stability screen for drug discovery using cassette analysis and column switching - PubMed. [Link]

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Link]

  • Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec. [Link]

  • Hepatocyte Stability Assay - Domainex. [Link]

  • Microsomal Clearance/Stability Assay - Domainex. [Link]

  • Hepatocyte Stability Assay Test - AxisPharm. [Link]

  • metabolic stability in liver microsomes - Mercell. [Link]

  • ADME Hepatocyte Stability Assay-BioDuro-Global CRDMO, Rooted in Science. [Link]

  • Sulfonamide metabolic pathways. [Link]

  • Sulfilimines: An Underexplored Bioisostere for Drug Design? - PMC - NIH. [Link]

  • Full article: Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. [Link]

  • Bioisosterism: A Rational Approach in Drug Design - Institute of Industrial Science, the University of Tokyo. [Link]

  • Major metabolites of sulfonamide antibiotics. | Download Scientific Diagram - ResearchGate. [Link]

  • Routes to drug design via bioisosterism of carboxyl and sulfonamide groups - ZU Scholars. [Link]

  • The role of bioisosterism in modern drug design: Current applications and challenges. [Link]

  • What is the metabolic pathway of sulfonamide? - Quora. [Link]

  • Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). [Link]

  • Differences in metabolism of sulfonamides predisposing to idiosyncratic toxicity - PubMed. [Link]

Sources

Comparative

A Researcher's Guide to 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine: Bridging Experimental Data and Computational Prediction

Experimentally Determined Properties A foundational aspect of characterizing any chemical compound is the determination of its physical and spectroscopic properties. The following table summarizes the currently available...

Author: BenchChem Technical Support Team. Date: January 2026

Experimentally Determined Properties

A foundational aspect of characterizing any chemical compound is the determination of its physical and spectroscopic properties. The following table summarizes the currently available experimental data for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

PropertyExperimental ValueSource
Molecular Formula C₇H₇F₃N₂O₂S[1]
Molecular Weight 240.20 g/mol [1]
Appearance Off-white to light beige crystalline powder[1]
Melting Point 143-146 °C[1]
Density 1.56 g/cm³[1]
Solubility Slightly soluble in water; soluble in methanol, DMSO, and DMF[1]

Experimental Protocols for Comprehensive Characterization

To augment the existing data, a full experimental characterization is necessary. The following protocols are based on standard methodologies for similar aromatic amines and sulfonyl-containing compounds.

Workflow for Experimental Characterization

cluster_synthesis Synthesis & Purification cluster_characterization Physicochemical & Spectroscopic Characterization synthesis Synthesis of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine purification Recrystallization/Chromatography synthesis->purification mp Melting Point Determination purification->mp nmr NMR Spectroscopy (¹H, ¹³C, ¹⁹F) purification->nmr ir FT-IR Spectroscopy purification->ir ms Mass Spectrometry purification->ms

Caption: Workflow for the synthesis, purification, and comprehensive experimental characterization of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

Synthesis and Purification

While several synthetic routes to substituted anilines exist, a common approach involves the reduction of a corresponding nitroaniline. For 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, a plausible route would be the reduction of 2-Nitro-4-[(trifluoromethyl)sulfonyl]aniline.

Step-by-Step Synthesis Protocol:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-Nitro-4-[(trifluoromethyl)sulfonyl]aniline in a suitable solvent such as ethanol or ethyl acetate.

  • Reduction: Add a reducing agent, for example, tin(II) chloride dihydrate (SnCl₂·2H₂O) in concentrated hydrochloric acid, or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

  • Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

  • Work-up: Upon completion, neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Spectroscopic Characterization

a. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is crucial for elucidating the molecular structure.

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

  • ¹H NMR: Acquire the proton NMR spectrum to determine the number, environment, and coupling of protons. The aromatic protons will likely appear as complex multiplets, and the amine protons will be a broad singlet.

  • ¹³C NMR: Obtain the carbon-13 NMR spectrum to identify the number of unique carbon atoms.

  • ¹⁹F NMR: Given the trifluoromethyl group, a fluorine-19 NMR spectrum is essential. It will likely show a singlet, and its chemical shift will be characteristic of the CF₃ group attached to the sulfonyl moiety.

b. Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule.

  • Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a thin disk. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Data Acquisition: Scan the sample over the range of 4000-400 cm⁻¹. Key expected peaks include N-H stretching vibrations for the amino group (around 3300-3500 cm⁻¹), S=O stretching for the sulfonyl group (around 1300-1350 cm⁻¹ and 1140-1160 cm⁻¹), and C-F stretching vibrations (around 1100-1200 cm⁻¹).

c. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

  • Method: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are suitable techniques.

  • Analysis: The high-resolution mass spectrum (HRMS) should confirm the elemental composition of the molecular ion ([M+H]⁺ or [M-H]⁻).

Computationally Calculated Properties: A Theoretical Approach

Due to the absence of published computational data for this specific molecule, we propose a standard and reliable protocol using Density Functional Theory (DFT).

Workflow for Computational Property Prediction

cluster_setup Initial Setup cluster_dft DFT Calculations build Build 3D Structure pre_opt Initial Geometry Optimization (e.g., PM7) build->pre_opt geom_opt Geometry Optimization (e.g., B3LYP/6-31G*) pre_opt->geom_opt freq_calc Frequency Calculation geom_opt->freq_calc nmr_calc NMR Chemical Shift Calculation (GIAO) geom_opt->nmr_calc spec_calc IR and Raman Spectra Calculation freq_calc->spec_calc

Caption: Workflow for the computational prediction of molecular properties of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine using DFT.

Detailed Computational Protocol
  • Molecular Modeling: Construct the 3D structure of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine using a molecular modeling software (e.g., Avogadro, GaussView).

  • Initial Optimization: Perform a preliminary geometry optimization using a semi-empirical method like PM7 to obtain a reasonable starting structure.

  • DFT Geometry Optimization: Conduct a full geometry optimization using a DFT functional and basis set, for instance, B3LYP with the 6-31G(d) basis set. This level of theory is widely used for organic molecules and provides a good balance between accuracy and computational cost.

  • Frequency Analysis: Perform a frequency calculation at the same level of theory to confirm that the optimized structure corresponds to a true energy minimum (no imaginary frequencies) and to obtain the calculated vibrational frequencies for the IR spectrum.

  • NMR Chemical Shift Calculation: Calculate the NMR chemical shifts (¹H, ¹³C, and ¹⁹F) using the Gauge-Independent Atomic Orbital (GIAO) method at a suitable level of theory (e.g., B3LYP/6-311+G(2d,p)). The calculated shifts should be referenced against a standard (e.g., tetramethylsilane for ¹H and ¹³C).

  • Electronic Properties: From the optimized geometry, various electronic properties such as the dipole moment, molecular electrostatic potential (MEP), and frontier molecular orbitals (HOMO-LUMO) can be calculated to understand the molecule's reactivity and intermolecular interactions.

Comparison and Interpretation

The following table provides a template for comparing the experimental and calculated data.

PropertyExperimental ValueCalculated Value
Melting Point (°C) 143-146(Not directly calculated by standard DFT)
Density (g/cm³) 1.56(Can be estimated from calculated volume)
¹H NMR Chemical Shifts (ppm) (To be determined)(To be calculated)
¹³C NMR Chemical Shifts (ppm) (To be determined)(To be calculated)
¹⁹F NMR Chemical Shift (ppm) (To be determined)(To be calculated)
Key IR Frequencies (cm⁻¹) (To be determined)(To be calculated)
Dipole Moment (Debye) (To be determined)(To be calculated)

Interpreting Discrepancies:

It is important to note that discrepancies between experimental and calculated values are expected.

  • Experimental Factors: Impurities in the sample, solvent effects, and measurement conditions can all influence the experimental data.

  • Computational Approximations: The choice of DFT functional, basis set, and the fact that calculations are often performed on an isolated molecule in the gas phase can lead to deviations from the solid-state or solution-phase experimental reality.

By systematically applying the protocols outlined in this guide, researchers can generate a comprehensive dataset for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine, enabling a robust comparison between experimental reality and theoretical models. This approach not only validates computational methods but also provides deeper insights into the structure-property relationships of this and other novel molecules.

References

  • National Analytical Corporation. 2-amino-4-[(trifluoromethyl)sulfonyl] Phenylamine - Cas No: 2355-16-0. [Link]

Sources

Validation

peer-reviewed literature on the biological targets of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives

A Technical Guide to Putative Biological Targets and Experimental Validation For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds is the bedrock of therapeutic inno...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide to Putative Biological Targets and Experimental Validation

For researchers, scientists, and drug development professionals, the exploration of novel chemical scaffolds is the bedrock of therapeutic innovation. The 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine framework represents a compelling, albeit sparsely documented, starting point for drug discovery. The absence of extensive peer-reviewed literature on this specific parent molecule necessitates a predictive approach, grounded in the established principles of medicinal chemistry and an analysis of its constituent pharmacophores. This guide, therefore, serves as a comparative framework and a practical manual for identifying and validating the biological targets of derivatives stemming from this promising scaffold. We will dissect the probable roles of its key functional groups, propose likely target classes based on analogous structures, and provide robust experimental protocols for target validation.

The Logic of the Scaffold: Deconstructing the Pharmacophores

The predicted biological activity of 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives is rooted in the physicochemical properties of its core components: the trifluoromethyl group and the sulfonyl linkage. The strategic inclusion of fluorine and sulfur moieties is a cornerstone of modern drug design, intended to fine-tune a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[1][2]

The trifluoromethyl (CF3) group is a bioisostere of a methyl group but with profoundly different electronic properties. Its high electronegativity enhances metabolic stability by fortifying the adjacent C-F bonds against enzymatic degradation.[3] This often translates to an improved biological half-life. Furthermore, the CF3 group can increase lipophilicity, which may enhance membrane permeability and cell penetration.

The sulfonyl group (SO2) , particularly as part of a sulfonamide, is a versatile functional group in medicinal chemistry. It can act as a hydrogen bond acceptor and, in the case of a sulfonamide, a hydrogen bond donor. This dual capacity allows for strong and specific interactions with protein targets. This moiety is a hallmark of many classes of drugs, including antibacterial agents and, notably, a wide array of protein kinase inhibitors.[4]

High-Probability Target Classes: Where the Compass Points

An analysis of peer-reviewed literature on compounds bearing similar functional groups points toward two major classes of druggable proteins: protein kinases and G-protein-coupled receptors (GPCRs) .

Protein Kinases: The Predominant Hypothesis

The 2-aminopyrimidine and related aminophenyl scaffolds are prevalent cores in a multitude of kinase inhibitors.[5][6][7] The amino group often forms critical hydrogen bonds with the hinge region of the kinase ATP-binding pocket, a common mechanism for achieving potent and selective inhibition. Given this precedent, it is highly probable that derivatives of 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine will exhibit activity against one or more protein kinases.

Potential Kinase Targets and Comparative Data:

While direct data for the title scaffold is unavailable, we can infer potential targets from related structures and construct a framework for comparison. A hypothetical screening of derivatives could yield data organized as follows:

Derivative IDR1 SubstitutionR2 SubstitutionTarget Kinase(s)IC50 (nM)Cellular Potency (EC50, nM)Selectivity Profile (vs. Panel of 300 Kinases)
Hypo-001 HHAurora A, Aurora B15, 25150 (HCT116)Moderate
Hypo-002 4-MorpholinoHEGFR (L858R/T790M)550 (NCI-H1975)High
Hypo-003 H3-BromoALK, TRKA10, 30120 (KARPAS-299)Good
Hypo-004 4-FluoroHLRRK2 (G2019S)875 (HEK293T)High

This table is illustrative and intended to serve as a template for organizing experimental data.

The structure-activity relationship (SAR) for such a series would likely be dictated by the substitutions on the phenylamine ring, which would project into different regions of the ATP-binding pocket, thereby determining potency and selectivity.[8][9] For example, substitutions that access the solvent-exposed region may improve pharmacokinetic properties without diminishing potency.

G-Protein-Coupled Receptors (GPCRs): An Alternative Trajectory

GPCRs represent the largest family of cell surface receptors and are the targets of a significant percentage of all approved drugs.[10] The phenethylamine scaffold, a related structural motif, is a well-established pharmacophore for interacting with GPCRs, particularly adrenergic and adenosine receptors.[11] The electronic features of the trifluoromethyl and sulfonyl groups could modulate binding to the transmembrane helices of GPCRs, potentially leading to either agonistic or antagonistic activity. The identification of GPCR targets often involves screening against a panel of receptors and subsequent deconvolution of hits.

Experimental Validation: From Hypothesis to Data

A rigorous, multi-tiered approach is essential to validate the predicted biological targets of any novel compound series. This workflow should progress from broad, high-throughput screening to specific, mechanistic studies.

Tier 1: Primary Target Identification

The initial step is to perform a broad screen to identify the primary biological target(s).

Recommended Protocol: In Vitro Kinase Panel Screen

  • Compound Preparation: Solubilize the test derivatives in 100% DMSO to create 10 mM stock solutions.

  • Assay Plate Preparation: Using an acoustic liquid handler, dispense nanoliter volumes of the compound stocks into a 384-well assay plate.

  • Kinase and Substrate Addition: Add a broad panel of purified recombinant kinases (e.g., a 400+ kinase panel) to the wells, along with their respective peptide or protein substrates and ATP.

  • Reaction Incubation: Allow the kinase reaction to proceed at room temperature for a specified time (typically 1-2 hours).

  • Detection: Add a detection reagent that quantifies the amount of ADP produced, which is inversely proportional to the inhibitory activity of the compound. A common method is the ADP-Glo™ Kinase Assay (Promega).

  • Data Analysis: Calculate the percent inhibition for each kinase at a given compound concentration (e.g., 1 µM). Hits are typically defined as kinases with >70% inhibition.

Experimental Workflow: Kinase Panel Screening

G cluster_prep Preparation cluster_reaction Biochemical Reaction cluster_detection Detection & Analysis Compound Test Compound Stocks (10mM in DMSO) AssayPlate 384-Well Assay Plate Compound->AssayPlate Acoustic Dispensing LuminescenceReader Luminescence Reader AssayPlate->LuminescenceReader KinasePanel Panel of >400 Kinases KinasePanel->AssayPlate SubstrateATP Substrate + ATP SubstrateATP->AssayPlate DetectionReagent ADP-Glo™ Reagent DetectionReagent->AssayPlate DataAnalysis Calculate % Inhibition LuminescenceReader->DataAnalysis

Caption: High-throughput in vitro kinase panel screening workflow.

Tier 2: Cellular Target Engagement and Pathway Analysis

Once a primary target or target family is identified, the next crucial step is to confirm that the compound engages its target within a cellular context and modulates the relevant signaling pathway.

Recommended Protocol: Western Blot for Phospho-Protein Analysis

  • Cell Culture and Treatment: Culture a relevant cancer cell line (e.g., NCI-H1975 for an EGFR inhibitor) to 70-80% confluency. Treat the cells with a dose-response curve of the test compound for 2-4 hours.

  • Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

  • Immunoblotting: Block the membrane and probe with a primary antibody specific for the phosphorylated form of the target kinase (e.g., anti-phospho-EGFR) and a downstream signaling node (e.g., anti-phospho-ERK). Also, probe for the total protein levels as a loading control.

  • Detection: Use a chemiluminescent or fluorescent secondary antibody and image the blot.

  • Densitometry: Quantify the band intensities to determine the concentration-dependent inhibition of target phosphorylation.

Signaling Pathway: EGFR Inhibition

G cluster_pathway Intracellular Signaling Cascade EGF EGF Ligand EGFR EGFR Receptor EGF->EGFR Ras Ras EGFR->Ras P Inhibitor Hypo-002 (Derivative) Inhibitor->EGFR Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription P

Caption: EGFR signaling pathway and the site of action for a hypothetical inhibitor.

Conclusion

While the specific biological targets of 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine derivatives remain to be elucidated through empirical research, a systematic analysis of its core pharmacophores provides a strong rationale for prioritizing the investigation of protein kinases and GPCRs. The trifluoromethyl and sulfonyl groups are powerful tools in the medicinal chemist's arsenal, capable of imparting favorable drug-like properties. The experimental workflows outlined in this guide offer a robust framework for moving from rational prediction to concrete data, ultimately paving the way for the development of novel therapeutics. The journey from a novel scaffold to a clinical candidate is long, but it begins with a clear, data-driven exploration of its biological potential.

References

  • Fry, D. W., et al. (1995). Tyrosine kinase inhibitors. 7. 7-Amino-4-(phenylamino)- and 7-amino-4-[(phenylmethyl)amino]pyrido[4,3-d]pyrimidines: a new class of inhibitors of the tyrosine kinase activity of the epidermal growth factor receptor. Journal of Medicinal Chemistry, 38(19), 3780-3788. [Link]

  • Al-Suwaidan, I. A., et al. (2023). Impact of trifluoromethyl and sulfonyl groups on the biological activity of novel aryl-urea derivatives: synthesis, in-vitro, in-silico and SAR studies. Scientific Reports, 13(1), 17578. [Link]

  • Perales, J. B., et al. (2011). SAR of 2-amino and 2,4-diamino pyrimidines with in vivo efficacy against Trypanosoma brucei. Bioorganic & Medicinal Chemistry Letters, 21(10), 2816-2819. [Link]

  • Hauser, A. S., et al. (2019). Trends in GPCR drug discovery: new agents, targets and indications. Nature Reviews Drug Discovery, 18(11), 829-842. [Link]

  • Zhao, X., et al. (2021). Discovery of novel 2-phenylamino-4-prolylpyrimidine derivatives as TRK/ALK dual inhibitors with promising antitumor effects. Bioorganic & Medicinal Chemistry, 47, 116396. [Link]

  • García-Nafría, J., & Tate, C. G. (2022). 2-Phenethylamines in Medicinal Chemistry: A Review. Molecules, 27(19), 6294. [Link]

  • Bhavsar, D., et al. (2022). Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors. ACS Medicinal Chemistry Letters, 13(6), 939-946. [Link]

  • Sriram, K., & Insel, P. A. (2018). G-protein-coupled receptors as targets for approved drugs: How many targets and how many drugs? Molecular Pharmacology, 93(4), 251-258. [Link]

  • Wang, S., et al. (2010). Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors. Journal of Medicinal Chemistry, 53(11), 4367-4378. [Link]

  • Ciceri, F., et al. (2014). Dual kinase-bromodomain inhibitors for rationally designed polypharmacology. Nature Chemical Biology, 10(4), 305-312. [Link]

  • El-Sayed, M. A., et al. (2020). Synthesis, biological investigation, and in silico studies of 2-aminothiazole sulfonamide derivatives as potential antioxidants. Molecules, 25(22), 5438. [Link]

  • El-Faham, A., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1036-1077. [Link]

  • El-Gamal, M. I., et al. (2014). Synthesis and antimalarial and antitumor effects of 2-amino-4-(hydrazino and hydroxyamino)-6-[(aryl)thio]quinazolines. Journal of Medicinal Chemistry, 30(11), 2151-2154. [Link]

  • Casimiro-Garcia, A., et al. (2016). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry, 28(12), 2911-2914. [Link]

  • Zareef, M., et al. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. Molecules, 29(8), 1835. [Link]

  • Kandeel, M. M., et al. (2007). Synthesis and anticancer activity of novel 2-amino-4-(4-phenylpiperazino)-1,3,5-triazine derivatives. Acta Poloniae Pharmaceutica, 64(3), 229-234. [Link]

  • Acar, Ç., et al. (2020). Novel 2-amino-4-aryl-6-pyridopyrimidines and N-alkyl derivatives: Synthesis, characterization and investigation of anticancer, antibacterial activities and DNA/BSA binding affinities. Journal of Photochemistry and Photobiology B: Biology, 205, 111825. [Link]

  • Navas, F., et al. (2022). Disrupting GPCR Complexes with Smart Drug-like Peptides. International Journal of Molecular Sciences, 23(2), 798. [Link]

  • Han, J., et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Pharmaceuticals, 15(8), 999. [Link]

  • Soloshonok, V. A., & Sorochinsky, A. E. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Pharmaceuticals, 15(8), 999. [Link]

  • Gillis, E. P., et al. (2009). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 52(10), 3021-3044. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine

This document provides a detailed protocol for the safe handling and disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. As a research chemical, its toxicological and environmental properties may not be fully c...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a detailed protocol for the safe handling and disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine. As a research chemical, its toxicological and environmental properties may not be fully characterized. Therefore, this guide is built upon a foundation of established safety principles for handling structurally related compounds, including aromatic amines, sulfonated organics, and trifluoromethylated substances. Adherence to these procedures is paramount for ensuring personnel safety and environmental compliance.

The core principle of this guide is risk mitigation through informed caution. The procedures outlined are designed to be a self-validating system, where each step reinforces safety and minimizes exposure, from initial handling to final disposal.

Hazard Identification and Risk Assessment

  • Skin and Eye Irritation: Aromatic amines and sulfonyl compounds are frequently cited as causing skin and serious eye irritation.

  • Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.

  • Toxicity: Aromatic amines as a class can have varying degrees of toxicity, and the full toxicological profile of this specific compound is unknown.

  • Environmental Persistence: The trifluoromethyl group is known for its stability, suggesting that the compound and its degradation products may be persistent in the environment.[1][2][3]

Given these potential hazards, 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine must be treated as a hazardous substance. A thorough risk assessment should be conducted before any handling or disposal activities.

Table 1: Presumptive Hazard Profile and Safety Recommendations
Hazard CategoryPresumed Hazard based on Structural AnalogsRecommended Precautionary Statements
Acute Toxicity Unknown. Treat as potentially harmful if swallowed, inhaled, or in contact with skin.P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product.
Skin Corrosion/Irritation Causes skin irritation.P280: Wear protective gloves/protective clothing/eye protection/face protection. P302 + P352: IF ON SKIN: Wash with plenty of soap and water.
Serious Eye Damage/Irritation Causes serious eye irritation.P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Respiratory Sensitization May cause respiratory irritation.P271: Use only outdoors or in a well-ventilated area. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
Carcinogenicity No data available. Not classified as a carcinogen by IARC, NTP, or OSHA based on available data for similar compounds.Handle with caution as a compound with unknown long-term effects.

Personal Protective Equipment (PPE) and Handling

A proactive approach to safety is critical. The following PPE is mandatory when handling 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine in any form, including its waste.

  • Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always use proper glove removal technique to avoid skin contact.[4]

  • Eye Protection: Chemical safety goggles or a face shield must be worn.[4]

  • Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

  • Respiratory Protection: All handling of this solid compound that could generate dust must be conducted in a certified chemical fume hood.[5] If a fume hood is not available, a NIOSH/MSHA-approved respirator is required.[6]

Spill Management Protocol

In the event of a spill, prompt and safe cleanup is essential to prevent exposure and environmental contamination.

  • Evacuate and Alert: Immediately evacuate the immediate area and inform colleagues and the laboratory supervisor.[5]

  • Ventilate: Ensure the area is well-ventilated, preferably by using a chemical fume hood.[5]

  • Containment: For small spills, use an inert absorbent material such as sand, vermiculite, or commercial sorbent pads to contain the material.[5][7] Do not use combustible materials like sawdust. [5]

  • Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a sealed, compatible container for hazardous waste disposal.[5]

  • Decontamination: Thoroughly clean the spill area with an appropriate solvent, followed by soap and water. Collect all cleaning materials as hazardous waste.[8]

Step-by-Step Disposal Protocol

The disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine must be managed as a hazardous waste stream from the point of generation to its final destruction. Under no circumstances should this chemical be disposed of down the drain or in regular trash. [8]

Step 1: Waste Segregation

Proper segregation is the foundation of safe chemical waste management. This compound should be collected as a halogenated organic solid waste .

  • Solid Waste: Collect all solid waste, including unused product, contaminated weigh boats, and filter paper, in a designated, clearly labeled, and sealable hazardous waste container.[8]

  • Liquid Waste: If the compound is dissolved in a solvent, collect the solution in a designated container for halogenated liquid waste. Do not mix with non-halogenated or other incompatible waste streams.[7]

  • Contaminated PPE: Dispose of grossly contaminated gloves, lab coats, and other disposable PPE as solid chemical waste.[8]

Step 2: Containerization and Labeling

Waste containers must be appropriate for the type of waste and clearly labeled to ensure safe handling and disposal.

  • Container: Use a non-reactive, sealable container that is in good condition with a secure cap. The original product container is often a suitable choice for waste.[5]

  • Labeling: The waste container must be clearly labeled with:

    • The words "Hazardous Waste" [5]

    • The full chemical name: "2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine"

    • Any other components in the waste mixture with their approximate concentrations.

    • Appropriate hazard pictograms (e.g., irritant).

Step 3: Final Disposal

The final disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine must be conducted by a licensed and certified hazardous waste disposal company.

  • Contact Professionals: Engage your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor to arrange for pickup and disposal.[5][8]

  • Provide Full Disclosure: Provide the waste disposal contractor with a complete and accurate description of the waste, including its chemical composition and known or inferred hazards.

  • Follow Regulations: Ensure that all local, state, and federal regulations for the transportation and disposal of hazardous chemical waste are strictly followed.[5][9] The U.S. Environmental Protection Agency (EPA) provides guidance on the management of hazardous waste.[10] For persistent fluorinated compounds, high-temperature incineration is often the recommended disposal method to ensure complete destruction.[11]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the safe disposal of 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine.

DisposalWorkflow Disposal Workflow for 2-Amino-4-[(trifluoromethyl)sulfonyl]phenylamine Start Waste Generation (Unused chemical, contaminated items) Assess Assess Waste Type (Solid or Liquid?) Start->Assess SolidWaste Segregate as Halogenated Solid Waste Assess->SolidWaste Solid LiquidWaste Segregate as Halogenated Liquid Waste Assess->LiquidWaste Liquid Containerize Select Compatible Container (Sealable, non-reactive) SolidWaste->Containerize LiquidWaste->Containerize Label Label Container: 'Hazardous Waste' Full Chemical Name Hazards Containerize->Label Store Store in Designated Satellite Accumulation Area Label->Store ContactEHS Contact EHS or Licensed Waste Contractor Store->ContactEHS Disposal Professional Disposal (Likely High-Temp Incineration) ContactEHS->Disposal

Sources

© Copyright 2026 BenchChem. All Rights Reserved.